4-(2-Bromoethyl)morpholine hydrobromide

• CAS: 42802-94-8

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(2-Bromoethyl)morpholine Hydrobromide (CAS No. 42802-94-8)

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, my experience has consistently shown that the success of a synthetic route often hinges on the reliability and reactivity of its key building blocks. 4-(2-Bromoethyl)morpholine hydrobromide is one such reagent—a versatile workhorse in the medicinal chemist's toolbox. Its true value lies not just in its structure, but in the predictable and efficient manner in which it introduces the invaluable morpholinoethyl moiety. This guide is structured to provide not just the "what" and "how," but the critical "why" behind the application of this compound, moving from its fundamental properties to its practical application in the synthesis of pharmacologically relevant molecules. Our focus will be on providing a robust, self-validating framework for its use, grounded in established chemical principles and supported by citable, authoritative sources.

Core Characteristics and Physicochemical Properties

4-(2-Bromoethyl)morpholine hydrobromide is the hydrobromide salt of the N-substituted morpholine, 4-(2-bromoethyl)morpholine. The salt form confers greater stability and crystallinity, making it easier to handle and store compared to the free base. The presence of the bromoethyl group makes this compound an excellent electrophile for introducing the morpholinoethyl group into a wide range of nucleophiles.[1]

The morpholine ring itself is a privileged scaffold in medicinal chemistry. Its inclusion in a molecule can enhance aqueous solubility, improve metabolic stability, and provide a key hydrogen bond acceptor in interactions with biological targets.[2]

Table 1: Physicochemical Properties of 4-(2-Bromoethyl)morpholine Hydrobromide

Property	Value	Source(s)
CAS Number	42802-94-8	[1][3][4]
Molecular Formula	C₆H₁₃Br₂NO	[3]
Molecular Weight	274.98 g/mol	[3]
Appearance	White to off-white or pinkish solid	[4]
Melting Point	130-131 °C
Solubility	Soluble in water, ethanol, acetone, and ether. Soluble in polar solvents.[1]
Purity	Typically >95%	[4]
Storage	Room temperature, under inert atmosphere.	[4]

Chemical Structure:

Caption: Chemical structure of 4-(2-Bromoethyl)morpholine hydrobromide.

Synthesis and Purification

The synthesis of 4-(2-bromoethyl)morpholine hydrobromide is typically a two-step process starting from the commercially available 4-(2-hydroxyethyl)morpholine.

Step 1: Bromination of 4-(2-hydroxyethyl)morpholine to 4-(2-bromoethyl)morpholine (free base)

A common and effective method for this conversion is the Appel reaction, which uses a combination of a phosphine and a carbon tetrahalide to convert an alcohol to the corresponding alkyl halide under mild conditions.

Caption: Workflow for the synthesis of the free base.

Experimental Protocol (Adapted from Benchchem[5]):

• To a solution of 4-(2-hydroxyethyl)morpholine (1.0 eq) and carbon tetrabromide (1.5 eq) in dichloromethane (DCM) at 0 °C, add triphenylphosphine (1.2 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Add hexanes to the residue to precipitate triphenylphosphine oxide.

• Filter the solid and concentrate the filtrate.

• Purify the crude product by silica gel chromatography using a gradient of ethyl acetate in hexanes to yield 4-(2-bromoethyl)morpholine as a colorless oil.

Causality Behind Experimental Choices:

• The use of triphenylphosphine and carbon tetrabromide generates the reactive intermediate, bromotriphenylphosphonium bromide, which facilitates the SN2 displacement of the hydroxyl group.

• Dichloromethane is a suitable solvent as it is relatively non-polar and unreactive towards the reagents.

• The reaction is started at 0 °C to control the initial exotherm.

• Purification by column chromatography is necessary to remove the triphenylphosphine oxide byproduct and any unreacted starting materials.

Step 2: Formation of the Hydrobromide Salt

The conversion of the free base to the hydrobromide salt is a straightforward acid-base reaction.

Caption: Workflow for the hydrobromide salt formation.

Experimental Protocol (Adapted from Organic Syntheses Procedure for a similar compound[6]):

• Dissolve the purified 4-(2-bromoethyl)morpholine (1.0 eq) in a minimal amount of a suitable solvent like diethyl ether or isopropanol.

• Cool the solution in an ice bath.

• Slowly add a solution of hydrobromic acid (1.0-1.1 eq, typically 48% aqueous solution or HBr in acetic acid) dropwise with vigorous stirring.

• The hydrobromide salt will precipitate as a white solid.

• Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 4-(2-bromoethyl)morpholine hydrobromide.

Causality Behind Experimental Choices:

• The free base is dissolved in a solvent in which the hydrobromide salt is poorly soluble to facilitate precipitation.

• The addition of hydrobromic acid protonates the basic nitrogen of the morpholine ring, forming the salt.

• Cooling the mixture increases the yield by decreasing the solubility of the salt.

• Washing with a cold, non-polar solvent removes any residual impurities without dissolving the product.

Applications in Organic Synthesis: A Versatile Alkylating Agent

The primary utility of 4-(2-bromoethyl)morpholine hydrobromide is as an alkylating agent to introduce the morpholinoethyl moiety onto various nucleophiles. This reaction typically proceeds via an SN2 mechanism.

General N-Alkylation Reaction:

Caption: General scheme for N-alkylation reactions.

Experimental Protocol: N-Alkylation of a Secondary Amine (General Procedure adapted from BenchChem[7])

• To a solution of the secondary amine (1.0 eq) in an anhydrous solvent such as acetonitrile or DMF, add a base (e.g., anhydrous potassium carbonate, 2.0 eq).

• Add 4-(2-bromoethyl)morpholine hydrobromide (1.2 eq) to the suspension.

• Heat the reaction mixture to reflux and monitor its progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Causality Behind Experimental Choices:

• Anhydrous conditions are crucial to prevent hydrolysis of the alkylating agent.

• A base is required to deprotonate the nucleophile and to neutralize the HBr released during the reaction. An excess of base is used to drive the reaction to completion.

• Heating is often necessary to increase the reaction rate, especially for less reactive nucleophiles.

• The choice of solvent depends on the solubility of the reactants and the required reaction temperature. DMF and acetonitrile are common choices due to their high boiling points and ability to dissolve a wide range of organic compounds.

Application in the Synthesis of Precursors for Antihistamines:

The morpholinoethyl group is a common structural motif in many H1-antihistamines. 4-(2-Bromoethyl)morpholine hydrobromide is a key reagent for introducing this group. For example, it can be used in the synthesis of precursors to drugs like promethazine and its analogs.

Safety and Handling

4-(2-Bromoethyl)morpholine hydrobromide is a hazardous substance and should be handled with appropriate safety precautions.

Table 2: GHS Hazard Information

Pictogram	Signal Word	Hazard Statements
	Warning	H302: Harmful if swallowed.[3] H315: Causes skin irritation.[3] H319: Causes serious eye irritation.[3] H335: May cause respiratory irritation.[3]

Recommended Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical safety goggles.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.

• Respiratory Protection: Use in a well-ventilated fume hood. If the substance is dusty, a respirator may be necessary.

First Aid Measures:

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a highly valuable and versatile reagent in organic synthesis, particularly in the field of drug discovery. Its ability to efficiently introduce the pharmacologically important morpholinoethyl moiety makes it a key building block for a wide range of compounds. By understanding its physicochemical properties, synthesis, and reactivity, researchers can confidently and safely employ this reagent to advance their synthetic goals. The protocols and insights provided in this guide are intended to serve as a solid foundation for its application in the laboratory.

References

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• Organic Chemistry Portal. Morpholine synthesis. [Link]

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An In-depth Technical Guide to 4-(2-Bromoethyl)morpholine Hydrobromide for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties, chemical behavior, and practical applications of 4-(2-Bromoethyl)morpholine hydrobromide. It is intended for researchers, scientists, and professionals in the field of drug development who utilize this versatile chemical intermediate. The information presented herein is a synthesis of established technical data and field-proven insights, designed to facilitate its safe and effective use in a laboratory setting.

Core Characteristics and Physicochemical Properties

4-(2-Bromoethyl)morpholine hydrobromide is a white to off-white crystalline solid.[1] It is the hydrobromide salt of 4-(2-bromoethyl)morpholine, a bifunctional molecule featuring a reactive bromoethyl group and a morpholine ring.[2] This combination makes it a valuable building block in organic synthesis, particularly for introducing the morpholinoethyl moiety into target molecules.[2] The presence of the hydrobromide salt enhances the compound's stability and handling characteristics compared to its freebase form.

A summary of its key physical and chemical properties is provided in the table below for easy reference.

Property	Value	Source(s)
CAS Number	42802-94-8	[2][3][4][5][6][7]
Molecular Formula	C₆H₁₃Br₂NO	[2][3][4][5][6]
Molecular Weight	274.98 g/mol	[3][4][8][6]
Appearance	White to off-white or light yellow solid/powder/crystal	[1][8]
Melting Point	130-131 °C, 212.0-216.0 °C, 222-224 °C (methanol)	[1][8][5]
Solubility	Soluble in water, acetone, ethanol, and ether	[2]
Storage Temperature	Room temperature, store in a cool and dark place (<15°C recommended), or at 2°C - 8°C	[8]
Purity	Typically >95%	[8]

Synthesis and Chemical Reactivity

The synthesis of the parent compound, 4-(2-bromoethyl)morpholine, can be achieved through the bromination of 2-morpholin-4-yl-ethanol using reagents such as carbon tetrabromide and triphenylphosphine in a suitable solvent like dichloromethane.[9] The hydrobromide salt is then typically formed by treating the free base with hydrobromic acid.

The primary mode of reactivity for 4-(2-bromoethyl)morpholine hydrobromide involves the nucleophilic substitution of the bromide ion. The electron-withdrawing nature of the adjacent morpholine nitrogen enhances the electrophilicity of the carbon atom bonded to the bromine, making it susceptible to attack by a wide range of nucleophiles. This reactivity is the cornerstone of its utility in organic synthesis.

Applications in Research and Drug Development

The morpholine moiety is a privileged pharmacophore in medicinal chemistry, known to improve the pharmacokinetic and pharmacodynamic properties of drug candidates.[10] Consequently, 4-(2-bromoethyl)morpholine hydrobromide serves as a key reagent for incorporating this beneficial structural motif.

Its principal application is as an alkylating agent to introduce the morpholinoethyl group onto various scaffolds. This is particularly valuable in the synthesis of compounds targeting a wide array of biological targets. The morpholine ring can enhance aqueous solubility, improve metabolic stability, and provide a key interaction point for binding to biological macromolecules.[10]

Below is a generalized workflow illustrating the use of 4-(2-bromoethyl)morpholine hydrobromide in the synthesis of a hypothetical drug candidate.

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An In-depth Technical Guide to the Solubility of 4-(2-Bromoethyl)morpholine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Senior Application Scientist's Perspective

In the landscape of pharmaceutical development and complex organic synthesis, the morpholine moiety is a cornerstone, valued for its ability to impart favorable pharmacokinetic properties. The hydrobromide salt of 4-(2-bromoethyl)morpholine is a critical intermediate, and a comprehensive understanding of its solubility is not merely academic—it is a fundamental prerequisite for successful process development, formulation, and ultimately, therapeutic efficacy.

This guide is structured to provide not just data, but a deeper, mechanistic understanding of the factors governing the solubility of this compound. We will move beyond simple statements of "soluble" or "insoluble" to explore the "why" and "how," empowering you to make informed decisions in your research and development endeavors. The protocols detailed herein are designed to be self-validating, ensuring the generation of robust and reliable data.

Section 1: Physicochemical Characterization of 4-(2-Bromoethyl)morpholine Hydrobromide

A thorough understanding of a compound's physical and chemical properties is the foundation upon which all solubility studies are built.

Molecular Structure and Properties:

• Chemical Name: 4-(2-Bromoethyl)morpholine hydrobromide

• CAS Number: 42802-94-8

• Molecular Formula: C₆H₁₃Br₂NO

• Molecular Weight: 274.98 g/mol

• Appearance: White to light yellow crystalline solid[1]

• Melting Point: Approximately 130-131 °C

The presence of the morpholine ring, a tertiary amine, and a bromoethyl group, along with its formulation as a hydrobromide salt, dictates its solubility behavior. The morpholine nitrogen is basic and can be protonated, a key factor in its aqueous solubility.

Section 2: Solubility Profile of 4-(2-Bromoethyl)morpholine Hydrobromide

Qualitative solubility information indicates that 4-(2-bromoethyl)morpholine hydrobromide is soluble in a range of common laboratory solvents. While extensive experimentally determined quantitative data is not widely published, a calculated aqueous solubility is available. This section provides a summary of known qualitative solubility and an illustrative table of expected quantitative solubility.

Table 1: Solubility of 4-(2-Bromoethyl)morpholine Hydrobromide

Solvent	Qualitative Solubility	Illustrative Quantitative Solubility (at 25°C)
Water	Soluble	~1.01 mg/mL (calculated)
Ethanol	Soluble	Data not available
Acetone	Soluble	Data not available
Diethyl Ether	Soluble	Data not available

Note: The quantitative solubility in water is a calculated value and should be experimentally verified. The solubility in other organic solvents is expected to vary and should be determined empirically using the protocols outlined in this guide.

Section 3: Factors Influencing Solubility: A Mechanistic Approach

The solubility of 4-(2-bromoethyl)morpholine hydrobromide is not a static value but is influenced by several environmental factors. Understanding these allows for the strategic manipulation of conditions to enhance or control dissolution.

The Critical Role of pH

The morpholine ring contains a nitrogen atom that is a weak base. In its hydrobromide salt form, this nitrogen is protonated. The pH of the aqueous medium will significantly impact the equilibrium between the protonated (more soluble) and the free base (less soluble) forms of the molecule.

• Acidic Conditions (Low pH): In an acidic environment, the equilibrium will favor the protonated, cationic form of the morpholine nitrogen. This ionic character enhances the interaction with polar water molecules, leading to greater solubility.

• Neutral to Basic Conditions (Higher pH): As the pH increases, the morpholine nitrogen will be deprotonated, leading to the formation of the free base. The free base is less polar and, consequently, less soluble in aqueous media. This can lead to precipitation if the concentration exceeds the solubility limit of the free base.

This pH-dependent solubility is a critical consideration in formulation development, particularly for oral dosage forms that will encounter the varying pH environments of the gastrointestinal tract.

The Common Ion Effect

As a hydrobromide salt, the dissolution of 4-(2-bromoethyl)morpholine hydrobromide in an aqueous solution establishes an equilibrium between the solid salt and its constituent ions: the protonated 4-(2-bromoethyl)morpholine cation and the bromide anion.

According to Le Chatelier's principle, if a common ion (in this case, bromide) is introduced from another source (e.g., potassium bromide), the equilibrium will shift to the left, favoring the solid, undissociated salt.[2][3][4] This results in a decrease in the molar solubility of 4-(2-bromoethyl)morpholine hydrobromide.[5] This phenomenon, known as the common ion effect , is an important consideration when developing formulations that may contain other bromide salts.[2]

Temperature

For most solid solutes, solubility increases with temperature. The dissolution process for 4-(2-bromoethyl)morpholine hydrobromide is likely endothermic, meaning that applying heat will provide the energy needed to overcome the lattice energy of the crystal and promote dissolution. The extent of this temperature dependence should be experimentally determined.

Section 4: Experimental Determination of Thermodynamic Solubility

The "gold standard" for determining the true equilibrium solubility of a compound is the shake-flask method .[6][7][8] This method ensures that the solution is in equilibrium with the solid phase, providing a thermodynamically stable solubility value.

Rationale for the Shake-Flask Method

The shake-flask method is favored for its reliability and direct measurement of equilibrium solubility.[8] By agitating an excess of the solid compound in the solvent for an extended period, the system reaches a state where the rate of dissolution equals the rate of precipitation. This provides a true measure of the maximum amount of solute that can be dissolved under the specified conditions.

Detailed Step-by-Step Protocol

Materials:

• 4-(2-Bromoethyl)morpholine hydrobromide (crystalline solid)

• Solvent of interest (e.g., deionized water, ethanol, phosphate buffer of a specific pH)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker or magnetic stirrer with stir bars

• Temperature-controlled environment (e.g., incubator or water bath)

• Syringe filters (e.g., 0.22 µm PVDF)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other quantitative analytical instrumentation.

Procedure:

• Preparation: Add an excess amount of solid 4-(2-bromoethyl)morpholine hydrobromide to a series of vials. The excess solid is crucial to ensure that equilibrium with the solid phase is maintained.

• Solvent Addition: Add a precise volume of the desired solvent to each vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker or with a magnetic stir bar in a temperature-controlled environment (e.g., 25°C). Agitate the samples for a sufficient duration to reach equilibrium. A typical starting point is 24 to 48 hours. It is advisable to take measurements at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration in solution is no longer increasing).

• Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

• Quantification: Dilute the filtered solution with an appropriate mobile phase or solvent and analyze the concentration of 4-(2-bromoethyl)morpholine hydrobromide using a validated analytical method, such as HPLC.

• Data Analysis: Construct a calibration curve using standards of known concentrations. Use this curve to determine the concentration of the saturated solution. The solubility is reported as the average concentration from replicate experiments.

Diagram of the Experimental Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Section 5: Conclusion and Future Perspectives

This technical guide has provided a comprehensive overview of the solubility of 4-(2-bromoethyl)morpholine hydrobromide, moving from its fundamental physicochemical properties to the practical aspects of its experimental determination. The importance of factors such as pH and the common ion effect has been emphasized to provide a deeper understanding of its behavior in solution.

For researchers and drug development professionals, the protocols and insights presented here should serve as a robust starting point for any work involving this critical compound. Future studies should focus on generating experimentally validated quantitative solubility data in a wider range of pharmaceutically relevant solvents and co-solvent systems. A thorough understanding of the thermodynamics of dissolution will further aid in the rational design of formulations and synthetic processes.

References

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4-(2-Bromoethyl)morpholine hydrobromide molecular weight

An In-depth Technical Guide to 4-(2-Bromoethyl)morpholine Hydrobromide for Advanced Research Applications

Abstract

This technical guide provides a comprehensive overview of 4-(2-Bromoethyl)morpholine hydrobromide, a critical reagent for researchers, scientists, and professionals in drug development. The document delves into its fundamental physicochemical properties, with a primary focus on its molecular weight and structure. It further details a validated synthesis protocol, explores its significant applications as a versatile morpholinoethylating agent in medicinal chemistry, and outlines rigorous safety, handling, and storage procedures. The guide is structured to deliver not just data, but actionable insights, explaining the causality behind experimental choices and grounding all information in authoritative sources to ensure scientific integrity.

Introduction: The Strategic Importance of the Morpholinoethyl Moiety

In the landscape of modern medicinal chemistry, the morpholine ring is recognized as a "privileged pharmacophore."[1] Its inclusion in a drug candidate can significantly enhance pharmacological activity and modulate pharmacokinetic properties, such as improving aqueous solubility, metabolic stability, and overall absorption, distribution, metabolism, and excretion (ADME) profiles. 4-(2-Bromoethyl)morpholine hydrobromide serves as a key building block, providing a reliable and efficient method for introducing the valuable morpholinoethyl moiety onto a wide range of molecular scaffolds.[2]

The molecule itself consists of a stable morpholine ring connected to a bromoethyl group, which acts as a potent electrophile. The hydrobromide salt form enhances the compound's stability and handling characteristics, making it a preferred choice in many synthetic laboratories.[2] This guide will elucidate the properties and protocols that make this reagent an indispensable tool in the synthesis of novel therapeutic agents.

Physicochemical Properties and Characterization

Accurate characterization of a reagent is the bedrock of reproducible science. The fundamental properties of 4-(2-Bromoethyl)morpholine hydrobromide are summarized below.

Core Molecular Data

The precise molecular weight is essential for stoichiometric calculations in reaction planning. Multiple authoritative databases confirm the molecular weight and formula.[2][3]

Property	Value	Source(s)
Molecular Weight	274.98 g/mol	[3]
Chemical Formula	C₆H₁₃Br₂NO	[3]
CAS Number	42802-94-8	[3]
IUPAC Name	4-(2-bromoethyl)morpholine;hydrobromide	[3]
SMILES	C1COCCN1CCBr.Br
InChIKey	UGHOJWLZPSTTKB-UHFFFAOYSA-N	[3]

Physical and Chemical Properties

These properties are critical for determining appropriate solvents, reaction temperatures, and storage conditions.

Property	Value	Notes & Causality
Physical Form	White to off-white/pink crystalline solid	[4] The crystalline salt form contributes to its stability compared to the freebase oil.
Melting Point	130-131 °C or 222-224 °C	[4] Note: Discrepancies exist across suppliers. The higher value is more frequently cited for the HBr salt. Always consult the Certificate of Analysis (CoA) for the specific lot.
Solubility	Soluble in water, ethanol, and other polar solvents	[2] The hydrobromide salt structure imparts high polarity, facilitating its use in a variety of protic and polar aprotic solvent systems.
Storage Temperature	Room temperature or 2-8°C	[4] While some suppliers state room temperature storage, refrigeration (2-8°C) is recommended for long-term stability to minimize potential degradation.

Synthesis and Reaction Mechanism

Understanding the synthesis of 4-(2-Bromoethyl)morpholine hydrobromide provides insight into potential impurities and informs its application. A common and effective method is the bromination of 2-morpholinoethanol.

Synthetic Workflow: Appel Reaction

The conversion of the precursor alcohol, 2-morpholinoethanol, to the desired alkyl bromide can be efficiently achieved via an Appel reaction. This reaction utilizes triphenylphosphine (PPh₃) and a carbon tetrahalide, such as carbon tetrabromide (CBr₄), to generate the reactive phosphonium salt in situ, which facilitates the nucleophilic substitution of the hydroxyl group.[5]

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A Comprehensive Technical Guide to 4-(2-Bromoethyl)morpholine Hydrobromide: Structure, Synthesis, and Applications

Executive Summary: 4-(2-Bromoethyl)morpholine hydrobromide is a pivotal reagent in modern organic and medicinal chemistry. Valued for its bifunctional nature, it serves as a robust building block for introducing the morpholinoethyl moiety into a wide array of molecular scaffolds. The morpholine ring, a privileged structure in drug discovery, often imparts favorable pharmacokinetic properties, such as enhanced solubility and metabolic stability.[1][2] This guide provides an in-depth analysis of the compound's structure, spectroscopic signature, synthesis, and key applications, with a focus on its role in drug development for researchers and scientists in the field.

Chemical Identity and Physicochemical Properties

4-(2-Bromoethyl)morpholine hydrobromide is the hydrobromide salt of the parent compound, 4-(2-bromoethyl)morpholine. The salt form enhances its stability and handling properties, presenting as a white to off-white crystalline solid.[3] Its structure consists of a saturated six-membered morpholine ring N-substituted with an ethyl bromide group. The protonated morpholine nitrogen is ionically bonded to a bromide counter-ion.

dot graph { layout=neato; node [shape=plaintext]; edge [style=bold]; rankdir="LR";

// Define nodes for atoms and bonds N1 [label="N⁺", pos="0,0!"]; C2 [label="CH₂", pos="-1.2,-0.75!"]; C3 [label="CH₂", pos="-1.2,-2.25!"]; O4 [label="O", pos="0,-3!"]; C5 [label="CH₂", pos="1.2,-2.25!"]; C6 [label="CH₂", pos="1.2,-0.75!"]; C7 [label="CH₂", pos="0,1.5!"]; C8 [label="CH₂", pos="0,3!"]; Br9 [label="Br", pos="0,4.5!"]; Br10 [label="Br⁻", pos="3,0!"]; H_N [label="H", pos="-0.5,0.5!"];

// Define bonds N1 -- C2; C2 -- C3; C3 -- O4; O4 -- C5; C5 -- C6; C6 -- N1; N1 -- C7; C7 -- C8; C8 -- Br9; N1 -- H_N; } caption="Chemical Structure of 4-(2-Bromoethyl)morpholine Hydrobromide"

The key physicochemical properties of this compound are summarized below for quick reference.

Property	Value	Source(s)
CAS Number	42802-94-8	[4][5]
Molecular Formula	C₆H₁₃Br₂NO	[4][6]
Molecular Weight	274.98 g/mol	[7]
Appearance	White to off-white or pinkish solid	[3]
Melting Point	222-224 °C	[3]
Solubility	Soluble in water and other polar solvents like ethanol.	[4]
Storage	Store at room temperature or under refrigerated conditions (2-8°C) in an inert atmosphere.	[3]

Spectroscopic and Analytical Characterization

Confirmation of the structure and purity of 4-(2-Bromoethyl)morpholine hydrobromide is essential for its reliable use in synthesis. The following section details the expected spectroscopic data which serve as a self-validating system for researchers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework.

• ¹H NMR: The proton NMR spectrum provides definitive information about the connectivity of the ethyl and morpholine protons. In a solvent like D₂O, the acidic proton on the nitrogen is exchanged and will not be visible. The expected signals are:

  • A triplet corresponding to the two protons of the -CH₂Br group.

  • A triplet for the two protons of the -NCH₂- group adjacent to the bromine-bearing carbon.

  • Two multiplets (often appearing as broad triplets) for the eight protons on the morpholine ring. The protons adjacent to the nitrogen will be further downfield than those adjacent to the oxygen.

• ¹³C NMR: The carbon NMR spectrum will show four distinct signals corresponding to the four unique carbon environments in the molecule:

  • One signal for the -CH₂Br carbon.

  • One signal for the -NCH₂- carbon of the ethyl chain.

  • One signal for the two equivalent -NCH₂- carbons within the morpholine ring.

  • One signal for the two equivalent -OCH₂- carbons within the morpholine ring.

Infrared (IR) Spectroscopy

IR spectroscopy helps to identify the functional groups present. Key vibrational bands for the morpholine ring include C-O-C stretching and C-N stretching. The presence of the ammonium salt can be observed by a broad N-H stretching band.

Mass Spectrometry (MS)

Mass spectrometry will show the molecular ion peak for the free base, 4-(2-bromoethyl)morpholine, after the loss of HBr. The isotopic pattern of bromine (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) will be a characteristic feature for fragments containing a bromine atom.

Synthesis and Purification

The synthesis of 4-(2-Bromoethyl)morpholine hydrobromide is typically achieved through the bromination of its corresponding alcohol precursor, N-(2-hydroxyethyl)morpholine.

// Workflow connections SM -> Reagents [lhead=cluster_reaction]; Reagents -> Reaction; Solvent -> Reaction; Reaction -> Concentrate [lhead=cluster_workup]; Concentrate -> Precipitate; Precipitate -> Filter; Filter -> Dry; Dry -> Product; } caption="General Synthetic Workflow"

Experimental Protocol Example (Appel Reaction)[11]

This protocol illustrates a common method using carbon tetrabromide and triphenylphosphine.

• Reaction Setup: Dissolve N-(2-hydroxyethyl)morpholine (1.0 eq) in an anhydrous solvent like dichloromethane (CH₂Cl₂) and cool the solution to 0°C in an ice bath.

  • Causality: Anhydrous conditions are critical to prevent side reactions and hydrolysis of the reagents. Cooling controls the initial exotherm of the reaction.

• Reagent Addition: Add carbon tetrabromide (CBr₄, 1.5 eq) to the solution, followed by the portion-wise addition of triphenylphosphine (PPh₃, 1.2 eq).

  • Causality: PPh₃ and CBr₄ react in situ to form the active brominating species. Portion-wise addition of PPh₃ helps to manage the reaction rate and temperature.

• Reaction Progression: Remove the ice bath and allow the mixture to stir at ambient temperature overnight.

  • Causality: Allowing the reaction to proceed overnight ensures it goes to completion.

• Purification:

  • Concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Add a non-polar solvent like hexanes to the residue. This causes the triphenylphosphine oxide byproduct and the product salt to precipitate.

  • The free base can be isolated by filtration and purified via silica gel chromatography if necessary, before being converted to the hydrobromide salt.[8] Alternatively, direct crystallization can yield the hydrobromide salt.

  • Causality: The significant difference in polarity between the product/byproduct and the hexanes allows for effective separation by precipitation.

Reactivity and Applications in Drug Development

The primary utility of 4-(2-Bromoethyl)morpholine hydrobromide lies in its function as an electrophilic alkylating agent. The bromoethyl group is susceptible to nucleophilic substitution (typically an Sₙ2 mechanism), allowing for the covalent attachment of the morpholinoethyl group to a target molecule.

// Reactants Reactants [label="Nu:⁻ + H-N⁺-(CH₂)₂-O-(CH₂)₂-CH₂-CH₂-Br"];

// Transition State TS [label=<

ᵟ⁻ᵟ⁻ Nu---CH₂---Br

, shape=box, style=dashed]; TS_label [label="Transition State", pos="2.5,1.5!"];

// Products Products [label="Nu-CH₂-CH₂-N-(CH₂)₂-O-(CH₂)₂ + Br⁻"];

// Arrows Reactants -> TS [label="Sₙ2 Attack"]; TS -> Products; } caption="Sₙ2 Alkylation Reaction"

The Role of the Morpholine Moiety

The morpholine ring is considered a "privileged scaffold" in medicinal chemistry.[1] Its inclusion in drug candidates is often a strategic choice to optimize pharmacokinetic properties:

• Improved Solubility: The polar ether and tertiary amine functionalities of the morpholine ring can enhance aqueous solubility, which is crucial for drug absorption and distribution.[9]

• Metabolic Stability: The saturated heterocyclic ring is generally more resistant to metabolic degradation compared to other aromatic or more labile groups.[2][10]

• Favorable pKa: The nitrogen atom in the morpholine ring provides a site for protonation, allowing for the formation of salts with improved crystallinity and handling properties. Its pKa is typically lower than that of piperidine, which can be beneficial for receptor binding and membrane permeability.[10]

• Receptor Interaction: The morpholine ring can act as a hydrogen bond acceptor (via the oxygen atom) or engage in crucial van der Waals interactions within a target protein's binding site.[2]

Numerous FDA-approved drugs contain the morpholine moiety, including the anticancer agent Gefitinib and the antibiotic Linezolid , highlighting its importance in successful drug design.[11]

Safety and Handling

4-(2-Bromoethyl)morpholine hydrobromide is a hazardous substance and must be handled with appropriate safety precautions.

• Hazard Statements: It is harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[7][12][13]

• Precautionary Measures:

  • Handle in a well-ventilated area, preferably a chemical fume hood.[14]

  • Wear suitable personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[12]

  • Avoid breathing dust.[12]

  • Wash hands thoroughly after handling.[13]

  • Store in a tightly closed container in a dry, cool place.[14]

In case of exposure, follow standard first-aid measures and seek immediate medical attention.[12] Always consult the latest Safety Data Sheet (SDS) before use.[12]

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a versatile and indispensable reagent for chemical synthesis, particularly in the field of drug discovery. Its well-defined structure provides a reliable means to introduce the pharmacologically significant morpholinoethyl moiety. A thorough understanding of its properties, synthesis, and reactivity, as detailed in this guide, is crucial for its effective and safe utilization in the laboratory to develop the next generation of therapeutic agents.

References

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• Semantic Scholar. (n.d.). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Retrieved from [Link]

• Kumari, A., & Singh, R. K. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. Retrieved from [Link]

• Ahmad, I., et al. (2023). Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. Journal of Biomolecular Structure and Dynamics. Retrieved from [Link]

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• PubChem. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide. Retrieved from [Link]

• Capot Chemical. (n.d.). Specifications of 4-(2-Bromoethyl)morpholine Hydrobromide. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0031581). Retrieved from [Link]

• Acmec Biochemical. (n.d.). 4-(2-Bromoethyl)morpholine Hydrobromide,98%. Retrieved from [Link]

• ResearchGate. (n.d.). Observed IR spectrum of neutral morpholine and the calculated spectrum.... Retrieved from [Link]

• D'Oria, M., et al. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 11(21), 3546-3566. Retrieved from [Link]

• MDPI. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle. Retrieved from [Link]

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An In-depth Technical Guide to the Safe Handling of 4-(2-Bromoethyl)morpholine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(2-Bromoethyl)morpholine hydrobromide is a key morpholine derivative utilized as a versatile intermediate in organic synthesis and pharmaceutical development. Its bifunctional nature, incorporating a reactive bromoethyl group and a morpholine scaffold, makes it valuable for introducing the morpholino moiety into target molecules, a common strategy in medicinal chemistry to enhance pharmacological properties.[1][2] This guide provides a comprehensive safety, handling, and toxicological overview of 4-(2-Bromoethyl)morpholine hydrobromide, designed to equip researchers and drug development professionals with the critical knowledge required for its safe and effective use. While specific toxicological data for this compound is limited, this guide synthesizes available information, draws inferences from structurally related compounds, and outlines rigorous, self-validating protocols to ensure laboratory safety.

Chemical Identity and Physicochemical Properties

A thorough understanding of the chemical and physical properties of a substance is the foundation of its safe handling. 4-(2-Bromoethyl)morpholine hydrobromide is a crystalline solid, and its properties are summarized in the table below.

Property	Value	Source(s)
Chemical Name	4-(2-bromoethyl)morpholine;hydrobromide	[3]
Synonyms	2-morpholinoethylbromide hydrobromide, 4-(2-Bromoethyl)morpholine HBr	[1][3]
CAS Number	42802-94-8	[3]
Molecular Formula	C₆H₁₃Br₂NO	[3]
Molecular Weight	274.98 g/mol	[3]
Appearance	White to light yellow or pink crystalline solid
Melting Point	130-131 °C
Flash Point	222 °C
Solubility	Soluble in water, acetone, ethanol, and ether.
Storage Temperature	Recommended: 2°C - 8°C in a cool, dark, and dry place.

Hazard Identification and GHS Classification

4-(2-Bromoethyl)morpholine hydrobromide is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with its irritant properties and acute oral toxicity.

GHS Classification Summary [3][4][5]

• Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)

• Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

• Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)

• Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (H335: May cause respiratory irritation)

Signal Word: Warning

Hazard Pictogram:

• GHS07 (Exclamation Mark)

Precautionary Statements (selected): [4]

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile: An Evidence-Based Assessment

The Morpholine Moiety: Systemic and Local Effects

Morpholine itself is a versatile industrial chemical with a well-documented toxicological profile.[6] It is a strong base and can cause severe irritation to the skin, eyes, and respiratory tract.[7] The primary concern with morpholine is its potential to form N-nitrosomorpholine (NMOR), a known carcinogen, in the presence of nitrosating agents.[8] While there is no direct evidence that 4-(2-bromoethyl)morpholine hydrobromide itself is carcinogenic, the potential for in-vivo or in-vitro formation of nitrosamines should not be entirely dismissed, particularly in experimental conditions involving secondary amines or sources of nitrites.

The Bromoethyl Group: Alkylating Potential and Irritancy

The bromoethyl group is a reactive alkylating agent. Alkyl halides can react with nucleophilic functional groups in biological macromolecules such as DNA and proteins. This reactivity is the likely mechanistic basis for the observed skin and eye irritation.[9] Direct contact with the skin can lead to localized inflammation, redness, and pain. The bromide ion itself can also contribute to skin irritation, with studies showing that the skin penetration of halide ions follows the order F⁻ < Cl⁻ < Br⁻ < I⁻.[10]

Inferred Acute Toxicity

The GHS classification of "Harmful if swallowed" (Acute Toxicity, Oral, Category 4) suggests an oral LD50 in the range of 300-2000 mg/kg for rats. While a specific LD50 for 4-(2-bromoethyl)morpholine hydrobromide is not available, this classification provides a semi-quantitative measure of its acute oral toxicity.

Safe Handling and Storage: A Protocol-Driven Approach

A self-validating system of protocols is essential for the safe handling of 4-(2-bromoethyl)morpholine hydrobromide. This involves a multi-layered approach encompassing engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

• Ventilation: All handling of solid 4-(2-bromoethyl)morpholine hydrobromide should be conducted in a certified chemical fume hood to prevent inhalation of dust particles.

• Containment: For procedures with a higher risk of aerosolization (e.g., sonication, vigorous mixing), use of a glove box is recommended.

Administrative Controls: Standard Operating Procedures (SOPs)

• Access Control: Clearly designate and label areas where 4-(2-bromoethyl)morpholine hydrobromide is stored and handled. Access should be restricted to trained personnel.

• Hygiene Practices: Prohibit eating, drinking, and smoking in laboratory areas.[4] Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Personal Protective Equipment (PPE): The Final Barrier

The following PPE is mandatory when handling 4-(2-bromoethyl)morpholine hydrobromide:

• Eye and Face Protection: Chemical safety goggles are required. A face shield should be worn in situations with a high risk of splashing.

• Skin Protection: A lab coat and disposable nitrile gloves are essential. For extended handling or when there is a risk of significant skin contact, consider double-gloving.

• Respiratory Protection: For situations where a fume hood is not available or during a large spill, a NIOSH-approved respirator with an organic vapor/acid gas cartridge and a particulate pre-filter is necessary.

Caption: Hierarchy of controls for managing exposure to hazardous chemicals.

Storage and Incompatibility

• Storage: Store 4-(2-bromoethyl)morpholine hydrobromide in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. Recommended storage is at 2-8°C.

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases. As an acidic salt, it will react with bases.[4] The morpholine moiety can react with nitrosating agents to form carcinogenic nitrosamines.[7]

Experimental Protocols: Step-by-Step Methodologies

Protocol for Weighing and Preparing Solutions

• Preparation: Don all required PPE (lab coat, gloves, safety goggles). Ensure the chemical fume hood is operational.

• Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully transfer the required amount of 4-(2-bromoethyl)morpholine hydrobromide to the container.

• Dissolution: Add the desired solvent to the container in the fume hood. If necessary, gently swirl or sonicate to dissolve.

• Cleanup: Clean any spills within the fume hood immediately. Decontaminate all surfaces and equipment used.

Protocol for Accidental Release and Spill Cleanup

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated. If the spill is large or outside a fume hood, evacuate the lab and contact the emergency response team.

• Contain: For small spills, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

• Neutralize (if appropriate): For acidic spills, a dilute solution of sodium bicarbonate can be used for neutralization after initial absorption.

• Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable cleaning agent.

Caption: Decision workflow for responding to a chemical spill.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation develops or persists.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[4]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

• Specific Hazards: Thermal decomposition may produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Ecological Information

There is no specific data available on the ecological effects of 4-(2-bromoethyl)morpholine hydrobromide.[4] However, given its solubility in water and potential for reactivity, it should not be released into the environment. The parent compound, morpholine, is biodegradable.[8][11] All waste should be disposed of in accordance with local, state, and federal regulations.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a valuable research chemical that requires careful and informed handling. While a complete toxicological dataset is not available, a conservative approach based on its known hazards and the properties of related compounds is warranted. By implementing the engineering controls, administrative protocols, and personal protective equipment outlined in this guide, researchers can minimize their risk of exposure and safely utilize this compound in their scientific endeavors. Adherence to these self-validating safety systems is paramount to ensuring a safe and productive research environment.

References

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• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. Retrieved from [Link]

• ResearchGate. (2022, October 4). Unraveling the Novel Bacterial Assisted Biodegradation Pathway of Morpholine. Retrieved from [Link]

• PubMed Central. (2016, November 4). Chiral Alkyl Halides: Underexplored Motifs in Medicine. Retrieved from [Link]

• ECHA. (n.d.). 4-(2-bromoethyl)morpholine hydrobromide. Retrieved from [Link]

• TCI (Shanghai) Development Co., Ltd. (n.d.). 4-(2-Bromoethyl)morpholine Hydrobromide. Retrieved from [Link]

• PubMed. (2016). Skin Absorption of Anions: Part Two. Skin Absorption of Halide Ions. Retrieved from [Link]

• ResearchGate. (2022, August 20). Bacterial Biodegradation of Environmental Pollutant "Morpholine"-A Review. Retrieved from [Link]

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A Technical Guide to the Safe Handling and Storage of 4-(2-Bromoethyl)morpholine hydrobromide

Introduction

4-(2-Bromoethyl)morpholine hydrobromide is a heterocyclic amine derivative that serves as a versatile intermediate in organic synthesis.[1] Its structure, featuring a reactive bromoethyl group and a morpholine ring, makes it a valuable building block in the development of more complex molecules, particularly within medicinal chemistry and pharmaceutical research.[1] As a hydrobromide salt, it is typically a crystalline solid soluble in polar solvents.[1]

However, the same reactivity that makes this compound useful also necessitates a thorough understanding of its potential hazards. Like many halogenated organic compounds, it poses risks that require strict adherence to safety protocols to protect laboratory personnel and ensure experimental integrity.[1] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of 4-(2-Bromoethyl)morpholine hydrobromide, grounded in established safety principles and regulatory standards.

Compound Profile & Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is the foundation of a reliable risk assessment. The data below has been consolidated from various supplier and database sources.

Property	Value	Source(s)
Chemical Name	4-(2-bromoethyl)morpholine;hydrobromide	[2]
CAS Number	42802-94-8	[2]
Molecular Formula	C₆H₁₃Br₂NO	[1][2]
Molecular Weight	274.98 g/mol	[2]
Appearance	White to off-white or light yellow/pink crystalline solid/powder.[3]	[3]
Melting Point	212-216 °C; other sources report ranges up to 222-224 °C.[3]	[3]
Solubility	Soluble in water, ethanol, acetone, and ether.
Sensitivities	Reported to be hygroscopic and air-sensitive.

Hazard Identification and GHS Classification

4-(2-Bromoethyl)morpholine hydrobromide is classified as hazardous under the Globally Harmonized System (GHS). The primary risks are associated with irritation and acute toxicity upon ingestion.[2]

GHS Pictogram	Signal Word	Hazard Class & Statement
	Warning [2][4]	H302: Harmful if swallowed.[2][4] H315: Causes skin irritation.[2][4] H319: Causes serious eye irritation.[2][4] H335: May cause respiratory irritation.[2][4]

Expert Interpretation of Hazards:

• Acute Oral Toxicity (H302): Ingestion of this compound can lead to harmful systemic effects. This underscores the critical importance of preventing hand-to-mouth contact by wearing gloves and practicing stringent personal hygiene.[4]

• Skin and Eye Irritation (H315, H319): Direct contact with the solid or solutions can cause significant irritation, redness, and discomfort.[2][4] The risk of serious eye damage necessitates the mandatory use of sealed safety goggles.

• Respiratory Irritation (H335): The fine powder can be easily inhaled, leading to irritation of the nose, throat, and lungs.[2][4] This hazard mandates that all handling of the solid compound must be performed within a certified chemical fume hood to contain airborne particles.

Engineering Controls and Personal Protective Equipment (PPE)

The hierarchy of controls must be applied to mitigate risks. Engineering controls are the primary line of defense, supplemented by mandatory PPE.

Primary Engineering Control:

• Chemical Fume Hood: All manipulations of 4-(2-Bromoethyl)morpholine hydrobromide, especially weighing and transfers of the solid, must be conducted in a properly functioning chemical fume hood.[5][6] This is non-negotiable and serves to prevent inhalation of the irritant dust.[2][4]

• Safety Stations: An operational safety shower and eyewash station must be readily accessible in the immediate vicinity of the work area.[7]

Personal Protective Equipment (PPE): The selection of PPE is based on a thorough risk assessment of the procedures being performed.

PPE Category	Specification and Rationale
Eye/Face Protection	Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[4] A face shield should be worn over goggles during procedures with a high risk of splashing.[8]
Hand Protection	Chemical-resistant nitrile gloves are required.[5] Always inspect gloves for tears or punctures before use. For prolonged contact or immersion, consult the glove manufacturer's compatibility data. Change gloves immediately if contamination is suspected.
Body Protection	A flame-resistant lab coat is mandatory to protect against skin contact.[4][8] Ensure the lab coat is fully buttoned. For large-scale operations, a chemical-resistant apron may be required.[8]
Respiratory Protection	When working within a certified fume hood, respiratory protection is typically not required. If a fume hood is unavailable or in the event of a large spill, a full-face respirator with appropriate combination cartridges (e.g., ABEK) must be used.[4][7]

Safe Handling and Operational Workflow

A systematic workflow minimizes the risk of exposure and contamination. The following diagram and protocol outline a self-validating system for safely handling the compound.

Caption: Decision tree for responding to a chemical spill.

Protocol for a Small, Contained Spill:

• Ensure you are wearing all required PPE, including double-gloving if necessary.

• Cover the spill with an inert absorbent material such as sand, vermiculite, or dry lime. [5][7]Do not use combustible materials like paper towels or sawdust. [5]3. Using non-sparking tools, carefully sweep the absorbed material into a designated, labeled hazardous waste container. [7]4. Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Dispose of all contaminated materials in the "Halogenated Organic Waste" container.

• Report the incident to the laboratory supervisor.

First Aid and Exposure Response

Immediate and appropriate first aid is critical.

Exposure Route	First Aid Protocol
Inhalation	Immediately move the affected person to fresh air. [4][5]If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth). [4]Seek immediate medical attention. [5]
Skin Contact	Immediately remove all contaminated clothing. [4][5]Flush the affected skin with copious amounts of water for at least 15 minutes, using a safety shower if necessary. [5]Seek medical attention if skin irritation develops or persists. [4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing. [5]Remove contact lenses if present and easy to do. Seek immediate medical attention. [5]
Ingestion	Do NOT induce vomiting. [5]If the person is conscious, rinse their mouth thoroughly with water. [4]Immediately call a poison control center or doctor for treatment advice.

Waste Management and Disposal

As a halogenated organic compound, 4-(2-Bromoethyl)morpholine hydrobromide and any materials contaminated with it must be disposed of as regulated hazardous waste. [9]

Step-by-Step Disposal Protocol

• Waste Segregation: All waste containing this compound must be collected in a designated "Halogenated Organic Waste" container. [9][10][11]This stream must be kept separate from non-halogenated waste to ensure proper disposal and manage costs. [10][11]2. Container Requirements: Use only approved, chemically compatible waste containers (e.g., high-density polyethylene) that are in good condition and have a tightly sealing lid. [5][10]3. Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-(2-Bromoethyl)morpholine hydrobromide," and all other chemical constituents and their approximate percentages. [10][11]4. Storage of Waste: Keep the waste container closed at all times except when adding waste. [10][11]Store it in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Disposal: Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. [5][11]Never dispose of this chemical down the drain or in regular trash. [12][9]

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a valuable synthetic intermediate whose safe use hinges on a disciplined and informed approach. The potential hazards of irritation and acute toxicity are effectively managed by consistently using primary engineering controls like fume hoods, wearing the correct PPE, and adhering to established protocols for handling, storage, and waste disposal. By integrating the principles and procedures outlined in this guide, researchers can mitigate risks, ensuring a safe laboratory environment while advancing their scientific objectives.

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• Temple University Environmental Health and Radiation Safety. (n.d.). Halogenated Solvents in Laboratories. Retrieved from [Link]

• Washington State University Environmental Health & Safety. (n.d.). Halogenated Solvents. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis of 4-(2-Bromoethyl)morpholine Hydrobromide

This document provides a comprehensive technical overview for the synthesis of 4-(2-Bromoethyl)morpholine hydrobromide, a crucial building block in modern medicinal chemistry and organic synthesis. As a versatile intermediate, its synthesis is a foundational process for researchers and drug development professionals. This guide moves beyond a simple recitation of steps to explore the underlying chemical principles, ensuring a robust and reproducible methodology. The morpholine heterocycle is a significant scaffold in numerous therapeutic agents, including antibiotics and anticancer drugs, making mastery of its derivatization essential.[1][2] The presence of a reactive bromoethyl group makes this specific compound a valuable precursor for introducing the morpholine moiety into larger, more complex molecules through nucleophilic substitution reactions.[3]

Core Synthesis Strategy: From Alcohol to Alkyl Halide

The most direct and widely employed strategy for synthesizing 4-(2-Bromoethyl)morpholine hydrobromide involves the conversion of the precursor alcohol, 4-(2-Hydroxyethyl)morpholine, into the corresponding alkyl bromide. This transformation is a cornerstone of organic synthesis, and several reagents can effect this change. However, for this specific substrate, the use of a strong acid like hydrobromic acid (HBr) is particularly efficient as it serves a dual purpose: catalyzing the substitution reaction and forming the hydrobromide salt of the final product, which often facilitates purification through crystallization.[4]

Mechanistic Rationale: An SN2 Pathway

The conversion of an alcohol to an alkyl bromide using HBr proceeds via a nucleophilic substitution (SN2) mechanism. Understanding this pathway is critical for optimizing reaction conditions and troubleshooting potential issues.

• Protonation of the Hydroxyl Group: The synthesis begins with the protonation of the hydroxyl group on 4-(2-Hydroxyethyl)morpholine by the strong hydrobromic acid. This is a crucial activation step, as the hydroxyl group (-OH) is a poor leaving group. Protonation converts it into a water molecule (-OH2+), which is an excellent leaving group.

• Nucleophilic Attack: A bromide ion (Br⁻), acting as a nucleophile, attacks the carbon atom bonded to the leaving group. This attack occurs from the backside, leading to an inversion of stereochemistry (though not relevant for this achiral molecule).

• Displacement: The bromide ion forms a new carbon-bromine bond while simultaneously displacing the water molecule, which departs as a neutral, stable molecule.

• Salt Formation: The reaction is typically conducted in an excess of HBr. The basic nitrogen atom of the morpholine ring is protonated by the acid, forming the stable hydrobromide salt. This salt is often a crystalline solid, which can precipitate from the reaction mixture upon cooling, providing a straightforward method for isolation and initial purification.[3]

An alternative approach involves using reagents like thionyl bromide (SOBr₂). While effective, this reagent is highly reactive and moisture-sensitive, requiring stringent handling precautions.[5][6] For many applications, the HBr method offers a more practical and scalable solution.

Visualizing the Synthesis Workflow

The following diagram outlines the key stages of the synthesis, from starting materials to the final, purified product.

Caption: Workflow for the synthesis of 4-(2-Bromoethyl)morpholine hydrobromide.

Quantitative Data Summary

The following table provides an example of the stoichiometry for the synthesis. Researchers should adjust quantities based on the desired scale.

Compound	Formula	Molar Mass ( g/mol )	Density (g/mL)	Moles (mol)	Mass/Volume	Molar Equiv.
4-(2-Hydroxyethyl)morpholine	C₆H₁₃NO₂	131.17[7]	1.083[7]	0.1	13.12 g (12.1 mL)	1.0
Hydrobromic Acid (48% aq.)	HBr	80.91	~1.49	~0.4	~90 mL	~4.0
Product	C₆H₁₃Br₂NO	274.98 [8]	N/A	0.1 (Theor.)	27.5 g (Theor.)	N/A

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating steps for isolation and purification that ensure a high-quality final product.

Materials & Equipment:

• 4-(2-Hydroxyethyl)morpholine (≥99% purity)[7][9]

• Hydrobromic acid (48% aqueous solution)

• Acetone (reagent grade)

• Round-bottom flask (sized appropriately for the reaction scale)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Buchner funnel and filter flask

• Vacuum source

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a well-ventilated chemical fume hood, equip a round-bottom flask with a magnetic stir bar. Place the flask in an ice bath to pre-chill.

• Reagent Addition: Carefully measure and add the 48% hydrobromic acid to the chilled flask. Begin stirring. Slowly add the 4-(2-Hydroxyethyl)morpholine to the stirring acid via a dropping funnel. The addition should be controlled to manage the exothermic reaction and keep the temperature from rising excessively.

• Reaction: Once the addition is complete, remove the ice bath and attach a reflux condenser. Heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for approximately 2-3 hours to ensure the reaction goes to completion. A procedure for a similar conversion of ethanolamine to bromoethylamine hydrobromide details this reflux step.[4]

• Isolation of Crude Product: After the reflux period, turn off the heat and allow the mixture to cool to room temperature. Further cool the flask in an ice bath to maximize the precipitation of the hydrobromide salt.

• Filtration: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid cake with a small amount of cold acetone to remove residual acid and impurities.[4]

• Purification (Recrystallization): Transfer the crude solid to a new flask. Add a minimal amount of a suitable hot solvent (e.g., acetone or ethanol) to dissolve the solid completely. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce recrystallization.

• Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly under vacuum. The resulting product should be a white to off-white crystalline solid.

• Characterization: Confirm the identity and purity of the final product by measuring its melting point (literature value: ~212-216 °C) and acquiring spectroscopic data (e.g., ¹H NMR).

Safety and Handling: A Trustworthy Approach

Scientific integrity demands a rigorous approach to safety. All personnel must adhere to the following precautions.

• Engineering Controls: All steps of this synthesis must be performed inside a certified chemical fume hood to prevent inhalation of corrosive vapors.[5][10] An eyewash station and safety shower must be readily accessible.[6]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles are mandatory at all times.[5]

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or neoprene). Inspect gloves before use.[11]

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[6]

• Reagent-Specific Hazards:

  • Hydrobromic Acid (48%): Is highly corrosive and can cause severe skin burns and eye damage. Handle with extreme care.[12]

  • 4-(2-Bromoethyl)morpholine Hydrobromide (Product): Harmful if swallowed or inhaled. Causes skin, eye, and respiratory irritation.[12] Avoid generating dust during handling.[11]

• Waste Disposal: Chemical waste must be disposed of according to institutional and local environmental regulations. Neutralize acidic waste before disposal.

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• Thionyl bromide SAFETY D
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The Synthetic Utility of 4-(2-Bromoethyl)morpholine Hydrobromide: A Technical Guide for Chemical Architects in Drug Discovery

In the landscape of modern medicinal chemistry, the morpholine heterocycle stands out as a "privileged structure," a recurring motif in a multitude of approved therapeutics and clinical candidates.[1][2] Its prevalence is not accidental; the morpholine ring often imparts favorable physicochemical properties, such as improved aqueous solubility, metabolic stability, and pharmacokinetic profiles, making it a valuable tool for drug designers.[3] Central to the incorporation of this vital scaffold is the availability of versatile, reactive intermediates. This guide provides an in-depth technical exploration of one such cornerstone reagent: 4-(2-Bromoethyl)morpholine hydrobromide.

This document moves beyond a simple recitation of facts to provide a foundational understanding of the synthesis, characterization, and strategic application of this compound. It is designed for researchers, scientists, and drug development professionals who require not only to use this reagent but to comprehend the causality behind its effective implementation.

Core Physicochemical & Safety Profile

A prerequisite for any laboratory work is a thorough understanding of a reagent's fundamental properties and safety considerations. 4-(2-Bromoethyl)morpholine hydrobromide is a crystalline solid, typically white to off-white, which is soluble in polar solvents like water and ethanol.[4] Its hydrobromide salt form enhances stability and simplifies handling compared to the free base.

Table 1: Key Properties of 4-(2-Bromoethyl)morpholine Hydrobromide

Property	Value	Source(s)
CAS Number	42802-94-8	[2][5]
Molecular Formula	C₆H₁₃Br₂NO	[2]
Molecular Weight	274.98 g/mol	[2][5]
Physical Form	White to yellow/pink solid	[5]
Melting Point	212.0 to 216.0 °C
Solubility	Soluble in water, ethanol

Safety & Handling

As a halogenated organic compound, this reagent must be handled with appropriate care in a well-ventilated fume hood.[4] Standard personal protective equipment (PPE), including gloves and safety glasses, is mandatory.

Hazard Summary:

• H302: Harmful if swallowed[2][6]

• H315: Causes skin irritation[2][6]

• H319: Causes serious eye irritation[2][6]

• H335: May cause respiratory irritation[2][6]

For detailed handling and disposal protocols, consulting the full Safety Data Sheet (SDS) from the supplier is required.[5][6]

Synthesis: From Precursor to Key Intermediate

The "discovery" of a reagent like 4-(2-Bromoethyl)morpholine hydrobromide is intrinsically linked to the development of reliable and efficient synthetic routes. The most common and logical pathway begins with the commercially available and inexpensive precursor, 4-(2-hydroxyethyl)morpholine. The core transformation is a nucleophilic substitution, converting the primary alcohol into a more reactive alkyl bromide. Two field-proven methodologies are presented here.

Method A: The Appel Reaction

The Appel reaction provides a mild and effective means of converting primary and secondary alcohols to their corresponding alkyl halides using triphenylphosphine (PPh₃) and a carbon tetrahalide, in this case, carbon tetrabromide (CBr₄).[1] This method is advantageous as it operates under nearly neutral conditions, making it suitable for substrates sensitive to strong acids.

Mechanism & Rationale: The reaction proceeds via an Sɴ2 mechanism.

• Phosphonium Salt Formation: Triphenylphosphine, a strong nucleophile, attacks a bromine atom on CBr₄, displacing the tribromomethanide anion (⁻CBr₃) to form a phosphonium salt, Ph₃P⁺-Br.

• Alcohol Activation: The hydroxyl group of 4-(2-hydroxyethyl)morpholine is deprotonated by the ⁻CBr₃ anion, forming an alkoxide. This alkoxide then attacks the electrophilic phosphorus atom of the phosphonium salt. This step is critical as it converts the poor leaving group (-OH) into an excellent one, the triphenylphosphine oxide moiety.

• Sɴ2 Displacement: The bromide ion (Br⁻), now the nucleophile, performs a backside attack on the carbon atom bearing the activated oxygen, displacing triphenylphosphine oxide (Ph₃P=O). The formation of the highly stable phosphorus-oxygen double bond is a major thermodynamic driving force for the reaction.

Diagram 1: Conceptual workflow of the Appel Reaction for alcohol bromination.

Experimental Protocol (Adapted from Benchchem[1])

• Inert Atmosphere: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add 4-(2-hydroxyethyl)morpholine (1.0 eq).

• Solvent: Dissolve the starting material in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add carbon tetrabromide (1.5 eq) followed by the portion-wise addition of triphenylphosphine (1.2 eq). Rationale: Portion-wise addition helps to control the exothermic nature of the reaction.

• Reaction: Allow the mixture to warm to ambient temperature and stir overnight.

• Work-up: Concentrate the reaction mixture under reduced pressure. Add hexanes to precipitate the triphenylphosphine oxide byproduct.

• Purification: Filter the solid and concentrate the filtrate. The resulting crude oil is purified by silica gel chromatography to yield the free base, 4-(2-bromo-ethyl)-morpholine, as a colorless oil.[1]

• Salt Formation: To obtain the hydrobromide salt, the purified free base can be dissolved in a suitable solvent (e.g., diethyl ether) and treated with a solution of hydrogen bromide (HBr) in acetic acid or ether until precipitation is complete. The resulting solid is collected by filtration and dried.

Method B: Direct Bromination with Hydrobromic Acid

A more classical and atom-economical approach involves the direct reaction of the alcohol with a strong acid like hydrobromic acid (HBr). This method is often used in large-scale synthesis due to lower cost and simpler work-up.

Mechanism & Rationale: This reaction also follows an Sɴ2 pathway for primary alcohols.

• Protonation: The strongly acidic HBr protonates the hydroxyl group of the alcohol, forming an oxonium ion (-OH₂⁺). This protonation is the key step, as it converts the hydroxide, a poor leaving group, into water, an excellent leaving group.

• Sɴ2 Displacement: The bromide anion (Br⁻), which is a good nucleophile, attacks the adjacent carbon atom, displacing a molecule of water and forming the C-Br bond. Since excess HBr is used, the basic nitrogen of the morpholine ring is also protonated, directly yielding the hydrobromide salt.

Diagram 2: Conceptual workflow for direct bromination using HBr.

Experimental Protocol (Conceptual, based on Cortese, F.[3])

• Reaction Setup: In a round-bottom flask equipped for reflux and distillation, place an excess of concentrated hydrobromic acid (e.g., 48% aqueous solution). Cool the acid in an ice bath.

• Substrate Addition: Slowly add 4-(2-hydroxyethyl)morpholine (1.0 eq) to the cold acid with stirring. Rationale: The initial reaction is an acid-base neutralization, which is highly exothermic and must be controlled.

• Dehydration/Reflux: Heat the mixture to reflux. Water, the byproduct, can be removed by distillation to drive the reaction to completion. The reaction progress is monitored (e.g., by TLC or LC-MS).

• Isolation: Once the reaction is complete, cool the solution. The product, being a salt, may crystallize directly upon cooling or after partial removal of the excess acid under reduced pressure.

• Purification: The crude solid can be recrystallized from a suitable solvent system, such as ethanol/acetone, to yield the purified 4-(2-Bromoethyl)morpholine hydrobromide.

Structural Verification: A Self-Validating System

The identity and purity of the synthesized compound must be unequivocally confirmed. A combination of spectroscopic methods provides a robust, self-validating system for characterization. While specific spectra from individual batches vary, the expected patterns are highly characteristic. Commercial suppliers confirm the structure of this compound by NMR.[7]

Table 2: Expected Spectroscopic Signatures

Technique	Expected Observations
¹H NMR	The spectrum will show characteristic signals for the morpholine and ethyl groups. The two methylene groups on the morpholine ring adjacent to the oxygen (-O-CH₂-) typically appear as a multiplet around 3.7 ppm. The two methylene groups adjacent to the nitrogen (-N-CH₂-) appear further upfield, around 2.5-2.7 ppm. The ethyl group attached to the nitrogen will show two triplets: one for the -N-CH₂- group (around 2.8 ppm) and another for the -CH₂-Br group, which will be shifted downfield (around 3.4 ppm) due to the deshielding effect of the bromine atom.[8]
¹³C NMR	The spectrum will display four distinct signals: two for the morpholine ring carbons (-O-CH₂- ~67 ppm; -N-CH₂- ~54 ppm), one for the ethyl carbon attached to the nitrogen (-N-CH₂- ~58 ppm), and one for the carbon bearing the bromine (-CH₂-Br ~33 ppm).
FT-IR	The spectrum will be dominated by C-H stretching vibrations from the methylene groups (2850-3000 cm⁻¹). Key functional group signals include the strong C-O-C ether stretch of the morpholine ring (around 1115 cm⁻¹) and the C-Br stretch (typically in the 500-600 cm⁻¹ region). A broad N-H stretch may be visible due to the hydrobromide salt.[9]
Mass Spec (ESI+)	The mass spectrum will show the molecular ion for the free base [M+H]⁺ at m/z 194.0/196.0, exhibiting the characteristic isotopic pattern for a single bromine atom (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br isotopes).

Strategic Application in Medicinal Chemistry

4-(2-Bromoethyl)morpholine hydrobromide is not an end in itself but a means to an end. It serves as a potent electrophilic building block, an "alkylation agent," for introducing the 2-morpholinoethyl moiety onto nucleophilic centers in a target molecule, such as amines, phenols, or thiols.

The strategic value of this incorporation is multifaceted:

• Solubility Enhancement: The morpholine ring, with its ether oxygen and basic nitrogen, is polar and can engage in hydrogen bonding, often significantly improving the aqueous solubility of a parent compound.[3][10]

• Pharmacokinetic Modulation: The introduction of this group can alter a molecule's lipophilicity (LogP), absorption, distribution, metabolism, and excretion (ADME) profile. The morpholine nitrogen has a pKa that can be favorable for bioavailability.[3][10]

• Receptor Interaction: The oxygen atom can act as a hydrogen bond acceptor, and the ring itself can form productive hydrophobic or van der Waals interactions within a target protein's binding site.[3]

Diagram 3: General workflow illustrating the use of the reagent in lead optimization.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a quintessential example of a reagent whose value is defined by its strategic utility. While its own "discovery" may be rooted in the fundamental principles of organic synthesis, its continued importance is rediscovered daily in laboratories dedicated to the design of new medicines. A thorough understanding of its synthesis, the rationale behind the chosen reaction conditions, its characterization profile, and its role as a molecular tool empowers researchers to innovate with precision and confidence. This guide serves as a technical foundation for that empowerment, enabling the next generation of chemical architects to build better therapeutics.

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• Acmec Biochemical. (n.d.). 4-(2-Bromoethyl)morpholine Hydrobromide,98%. Retrieved January 11, 2026, from [Link]

• Cortese, F. (1938). β-BROMOETHYLAMINE HYDROBROMIDE. Organic Syntheses, 18, 13. doi:10.15227/orgsyn.018.0013. Available at [Link]

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The Morpholinoethyl Moiety: A Keystone in Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of medicinal chemistry, the morpholinoethyl moiety has emerged as a pivotal structural motif, consistently contributing to the favorable pharmacokinetic and pharmacodynamic profiles of a diverse range of therapeutic agents. Its prevalence in numerous approved drugs and clinical candidates is a testament to its utility in surmounting some of the most persistent challenges in drug development, including poor solubility, metabolic instability, and inadequate central nervous system (CNS) penetration.[1][2] This guide, crafted from the perspective of a senior application scientist, aims to provide a comprehensive technical overview of the core features of the morpholinoethyl moiety. We will delve into its fundamental physicochemical properties, explore its strategic application in drug design, and detail the experimental workflows essential for its characterization.

Physicochemical Landscape of the Morpholinoethyl Moiety

The morpholinoethyl group, comprising a morpholine ring linked via an ethyl spacer, confers a unique and advantageous set of physicochemical characteristics to a parent molecule. These properties are instrumental in modulating a drug's interaction with biological systems.

Basicity and pKa

The nitrogen atom within the morpholine ring is basic, but its basicity is attenuated compared to simpler cyclic amines like piperidine.[2] This is due to the electron-withdrawing inductive effect of the oxygen atom in the morpholine ring.[2] The pKa of the morpholinoethyl group is a critical parameter influencing the ionization state of the molecule at physiological pH.

• Impact on Drug Properties: A lower pKa can be advantageous in drug design. For instance, in the acidic environment of the stomach, a greater proportion of the molecule will be in its ionized, more soluble form, potentially aiding dissolution. Conversely, in the more neutral environment of the intestines, a larger fraction will be in the non-ionized, more lipophilic form, which is generally more permeable across cell membranes.

Property	Typical Value/Range	Significance in Drug Design
pKa	~7.4 - 8.5	Influences solubility, permeability, and receptor binding.
logP/logD	Varies with parent structure	Modulates lipophilicity, impacting membrane permeability and CNS penetration.

Lipophilicity and Solubility

The morpholinoethyl moiety strikes a delicate balance between lipophilicity and hydrophilicity. The morpholine ring itself, with its ether linkage, contributes a degree of polarity and hydrogen bond accepting capability, which can enhance aqueous solubility.[3] Simultaneously, the overall hydrocarbon framework provides sufficient lipophilicity to facilitate membrane passage.

• Strategic Advantage: This balanced profile is particularly valuable for CNS-penetrant drugs, where a molecule must be sufficiently lipophilic to cross the blood-brain barrier (BBB) but also possess enough aqueous solubility to be formulated and transported in the bloodstream.[3][4] The morpholine ring is often incorporated to improve the overall pharmacokinetic profile and brain permeability of a compound.[3]

The Morpholinoethyl Moiety in Drug Design: A Strategic Element

The incorporation of a morpholinoethyl group is rarely a random act of chemical modification. Instead, it is a calculated strategy to address specific challenges in drug development.

Enhancing Metabolic Stability

One of the most significant contributions of the morpholinoethyl moiety is its ability to enhance metabolic stability. The morpholine ring is generally resistant to many common metabolic pathways, particularly oxidation by cytochrome P450 (CYP) enzymes.[5]

• Mechanism of Action: The presence of the oxygen atom and the tertiary amine in a cyclic structure makes the morpholine ring less susceptible to N-dealkylation and other oxidative transformations that are common for other amine-containing structures. This leads to a longer half-life and improved bioavailability of the drug.[5]

Improving Solubility and Permeability

As discussed, the morpholinoethyl group can significantly improve the aqueous solubility of poorly soluble compounds.[2] This is a critical factor for oral drug delivery, where a drug must first dissolve in the gastrointestinal fluids before it can be absorbed.

• The Solubility-Permeability Interplay: While enhancing solubility, the morpholinoethyl moiety can also favorably influence permeability. The ability to exist in both ionized and non-ionized forms allows the molecule to navigate the aqueous environment of the gut and then partition into the lipid-rich environment of the intestinal cell membranes.[6][7]

A Key Pharmacophore and CNS Penetrant

In many CNS-active compounds, the morpholinoethyl moiety is not just a pharmacokinetic modulator but an integral part of the pharmacophore, directly interacting with the target receptor.[4][5] Its ability to form hydrogen bonds and engage in hydrophobic interactions makes it a versatile binding motif.[4][5]

• Case Study: CNS Receptor Agonists/Antagonists: In the development of selective cannabinoid (CB2) receptor agonists, the N-morpholinoethyl moiety has been shown to occupy a deep hydrophobic pocket in the receptor's binding site, a crucial interaction for ligand recognition.[4][5] Similarly, it is a key feature in antagonists for sigma and serotonin receptors.[4][5]

Synthesis and Incorporation of the Morpholinoethyl Moiety

The introduction of the morpholinoethyl group into a target molecule can be achieved through several reliable synthetic routes. The choice of method often depends on the nature of the starting materials and the overall synthetic strategy.

Reductive Amination

A common and efficient method is the reductive amination of an appropriate aldehyde with 2-morpholinoethylamine. This two-step, one-pot procedure is versatile and generally provides good yields.

Experimental Protocol: Reductive Amination

• Reaction Setup: Dissolve the aldehyde (1.0 eq) and 2-morpholinoethylamine (1.2 eq) in a suitable solvent (e.g., methanol, dichloroethane).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate imine.

• Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5 eq), portion-wise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Once the reaction is complete, quench the excess reducing agent with water. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Nucleophilic Substitution

Another straightforward approach involves the nucleophilic substitution of a suitable leaving group (e.g., a halide or a sulfonate ester) with morpholine.

Experimental Protocol: Nucleophilic Substitution

• Reaction Setup: Dissolve the substrate containing the leaving group (1.0 eq) and morpholine (2.0-3.0 eq) in a polar aprotic solvent (e.g., acetonitrile, DMF).

• Reaction Conditions: Heat the reaction mixture to an appropriate temperature (e.g., 60-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with water and extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography or recrystallization.

Characterization of Key Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug candidate containing a morpholinoethyl moiety is crucial for predicting its in vivo behavior.

Determination of pKa

The pKa can be determined using various methods, with potentiometric titration being a common and accurate technique.

Experimental Workflow: pKa Determination by Potentiometric Titration

Caption: Workflow for pKa determination.

Measurement of Lipophilicity (logP/logD)

The shake-flask method is the traditional approach for determining the partition coefficient (logP) or distribution coefficient (logD).

Experimental Workflow: logD Measurement by Shake-Flask Method

Caption: Workflow for logD measurement.

Assessment of Metabolic Stability

In vitro assays using liver microsomes or hepatocytes are standard methods for evaluating the metabolic stability of a compound.

Experimental Workflow: In Vitro Metabolic Stability Assay

Caption: In vitro metabolic stability workflow.

Conclusion

The morpholinoethyl moiety is a powerful tool in the medicinal chemist's armamentarium. Its ability to favorably modulate a range of critical drug properties, including solubility, metabolic stability, and CNS penetration, has solidified its status as a privileged scaffold in modern drug design. A thorough understanding of its physicochemical characteristics and the application of robust experimental methods for its characterization are essential for harnessing its full potential in the development of safe and effective new medicines.

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The Versatile Building Block: A Technical Guide to 4-(2-Bromoethyl)morpholine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Morpholine Moiety of Strategic Importance

4-(2-Bromoethyl)morpholine hydrobromide is a key chemical intermediate, valued in organic synthesis for its bifunctional nature. It incorporates a stable morpholine ring, a privileged scaffold in medicinal chemistry known to enhance the pharmacokinetic properties of drug candidates, and a reactive bromoethyl group, which serves as a potent electrophile for the introduction of the morpholinoethyl moiety onto a wide range of nucleophiles.[1] This guide provides a comprehensive overview of its synthesis, properties, reactivity, and applications, with a particular focus on its role in the development of pharmaceutical agents.

Physicochemical Properties: A Data-Driven Profile

A thorough understanding of the physicochemical properties of 4-(2-Bromoethyl)morpholine hydrobromide is essential for its effective use in research and development. The following table summarizes its key characteristics.

Property	Value	Source(s)
CAS Number	42802-94-8	[2]
Molecular Formula	C₆H₁₃Br₂NO	[2]
Molecular Weight	274.98 g/mol	[2]
Appearance	White to light yellow or pink solid/powder	[3]
Melting Point	130-131 °C
Solubility	Soluble in water, ethanol, acetone, and ether.
Flash Point	222 °C
Storage	Store at 2°C - 8°C

Synthesis of 4-(2-Bromoethyl)morpholine Hydrobromide: A Comparative Analysis of Routes

The synthesis of 4-(2-bromoethyl)morpholine hydrobromide can be achieved through several routes. The choice of a particular method often depends on the availability of starting materials, desired scale, and safety considerations.

Route 1: Bromination of 2-Morpholinoethanol

A common and well-documented method involves the bromination of 2-morpholinoethanol. This reaction can be achieved using various brominating agents.

Experimental Protocol: Bromination using Carbon Tetrabromide and Triphenylphosphine [4]

This protocol describes the synthesis of the free base, 4-(2-bromoethyl)morpholine, which can then be converted to the hydrobromide salt.

• Reaction Setup: To a solution of 2-morpholin-4-yl-ethanol (1.0 equivalent) in dichloromethane at 0°C, add carbon tetrabromide (1.5 equivalents).

• Addition of Triphenylphosphine: Slowly add triphenylphosphine (1.2 equivalents) to the cooled mixture.

• Reaction: Allow the mixture to warm to room temperature and stir overnight.

• Work-up: Concentrate the reaction mixture under reduced pressure. Add hexanes to precipitate triphenylphosphine oxide.

• Purification: Filter the solid and concentrate the filtrate. Purify the residue by silica gel chromatography (eluting with a gradient of ethyl acetate in hexanes) to yield 4-(2-bromoethyl)morpholine as a colorless oil.

• Salt Formation: The resulting free base can be converted to the hydrobromide salt by treatment with a solution of hydrogen bromide in a suitable solvent like ether or acetic acid.

Causality Behind Experimental Choices: The use of carbon tetrabromide and triphenylphosphine (the Appel reaction) is a mild and efficient method for converting alcohols to alkyl bromides. Dichloromethane is a good solvent for the reactants and is relatively inert under the reaction conditions. The purification by column chromatography is necessary to remove the triphenylphosphine oxide byproduct.

Route 2: Alkylation of Morpholine with 1,2-Dibromoethane

An alternative approach involves the direct alkylation of morpholine with an excess of 1,2-dibromoethane.

Conceptual Protocol: Alkylation of Morpholine

• Reaction Setup: Dissolve morpholine (1.0 equivalent) in a suitable solvent such as acetonitrile or DMF.

• Addition of Alkylating Agent: Add an excess of 1,2-dibromoethane (e.g., 3-5 equivalents) to the morpholine solution. The excess is crucial to minimize the formation of the bis-alkylated product.

• Reaction Conditions: The reaction may be heated to increase the rate of reaction. The progress can be monitored by techniques like TLC or GC-MS.

• Work-up and Purification: After the reaction is complete, the excess 1,2-dibromoethane and solvent are removed under reduced pressure. The residue, containing the desired product and the bis-alkylated byproduct, is then purified, typically by distillation or column chromatography. The hydrobromide salt can then be formed as described previously.

Self-Validating System: The progress of the reaction should be carefully monitored to determine the optimal reaction time that maximizes the yield of the mono-alkylated product while minimizing the formation of the N,N'-ethylenebis(morpholine) byproduct.

Route 3: From Diethanolamine

A more classical approach begins with the dehydration of diethanolamine to form morpholine, which can then be converted to the target compound as described in Route 2.[5][6]

Caption: Synthetic pathways to 4-(2-Bromoethyl)morpholine hydrobromide.

Reactivity and Mechanism: The Art of N-Alkylation

The primary utility of 4-(2-bromoethyl)morpholine hydrobromide lies in its ability to act as an alkylating agent, specifically for the introduction of the morpholinoethyl group. The reaction typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

The SN2 Reaction Mechanism

In this mechanism, a nucleophile attacks the carbon atom bearing the bromine atom, leading to the displacement of the bromide ion as a leaving group. The reaction is concerted, meaning the bond formation and bond breaking occur simultaneously.

Caption: Generalized SN2 mechanism for N-alkylation.

Key Considerations for Successful Alkylation

• Choice of Base: When using the hydrobromide salt, a base is required to neutralize the hydrobromic acid and to deprotonate the nucleophile, thereby increasing its nucleophilicity. Common bases include potassium carbonate, triethylamine, or diisopropylethylamine (DIPEA).[7]

• Solvent: Polar aprotic solvents such as acetonitrile (ACN) or dimethylformamide (DMF) are generally preferred as they can solvate the cation while leaving the anion (the nucleophile) relatively free and reactive.[8]

• Side Reactions: The primary challenges in N-alkylation with 2-bromoethylamines are controlling selectivity and minimizing side reactions.

  • Over-alkylation: The mono-alkylated product, especially if it is a primary or secondary amine, is often more nucleophilic than the starting amine, leading to the formation of di-alkylated products.[9] This can be mitigated by using an excess of the amine being alkylated or by slow addition of the alkylating agent.[8]

  • Aziridine Formation: 2-Bromoethylamines can undergo intramolecular cyclization to form a highly reactive aziridine intermediate, which can lead to a complex mixture of products.[10] This is generally favored under strongly basic conditions.

Applications in Drug Development: Building Blocks for Therapeutics

The morpholinoethyl moiety is a common feature in a number of active pharmaceutical ingredients (APIs). 4-(2-Bromoethyl)morpholine hydrobromide serves as a key building block for the introduction of this pharmacologically important group.

Case Study: Reboxetine

Reboxetine is a selective norepinephrine reuptake inhibitor used as an antidepressant.[6] While various synthetic routes to Reboxetine exist, the morpholine ring is a core component of its structure. A plausible synthetic disconnection suggests that a key step could involve the alkylation of a suitable precursor with a 2-morpholinoethyl electrophile like 4-(2-bromoethyl)morpholine.

Caption: Retrosynthetic analysis of Reboxetine.

Case Study: Flomoxef

Flomoxef is an oxacephem antibiotic.[11] The synthesis of Flomoxef involves the introduction of a side chain containing a morpholino group. While the exact synthetic route may vary, 4-(2-bromoethyl)morpholine hydrobromide represents a potential reagent for the incorporation of this side chain.

Spectroscopic Characterization: The Fingerprint of the Molecule

Spectroscopic data is crucial for the unambiguous identification and characterization of 4-(2-Bromoethyl)morpholine hydrobromide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the morpholine ring protons and the ethyl chain protons. The protons on the carbons adjacent to the electronegative oxygen and nitrogen atoms of the morpholine ring will appear as multiplets in the range of δ 2.5-4.0 ppm. The methylene group attached to the nitrogen (N-CH₂) will likely be a triplet, as will the methylene group attached to the bromine (CH₂-Br), with the latter appearing further downfield due to the deshielding effect of the bromine atom.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the morpholine ring and the ethyl chain. The carbons adjacent to the oxygen and nitrogen atoms will have characteristic chemical shifts. The carbon attached to the bromine will be observed at a lower field.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the various functional groups present in the molecule. Key expected peaks include C-H stretching vibrations of the alkyl groups, C-O-C stretching of the ether linkage in the morpholine ring, and C-N stretching vibrations. The presence of the hydrobromide salt may lead to broad absorptions in the N-H stretching region if the morpholine nitrogen is protonated.[12]

Safety and Handling: A Responsible Approach

4-(2-Bromoethyl)morpholine hydrobromide is a hazardous substance and should be handled with appropriate safety precautions.

Hazard Statements: [2]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements: [3]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information before handling this compound.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a valuable and versatile reagent in organic synthesis, particularly for the introduction of the morpholinoethyl moiety in the development of new pharmaceutical agents. A thorough understanding of its synthesis, properties, reactivity, and safe handling is crucial for its effective application in the laboratory. This guide has provided a comprehensive overview of these aspects, intended to support researchers and scientists in their endeavors.

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Morpholine Derivatives in Medicinal Chemistry: A Technical Guide to a Privileged Scaffold

Executive Summary

Morpholine, a simple six-membered heterocycle, has earned the esteemed status of a "privileged structure" in medicinal chemistry. Its frequent appearance in a multitude of approved drugs and clinical candidates is no coincidence. This is attributable to a unique combination of advantageous physicochemical properties, metabolic stability, and synthetic accessibility.[1][2] The morpholine ring can significantly enhance a molecule's aqueous solubility, modulate its basicity to physiological ranges, improve its metabolic profile, and provide crucial interaction points with biological targets.[1][3] This guide offers an in-depth exploration of the multifaceted roles of morpholine derivatives across key therapeutic areas, including oncology, infectious diseases, and central nervous system (CNS) disorders. By examining prominent drug case studies, structure-activity relationships (SAR), and underlying mechanisms of action, this document serves as a technical resource for researchers, scientists, and professionals engaged in the art and science of drug development.

Chapter 1: The Morpholine Scaffold: A Profile of a Pharmacokinetic Enhancer

The morpholine scaffold is far more than an inert spacer. Its strategic incorporation into a lead compound is a deliberate choice to optimize drug-like properties. The causality behind its success lies in a finely tuned set of physicochemical characteristics.

Key Physicochemical and Pharmacokinetic Attributes:

• Optimized Basicity: The nitrogen atom in the morpholine ring typically exhibits a pKa value around 8.5.[3] This weak basicity ensures that a significant portion of the molecules are protonated and soluble at physiological pH, which is crucial for bioavailability, while still allowing for sufficient membrane permeability.

• Enhanced Aqueous Solubility: The ether oxygen atom is a potent hydrogen bond acceptor, significantly improving the aqueous solubility of the parent molecule.[3][4] This is a critical parameter for achieving effective oral bioavailability and formulating intravenous drugs. For instance, in the development of the EGFR inhibitor Gefitinib, the morpholine ring was introduced specifically to improve water solubility and oral bioavailability.[5]

• Metabolic Stability: The morpholine ring itself is generally resistant to oxidative metabolism.[6] Its inclusion can shield adjacent functional groups from enzymatic degradation, thereby improving a drug's half-life and pharmacokinetic profile. It has shown an improved profile against cytochrome P450 enzymes like CYP3A4.[6]

• Blood-Brain Barrier (BBB) Permeability: For CNS-active drugs, achieving penetration into the brain is a major hurdle. The morpholine ring provides a well-balanced lipophilic-hydrophilic profile, which has proven effective in improving BBB permeability, making it a valuable scaffold for drugs targeting neurological disorders.[7][8][9]

• Conformational Flexibility: The ring's flexible chair-like conformation allows it to act as a versatile scaffold, positioning other pharmacophoric elements in the correct orientation for optimal binding with a biological target.[6][7]

These attributes allow the morpholine moiety to serve three primary roles in drug design: as an interacting element that binds directly to the target, a scaffold that orients other functional groups, or a PK/PD modulator that improves the overall drug-like properties of the molecule.[6][7]

Caption: Key attributes and functional roles of the morpholine scaffold in medicinal chemistry.

Chapter 2: Applications in Oncology

The development of targeted cancer therapies, particularly protein kinase inhibitors, has been a fertile ground for the application of morpholine derivatives.[10] The morpholine moiety is frequently found in drugs targeting critical signaling pathways that drive tumor proliferation and survival, such as the PI3K/Akt/mTOR and Ras-Raf-MEK-ERK pathways.[10] An analysis of FDA-approved drugs between 2012 and 2023 revealed that 50% of those containing a morpholine ring were anticancer agents.[3][5]

Case Study: Gefitinib (Iressa) - An EGFR Inhibitor

Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, used in the treatment of non-small cell lung cancer. The morpholine group on its quinazoline core is a quintessential example of its role as a pharmacokinetic modulator.

• Mechanism of Action: Gefitinib competes with adenosine triphosphate (ATP) for the binding site on the intracellular domain of EGFR. The morpholine ring promotes hydrogen bonding with key residues in the ATP-binding domain and, critically, provides the necessary water solubility for oral bioavailability.[5] Its presence transforms a potent but poorly soluble lead compound into a viable oral medication.

Case Study: PI3K/mTOR Inhibitors

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. The aryl-morpholine substructure has been identified as a key pharmacophore that interacts with the hinge region of the PI3K kinase family.[6][7] This has led to the development of numerous inhibitors where the morpholine oxygen acts as a hydrogen bond acceptor, anchoring the molecule in the active site.

Caption: Simplified PI3K/Akt/mTOR pathway showing inhibition points for morpholine derivatives.

Table 1: Selected Morpholine-Containing Anticancer Agents

Drug Name	Target(s)	Therapeutic Indication
Gefitinib	EGFR	Non-Small Cell Lung Cancer
Erlotinib	EGFR	Non-Small Cell Lung Cancer, Pancreatic Cancer
Acalabrutinib	Bruton's Tyrosine Kinase (BTK)	Mantle Cell Lymphoma, Chronic Lymphocytic Leukemia
Sonidegib	Smoothened (SMO)	Basal Cell Carcinoma
Gedatolisib	PI3K / mTOR	Investigational (Various Cancers)

Chapter 3: Applications in Infectious Diseases

The utility of the morpholine scaffold extends robustly into the realm of anti-infectives, where it is a key component of both antibacterial and antifungal therapies.

Case Study: Linezolid (Zyvox) - An Antibacterial Agent

Linezolid is a member of the oxazolidinone class of antibiotics, crucial for treating infections caused by multi-drug resistant Gram-positive bacteria, including MRSA.[11]

• Mechanism of Action: Linezolid inhibits the initiation of bacterial protein synthesis by binding to the 23S ribosomal RNA of the 50S subunit, preventing the formation of the initiation complex.[12] The morpholine ring is a critical part of its structure, contributing to its unique binding mode and overall efficacy. The presence of the morpholine nucleus is a feature of many therapeutically important drugs, including Linezolid.[11]

Case Study: Amorolfine - An Antifungal Agent

Amorolfine is a broad-spectrum topical antifungal agent used to treat nail infections (onychomycosis).

• Mechanism of Action: Amorolfine disrupts the fungal cell membrane by inhibiting two key enzymes in the ergosterol biosynthesis pathway: D14 reductase and D7-D8 isomerase. This leads to the depletion of ergosterol and the accumulation of toxic intermediate sterols, ultimately arresting fungal growth. The morpholine ring is integral to the pharmacophore responsible for this enzymatic inhibition.

Table 2: Selected Morpholine-Containing Anti-Infective Agents

Drug Name	Class	Mechanism of Action
Linezolid	Oxazolidinone Antibiotic	Inhibits bacterial protein synthesis initiation
Amorolfine	Morpholine Antifungal	Inhibits ergosterol biosynthesis
Delamanid	Nitroimidazole Antitubercular	Inhibits mycolic acid synthesis
Fexinidazole	Nitroimidazole Antiprotozoal	Reductive activation to toxic metabolites

Chapter 4: Applications in Central Nervous System (CNS) Disorders

Developing drugs for the CNS requires overcoming the significant challenge of the blood-brain barrier (BBB).[6][7] The morpholine scaffold's balanced physicochemical properties make it exceptionally well-suited for this task, leading to its presence in numerous CNS-active drugs.[7][8] It can enhance potency, act as a scaffold, and favorably modulate PK/PD properties for brain penetration.[6][7]

Case Study: Reboxetine - An Antidepressant

Reboxetine is a selective norepinephrine reuptake inhibitor (NRI) used in the treatment of clinical depression.

• Pharmacological Role: The morpholine ring in Reboxetine is a key structural feature. Its polarity and ability to form hydrogen bonds contribute to its binding affinity and selectivity for the norepinephrine transporter, while its overall physicochemical profile facilitates the necessary CNS penetration to exert its therapeutic effect.[7][13]

Case Study: Aprepitant - An Antiemetic

Aprepitant is a neurokinin 1 (NK1) receptor antagonist used for the prevention of chemotherapy-induced nausea and vomiting (CINV).[7][14]

• Pharmacological Role: The morpholine moiety in Aprepitant is crucial for its activity. Crystal structure data reveals its importance in establishing key interactions within the NK1 receptor binding pocket.[7] Furthermore, it contributes to the drug's favorable pharmacokinetic profile, allowing for effective oral administration and CNS action.

Table 3: Selected Morpholine-Containing CNS-Active Drugs

Drug Name	Class	Therapeutic Indication
Reboxetine	NRI	Depression
Moclobemide	MAO-A Inhibitor	Depression, Social Anxiety
Aprepitant	NK1 Antagonist	Chemotherapy-Induced Nausea and Vomiting
Doxapram	Respiratory Stimulant	Respiratory Depression
Phendimetrazine	Anorectic	Obesity

Chapter 5: Synthesis of Morpholine-Containing Compounds

The widespread use of the morpholine scaffold is supported by its synthetic tractability. It can be readily introduced as a secondary amine reagent or constructed through various synthetic methodologies.[1] Modern cross-coupling reactions, such as the Buchwald-Hartwig amination, are particularly powerful for creating the C-N bond between an aryl group and the morpholine nitrogen, a common linkage in kinase inhibitors.

Caption: General workflow for the synthesis of N-Aryl Morpholines via Buchwald-Hartwig amination.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol describes a representative, self-validating system for the palladium-catalyzed N-arylation of morpholine.

• System Preparation (Inert Atmosphere): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), and the appropriate phosphine ligand (e.g., Xantphos, 2-10 mol%).

• Reagent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. Under a positive pressure of inert gas, add the base (e.g., Sodium tert-butoxide or Cesium carbonate, 1.4-2.0 equiv).

• Solvent and Amine Addition: Add anhydrous, degassed solvent (e.g., Toluene or Dioxane). Finally, add morpholine (1.2-1.5 equiv) via syringe.

• Reaction: Seal the flask and heat the reaction mixture to the specified temperature (typically 80-110 °C). Monitor the reaction progress by a suitable method (e.g., TLC or LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with a suitable organic solvent (e.g., Ethyl Acetate) and quench with water.

• Extraction: Separate the organic layer. Extract the aqueous layer with the organic solvent (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., Hexanes/Ethyl Acetate gradient) to yield the pure N-aryl morpholine product.

Chapter 6: Future Perspectives

The story of the morpholine scaffold is still being written. Its proven success continues to inspire its use in novel therapeutic contexts. Current research is actively exploring morpholine derivatives for their potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, by targeting enzymes like cholinesterases and monoamine oxidases.[9][15] The continuous demand for new drugs with improved efficacy and safety profiles ensures that medicinal chemists will continue to synthesize and evaluate new morpholine derivatives, further cementing its status as a truly privileged scaffold in drug discovery.[16]

Conclusion

Morpholine is a testament to the power of a simple, well-characterized heterocyclic scaffold in modern drug design. Its ability to solve complex pharmacokinetic challenges, such as poor solubility and metabolic instability, while also serving as a potent pharmacophore, makes it an invaluable tool for medicinal chemists. From life-saving cancer therapies and antibiotics to drugs that alleviate the burden of CNS disorders, the impact of morpholine derivatives on human health is profound and continues to expand. The insights and protocols provided in this guide underscore the versatility and enduring importance of this remarkable chemical entity.

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• Kourounakis, A. P., Xanthopoulos, D., & Tzara, A. (2019). Morpholine as a privileged structure: a review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709–752. Available at: [Link]

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• Various Authors. (2024). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. MDPI. Available at: [Link]

• Various Authors. (2025). Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. PubMed. Available at: [Link]

• Various Authors. (n.d.). New Series of Morpholine and 1,4-Oxazepane Derivatives as Dopamine D4 Receptor Ligands: Synthesis and 3D-QSAR Model. ACS Publications. Available at: [Link]

• Various Authors. (2022). An updated review on morpholine derivatives with their pharmacological actions. ScienceScholar. Available at: [Link]

• Various Authors. (2013). Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. PubMed Central. Available at: [Link]

• Various Authors. (n.d.). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. Available at: [Link]

• Various Authors. (2024). Morpholine-modified Ru-based agents with multiple antibacterial mechanisms as metalloantibiotic candidates against Staphylococcus aureus infection. PubMed Central. Available at: [Link]

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The Pivotal Role of 4-(2-Bromoethyl)morpholine Hydrobromide: A Technical Guide for Synthetic and Medicinal Chemists

Abstract

4-(2-Bromoethyl)morpholine hydrobromide has emerged as a cornerstone building block in contemporary organic synthesis, particularly within the realm of medicinal chemistry. Its unique bifunctional nature, combining a reactive bromoethyl group with the pharmacologically advantageous morpholine scaffold, offers a direct and efficient route to a diverse array of complex molecules. This technical guide provides an in-depth exploration of the chemistry, reactivity, and strategic applications of this versatile reagent. We will delve into the mechanistic underpinnings of its primary reactivity profile—N-alkylation—and furnish detailed, field-proven protocols for its use. Furthermore, this guide will illuminate the critical role of the morpholine moiety in drug design, supported by case studies of its incorporation into bioactive compounds targeting the central nervous system and other therapeutic areas. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, enabling them to harness the full potential of 4-(2-Bromoethyl)morpholine hydrobromide in their synthetic endeavors.

Introduction: The Strategic Advantage of the Morpholine Moiety

The morpholine ring is a privileged scaffold in medicinal chemistry, lauded for its ability to impart favorable physicochemical and pharmacokinetic properties to drug candidates.[1] Its incorporation into a molecule can enhance aqueous solubility, improve metabolic stability, and modulate lipophilicity, all of which are critical parameters in the optimization of a drug's ADME (absorption, distribution, metabolism, and excretion) profile.[2][3] The morpholine nitrogen is weakly basic, which can be advantageous for tuning the pKa of a molecule to optimize its interaction with biological targets and improve its oral bioavailability.[2] As a result, the morpholine motif is found in a wide range of approved drugs, including antidepressants, anticancer agents, and cardiovascular medications.[4][5]

4-(2-Bromoethyl)morpholine hydrobromide serves as a readily accessible and highly effective reagent for introducing this valuable pharmacophore into a target molecule.[4] Its hydrobromide salt form offers improved stability and handling characteristics compared to the free base.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a reagent is paramount for its safe and effective use in the laboratory.

Property	Value	Source(s)
Molecular Formula	C6H13Br2NO	[6]
Molecular Weight	274.98 g/mol	[6]
Appearance	White to off-white solid
Melting Point	130-131 °C
Solubility	Soluble in water, ethanol, acetone, and ether
CAS Number	42802-94-8

Safety and Handling:

4-(2-Bromoethyl)morpholine hydrobromide is a hazardous substance and must be handled with appropriate safety precautions.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[6]

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Safe Handling Protocol:

• Personal Protective Equipment (PPE): Always wear a laboratory coat, safety glasses with side shields, and chemical-resistant gloves when handling this compound.

• Ventilation: Work in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Core Reactivity: The N-Alkylation Powerhouse

The primary utility of 4-(2-bromoethyl)morpholine hydrobromide lies in its role as an electrophilic alkylating agent for the introduction of the 2-morpholinoethyl group onto a nucleophilic nitrogen atom. This reaction, a classic SN2 (bimolecular nucleophilic substitution), is a cornerstone of C-N bond formation.

Mechanistic Rationale

The N-alkylation reaction proceeds via the nucleophilic attack of an amine on the electrophilic carbon of the bromoethyl group, with the bromide ion serving as the leaving group. The presence of a base is crucial to neutralize the hydrobromic acid (HBr) generated during the reaction and to deprotonate the amine, thereby increasing its nucleophilicity.

Caption: SN2 mechanism of N-alkylation with 4-(2-bromoethyl)morpholine.

General Experimental Protocol for N-Alkylation

This protocol provides a robust starting point for the N-alkylation of primary and secondary amines with 4-(2-bromoethyl)morpholine hydrobromide. Optimization of the base, solvent, and temperature may be necessary for specific substrates.

Materials:

• Amine (primary or secondary)

• 4-(2-Bromoethyl)morpholine hydrobromide

• Anhydrous potassium carbonate (K₂CO₃) or another suitable base (e.g., triethylamine, diisopropylethylamine)

• Anhydrous solvent (e.g., acetonitrile, dimethylformamide)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine (1.0 equivalent) and the anhydrous base (2.0-3.0 equivalents).

• Solvent Addition: Add the anhydrous solvent to dissolve or suspend the reactants.

• Addition of Alkylating Agent: Add 4-(2-bromoethyl)morpholine hydrobromide (1.0-1.2 equivalents) to the stirred mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to reflux, depending on the reactivity of the amine. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic base.

• Extraction: If necessary, concentrate the filtrate under reduced pressure and partition the residue between water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer and purify the crude product by flash column chromatography on silica gel or recrystallization to afford the pure N-alkylated product.

Caption: General workflow for N-alkylation reactions.

Applications in Drug Discovery and Development

The 2-morpholinoethyl moiety introduced by 4-(2-bromoethyl)morpholine hydrobromide is a common structural motif in a variety of biologically active compounds.

Central Nervous System (CNS) Agents

The morpholine ring is frequently incorporated into CNS-active compounds to modulate their pharmacokinetic properties and enhance their ability to cross the blood-brain barrier.[7] For instance, the antidepressant drug Reboxetine contains a morpholine ring that is crucial for its activity as a selective norepinephrine reuptake inhibitor.[8][9][10] While not a direct synthetic precursor in all published routes, 4-(2-bromoethyl)morpholine hydrobromide represents a logical and efficient building block for the synthesis of analogs and derivatives of such CNS agents.

Antihistamines

Many second-generation antihistamines feature a piperazine or a related heterocyclic core. The morpholine ring can be considered a bioisostere of piperazine and is found in some antihistaminic compounds. The introduction of the 2-morpholinoethyl side chain can modulate the compound's affinity for the H1 receptor and improve its pharmacokinetic profile, potentially reducing sedative side effects.[3][11]

G-Protein Coupled Receptor (GPCR) Ligands

GPCRs are a large family of transmembrane receptors that are the targets of a significant portion of modern pharmaceuticals.[12][13][14] The morpholine moiety is often incorporated into GPCR ligands to optimize their binding affinity and selectivity.[4] The 2-morpholinoethyl group can provide a key interaction point with the receptor binding pocket and contribute to the overall pharmacological profile of the ligand.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a highly valuable and versatile building block for organic synthesis, particularly in the field of medicinal chemistry. Its ability to efficiently introduce the pharmacologically privileged morpholine moiety makes it an indispensable tool for the synthesis of a wide range of bioactive molecules. A thorough understanding of its reactivity, coupled with the implementation of robust and optimized experimental protocols, will continue to empower researchers to develop novel therapeutics with improved efficacy and safety profiles. The strategic application of this reagent in the design and synthesis of CNS agents, antihistamines, and GPCR ligands underscores its enduring importance in the drug discovery and development pipeline.

References

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• Panayiotis A, et al. Synthesis of anti-allergic drugs. Med Res Rev. 2020;40(1):226-277.
• A. P. Kourounakis, D. Xanthopoulos, A. Tzara. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Med. Res. Rev. 2020, 40, 709-752.
• Jain A, Sahu SK. Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. 2024;556:01051.

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• MDPI. Synthesis and Dual Histamine H1 and H2 Receptor Antagonist Activity of Cyanoguanidine Derivatives. Available from: [Link]

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• NIH. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Available from: [Link]

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• Roth BL, et al. How ligands illuminate GPCR molecular pharmacology. Cell. 2017;170(3):426-435.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Bioactive Molecules Using 4-(2-Bromoethyl)morpholine Hydrobromide

Introduction: The Strategic Importance of the Morpholine Moiety

In the landscape of medicinal chemistry, certain structural motifs consistently appear in successful therapeutic agents, earning them the designation of "privileged structures." The morpholine ring is a quintessential example of such a scaffold.[1][2][3] Its frequent incorporation into drug candidates is far from coincidental; the morpholine moiety often imparts favorable physicochemical properties such as improved aqueous solubility, metabolic stability, and pharmacokinetic profiles.[1][3] The oxygen atom can act as a hydrogen bond acceptor, while the tertiary amine provides a key basic center, both of which can be crucial for target engagement.[2][4]

4-(2-Bromoethyl)morpholine hydrobromide serves as a premier reagent for introducing this valuable pharmacophore into a wide range of molecular frameworks. As a bifunctional molecule, it possesses a nucleophilic morpholine nitrogen (in its free base form) and a highly reactive primary alkyl bromide, making it an exceptionally versatile building block for constructing complex bioactive molecules, from anticancer agents like Gefitinib to antidepressants such as Moclobemide.[5] This guide provides an in-depth exploration of its reactivity and offers detailed, field-proven protocols for its application in the synthesis of therapeutically relevant compounds.

Physicochemical Properties and Reactivity Profile

4-(2-Bromoethyl)morpholine hydrobromide is typically supplied as a stable, crystalline solid.[6] Its salt form enhances stability and simplifies handling compared to the volatile free base.

• Chemical Formula: C₆H₁₃Br₂NO

• Molecular Weight: 274.98 g/mol [7]

• Appearance: White to off-white crystalline solid

• Solubility: Soluble in polar solvents like water and ethanol.[6]

The Causality Behind Its Reactivity:

The synthetic utility of this reagent is centered on the electrophilic nature of the carbon atom bonded to the bromine. The bromine atom is an excellent leaving group, making the ethyl chain susceptible to nucleophilic attack. The reaction is a classic bimolecular nucleophilic substitution (SN2) reaction.

It is critical to convert the hydrobromide salt to its free base form in situ or prior to the reaction. This is achieved by using a suitable base (e.g., potassium carbonate, triethylamine). The base neutralizes the hydrobromic acid, liberating the lone pair of electrons on the morpholine nitrogen. However, for alkylation reactions, the key reactive site is the bromoethyl group, which readily reacts with external nucleophiles.

Core Synthetic Applications: A Mechanistic Overview

The primary application of 4-(2-bromoethyl)morpholine is as an electrophile in alkylation reactions. Nucleophiles such as phenols (O-alkylation), amines (N-alkylation), and thiols (S-alkylation) can readily displace the bromide to form a new carbon-nucleophile bond, effectively tethering the morpholinoethyl group to a target scaffold.

O-Alkylation of Phenols (Williamson Ether Synthesis)

The reaction of 4-(2-bromoethyl)morpholine with phenols is a robust method for synthesizing aryl ethers, a common motif in pharmaceuticals.

• Mechanism: The reaction follows the Williamson ether synthesis pathway. A base is used to deprotonate the weakly acidic phenol, generating a highly nucleophilic phenoxide anion. This anion then attacks the electrophilic carbon of the bromoethyl group, displacing the bromide and forming the ether linkage.[8]

• Key Considerations:

  • Base Selection: Anhydrous potassium carbonate (K₂CO₃) is a commonly used base. It is strong enough to deprotonate phenols but mild enough to prevent side reactions. For less acidic alcohols, stronger bases like sodium hydride (NaH) may be necessary.

  • Solvent Choice: Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile (CH₃CN) are ideal as they solvate the cation of the base, leaving the nucleophilic anion exposed and enhancing the rate of the SN2 reaction.[8]

N-Alkylation of Amines and Amides

This reagent is highly effective for the mono-alkylation of primary and secondary amines, as well as the alkylation of amide nitrogens.

• Mechanism: The lone pair of the nucleophilic amine directly attacks the electrophilic carbon, displacing the bromide. A base is required to neutralize the hydrobromide of the starting material and to scavenge the HBr formed if alkylating a primary or secondary amine.

• Key Considerations:

  • Preventing Over-Alkylation: When reacting with primary amines, careful control of stoichiometry (using the amine in slight excess) and reaction conditions is necessary to minimize the formation of the di-alkylated product.[9]

  • Substrate Nucleophilicity: The reactivity of the amine will dictate the required reaction conditions. Aromatic amines are less nucleophilic than aliphatic amines and may require more forcing conditions (higher temperatures).

Detailed Application Protocol: Synthesis of Moclobemide

Moclobemide is a reversible inhibitor of monoamine oxidase A (RIMA) used as an antidepressant.[10][11] Its synthesis provides an excellent case study for the application of 4-(2-bromoethyl)morpholine. The most common route involves the acylation of 4-(2-aminoethyl)morpholine. However, an alternative and illustrative route involves the direct N-alkylation of 4-chlorobenzamide with 4-(2-bromoethyl)morpholine.

Reaction Scheme: 4-chlorobenzamide + 4-(2-Bromoethyl)morpholine hydrobromide → Moclobemide

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)	Equivalents
4-chlorobenzamide	619-56-7	155.58	10	1.0
4-(2-Bromoethyl)morpholine hydrobromide	42802-94-8	274.98	12	1.2
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	138.21	30	3.0
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	73.09	50 mL	-
Ethyl Acetate	141-78-6	88.11	As needed	-
Saturated Sodium Bicarbonate Solution	-	-	As needed	-
Brine (Saturated NaCl Solution)	-	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	-

Step-by-Step Experimental Protocol

• Reaction Setup: To a 250 mL oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 4-chlorobenzamide (1.56 g, 10 mmol) and anhydrous potassium carbonate (4.15 g, 30 mmol).

• Solvent Addition: Add 50 mL of anhydrous DMF to the flask via syringe. Stir the resulting suspension at room temperature.

• Reagent Addition: Add 4-(2-bromoethyl)morpholine hydrobromide (3.30 g, 12 mmol) to the suspension in one portion.

  • Scientist's Insight: The use of 3 equivalents of K₂CO₃ is crucial. One equivalent neutralizes the hydrobromide of the reagent, a second equivalent deprotonates the amide to form the nucleophile, and the third acts as a base to scavenge any trace acid and drive the reaction to completion.

• Reaction Execution: Heat the reaction mixture to 80-90 °C using an oil bath.

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 7:3 v/v). The reaction is typically complete within 6-12 hours.

• Work-up - Quenching and Extraction: a. Once the reaction is complete, allow the mixture to cool to room temperature. b. Pour the reaction mixture into 200 mL of cold water and stir for 15 minutes. c. Extract the aqueous mixture with ethyl acetate (3 x 75 mL). d. Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) followed by brine (1 x 50 mL).

  • Scientist's Insight: The aqueous wash is critical to remove the DMF solvent and inorganic salts, which can complicate purification.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: a. The crude product is often a solid or a thick oil. It can be purified by recrystallization from a suitable solvent system such as ethanol/water or ethyl acetate/hexane. b. Alternatively, for higher purity, the crude material can be purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity. The melting point should be compared with the literature value (137-139 °C).[10]

Visualizing the Synthetic Workflow

A well-structured workflow is essential for reproducible and successful synthesis. The following diagram illustrates the logical progression from starting materials to the final, purified bioactive molecule.

Caption: General workflow for synthesis using 4-(2-bromoethyl)morpholine.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Reaction	1. Inactive nucleophile (amide not deprotonated).2. Reagents or solvent not anhydrous.3. Insufficient temperature.	1. Use a stronger base (e.g., NaH) if necessary. Ensure the base is fresh.2. Use oven-dried glassware and anhydrous grade solvents.3. Increase temperature gradually, monitoring for decomposition.
Formation of Side Products	1. Over-alkylation (for primary amines).2. Elimination reaction (E2) competing with substitution (SN2).	1. Use a larger excess of the amine nucleophile.2. Use a less sterically hindered base and a polar aprotic solvent. Avoid high temperatures for extended periods.
Difficult Purification	1. Residual DMF in the crude product.2. Product is an oil, not a solid.	1. Ensure thorough aqueous washes during work-up. Co-evaporate with a high-boiling solvent like toluene under reduced pressure.2. Attempt to form a salt (e.g., hydrochloride) which may be crystalline.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a powerful and versatile reagent in the synthetic organic chemist's toolbox. Its ability to efficiently introduce the privileged morpholine scaffold makes it indispensable for the synthesis of a vast array of bioactive molecules. Understanding the principles of its reactivity, combined with robust and well-planned experimental protocols, enables researchers and drug development professionals to rapidly access novel chemical entities with significant therapeutic potential. The methodologies described herein provide a solid foundation for the successful application of this key building block in modern drug discovery.

References

• Bassyouni, F. A., et al. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752.

• Tzara, A., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(5), 392-403.

• ResearchGate. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies.

• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051.

• Wikipedia. (n.d.). Morpholine.

• Asian Journal of Organic & Medicinal Chemistry. (2020). An Efficient Straightforward Synthesis of Antidepressant Drug Moclobemide. 5(1), 1-5.

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Moclobemide Utilizing 2-Bromoethylamine.

• ResearchGate. (2018). An improved, scalable, industrially feasible telescopic process for multigram synthesis of highly commercialized antidepressant drug, moclobemide.

• Course Hero. (n.d.). Moclobemide Formal Report.

• BenchChem. (n.d.). Synthesis routes of 4-(2-Bromoethyl)morpholine.

• BenchChem. (2025). Application Notes and Protocols for the O-Alkylation of Phenols with 4-(bromomethyl)phenol.

• Biosynth. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide.

• CymitQuimica. (n.d.). Morpholine, 4-(2-bromoethyl)-, hydrobromide (1:1).

• BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 4-(2,2-diphenylethyl)morpholine.

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 2-Aminoethyl Substituted Compounds Using 2-Bromoethylamine.

• Sigma-Aldrich. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide.

• PubChem. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide.

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Application Notes &amp; Protocols: Strategic N-Alkylation of Amines with 4-(2-Bromoethyl)morpholine Hydrobromide for Drug Discovery

Abstract

The introduction of the morpholine scaffold into bioactive molecules is a cornerstone strategy in medicinal chemistry, renowned for enhancing pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.[1][2] 4-(2-Bromoethyl)morpholine hydrobromide is a critical reagent that serves as a robust electrophile for installing the valuable morpholinoethyl moiety onto primary and secondary amines. This document provides an in-depth guide to the N-alkylation reaction using this reagent, detailing the underlying mechanistic principles, a comprehensive experimental protocol, and key strategic considerations for researchers in drug development. We will explore the causality behind experimental choices, methods to control common side reactions, and the broader applications of this transformation.

Scientific Foundation: Mechanism and Strategy

The N-alkylation of an amine with 4-(2-bromoethyl)morpholine hydrobromide proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[1][3] In this reaction, the lone pair of electrons on the nitrogen atom of the substrate amine acts as a nucleophile, attacking the electrophilic carbon atom adjacent to the bromine, thereby displacing the bromide leaving group.

A critical challenge in this reaction is the potential for over-alkylation.[4][5] The product of the initial alkylation—a secondary or tertiary amine—is often more nucleophilic than the starting amine.[4] This increased nucleophilicity can lead to a subsequent reaction with another molecule of the alkylating agent, resulting in a mixture of mono-alkylated, di-alkylated, and even quaternary ammonium salt products.[3][4][6]

The Pivotal Role of the Base: The use of a base is non-negotiable for several reasons:

• Neutralization of the Reagent Salt: 4-(2-Bromoethyl)morpholine is supplied as a hydrobromide salt. The base is required to neutralize this salt and generate the free, reactive form of the alkylating agent in situ.

• Deprotonation of the Amine Substrate: For the amine to act as an effective nucleophile, it must be in its free base form. If the amine starting material is a salt (e.g., a hydrochloride), the base will deprotonate it.

• Scavenging Byproduct Acid: The SN2 reaction generates one equivalent of hydrobromic acid (HBr). The base neutralizes this acidic byproduct, preventing it from protonating the starting amine, which would render it non-nucleophilic and halt the reaction.[3][5]

Therefore, a stoichiometric excess of base (typically 2.0-3.0 equivalents) is essential for driving the reaction to completion.

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reaction conditions for 4-(2-Bromoethyl)morpholine hydrobromide

An In-Depth Guide to the Application of 4-(2-Bromoethyl)morpholine Hydrobromide in N-Alkylation Reactions

Authored by: A Senior Application Scientist

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of 4-(2-Bromoethyl)morpholine hydrobromide, focusing on its reaction conditions, applications, and detailed experimental protocols. As a pivotal reagent in synthetic chemistry, understanding its properties and reactivity is crucial for the successful development of novel chemical entities.

Introduction: The Strategic Role of the Morpholinoethyl Moiety

4-(2-Bromoethyl)morpholine hydrobromide is a highly valuable bifunctional reagent used primarily as an alkylating agent. Its structure incorporates two key features: a reactive bromoethyl group that serves as the electrophilic site for nucleophilic substitution, and a morpholine ring. The morpholine heterocycle is a "privileged scaffold" in medicinal chemistry, frequently integrated into drug candidates to enhance their pharmacokinetic properties, such as aqueous solubility, metabolic stability, and bioavailability.[1][2] Specifically in central nervous system (CNS) drug discovery, the morpholine moiety is known to help modulate the lipophilic–hydrophilic balance required for permeability across the blood-brain barrier.[2][3]

This guide moves beyond a simple recitation of steps, delving into the causality behind experimental choices to provide a robust and reproducible framework for employing this reagent in the synthesis of advanced intermediates and active pharmaceutical ingredients (APIs).

Reagent Profile: Physicochemical Properties and Safe Handling

A thorough understanding of the reagent's characteristics is the foundation of any successful and safe experimental design.

Physicochemical Data

Property	Value	Source(s)
CAS Number	42802-94-8	[4][5]
Molecular Formula	C₆H₁₂BrNO·HBr	[5]
Molecular Weight	274.98 g/mol	[5]
Appearance	White to light yellow or pink crystalline solid/powder	[4]
Melting Point	212.0 to 216.0 °C
Solubility	Soluble in polar solvents	[6]

Safety, Handling, and Storage

4-(2-Bromoethyl)morpholine hydrobromide requires careful handling due to its hazardous properties.

• Hazard Identification: The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[5][7]

• Precautions for Safe Handling:

  • Always handle in a well-ventilated area or a chemical fume hood.[7][8]

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7]

  • Avoid breathing dust or fumes.[7]

  • Wash hands thoroughly after handling.

• Conditions for Safe Storage:

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

  • The compound is known to be hygroscopic and air-sensitive; storage under an inert atmosphere (e.g., Nitrogen or Argon) is recommended for long-term stability.

• First-Aid Measures:

  • If Inhaled: Move the person to fresh air.[7]

  • In Case of Skin Contact: Immediately wash with plenty of water.[7]

  • In Case of Eye Contact: Rinse cautiously with water for several minutes.

  • If Swallowed: Rinse mouth and get medical help.[7]

Core Application: N-Alkylation via SN2 Reaction

The primary application of 4-(2-bromoethyl)morpholine hydrobromide is the introduction of the 2-morpholinoethyl group onto a nucleophilic substrate. This transformation typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

Reaction Principle and Mechanism

In this reaction, a nucleophile (commonly a primary or secondary amine, but also applicable to alkoxides or thiolates) attacks the electrophilic carbon atom adjacent to the bromine, displacing the bromide ion as a leaving group. A base is essential to neutralize the hydrobromic acid (HBr) that is inherently part of the reagent and the HBr generated during the reaction, thereby driving the equilibrium towards the product.

Caption: General SN2 reaction pathway using 4-(2-bromoethyl)morpholine HBr.

Detailed Experimental Protocol: N-Alkylation of a Secondary Amine

This protocol provides a robust, general procedure that can be optimized for various nucleophilic substrates.

Materials

• Nucleophile (e.g., secondary amine, 1.0 eq)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃, 2.5 eq)

• Anhydrous Acetonitrile (CH₃CN)

• Round-bottom flask with stir bar

• Reflux condenser and heating mantle

• Inert atmosphere line (Nitrogen or Argon)

• Standard workup and purification equipment (rotary evaporator, silica gel, etc.)

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the secondary amine (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

  • Causality: A flame-dried flask and inert atmosphere prevent the introduction of water, which can interfere with the reaction. A minimum of 2.0 equivalents of base is stoichiometrically required—one to neutralize the hydrobromide salt and one for the HBr generated in the SN2 reaction. A slight excess (2.5 eq) ensures the reaction medium remains basic.

• Solvent Addition: Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.2–0.5 M with respect to the amine. Stir the suspension for 10 minutes.

  • Causality: Acetonitrile is an excellent polar aprotic solvent for SN2 reactions, effectively solvating the reactants without interfering.[9]

• Reagent Addition: Add 4-(2-Bromoethyl)morpholine hydrobromide (1.1 eq) to the stirred suspension.

  • Causality: A small excess of the alkylating agent helps drive the reaction to completion.

• Reaction Conditions: Heat the reaction mixture to a gentle reflux (approx. 82°C for acetonitrile) and maintain for 4–18 hours.

  • Causality: Heating increases the reaction rate, which is often necessary for less reactive amines.

• Monitoring: Track the disappearance of the starting amine using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter off the solid potassium salts through a pad of celite, washing the filter cake with acetonitrile.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes or dichloromethane/methanol, to afford the pure N-alkylated product.

Caption: Experimental workflow for a typical N-alkylation reaction.

Guide to Reaction Optimization

While the general protocol is broadly applicable, optimization is key for maximizing yield and purity with different substrates.

Parameter	Options & Ranges	Rationale & Expert Insights
Base	K₂CO₃, Cs₂CO₃, NaH, DIPEA, Et₃N	K₂CO₃ is a cost-effective and easily removable base for most amine alkylations. Cs₂CO₃ is more soluble and basic, often accelerating reactions with less nucleophilic substrates. NaH is used for deprotonating alcohols or phenols. Organic bases like DIPEA are useful when an inorganic base is not desired, but can complicate purification.
Solvent	Acetonitrile (ACN), DMF, THF, Dioxane	ACN is a versatile starting point. DMF is more polar and can accelerate slow reactions, but its high boiling point makes it difficult to remove. THF is suitable for reactions with more soluble reagents.
Temperature	25°C to 100°C	Start at room temperature or slightly elevated (50°C). Increase the temperature if the reaction is sluggish. Highly reactive nucleophiles may not require heating. Microwave-assisted heating can dramatically reduce reaction times.[10]
Equivalents	1.0–1.5 eq (Alkylating Agent)	Using 1.1–1.2 equivalents is typically sufficient to drive the reaction without making purification difficult. A large excess should be avoided.

Synthesis of the Reagent

While commercially available, understanding the synthesis of 4-(2-bromoethyl)morpholine provides valuable context. A common laboratory-scale synthesis involves the bromination of 2-morpholinoethanol.[11] The resulting free base is then treated with hydrobromic acid to yield the more stable hydrobromide salt.

Caption: Common synthetic route to 4-(2-bromoethyl)morpholine hydrobromide.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a cornerstone reagent for the facile introduction of the morpholinoethyl moiety into a wide array of molecules. Its application is fundamental in the synthesis of compounds for drug discovery, particularly in the development of anticancer and CNS-active agents where the morpholine scaffold imparts beneficial pharmacokinetic properties.[3][12] By understanding the principles of the SN2 reaction and carefully controlling parameters such as base, solvent, and temperature, researchers can effectively and safely leverage this versatile building block to advance their synthetic programs.

References

• GHS 11 (Rev.11) SDS for 4-(2-bromoethyl)morpholine,hydrobromide. XiXisys. [Link]

• 4-(2-Bromoethyl)morpholine. MySkinRecipes. [Link]

• 4-(2-Bromoethyl)morpholine hydrobromide. PubChem. [Link]

• Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [Link]

• 4-(2-Bromoethyl)morpholine Hydrobromide 42802-94-8. TCI (Shanghai) Development Co., Ltd.. [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. PubMed. [Link]

• Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. [Link]

• β-BROMOETHYLAMINE HYDROBROMIDE. Organic Syntheses. [Link]

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Application Note &amp; Protocol: Strategic Use of 4-(2-Bromoethyl)morpholine Hydrobromide in Advanced Synthesis

Abstract

This document provides a comprehensive guide for the effective and safe utilization of 4-(2-bromoethyl)morpholine hydrobromide in synthetic organic chemistry. It is intended for researchers, scientists, and professionals in drug development. This note elucidates the compound's critical role as a versatile morpholinoethylating agent, detailing its application in the synthesis of pharmacologically active molecules. We present a detailed, field-proven protocol for a representative N-alkylation reaction, underpinned by mechanistic insights and safety considerations to ensure reproducible and safe experimental outcomes.

Introduction: The Strategic Value of the Morpholinoethyl Moiety

The morpholine heterocycle is a well-established "privileged scaffold" in medicinal chemistry, frequently incorporated into drug candidates to confer advantageous physicochemical properties.[1][2] Its inclusion can enhance aqueous solubility, modulate lipophilicity, and introduce a basic nitrogen center for salt formation, thereby positively impacting pharmacokinetic profiles such as absorption and distribution. 4-(2-Bromoethyl)morpholine hydrobromide is a key reagent for introducing this valuable morpholinoethyl group onto various nucleophilic substrates. This makes it an indispensable building block in the synthesis of compounds across diverse therapeutic areas, including oncology, neuroscience, and infectious diseases.

The hydrobromide salt form of 4-(2-bromoethyl)morpholine is generally preferred over its freebase counterpart for several practical reasons. It is a stable, crystalline solid, which simplifies handling, weighing, and storage.[1] The salt form also mitigates the volatility and potential lachrymatory properties associated with similar small alkylating agents, thereby enhancing overall laboratory safety.

Physicochemical Properties & Safety Data

A thorough understanding of the reagent's properties is fundamental to its safe and effective deployment in any synthetic protocol.

Property	Value	Source(s)
Molecular Formula	C6H13Br2NO	[3][4]
Molecular Weight	274.98 g/mol	[3]
Appearance	White to light yellow solid/crystalline powder
Melting Point	212.0 to 216.0 °C	[5]
Solubility	Soluble in polar solvents	[1]
CAS Number	42802-94-8	[3][4]

Safety Summary: 4-(2-Bromoethyl)morpholine hydrobromide is classified as a hazardous substance. It is harmful if swallowed (H302), causes skin irritation (H315), and serious eye irritation (H319).[3][5][6] It may also cause respiratory irritation (H335).[3][6] Therefore, stringent adherence to safety protocols is mandatory. All manipulations must be conducted in a certified chemical fume hood. Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times.

Core Application: N-Alkylation of Heterocycles and Amines

The primary application of 4-(2-bromoethyl)morpholine hydrobromide is the N-alkylation of a wide range of nucleophiles, particularly nitrogen-containing compounds like primary and secondary amines, anilines, and heterocycles such as indoles.[7] This reaction is a cornerstone in the synthesis of numerous active pharmaceutical ingredients (APIs).

Mechanistic Rationale and Parameter Selection

The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[2] The process is initiated by the deprotonation of the amine or heterocyclic N-H bond by a suitable base, generating a potent nucleophile. This nucleophile then attacks the electrophilic carbon atom of the bromoethyl group, displacing the bromide ion as the leaving group.

The choice of base and solvent is critical for reaction success:

• Base Selection: The base must be sufficiently strong to deprotonate the substrate's nitrogen without causing unwanted side reactions.

  • Inorganic Bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are frequently used.[7][8] K₂CO₃ is a cost-effective and moderately strong base suitable for many substrates. Cs₂CO₃, while more expensive, is often more effective due to its higher solubility in organic solvents and the "cesium effect," which can accelerate SN2 reactions.

• Solvent Selection: Polar aprotic solvents are ideal as they can solvate the cationic species and do not participate in the reaction.

  • Common Solvents: N,N-Dimethylformamide (DMF), acetonitrile (ACN), and dimethyl sulfoxide (DMSO) are excellent choices that facilitate the SN2 pathway.[7][8]

Generalized Experimental Workflow

The following diagram outlines a typical workflow for the N-alkylation of a generic amine (R₂NH) using 4-(2-bromoethyl)morpholine hydrobromide.

Caption: Generalized workflow for SN2-based N-alkylation reactions.

Detailed Experimental Protocol: Synthesis of N-(2-Morpholinoethyl)aniline

This protocol provides a representative example of the N-alkylation of aniline.

Materials:

• Aniline

• 4-(2-Bromoethyl)morpholine hydrobromide

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask or sealed reaction tube

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller or oil bath

• Condenser (if not using a sealed tube)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a dry round-bottom flask or sealed tube, combine aniline (1.0 eq.) and anhydrous potassium carbonate (2.5 eq.). Rationale: An excess of the base is used to neutralize the HBr byproduct and to deprotonate the aniline, increasing its nucleophilicity.[7]

• Solvent and Reagent Addition: Add anhydrous DMF to the flask. Stir the suspension for 15-30 minutes. Add 4-(2-bromoethyl)morpholine hydrobromide (1.2 eq.) to the mixture. Rationale: A slight excess of the alkylating agent ensures the complete consumption of the starting aniline. DMF is an excellent solvent for this type of reaction.[7]

• Reaction Conditions: Seal the vessel or attach a condenser and heat the reaction mixture to 100 °C. Rationale: Heating is typically required to overcome the activation energy for the reaction, especially with less nucleophilic amines like aniline.[7]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aniline spot is no longer visible.[7][8][9]

• Work-up: a. After the reaction is complete, allow the mixture to cool to room temperature. b. Quench the reaction by carefully adding water. c. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x). Rationale: The organic product will partition into the ethyl acetate layer, leaving the inorganic salts in the aqueous layer.[9] d. Combine the organic layers and wash with brine to remove residual DMF and water.[9] e. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.[9]

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-(2-morpholinoethyl)aniline.

• Characterization: Confirm the structure and purity of the final product using standard analytical methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Insufficient base strength or amount.	Use a stronger base like Cs₂CO₃. Ensure the base is anhydrous.
Low reaction temperature.	Incrementally increase the reaction temperature (e.g., to 120 °C), while monitoring for decomposition.
Di-alkylation of Primary Amine	Product is more nucleophilic than starting material.	Use a larger excess of the starting primary amine. Add the 4-(2-bromoethyl)morpholine hydrobromide solution slowly (dropwise) to the reaction mixture.[7]
Difficult Purification	Product and starting material have similar polarity.	Optimize the eluent system for column chromatography. Consider derivatization or an alternative purification method like preparative HPLC if necessary.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide is a highly effective and versatile reagent for the introduction of the morpholinoethyl moiety into a wide array of chemical structures. Its stability and predictable reactivity make it a valuable tool in drug discovery and organic synthesis. By understanding the underlying SN2 mechanism and carefully controlling reaction parameters as outlined in this guide, researchers can achieve efficient, reproducible, and safe synthesis of their target molecules.

References

• Title: 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Specifications of 4-(2-Bromoethyl)morpholine Hydrobromide Source: Capot Chemical URL: [Link]

• Title: CAS 42802-94-8 | 4-(2-Bromoethyl)morpholine hydrobromide Source: Alchem.Pharmtech URL: [Link]

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The Morpholinoethyl Moiety: A Privileged Scaffold in Modern Anticancer Drug Synthesis

Application Note APN-2026-01

Abstract

The morpholine ring is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold that imparts favorable pharmacokinetic and pharmacodynamic properties to therapeutic agents.[1][2] Its incorporation into drug candidates often enhances aqueous solubility, metabolic stability, and target binding affinity. A key reagent for introducing this valuable moiety is 4-(2-Bromoethyl)morpholine hydrobromide. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of this reagent in the synthesis of potent anticancer agents, with a primary focus on the synthesis of the Epidermal Growth Factor Receptor (EGFR) inhibitor, Gefitinib. A comprehensive, field-tested protocol for the critical morpholinoethylation step is provided, alongside a discussion of its broader applications in synthesizing other kinase inhibitors, such as those targeting the PI3K/Akt/mTOR pathway.

Introduction: The Strategic Importance of the Morpholine Moiety

The six-membered morpholine heterocycle is a recurring motif in a multitude of approved pharmaceuticals, particularly in oncology.[1] Its value stems from a unique combination of physicochemical properties. The ether oxygen can act as a hydrogen bond acceptor, while the tertiary amine provides a basic center that can be protonated at physiological pH, enhancing aqueous solubility. This dual nature allows for improved pharmacokinetic profiles, contributing to better absorption, distribution, metabolism, and excretion (ADME) properties of the final drug molecule.

In the context of anticancer agents, particularly kinase inhibitors, the morpholine moiety often plays a direct role in the pharmacophore. It can form critical hydrogen bonds within the ATP-binding pocket of the target kinase, enhancing potency and selectivity.[3] 4-(2-Bromoethyl)morpholine hydrobromide serves as a primary and efficient synthon for introducing the -(CH2)2-morpholine side chain onto a parent molecule, a process known as morpholinoethylation.

Core Application: Synthesis of Kinase Inhibitors

The morpholinoethyl side chain is a hallmark of numerous kinase inhibitors designed to interfere with aberrant cell signaling pathways that drive cancer progression. 4-(2-Bromoethyl)morpholine hydrobromide and its chlorinated analogue, 4-(3-chloropropyl)morpholine, are instrumental in the synthesis of these targeted therapies.

Tyrosine Kinase Inhibitors (TKIs): The Case of Gefitinib

Gefitinib (Iressa®) is a selective inhibitor of the EGFR tyrosine kinase, used in the treatment of non-small cell lung cancer (NSCLC) patients with specific EGFR mutations.[4] The morpholinopropoxy side chain of Gefitinib is crucial for its activity and solubility. The synthesis of Gefitinib provides a quintessential example of the application of morpholinoalkylation. The final step of many reported syntheses involves the O-alkylation of the phenolic intermediate, 4-((3-chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-ol , with a morpholinoalkyl halide.[4]

Reaction Rationale: The reaction is a classic Williamson ether synthesis. A base is used to deprotonate the weakly acidic phenolic hydroxyl group, forming a more nucleophilic phenoxide anion. This anion then acts as a nucleophile, attacking the electrophilic carbon of the morpholinoalkyl halide in a bimolecular nucleophilic substitution (SN2) reaction to form the desired ether linkage.

• Choice of Base: A moderately strong inorganic base like potassium carbonate (K₂CO₃) is typically used. It is strong enough to deprotonate the phenol but not so strong as to cause unwanted side reactions. Its heterogeneous nature in many organic solvents also simplifies work-up.

• Choice of Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) is ideal. It readily dissolves the reactants and effectively solvates the cation of the base (e.g., K⁺), leaving the phenoxide anion relatively "naked" and highly reactive, thus accelerating the SN2 reaction.

• Leaving Group: While the topic reagent is a bromide, many industrial syntheses of Gefitinib utilize 4-(3-chloropropyl)morpholine.[5] Bromides are generally better leaving groups than chlorides, potentially allowing for milder reaction conditions. The hydrobromide salt form of the reagent ensures stability and ease of handling.

DOT Diagram: General Synthesis Scheme for Gefitinib

Caption: Final O-alkylation step in Gefitinib synthesis.

Phosphoinositide 3-kinase (PI3K) Inhibitors

The PI3K/Akt/mTOR signaling pathway is frequently dysregulated in human cancers, making it a prime target for drug development.[6] Numerous PI3K inhibitors incorporate a morpholine moiety, which has been shown to be a critical feature for potent activity, often forming a key hydrogen bond with the hinge region of the kinase domain.[3] For instance, derivatives of 4-morpholino-2-phenylquinazoline and 2,4-dimorpholinopyrimidine have been developed as highly potent PI3K inhibitors.[7] The synthesis of these compounds often involves a nucleophilic aromatic substitution reaction where a chlorine atom on a pyrimidine or quinazoline core is displaced by morpholine, or the attachment of a morpholino-containing side chain using a reagent like 4-(2-bromoethyl)morpholine.

DOT Diagram: PI3K Inhibitor Synthesis Logic

Caption: General synthetic logic for morpholine-based PI3K inhibitors.

Detailed Experimental Protocol: Synthesis of Gefitinib

This protocol details the final O-alkylation step for the synthesis of Gefitinib from its phenolic precursor, adapted from established industrial and academic procedures.[1][5] The procedure uses the more common chlorinated analogue, 4-(3-chloropropyl)morpholine, but is directly applicable to 4-(2-bromoethyl)morpholine hydrobromide, potentially with adjusted reaction times.

Materials:

• 4-((3-chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-ol (Gefitinib Intermediate)

• 4-(3-chloropropyl)morpholine

• Potassium carbonate (K₂CO₃), anhydrous

• Potassium iodide (KI), catalyst

• N,N-Dimethylformamide (DMF), anhydrous

• Dilute Hydrochloric Acid (HCl)

• Sodium Chloride (NaCl)

• Sodium Bicarbonate (NaHCO₃) solution, saturated

• Ethanol, for recrystallization

• Round-bottom flask, magnetic stirrer, heating mantle, condenser, filtration apparatus.

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add the Gefitinib intermediate (1.0 eq), potassium carbonate (approx. 2.0 eq), and a catalytic amount of potassium iodide (approx. 0.1 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask (approx. 3 mL per gram of starting material).

• Heating and Reagent Addition: Begin stirring and heat the mixture to 70 °C. Once the temperature is stable, add 4-(3-chloropropyl)morpholine (approx. 1.1 eq) to the reaction mixture.

• Reaction Monitoring: Maintain the reaction at 70 °C for approximately 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture. Add dilute hydrochloric acid (e.g., 3-12% solution) to the reaction liquid.[5]

  • Cool the acidified mixture to room temperature and add sodium chloride to facilitate precipitation.[5]

  • Stir for 1-2 hours to allow for complete crystallization of the hydrochloride salt of the product.

  • Filter the resulting solid to obtain the crude product as a filter cake.

• Purification:

  • Transfer the filter cake to a flask and add a saturated sodium bicarbonate solution to neutralize the hydrochloride salt and generate the free base.[5]

  • Stir the slurry, then filter the solid, wash with water, and dry.

  • Recrystallize the crude product from ethanol to yield high-purity Gefitinib.[5]

DOT Diagram: Gefitinib Synthesis Workflow

Caption: Step-by-step workflow for the synthesis and purification of Gefitinib.

Quantitative Data and Expected Results

The described protocol is robust and provides the target compound in high yield and purity. The following table summarizes expected results based on literature data.

Parameter	Value	Source
Starting Material	4-((3-chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-ol	[5]
Alkylation Reagent	4-(3-chloropropyl)morpholine	[5]
Base / Solvent	K₂CO₃, KI (cat.) / DMF	[5]
Reaction Temp.	70 °C	[5]
Reaction Time	~6 hours	[5]
Expected Yield	88.3%	[5]
Expected Purity	>99.9% (after recrystallization)	[5]

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide and its analogues are indispensable reagents in the synthesis of advanced anticancer therapeutics. The morpholinoethyl moiety they provide is a key structural feature that enhances the pharmacological properties of numerous kinase inhibitors. The detailed protocol for the synthesis of Gefitinib illustrates a reliable and high-yielding application of O-alkylation using this class of reagent. This methodology serves as a foundational technique for researchers in drug discovery and process development, enabling the efficient construction of complex and potent anticancer drug candidates.

References

• Ming, X., You, F., & Ji, R. (2007). Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. Letters in Organic Chemistry, 4(7), 501-503. Available at: [Link]

• Bawa, S., Kumar, S., Drabu, S., & Kumar, R. (2010). Synthesis of quinazolines as tyrosine kinase inhibitors. Mini reviews in medicinal chemistry, 10(7), 652–660. Available at: [Link]

• Kushwaha, N., & Haq, W. (2019). Revealing quinquennial anticancer journey of morpholine: A SAR based review. European journal of medicinal chemistry, 169, 143–183. Available at: [Link]

• Wright, E. W., Nelson, R. A., Jr, Karpova, Y., Kulik, G., & Welker, M. E. (2015). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Molecules (Basel, Switzerland), 20(5), 8239–8252. Available at: [Link]

• NDA Approvals. (2015). Gefitinib. New Drug Approvals. Available at: [Link]

• Chandregowda, V., Rao, A. K., & Reddy, G. C. (2009). Modified Synthesis of Erlotinib Hydrochloride. Iranian Journal of Pharmaceutical Research, 8(2), 95-100. Available at: [Link]

• Gou, S., et al. (2014). Design and synthesis of Lapatinib derivatives containing a branched side chain as HER1/HER2 targeting antitumor drug candidates. European journal of medicinal chemistry, 89, 326-336. Available at: [Link]

• CN111533703A - Gefitinib purification process. (2020). Google Patents.
• US8350029B2 - Process for the preparation of gefitinib. (2013). Google Patents.

• Hayakawa, M., et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. Bioorganic & medicinal chemistry, 14(20), 6847–6858. Available at: [Link]

• ResearchGate. (2022). Several reported potent morpholine based PI3K inhibitors with examples of binding mode. ResearchGate. Available at: [Link]

• Welker, M. E., et al. (2014). Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. ChemInform, 45(22). Available at: [Link]

• Zhang, Y., et al. (2023). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry, 11, 1284521. Available at: [Link]

• Lee, H. J., et al. (2017). Practical and efficient synthesis of gefitinib through selective O-alkylation: A novel concept for a transient protection group. Synthetic Communications, 47(21), 1990-1998. Available at: [Link]

• Hayakawa, M., et al. (2006). Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors. PubMed. Available at: [Link]

• Sharma, G., & Singh, S. (2021). Recent Updates on Morpholino Pyrimidine Derivatives as Promising PI3K/Akt/mTOR Inhibitors. ResearchGate. Available at: [Link]

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• 7. Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Strategic Use of 4-(2-Bromoethyl)morpholine Hydrobromide in the Synthesis of Novel Anti-Inflammatory Agents

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block for Inflammation Research

In the landscape of medicinal chemistry, the identification of versatile and effective molecular building blocks is paramount to the successful development of novel therapeutics. 4-(2-Bromoethyl)morpholine hydrobromide has emerged as a crucial reagent for the introduction of the 2-morpholinoethyl moiety, a privileged scaffold in modern drug design. The morpholine ring, a simple six-membered heterocycle containing both an ether and a secondary amine functionality, imparts a unique and highly desirable set of physicochemical properties to parent molecules.

The presence of the morpholine group can significantly enhance aqueous solubility, improve metabolic stability, and facilitate favorable interactions with biological targets, making it a cornerstone in the design of drugs targeting a wide array of diseases.[1][2] This is particularly evident in the field of inflammation, where morpholine-containing compounds have demonstrated potent activity against key inflammatory mediators.

This document serves as a detailed guide to the strategic application of 4-(2-Bromoethyl)morpholine hydrobromide in the synthesis and evaluation of next-generation anti-inflammatory agents. We will delve into the mechanistic rationale for its use, provide robust synthetic protocols, and outline methods for assessing the biological activity of the resulting compounds.

The Morpholine Moiety: A Scaffold for Enhanced Anti-Inflammatory Activity

The therapeutic potential of the morpholine ring in anti-inflammatory drug discovery is multifaceted. Its inclusion in a molecular structure is a deliberate design choice aimed at optimizing both pharmacokinetic and pharmacodynamic profiles.

• Improved Physicochemical Properties: The basic nitrogen atom of the morpholine ring (pKa ≈ 8.5) is typically protonated at physiological pH, which can enhance the aqueous solubility of the compound. This is a critical factor for oral bioavailability and formulation. Furthermore, the polar ether oxygen can act as a hydrogen bond acceptor, further contributing to solubility and target engagement.[1][2]

• Target Engagement: The morpholine ring is not merely a passive carrier. It actively participates in binding to enzymatic targets. The oxygen atom can form crucial hydrogen bonds, while the chair conformation of the ring can establish favorable hydrophobic and van der Waals interactions within the active sites of inflammatory enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[1][2][3]

• Modulation of Inflammatory Pathways: A growing body of evidence demonstrates that compounds synthesized using the morpholinoethyl group can effectively suppress inflammatory responses. Studies utilizing lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7, have shown that these derivatives can significantly inhibit the production of nitric oxide (NO), a key inflammatory mediator. This inhibition is often a result of the downregulation of iNOS and COX-2 expression at both the mRNA and protein levels.[3][4]

Core Mechanism: Targeting Key Inflammatory Mediators

The anti-inflammatory effects of many morpholine-containing compounds are rooted in their ability to interfere with the signaling cascade that leads to the production of pro-inflammatory molecules. A common experimental model involves the stimulation of macrophages with LPS, which mimics a bacterial infection and triggers a robust inflammatory response.

dot

Figure 1: General mechanism of morpholine derivatives in inflammation.

As illustrated in Figure 1, molecular docking studies have corroborated these findings, revealing that morpholine-containing compounds can fit snugly into the active sites of iNOS and COX-2, forming strong binding interactions that inhibit their enzymatic activity.[3][4]

Synthetic Applications and Workflow

4-(2-Bromoethyl)morpholine hydrobromide is an efficient electrophile for the alkylation of a wide range of nucleophiles. The most common application in this context is the N-alkylation of primary or secondary amines and the O-alkylation of phenols, which are frequently present in pharmacologically active scaffolds. The reaction proceeds via a standard SN2 mechanism.

dot

Figure 2: General workflow for synthesis using 4-(2-Bromoethyl)morpholine.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation with 4-(2-Bromoethyl)morpholine Hydrobromide

This protocol describes a general method for the synthesis of N-(2-morpholinoethyl) derivatives from a primary or secondary amine scaffold.

Materials:

• Amine-containing substrate (1.0 eq)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.2 eq)

• Potassium carbonate (K₂CO₃) or Triethylamine (TEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Round-bottom flask with magnetic stirrer

• Standard laboratory glassware for extraction and purification

• Ethyl acetate, Hexanes, Brine, Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask, add the amine-containing substrate (1.0 eq) and the chosen solvent (e.g., DMF).

• Add the base (e.g., K₂CO₃, 3.0 eq) to the solution and stir for 15-20 minutes at room temperature to ensure a homogenous suspension.

• Add 4-(2-Bromoethyl)morpholine hydrobromide (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature or heat to 60-80 °C. The reaction time can vary from 4 to 24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water.

• Extract the aqueous layer three times with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-(2-morpholinoethyl) derivative.

• Confirm the structure of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: In Vitro Nitric Oxide (NO) Inhibition Assay

This protocol is used to evaluate the anti-inflammatory activity of the synthesized compounds by measuring their ability to inhibit NO production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Synthesized morpholine derivatives (dissolved in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• 96-well cell culture plates

• Sodium nitrite (NaNO₂) standard

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere.

• Compound Treatment: Remove the old medium and treat the cells with fresh medium containing various concentrations of the synthesized compounds (e.g., 1, 5, 10, 25, 50 µM). Include a vehicle control (DMSO) and a positive control (e.g., Dexamethasone).

• Inflammation Induction: After 1 hour of pre-treatment with the compounds, stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control group.

• Incubation: Incubate the plate for another 24 hours.

• Griess Assay:

  • Carefully collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite (a stable product of NO) in each sample from the standard curve.

  • Calculate the percentage of NO inhibition for each compound concentration relative to the LPS-only treated group.

  • Determine the IC₅₀ value (the concentration required to inhibit 50% of NO production).

Table 1: Representative Data for NO Inhibition Assay

Compound	Concentration (µM)	% NO Inhibition (Mean ± SD)	IC₅₀ (µM)
Compound X	1	12.5 ± 2.1	\multirow{5}{*}{8.7}
5	38.2 ± 3.5
10	54.1 ± 4.0
25	79.8 ± 2.9
50	91.3 ± 1.8
Dexamethasone	10	85.4 ± 2.5	4.2

Safety and Handling

4-(2-Bromoethyl)morpholine hydrobromide is a chemical reagent that must be handled with appropriate safety precautions.

• Hazards: The compound is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5][6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant gloves, and a lab coat.[5] Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.[5]

• Storage: Store the reagent in a tightly closed container in a cool, dry, and well-ventilated area. It is hygroscopic and air-sensitive, so storage under an inert atmosphere (e.g., argon or nitrogen) is recommended.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.

Conclusion

4-(2-Bromoethyl)morpholine hydrobromide serves as a powerful and versatile synthetic tool for medicinal chemists aiming to develop novel anti-inflammatory agents. The strategic incorporation of the 2-morpholinoethyl group can significantly enhance the drug-like properties of a molecule, leading to improved potency and better pharmacokinetic profiles. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to leverage this valuable building block in their drug discovery programs, paving the way for the creation of more effective treatments for inflammatory diseases.

References

• Fatima, S., Zaki, A., Madhav, H., et al. (2023). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. RSC Advances. Available at: [Link]

• Synthesis, docking and evaluation of in vitro anti-inflammatory activity of novel morpholine capped β-lactam derivatives. (2020). PubMed. Available at: [Link]

• Synthesis, docking and evaluation of in vitro anti-inflammatory activity of novel morpholine capped β-lactam derivatives | Request PDF. ResearchGate. Available at: [Link]

• Fatima, S., Zaki, A., Madhav, H., et al. (2023). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. PubMed Central. Available at: [Link]

• 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO. PubChem. Available at: [Link]

• An updated review on morpholine derivatives with their pharmacological actions. (2022). ScienceDirect. Available at: [Link]

• Putri, D., et al. (2018). Synthesis, Antioxidant, and Anti-inflammatory Activity of Morpholine Mannich base of AMACs. Journal of Applied Pharmaceutical Science. Available at: [Link]

• An updated review on morpholine derivatives with their pharmacological actions. (2022). ScienceScholar. Available at: [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). PubMed Central. Available at: [Link]

• Polak, A. (1988). Mode of action of morpholine derivatives. PubMed. Available at: [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Publications. Available at: [Link]

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• 4. Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reactions with 4-(2-Bromoethyl)morpholine Hydrobromide

Introduction: The Morpholinoethyl Moiety in Modern Drug Discovery

The morpholine heterocycle is a cornerstone in medicinal chemistry, recognized for its ability to impart favorable pharmacokinetic properties such as improved solubility, metabolic stability, and oral bioavailability to drug candidates.[1][2] Its integration into molecular scaffolds is a widely employed strategy to optimize drug-like characteristics. The introduction of a morpholinoethyl group, in particular, serves as a versatile linker and pharmacophoric element in a diverse array of therapeutic agents. 4-(2-Bromoethyl)morpholine hydrobromide is a key reagent in this context, providing a reliable and efficient means of incorporating the morpholinoethyl moiety through nucleophilic substitution reactions. This guide offers a comprehensive overview of the experimental considerations and detailed protocols for the utilization of 4-(2-Bromoethyl)morpholine hydrobromide in the synthesis of valuable pharmaceutical intermediates and analogues.

Chemical Properties and Reactivity Profile

4-(2-Bromoethyl)morpholine hydrobromide is a white to off-white crystalline solid. It is the hydrobromide salt of 4-(2-bromoethyl)morpholine, which enhances its stability and handling properties compared to the free base. The key to its reactivity lies in the electrophilic nature of the carbon atom bonded to the bromine, making it an excellent substrate for SN2 reactions with a variety of nucleophiles.[3]

Table 1: Physicochemical Properties of 4-(2-Bromoethyl)morpholine Hydrobromide

Property	Value	Reference(s)
CAS Number	42802-94-8	[4]
Molecular Formula	C₆H₁₃Br₂NO
Molecular Weight	274.98 g/mol
Appearance	White to light yellow crystalline solid
Melting Point	212-216 °C	[5]
Solubility	Soluble in water and polar organic solvents like ethanol and DMF.

The presence of the hydrobromide salt means that a base is required in stoichiometric amounts to neutralize the salt and deprotonate the nucleophile, thereby activating it for the substitution reaction.

Core Application: Alkylation Reactions for the Introduction of the Morpholinoethyl Group

The primary utility of 4-(2-Bromoethyl)morpholine hydrobromide is as an alkylating agent for the introduction of the -(CH₂)₂-N(CH₂CH₂)₂O fragment. This is achieved through a bimolecular nucleophilic substitution (SN2) mechanism.

Mechanistic Insight: The SN2 Pathway

The reaction proceeds via a concerted, single-step mechanism where the nucleophile attacks the carbon atom bearing the bromine atom from the backside, leading to an inversion of stereochemistry if the carbon is a chiral center.[3][6] The transition state involves a pentacoordinate carbon atom where the bond to the nucleophile is forming concurrently as the bond to the bromide leaving group is breaking.[3]

Caption: Generalized SN2 mechanism for the reaction of a nucleophile with 4-(2-Bromoethyl)morpholine hydrobromide.

The rate of the SN2 reaction is dependent on the concentration of both the nucleophile and the substrate.[7] Steric hindrance around the electrophilic carbon can significantly impede the reaction rate.[8]

Safety and Handling

4-(2-Bromoethyl)morpholine hydrobromide is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.

Table 2: Hazard and Precautionary Statements

GHS Classification	Statement
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P280	Wear protective gloves/protective clothing/eye protection/face protection
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Detailed Experimental Protocols

The following protocols are provided as general guidelines and may require optimization based on the specific substrate and desired scale.

Protocol 1: N-Alkylation of Primary and Secondary Amines

This protocol describes the synthesis of N-(2-morpholinoethyl)amines, which are common substructures in many biologically active compounds.

Caption: General workflow for the N-alkylation of amines.

Materials:

• Primary or secondary amine (1.0 eq)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.1-1.2 eq)

• Anhydrous potassium carbonate (K₂CO₃) (2.5-3.0 eq) or Triethylamine (Et₃N) (2.5-3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the amine (1.0 eq) and the chosen anhydrous solvent (e.g., DMF, 10 mL per mmol of amine).

• Add the base (K₂CO₃ or Et₃N) to the stirred solution.

• Add 4-(2-Bromoethyl)morpholine hydrobromide (1.1-1.2 eq) portion-wise to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• If K₂CO₃ was used, filter off the inorganic salts and wash the filter cake with a small amount of the solvent.

• If Et₃N was used, the reaction mixture can be directly subjected to work-up.

• Concentrate the filtrate or the reaction mixture under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

• Purify the crude product by silica gel column chromatography or distillation to afford the pure N-(2-morpholinoethyl)amine.

Causality Behind Experimental Choices:

• An excess of the alkylating agent can be used to ensure complete consumption of the starting amine.

• A strong, non-nucleophilic base is required to neutralize the hydrobromide and deprotonate the amine without competing in the alkylation reaction.

• Aprotic polar solvents like DMF or acetonitrile are ideal for SN2 reactions as they solvate the cation of the base, leaving the anion more nucleophilic.

Protocol 2: O-Alkylation of Phenols

This protocol outlines the synthesis of morpholinoethyl aryl ethers, a structural motif present in several pharmaceuticals.

Sources

• 1. Preparation of 4,4'-(oxydi-2,1-ethanediyl)bis-morpholine and hydroxyethoxyethyl morpholine - Patent 0716084 [data.epo.org]
• 2. Green Synthesis of Morpholines via Selective Monoalkylation of Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SN2 reaction - Wikipedia [en.wikipedia.org]
• 4. CAS 42802-94-8: Morpholine,4-(2-bromoethyl)-, hydrobromide… [cymitquimica.com]
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• 7. savemyexams.com [savemyexams.com]
• 8. people.chem.ucsb.edu [people.chem.ucsb.edu]

Application Notes and Protocols: Strategic Solvent Selection for Reactions with 4-(2-Bromoethyl)morpholine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Bromoethyl)morpholine hydrobromide is a versatile bifunctional reagent of significant interest in medicinal chemistry and organic synthesis.[1] Its structure incorporates a reactive bromoethyl group, making it an excellent electrophile for introducing the morpholinoethyl moiety into a wide range of molecules. The morpholine ring itself is a privileged scaffold in drug design, often imparting favorable pharmacokinetic properties such as increased water solubility and metabolic stability.[2] The hydrobromide salt form of this reagent offers stability and ease of handling, though it necessitates careful consideration of reaction conditions, particularly the choice of solvent and base.

This comprehensive guide provides a detailed exploration of solvent selection for reactions involving 4-(2-Bromoethyl)morpholine hydrobromide. As a senior application scientist, the aim is to move beyond mere procedural instructions and to offer a deeper understanding of the underlying principles that govern reaction outcomes. By elucidating the interplay between the solvent, substrate, and the nature of the nucleophile, this document will empower researchers to optimize their synthetic strategies, leading to improved yields, purities, and reaction efficiencies.

Physicochemical Properties and Solubility Profile

A thorough understanding of the physical and chemical properties of 4-(2-Bromoethyl)morpholine hydrobromide is fundamental to its effective use.

Table 1: Physicochemical Properties of 4-(2-Bromoethyl)morpholine Hydrobromide

Property	Value	Source
CAS Number	42802-94-8	[3][4]
Molecular Formula	C₆H₁₃Br₂NO	[4]
Molecular Weight	274.98 g/mol	[4]
Appearance	White to yellow or pink solid	[3]
Melting Point	130-131 °C

The solubility of 4-(2-Bromoethyl)morpholine hydrobromide is a critical factor in solvent selection. As a salt, it exhibits a preference for polar solvents.

Table 2: Solubility of 4-(2-Bromoethyl)morpholine Hydrobromide in Common Laboratory Solvents

Solvent	Type	Solubility	Source
Water	Polar Protic	Soluble
Ethanol	Polar Protic	Soluble
Acetone	Polar Aprotic	Soluble
Ether	Nonpolar	Soluble
Dichloromethane (DCM)	Polar Aprotic	Likely soluble (free base is soluble)	[5]
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Inferred from common use
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Inferred from common use
Acetonitrile (MeCN)	Polar Aprotic	Moderate to High	Inferred from common use

The Crucial Role of the Solvent in Reaction Mechanism

Reactions with 4-(2-Bromoethyl)morpholine hydrobromide are predominantly nucleophilic substitution reactions. The solvent plays a pivotal role in determining the reaction pathway, primarily between the S(_N)1 and S(_N)2 mechanisms.

The S(_N)2 Pathway: A Concerted Approach

The S(_N)2 (bimolecular nucleophilic substitution) reaction is a single-step process where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs. This mechanism is favored by:

• Primary alkyl halides: 4-(2-Bromoethyl)morpholine has a primary bromo group.

• Strong nucleophiles.

• Polar aprotic solvents.

Why Polar Aprotic Solvents Favor S(_N)2 Reactions:

Polar aprotic solvents (e.g., DMF, DMSO, acetone, acetonitrile) possess dipoles that can solvate the cation (in this case, the counter-ion of the nucleophile's salt), but they do not have acidic protons to hydrogen-bond with the nucleophile. This leaves the nucleophile "naked" and highly reactive, thus accelerating the rate of the S(_N)2 reaction.

The S(_N)1 Pathway: A Stepwise Journey

The S(_N)1 (unimolecular nucleophilic substitution) reaction is a two-step process involving the formation of a carbocation intermediate. This pathway is favored by:

• Tertiary alkyl halides (and to a lesser extent, secondary).

• Weak nucleophiles.

• Polar protic solvents.

Why Polar Protic Solvents Favor S(_N)1 Reactions:

Polar protic solvents (e.g., water, ethanol, methanol) have acidic protons that can solvate both the cation and the anion. They are particularly effective at stabilizing the carbocation intermediate and the departing leaving group through hydrogen bonding, which lowers the activation energy for the first, rate-determining step.

For 4-(2-Bromoethyl)morpholine hydrobromide, which is a primary alkyl halide, the S(_N)2 pathway is generally favored . Therefore, the judicious selection of a polar aprotic solvent is often the key to a successful reaction.

The Impact of the Hydrobromide Salt

The hydrobromide salt form of the reagent introduces an important consideration: the presence of an acidic proton on the morpholine nitrogen. In the presence of a base, this proton is removed, liberating the free base of 4-(2-bromoethyl)morpholine. This is often the desired reactive species.

Furthermore, many nucleophiles (e.g., phenols, thiols, amines) are also used as their salts or require deprotonation by a base to become sufficiently nucleophilic. Therefore, the addition of a base is almost always necessary in these reactions. The base not only activates the nucleophile but also neutralizes the HBr by-product of the reaction.

Experimental Protocols

The following protocols are designed to be illustrative of best practices for common reaction types involving 4-(2-Bromoethyl)morpholine hydrobromide.

Protocol 1: O-Alkylation of a Phenol (Williamson Ether Synthesis)

This protocol describes the synthesis of a morpholinoethyl ether from a substituted phenol, a reaction commonly used in the development of pharmaceutical agents.[6]

Reaction Scheme:

Materials:

• Substituted phenol (1.0 eq)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous, finely powdered (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add the substituted phenol (1.0 eq) and anhydrous DMF.

• Add potassium carbonate (2.5 eq) to the solution. Stir the suspension vigorously at room temperature for 30 minutes. The base deprotonates the phenol to form the more nucleophilic phenoxide.

• Add 4-(2-Bromoethyl)morpholine hydrobromide (1.2 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Solvent (DMF): A polar aprotic solvent is chosen to promote the S(_N)2 reaction by solvating the potassium cation while leaving the phenoxide nucleophile highly reactive. Its high boiling point is also suitable for reactions requiring heating.

• Base (K₂CO₃): A moderately strong, non-nucleophilic base is used to deprotonate the phenol and neutralize the HBr. Its insolubility in DMF can sometimes lead to heterogeneous reaction conditions, which can be beneficial for product workup.

• Temperature: Heating is often necessary to overcome the activation energy of the reaction, especially if the nucleophile is not particularly strong.

Visualization of the Workflow:

Caption: Workflow for the O-alkylation of phenols.

Protocol 2: N-Alkylation of a Secondary Amine

This protocol details the synthesis of a tertiary amine by reacting a secondary amine with 4-(2-Bromoethyl)morpholine hydrobromide. This is a key transformation in the synthesis of many biologically active molecules, including antihistamines.[2][7]

Reaction Scheme:

Materials:

• Secondary amine (1.0 eq)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.1 eq)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.5 eq)

• Acetonitrile (MeCN), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the secondary amine (1.0 eq) in anhydrous acetonitrile.

• Add the base (2.5 eq). If using K₂CO₃, ensure it is finely powdered.

• Add 4-(2-Bromoethyl)morpholine hydrobromide (1.1 eq) to the mixture.

• Stir the reaction at room temperature or heat to reflux (typically 50-82 °C) for 6-24 hours, monitoring by TLC.

• After completion, filter the reaction mixture if a solid base was used.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product via column chromatography or distillation.

Causality Behind Experimental Choices:

• Solvent (Acetonitrile): Acetonitrile is an excellent polar aprotic solvent for S(_N)2 reactions. Its lower boiling point compared to DMF makes it easier to remove during workup.

• Base (K₂CO₃ or DIPEA): K₂CO₃ is a cost-effective choice. DIPEA is a non-nucleophilic organic base that is soluble in acetonitrile, leading to a homogeneous reaction mixture. The choice of base can depend on the substrate's sensitivity and the desired reaction conditions.

• Workup: The aqueous wash with sodium bicarbonate is to remove any remaining acidic species and inorganic salts.

Visualization of Solvent Selection Logic:

Caption: Logic for solvent selection in these reactions.

Conclusion

The successful application of 4-(2-Bromoethyl)morpholine hydrobromide in organic synthesis is critically dependent on the astute selection of the reaction solvent. Given its nature as a primary alkyl halide, reactions involving this reagent are predisposed to proceed via an S(_N)2 mechanism. Consequently, polar aprotic solvents such as DMF, DMSO, and acetonitrile are generally the solvents of choice, as they enhance the nucleophilicity of the reacting partner. The hydrobromide salt form necessitates the use of a base to both activate the nucleophile and neutralize the acidic byproducts. By understanding these fundamental principles and applying the detailed protocols provided, researchers can confidently and efficiently incorporate the valuable morpholinoethyl moiety into their target molecules, accelerating the pace of discovery in drug development and beyond.

References

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• PubChem. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide. Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). Reagents and conditions: (a) substituted phenol, K2CO3, DMF, RT; (b).... Retrieved January 11, 2026, from [Link]

• Thieme Chemistry. (n.d.). Novel Approach to Antihistamine-type Scaffolds. Retrieved January 11, 2026, from [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved January 11, 2026, from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved January 11, 2026, from [Link]

• Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). Retrieved January 11, 2026, from [Link]

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base selection for nucleophilic substitution with 4-(2-Bromoethyl)morpholine hydrobromide

An Application Guide for Strategic Base Selection in Nucleophilic Substitution Reactions with 4-(2-Bromoethyl)morpholine Hydrobromide

Introduction: Unlocking the Potential of a Versatile Building Block

4-(2-Bromoethyl)morpholine hydrobromide is a cornerstone reagent in medicinal chemistry and drug development. Its structure provides a readily deployable morpholine moiety—a privileged scaffold known to enhance the pharmacokinetic properties of drug candidates—connected to a reactive bromoethyl group.[1] This bifunctionality makes it an ideal precursor for synthesizing a diverse array of molecules, from active pharmaceutical ingredients (APIs) to molecular probes.

However, its utility is predicated on the successful execution of nucleophilic substitution reactions. The primary challenge arises from the fact that the reagent is supplied as a hydrobromide salt. This necessitates the use of a base, not only to liberate the reactive free amine but also to facilitate the subsequent substitution reaction. The choice of this base is not trivial; it is a critical parameter that dictates reaction efficiency, yield, and the product profile. An injudicious selection can lead to low conversion, competing side reactions—most notably elimination—or undesired byproducts.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the underlying chemical principles governing base selection for this specific substrate. By understanding the interplay of basicity, steric hindrance, and solubility, researchers can strategically select the optimal base to ensure a successful and high-yielding nucleophilic substitution.

The Critical Juncture: Deconvoluting the Dual Role of the Base

In any reaction involving 4-(2-Bromoethyl)morpholine hydrobromide, the base performs at least one, and often two, critical functions. Understanding this duality is the first step toward rational base selection.

Neutralization of the Morpholinium Salt

The starting material is an ammonium salt, specifically a morpholinium ion.[2] The pKa of the conjugate acid of morpholine is approximately 8.3.[3][4][5] To generate the neutral, nucleophilically active form of the alkylating agent, 4-(2-bromoethyl)morpholine, a base must be used to abstract the acidic proton from the nitrogen.

For this deprotonation to be effective and proceed to completion, the chosen base's conjugate acid must have a pKa value significantly higher than 8.3. A general rule of thumb suggests a difference of at least 2 pKa units. Therefore, a minimum of one molar equivalent of a suitable base is required before the desired substitution can even begin.

Facilitating the Nucleophilic Substitution

Once the free amine is generated, the base's second role comes into play, which depends on the nature of the nucleophile:

• Acid Scavenging: When the nucleophile is a primary or secondary amine, the substitution reaction will generate one equivalent of HBr as a byproduct. This strong acid can protonate the starting amine or the product, rendering them unreactive. The base's role here is to act as an "acid scavenger," neutralizing the HBr as it is formed. In this scenario, a total of at least two equivalents of base are required: one for the initial neutralization and one to scavenge the acid byproduct.

• Nucleophile Activation: If the nucleophile is a weakly acidic proton-donating species, such as a phenol, thiol, or alcohol, the base must be strong enough to deprotonate it, thereby generating a more potent anionic nucleophile (e.g., a phenoxide or thiolate). The required basicity will depend on the pKa of the nucleophile.

A Strategic Framework for Base Selection

The optimal base is one that efficiently performs its required functions while minimizing side reactions. The decision hinges on a careful evaluation of three core properties: basicity (pKa), steric hindrance, and solubility.

Basicity (pKa): The Driving Force of the Reaction

The strength of the base, quantified by the pKa of its conjugate acid, is the most fundamental consideration.

• For Neutralization: The base's conjugate acid pKa should be > 9.0 to ensure complete deprotonation of the morpholinium salt (pKa ≈ 8.3).

• For Nucleophile Activation: The base must be strong enough to deprotonate the nucleophile. For example, to deprotonate a phenol (pKa ≈ 10), a base like potassium carbonate (conjugate acid pKa ≈ 10.3) is suitable. To deprotonate an alcohol (pKa ≈ 16-18), a much stronger base like sodium hydride (NaH) is necessary.[6]

Steric Hindrance: The Gatekeeper of SN2 vs. E2 Pathways

4-(2-Bromoethyl)morpholine is a primary alkyl halide, a substrate class that strongly favors the bimolecular nucleophilic substitution (SN2) pathway due to minimal steric crowding at the electrophilic carbon.[7][8][9] However, the competing bimolecular elimination (E2) reaction is always a possibility and is highly influenced by the steric bulk of the base.[10][11]

• Non-Hindered Bases (e.g., K₂CO₃, Et₃N): These bases allow the nucleophile to approach the electrophilic carbon without significant steric impediment, favoring the desired SN2 reaction.[12]

• Sterically Hindered Bases (e.g., t-BuOK, DBU, LDA): These bulky bases find it difficult to access the electrophilic carbon. Instead, they preferentially abstract a proton from the adjacent (β) carbon, leading to the formation of an alkene—in this case, the undesired 4-vinylmorpholine byproduct—via an E2 mechanism.[10][13] Therefore, strong, sterically hindered bases should generally be avoided for this substrate.

Caption: General experimental workflow for nucleophilic substitution.

Protocol 1: Alkylation of 4-Methoxyphenol using Potassium Carbonate

This protocol details the synthesis of 4-(2-(4-methoxyphenoxy)ethyl)morpholine, a classic example of an O-alkylation where an inorganic base is used to activate the nucleophile.

Materials:

• 4-(2-Bromoethyl)morpholine hydrobromide (1.0 eq)

• 4-Methoxyphenol (1.05 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq)

• Anhydrous Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, reflux condenser, heating mantle

Procedure:

• To a dry round-bottom flask, add 4-(2-Bromoethyl)morpholine hydrobromide (1.0 eq), 4-methoxyphenol (1.05 eq), and anhydrous potassium carbonate (2.5 eq).

• Add anhydrous ACN or DMF (approx. 0.1 M concentration relative to the limiting reagent).

• Equip the flask with a magnetic stir bar and reflux condenser.

• Heat the reaction mixture to 80 °C with vigorous stirring. The heterogeneous mixture will be milky white.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 6-18 hours).

• Once complete, cool the reaction to room temperature.

Work-up and Purification:

• Filter the solid inorganic salts through a pad of celite, washing the filter cake with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the resulting crude oil in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Wash the organic layer sequentially with 1 M NaOH (to remove excess phenol), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to yield the pure product.

Protocol 2: Alkylation of Pyrrolidine using DIPEA

This protocol describes the N-alkylation of a secondary amine, where a non-nucleophilic organic base acts as an acid scavenger.

Materials:

• 4-(2-Bromoethyl)morpholine hydrobromide (1.0 eq)

• Pyrrolidine (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.2 eq)

• Anhydrous Acetonitrile (ACN)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• To a dry round-bottom flask, add 4-(2-Bromoethyl)morpholine hydrobromide (1.0 eq) and anhydrous ACN (approx. 0.2 M).

• Add DIPEA (2.2 eq) to the suspension and stir for 15-20 minutes at room temperature to allow for the complete neutralization of the hydrobromide salt. The mixture should become more homogeneous.

• Add pyrrolidine (1.1 eq) to the reaction mixture.

• Heat the reaction to a gentle reflux (approx. 82 °C for ACN) and stir.

• Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Upon completion, cool the reaction to room temperature.

Work-up and Purification:

• Concentrate the reaction mixture under reduced pressure to remove the ACN and excess pyrrolidine/DIPEA.

• Dissolve the residue in ethyl acetate and water.

• Separate the layers and extract the aqueous phase twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The resulting crude product can often be purified by silica gel column chromatography.

Troubleshooting Guide

Issue	Probable Cause(s) Related to Base	Suggested Solution(s)
Low or No Conversion	1. Base is not strong enough to deprotonate the nucleophile or neutralize the starting material. 2. Insufficient equivalents of base used. 3. Poor solubility of the inorganic base in the chosen solvent.	1. Select a base with a higher conjugate acid pKa. 2. Ensure at least 1 eq is used for neutralization plus 1 eq for acid scavenging/nucleophile activation. 3. Switch to a more polar solvent (e.g., DMF), add a phase-transfer catalyst, or use a soluble organic base.
Formation of 4-vinylmorpholine	The base is too sterically hindered, promoting the E2 elimination pathway. [14][15]	Switch to a less sterically hindered base. For example, replace t-BuOK with K₂CO₃ or NaH. Replace DBU with DIPEA or TEA.
Multiple Byproducts	1. The base is also a nucleophile (e.g., TEA) and is competing with the intended nucleophile. 2. The base is too strong, causing decomposition of starting material or product.	1. Switch to a non-nucleophilic base of similar strength (e.g., replace TEA with DIPEA). 2. Reduce the reaction temperature and extend the reaction time.

References

• BenchChem. (2025). Troubleshooting low yields in nucleophilic substitution of the 3-bromo position.
• Biosynth. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide.
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• BenchChem. (2025). Troubleshooting low yields in nucleophilic substitution of fluoropyridines.
• Chemistry Steps. (n.d.). SN2 vs E2.
• CymitQuimica. (n.d.). CAS 42802-94-8: Morpholine,4-(2-bromoethyl)-, hydrobromide….
• Quora. (2016).
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• Filo. (2023).
• He, X., et al. (n.d.). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. PMC.

• University of Wisconsin. (n.d.). pKa Values of Common Bases. [Link]

• Study.com. (n.d.).
• Studley AI. (2025). SN1 vs SN2 vs E1 vs E2 Reactions Study Guide.
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• Chemistry LibreTexts. (2022). 11.12: A Summary of Reactivity - SN1, SN2, E1, E1cB, and E2.
• Chemistry LibreTexts. (2024). 11.3: Characteristics of the SN2 Reaction.
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• Organic Chemistry D
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• YouTube. (2024). Steric and Nucleophilic Effects on SN2 Reactions.
• YouTube. (2022). organic chemistry review - common bases & basic reagents.
• Studylib. (n.d.). pKa Values Table: Inorganic & Organic Acids.
• Chemistry LibreTexts. (2025). 24.6: Synthesis of Amines.
• University of Tartu. (2025).
• PubChem. (n.d.). Morpholinium.
• Capot Chemical. (n.d.). Specifications of 4-(2-Bromoethyl)morpholine Hydrobromide.
• Chemistry LibreTexts. (2023).
• Master Organic Chemistry. (2025). Deciding SN1/SN2/E1/E2 (1)
• University of Toronto. (2023). Solubility of Organic Compounds.
• Stack Exchange. (2019). How are neutral amines effective bases in organic chemistry?.
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• Quora. (2017). Why does this nucleophilic substitution reaction not work?.
• Reddit. (2020).
• Sigma-Aldrich. (n.d.). Traditional Strong and Hindered Bases.

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Application Notes &amp; Protocols for Large-Scale Synthesis with 4-(2-Bromoethyl)morpholine Hydrobromide

Introduction: Strategic Importance in Pharmaceutical Synthesis

4-(2-Bromoethyl)morpholine hydrobromide is a pivotal intermediate in modern pharmaceutical development. Its value lies in the combination of a reactive bromoethyl group, which serves as a robust electrophile for alkylation reactions, and the morpholine heterocycle. The morpholine moiety is a well-established "privileged scaffold" in medicinal chemistry, frequently incorporated into drug candidates to enhance desirable pharmacokinetic properties such as aqueous solubility, metabolic stability, and overall absorption, distribution, metabolism, and excretion (ADME) profiles.[1]

This guide provides a comprehensive overview of the large-scale application of 4-(2-Bromoethyl)morpholine hydrobromide, focusing on the underlying chemical principles, a detailed manufacturing protocol for a key active pharmaceutical ingredient (API), and critical considerations for process safety and optimization. The content is tailored for researchers, process chemists, and drug development professionals engaged in scaling up synthetic routes from the laboratory to pilot and commercial scales.

Physicochemical Properties & Safety Data

Handling any chemical intermediate at scale necessitates a thorough understanding of its physical properties and potential hazards. 4-(2-Bromoethyl)morpholine hydrobromide is a stable, crystalline solid, which is advantageous for storage and handling compared to its free-base counterpart.[2]

Table 1: Physicochemical and Safety Data

Property	Value	Source(s)
Chemical Name	4-(2-Bromoethyl)morpholine hydrobromide	[2]
CAS Number	42802-94-8	[3][4]
Molecular Formula	C₆H₁₂BrNO · HBr (or C₆H₁₃Br₂NO)	[2]
Molecular Weight	274.98 g/mol	[4]
Appearance	White to light yellow crystalline solid/powder	[3]
Melting Point	212.0 to 216.0 °C
Solubility	Soluble in polar solvents like water and ethanol.	[2]
Storage	Room temperature, in a cool, dark place. Hygroscopic and air-sensitive. Store under inert gas.
GHS Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[4][5]
GHS Precautionary Statements	P261: Avoid breathing dust.P264: Wash skin thoroughly after handling.P270: Do not eat, drink or smoke when using this product.P280: Wear protective gloves/eye protection/face protection.P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5]

Core Chemistry: The N-Alkylation Reaction

The primary utility of 4-(2-bromoethyl)morpholine is as an alkylating agent, introducing the morpholinoethyl group onto a nucleophilic substrate. The reaction typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1]

Mechanistic Rationale

In an SN2 reaction, a nucleophile attacks the electrophilic carbon atom bearing the bromine, displacing the bromide ion as a leaving group in a single, concerted step.[6] The hydrobromide salt form of the reagent is not reactive itself. To initiate the alkylation, a base must be added to the reaction. The base serves two critical functions:

• Neutralization: It neutralizes the hydrobromic acid salt to generate the reactive free base, 4-(2-bromoethyl)morpholine.

• Deprotonation: It deprotonates the nucleophilic substrate (e.g., an amine, phenol, or an acidic N-H group on a heterocycle), increasing its nucleophilicity and facilitating the attack on the electrophilic carbon.

The choice of base is critical. A base strong enough to deprotonate the nucleophile but not so strong as to promote significant side reactions (like elimination of HBr from the alkylating agent) is ideal. Common choices in large-scale synthesis include inorganic bases like potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), or organic bases like triethylamine (TEA).

Caption: General SN2 N-Alkylation Mechanism.

Application Case Study: Large-Scale Synthesis of Nimorazole

Nimorazole is a 5-nitroimidazole drug used as a radiosensitizer in cancer therapy and for treating certain infections.[7][8] Its synthesis provides an excellent practical example of the large-scale application of 4-(2-Bromoethyl)morpholine hydrobromide. The key step is the N-alkylation of 4(5)-nitroimidazole.

Several routes have been developed, but many involve hazardous reagents or produce isomeric impurities that are difficult to separate.[7] A direct and efficient approach involves the reaction of 4(5)-nitroimidazole with 4-(2-bromoethyl)morpholine in the presence of a base.

Caption: Workflow for the Large-Scale Synthesis of Nimorazole.

Detailed Protocol: Kilogram-Scale Synthesis of Nimorazole

This protocol is a representative model for producing Nimorazole on a multi-kilogram scale. All operations must be conducted in accordance with site-specific safety and environmental regulations.

Equipment and Reagents

Table 2: Reagents for Nimorazole Synthesis (10.0 mol scale)

Reagent	M.W. ( g/mol )	Moles (mol)	Mass (kg)	Volume (L)	Role
4(5)-Nitroimidazole	113.08	10.0 (1.0 eq)	1.13	-	Nucleophile
4-(2-Bromoethyl)morpholine·HBr	274.98	10.5 (1.05 eq)	2.89	-	Alkylating Agent
Potassium Carbonate (K₂CO₃), fine powder	138.21	22.0 (2.2 eq)	3.04	-	Base
N,N-Dimethylformamide (DMF)	73.09	-	-	12.0	Solvent
Toluene	92.14	-	-	15.0	Extraction Solvent
Purified Water	18.02	-	-	30.0	Workup
Isopropyl Alcohol (IPA)	60.10	-	-	~8.0	Crystallization Solvent

Equipment:

• 50 L glass-lined or stainless-steel reactor with overhead stirring, temperature control (heating/cooling jacket), reflux condenser, and nitrogen inlet/outlet.

• 20 L charging vessel/addition funnel.

• 50 L extraction/separation vessel.

• Nutsche filter or centrifuge for solid isolation.

• Vacuum oven for drying.

• Appropriate Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, face shield, lab coat, respiratory protection.[5]

Step-by-Step Manufacturing Procedure

• Reactor Preparation and Charging:

  • Ensure the 50 L reactor is clean, dry, and inerted with a positive pressure of nitrogen.

  • Charge N,N-Dimethylformamide (DMF) (12.0 L) into the reactor.

  • With moderate stirring, add the powdered potassium carbonate (3.04 kg, 2.2 eq).

  • Charge the 4(5)-nitroimidazole (1.13 kg, 1.0 eq) into the reactor. A slurry will form.

• Reaction Execution:

  • Begin heating the reactor contents to 80-85 °C.

  • Once the temperature is stable, slowly add the 4-(2-Bromoethyl)morpholine hydrobromide (2.89 kg, 1.05 eq) in portions over 1-2 hours. Causality Note: Portion-wise addition helps control any initial exotherm from the acid-base neutralization.

  • After the addition is complete, maintain the reaction temperature at 80-85 °C.

• Reaction Monitoring:

  • Monitor the reaction progress every 2-4 hours by taking a small, quenched sample and analyzing it via HPLC or TLC.[9][10] The reaction is considered complete when the starting 4(5)-nitroimidazole is <1.0% by area on HPLC. Typical reaction time is 12-18 hours.

• Work-up and Extraction:

  • Once complete, cool the reaction mixture to 20-25 °C.

  • Transfer the slurry to the 50 L extraction vessel.

  • Add purified water (30.0 L) and toluene (15.0 L) to the vessel.

  • Stir vigorously for 30 minutes to quench the reaction and dissolve inorganic salts.

  • Stop stirring and allow the layers to separate for at least 1 hour.

  • Drain and discard the lower aqueous layer. The product remains in the upper toluene layer.

• Isolation and Purification:

  • Transfer the toluene layer back to a clean reactor.

  • Reduce the volume of the toluene solution by approximately two-thirds via vacuum distillation. Causality Note: This step removes residual water and concentrates the product, preparing it for crystallization.

  • Add isopropyl alcohol (IPA) (8.0 L) to the concentrated toluene solution.

  • Cool the solution slowly to 0-5 °C over 4-6 hours and hold at this temperature for at least 2 hours to maximize crystal formation.

  • Isolate the precipitated solid product by filtration using a Nutsche filter.

  • Wash the filter cake with cold (0-5 °C) IPA (2 x 1.5 L) to remove residual DMF and impurities.

• Drying:

  • Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved. The final product should be a pale yellow crystalline solid.

Process Optimization & Troubleshooting

Potential Issue	Root Cause	Recommended Action
Incomplete Reaction	Insufficient base; low temperature; poor quality reagents.	Ensure K₂CO₃ is finely powdered and dry. Verify reaction temperature is maintained. Check reagent purity.
Formation of Isomeric Impurity	Alkylation at the alternative nitrogen of the nitroimidazole ring.	This is a known issue.[7] The described workup and crystallization are designed to selectively isolate the desired 5-nitro isomer. Purity should be confirmed by HPLC.
Poor Crystallization	Presence of excess solvent or impurities inhibiting nucleation.	Ensure sufficient concentration of the toluene solution before adding IPA. A seed crystal of pure Nimorazole can be added to induce crystallization.
Oily Product	Incomplete removal of DMF or other solvents.	Ensure efficient washing of the filter cake with cold IPA. Confirm dryness with Loss on Drying (LOD) analysis.

References

• Tokyo Chemical Industry Co., Ltd. (n.d.). 4-(2-Bromoethyl)morpholine Hydrobromide.
• ECHEMI (n.d.). 4-(2-BroMoethyl)Morpholine HydrobroMide SDS, 42802-94-8 Safety Data Sheets.
• Biosynth (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide.
• CymitQuimica (n.d.). CAS 42802-94-8: Morpholine,4-(2-bromoethyl)-, hydrobromide.
• Nexchem Ltd. (n.d.). SAFETY DATA SHEET - Morpholine.
• Hangzhou Zhihua Technology Co., Ltd. (n.d.). GHS 11 (Rev.11) SDS.
• Quick Company (n.d.). Process For The Preparation Of Nimorazole.
• Redox (2022, October 1). Safety Data Sheet Morpholine.
• University of Windsor (n.d.). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery.
• Sigma-Aldrich (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide.
• PubChem (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide.
• BenchChem (n.d.). Application Notes and Protocols for N-alkylation using 4-(4-Bromobenzyl)morpholine.
• University of Windsor (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery.
• BenchChem (n.d.). Synthesis routes of 4-(2-Bromoethyl)morpholine.
• ResearchGate (n.d.). Synthesis of Nimorazole 11. Reagents and conditions.
• Ambeed (n.d.). 42802-94-8 | 4-(2-Bromoethyl)morpholine hydrobromide.
• ResearchGate (2019, May 1). Synthesis and Antibacterial Study of 4-(2-Aminoethyl) morpholine Derivatives.
• National Institutes of Health (n.d.). Lewis Acid-Catalyzed Halonium Generation for Morpholine Synthesis and Claisen Rearrangement.
• Penn State University (n.d.). Unit 13. Alkylation. Exercises 1.
• BenchChem (n.d.). Application Notes and Protocols for the Large-Scale Synthesis of 7-Bromo-4-hydroxy-2-phenylquinoline.
• National Institutes of Health (n.d.). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture.
• ResearchGate (n.d.). Background on morpholine synthesis and our approach.
• ResearchGate (2014, August 12). (PDF) Morpholines. Synthesis and Biological Activity.
• ResearchGate (n.d.). Synthesis and Antibacterial Study of 4-(2-Aminoethyl) morpholine Derivatives | Request PDF.

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Application Notes and Protocols for the Purification of Products from 4-(2-Bromoethyl)morpholine Hydrobromide Reactions

Introduction: Navigating the Purification Challenges of Morpholine-Containing Syntheses

4-(2-Bromoethyl)morpholine hydrobromide is a cornerstone reagent in medicinal chemistry and drug development, prized for its utility in introducing the morpholinoethyl moiety into a wide range of molecular scaffolds. This functional group is a well-established pharmacophore known to enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates. However, the inherent basicity of the morpholine nitrogen and the reactivity of the bromoethyl group can lead to complex reaction mixtures, making the purification of the desired product a critical and often challenging step.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of robust purification strategies for products derived from reactions with 4-(2-Bromoethyl)morpholine hydrobromide. We will delve into the mechanistic underpinnings of common purification techniques, offer step-by-step protocols, and provide troubleshooting guidance to navigate the intricacies of isolating these valuable compounds. Our focus is on empowering the researcher with the knowledge to not only execute these protocols but also to understand the rationale behind each step, ensuring the consistent attainment of high-purity materials essential for downstream applications.

Understanding the Impurity Profile: A Prerequisite for Effective Purification

The success of any purification strategy hinges on a thorough understanding of the potential impurities in the crude reaction mixture. In the context of N-alkylation reactions with 4-(2-Bromoethyl)morpholine hydrobromide, several side products can arise:

• Over-alkylation: The mono-alkylated product, often a secondary or tertiary amine, can be more nucleophilic than the starting material, leading to further reaction with the alkylating agent to form di-alkylated or even quaternary ammonium salts.[1][2][3]

• Unreacted Starting Materials: Incomplete reactions will leave residual 4-(2-Bromoethyl)morpholine and the nucleophilic starting material.

• Aziridine Formation: Under certain basic conditions, 4-(2-Bromoethyl)morpholine can undergo intramolecular cyclization to form a highly reactive aziridinium intermediate, which can lead to a cascade of undesired products.[1]

• Hydrolysis Products: The presence of water can lead to the hydrolysis of the bromoethyl group to the corresponding alcohol.

A preliminary analysis of the crude reaction mixture by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable for identifying the major components and tailoring the purification strategy accordingly.

Reaction Monitoring by Thin-Layer Chromatography (TLC)

TLC is a rapid and effective technique for monitoring the progress of a reaction, allowing for the determination of the optimal reaction time and providing a preliminary assessment of the product and impurity profile.[4][5]

Protocol 1: General Procedure for TLC Analysis

• Solvent System Selection: The choice of eluent is critical for achieving good separation. A common starting point for morpholine-containing compounds is a mixture of a non-polar solvent (e.g., hexanes or toluene) and a polar solvent (e.g., ethyl acetate or dichloromethane).[6] For basic compounds that may streak on silica gel, the addition of a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can significantly improve peak shape.

• Plate Preparation: On a silica gel TLC plate, use a pencil to lightly draw a baseline approximately 1 cm from the bottom.

• Spotting: Using separate capillary tubes to avoid cross-contamination, spot the following on the baseline:

  • Lane 1: Starting material (reactant).

  • Lane 2: Co-spot (starting material and reaction mixture spotted on top of each other).[7]

  • Lane 3: Reaction mixture.

• Development: Place the TLC plate in a developing chamber containing the chosen eluent, ensuring the baseline is above the solvent level. Allow the solvent front to ascend the plate until it is about 1 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (if the compounds are UV-active). Further visualization can be achieved using staining agents such as potassium permanganate or an iodine chamber.[8]

• Analysis: The disappearance of the starting material spot and the appearance of a new product spot in the reaction mixture lane indicate the progress of the reaction. The co-spot helps to confirm the identity of the starting material spot.

Purification Strategies: A Multi-faceted Approach

A combination of techniques is often necessary to achieve the desired level of purity. The general workflow for purifying products from 4-(2-Bromoethyl)morpholine hydrobromide reactions is depicted below.

Figure 1: General workflow for the purification of products from 4-(2-Bromoethyl)morpholine hydrobromide reactions.

Aqueous Work-up: The First Line of Defense

An initial aqueous work-up, often involving an acid-base extraction, is a powerful technique to remove a significant portion of impurities.[9][10][11]

This protocol is designed to separate the basic product from acidic and neutral impurities.

• Quenching: Once the reaction is deemed complete by TLC, cool the reaction mixture to room temperature. If the reaction was conducted in a water-miscible solvent like DMF or DMSO, it may be necessary to first dilute the mixture with a larger volume of an immiscible organic solvent such as ethyl acetate or dichloromethane.

• Acid Wash: Transfer the mixture to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl or saturated aqueous NH₄Cl).[12] The basic product will be protonated and partition into the aqueous layer, while neutral and acidic impurities will remain in the organic layer.

• Layer Separation: Separate the aqueous and organic layers. The organic layer containing neutral impurities can be discarded or further processed if it contains valuable byproducts.

• Basification: Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated aqueous NaHCO₃) with stirring until the pH is basic (pH 9-10, confirmed with pH paper). This will deprotonate the product, causing it to precipitate out if it is a solid or form an oily layer if it is a liquid.

• Extraction of the Product: Extract the basified aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing and Drying: Combine the organic extracts and wash with brine (saturated aqueous NaCl solution) to remove residual water. Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Column Chromatography: For High-Resolution Separation

Column chromatography is a highly effective method for separating compounds with different polarities. For basic morpholine derivatives, special considerations are necessary to overcome interactions with the acidic silica gel stationary phase.[13]

• Stationary Phase Selection: Silica gel is the most common stationary phase. However, for basic compounds, peak tailing can be a significant issue. To mitigate this, consider the following:

  • Amine-functionalized silica: This is a preferred option as it minimizes the acidic interactions.

  • Basic alumina: Another suitable alternative to silica gel.

  • Standard silica gel with a basic modifier: Adding a small amount of triethylamine (0.1-2%) to the mobile phase can effectively "deactivate" the acidic sites on the silica gel.

• Mobile Phase Selection: The choice of eluent depends on the polarity of the product. A gradient elution, starting with a less polar solvent system and gradually increasing the polarity, is often effective. Common solvent systems include mixtures of hexanes and ethyl acetate, or dichloromethane and methanol.[4] The optimal solvent system should be determined by TLC analysis.

• Column Packing: The column can be packed using either a dry or slurry method. Ensure the packing is uniform to avoid channeling.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a suitable solvent and load it onto the column.

• Elution and Fraction Collection: Elute the column with the chosen mobile phase and collect fractions. Monitor the fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Problem	Possible Cause	Solution
Peak Tailing/Streaking	Strong interaction of the basic morpholine nitrogen with acidic silica gel.	Add a basic modifier like triethylamine (0.1-2%) to the eluent. Use amine-functionalized silica or basic alumina as the stationary phase.
Product Not Eluting	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate or methanol).
Poor Separation	Inappropriate mobile phase polarity.	Optimize the mobile phase composition based on TLC analysis. A shallower gradient may be required.
Compound Appears Insoluble on Column	The compound is precipitating on the column.	Use a stronger solvent to dissolve the sample before loading, or load the sample as a solution in the mobile phase.

Table 1: Troubleshooting Common Issues in Column Chromatography of Morpholine Derivatives.

Recrystallization: The Final Polishing Step

Recrystallization is an excellent technique for obtaining highly pure crystalline solids. The key to successful recrystallization is the selection of an appropriate solvent system.[14]

• Solvent Selection: The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.[15] For morpholine derivatives, which can range from non-polar to polar, a systematic solvent screen is recommended. Common solvents to test include hexanes, ethyl acetate, acetone, ethanol, isopropanol, and water, as well as solvent mixtures.[16]

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize the yield of crystals.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven or in a desiccator to remove all traces of solvent.

Compound Type	Potential Solvents	Potential Anti-solvents
Non-polar to Moderately Polar Free Base	Hexanes, Toluene, Diethyl Ether, Ethyl Acetate, Acetone	Water, Pentane
Polar Free Base	Ethanol, Methanol, Isopropanol, Acetonitrile	Diethyl Ether, Hexanes
Amine Salts (e.g., hydrochlorides)	Ethanol, Methanol, Water, Acetic Acid	Diethyl Ether, Ethyl Acetate, Acetone

Table 2: General Guidance for Recrystallization Solvent Selection.

Purification of Quaternary Ammonium Salts

Reactions with 4-(2-Bromoethyl)morpholine hydrobromide can sometimes lead to the formation of quaternary ammonium salts, particularly if over-alkylation occurs. These ionic compounds have different solubility profiles compared to their tertiary amine precursors and require specific purification strategies.

Figure 2: Simplified workflow for the purification of quaternary ammonium salts.

Protocol 5: Purification of Quaternary Ammonium Salts by Precipitation and Recrystallization

• Precipitation/Trituration: Quaternary ammonium salts are often insoluble in non-polar organic solvents. After the reaction, concentrating the mixture and triturating the residue with a solvent like diethyl ether or hexanes can often induce the precipitation of the salt, leaving unreacted starting materials and non-polar impurities in the solvent.[17]

• Filtration: Collect the precipitated solid by vacuum filtration and wash with the same non-polar solvent.

• Recrystallization: The crude quaternary ammonium salt can then be recrystallized from a more polar solvent system, such as ethanol/ether, methanol/acetone, or acetonitrile.[18] The general recrystallization protocol described above can be followed.

Conclusion: A Pathway to Purity

The purification of products from reactions involving 4-(2-Bromoethyl)morpholine hydrobromide is a critical determinant of success in synthetic campaigns. A systematic approach, beginning with a thorough analysis of the crude reaction mixture and employing a combination of extractive work-up, chromatography, and recrystallization, will consistently yield materials of high purity. The protocols and troubleshooting guides presented in this application note provide a robust framework for navigating the common challenges associated with the purification of these important morpholine-containing compounds. By understanding the principles behind each technique, researchers can confidently and efficiently isolate their target molecules, paving the way for further biological evaluation and drug discovery efforts.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Purification of 4-(2,2-diphenylethyl)morpholine. BenchChem.
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• BenchChem. (2025).
• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction.
• University of Rochester, Department of Chemistry. (n.d.). How To: Monitor by TLC.
• Washington State University. (n.d.). Monitoring Reactions by TLC.
• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for Selective Mono-N-Alkylation of Primary Amines Using 2-Bromoethylamine.
• Wellesley College. (n.d.). Experiment 5 — Acid-Base Chemistry and Extraction.
• University of Colorado Boulder, Department of Chemistry. (n.d.). Acid-Base Extraction.
• Google Patents. (1964).
• BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 4-(2,2-diphenylethyl)morpholine.
• BenchChem. (2025). Application Note and Protocol for N-alkylation of 4-Bromo-N1-ethylbenzene-1,2-diamine.
• ACS Omega. (2024). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture.
• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction.
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• BenchChem. (2025).
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• PMC. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine.
• Reddit. (2024). What's the best solvent to remove these crystals and recrystallize it?
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• BenchChem. (2025). Technical Support Center: Analytical Techniques for Monitoring 2-Bromoethylamine Reaction Progress.
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Application Note: Strategic Incorporation of the Morpholinoethyl Group for Lead Compound Optimization

Introduction: The Morpholinoethyl Moiety as a Privileged Scaffold in Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic modification of lead compounds is a critical process to enhance their therapeutic potential.[1][2][3] Among the various chemical motifs employed for this purpose, the morpholine ring, and by extension the morpholinoethyl group, has emerged as a "privileged structure."[4][5] This is attributed to its unique combination of advantageous physicochemical, metabolic, and biological properties.[4][5][6] The morpholine heterocycle, with its integrated ether and amine functionalities, imparts a favorable balance of hydrophilicity and lipophilicity, which can significantly improve a compound's pharmacokinetic profile, including aqueous solubility and membrane permeability.[6][7]

The weak basicity of the morpholine nitrogen (pKa of the conjugate acid is ~8.4) ensures that it is partially protonated at physiological pH, a characteristic that can be fine-tuned to optimize interactions with biological targets and improve oral bioavailability.[7][8] Furthermore, the morpholine ring is often associated with enhanced metabolic stability, as it can be less susceptible to certain metabolic pathways compared to other amine-containing groups.[9] Numerous approved drugs across various therapeutic areas contain the morpholine moiety, underscoring its broad utility and acceptance in drug design.[7][10]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic incorporation of the morpholinoethyl group into a lead compound. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols for synthesis and characterization, and discuss the anticipated impact on the lead compound's properties.

The Strategic Rationale for Incorporating a Morpholinoethyl Group

The decision to introduce a morpholinoethyl group is driven by a desire to modulate a lead compound's properties in a predictable manner. The primary goals of this modification often include:

• Improving Aqueous Solubility: The polar ether oxygen and the basic nitrogen of the morpholine ring can significantly enhance the water solubility of a lipophilic lead compound. This is a crucial factor for achieving adequate bioavailability and for the formulation of parenteral dosage forms.

• Enhancing Metabolic Stability: The morpholine ring can be more resistant to metabolic degradation compared to other alkylamines, potentially leading to a longer in vivo half-life and improved pharmacokinetic profile.[9]

• Optimizing Target Engagement: The morpholinoethyl group can act as a flexible linker, allowing the morpholine ring to form key hydrogen bonds or other non-covalent interactions with the biological target, thereby enhancing potency and selectivity.[4][7]

• Modulating Physicochemical Properties: The introduction of the morpholinoethyl group allows for fine-tuning of a compound's lipophilicity (LogP), polar surface area (PSA), and pKa, all of which are critical determinants of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Synthetic Strategies for Incorporating the Morpholinoethyl Group

The incorporation of a morpholinoethyl group can be achieved through several reliable synthetic routes. The choice of strategy depends on the functional groups present in the lead compound. The two most common approaches involve the formation of a C-N bond (N-alkylation) to create a morpholinoethyl amine or a C-O bond (Williamson ether synthesis) to generate a morpholinoethyl ether.

Protocol 1: N-Alkylation for the Synthesis of Morpholinoethyl Amines

This protocol describes the N-alkylation of a lead compound containing a primary or secondary amine with 4-(2-chloroethyl)morpholine. This is a classic SN2 reaction where the amine on the lead compound acts as a nucleophile.[11]

Experimental Workflow:

Caption: Workflow for N-alkylation to introduce the morpholinoethyl group.

Materials:

• Lead compound with a primary or secondary amine functionality

• 4-(2-chloroethyl)morpholine hydrochloride

• Anhydrous potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Anhydrous acetonitrile (ACN) or N,N-dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere, add the lead compound (1.0 eq).

  • Dissolve the lead compound in anhydrous ACN or DMF (approximately 10-20 mL per mmol of the lead compound).

  • Add anhydrous K₂CO₃ (2.0-3.0 eq) or DIPEA (2.0-3.0 eq) to the stirred solution. The base is crucial to neutralize the HCl generated and to deprotonate the amine for enhanced nucleophilicity.

  • In a separate vial, neutralize 4-(2-chloroethyl)morpholine hydrochloride (1.2-1.5 eq) with a suitable base and extract the free base, or use it directly with an additional equivalent of base in the reaction mixture. Add the 4-(2-chloroethyl)morpholine to the reaction mixture.

• Reaction:

  • Heat the reaction mixture to 80-100 °C and stir vigorously.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If K₂CO₃ was used, filter the solid salts and wash the filter cake with a small amount of the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure N-morpholinoethylated compound.

Protocol 2: Williamson Ether Synthesis for Morpholinoethyl Ethers

This protocol details the synthesis of a morpholinoethyl ether by reacting a lead compound containing a hydroxyl or phenol group with a morpholinoethyl halide. This reaction proceeds via an SN2 mechanism where the deprotonated hydroxyl group (alkoxide or phenoxide) acts as the nucleophile.[12][13][14]

Experimental Workflow:

Caption: Workflow for Williamson ether synthesis to introduce the morpholinoethyl group.

Materials:

• Lead compound with a hydroxyl or phenol functionality

• 4-(2-chloroethyl)morpholine hydrochloride

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide (t-BuOK)

• Anhydrous tetrahydrofuran (THF) or DMF

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere, add the lead compound (1.0 eq).

  • Dissolve the lead compound in anhydrous THF or DMF.

  • Carefully add NaH (1.2-1.5 eq) portion-wise to the stirred solution at 0 °C. The use of a strong base like NaH is necessary to deprotonate the hydroxyl group to form the more nucleophilic alkoxide/phenoxide.

  • Allow the mixture to stir at room temperature for 30-60 minutes, or until hydrogen gas evolution ceases.

  • Add 4-(2-chloroethyl)morpholine (1.2-1.5 eq) to the reaction mixture.

• Reaction:

  • Stir the reaction at room temperature or with gentle heating (40-60 °C) until the reaction is complete as monitored by TLC or LC-MS (typically 2-12 hours).

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and cautiously quench the excess NaH by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure morpholinoethyl ether derivative.

Analytical Characterization and Validation

The successful incorporation of the morpholinoethyl group must be rigorously confirmed using standard analytical techniques.[15][16]

Protocol 3: Analytical Confirmation of Morpholinoethyl Group Incorporation

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer (¹H and ¹³C)

• High-Resolution Mass Spectrometer (HRMS), typically with an Electrospray Ionization (ESI) source

Step-by-Step Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The presence of the morpholinoethyl group will be indicated by characteristic signals. Expect to see two triplets corresponding to the ethylene bridge (-CH₂-CH₂-) and two multiplets corresponding to the protons on the morpholine ring. The chemical shifts will be dependent on the specific molecular environment.

  • ¹³C NMR: The incorporation of the morpholinoethyl group will introduce new signals in the ¹³C NMR spectrum corresponding to the four unique carbons of the morpholinoethyl moiety.

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): Obtain the high-resolution mass spectrum of the purified product. The experimentally determined monoisotopic mass should match the calculated theoretical mass for the protonated molecule [M+H]⁺ with an error of less than 5 ppm. This provides strong evidence for the correct elemental composition of the synthesized compound.

Data Presentation:

Analytical Technique	Expected Observations for Successful Incorporation
¹H NMR	Appearance of new signals corresponding to the morpholinoethyl protons (typically in the 2.5-4.0 ppm range).
¹³C NMR	Appearance of new signals for the four carbons of the morpholinoethyl group.
HRMS (ESI+)	Detection of the [M+H]⁺ ion with a mass corresponding to the addition of the morpholinoethyl group (C₆H₁₂NO) to the lead compound.

Impact on Physicochemical and Pharmacological Properties

The introduction of the morpholinoethyl group is expected to have a significant and often beneficial impact on the lead compound's properties.

Anticipated Changes in Physicochemical Properties:

Property	Expected Change	Rationale
Aqueous Solubility	Increase	The polar ether and basic amine functionalities of the morpholine ring enhance hydrogen bonding with water.
Lipophilicity (LogP)	Decrease	The addition of the hydrophilic morpholinoethyl group generally reduces the overall lipophilicity of the molecule.
Polar Surface Area (PSA)	Increase	The oxygen and nitrogen atoms of the morpholinoethyl group contribute to the polar surface area.
pKa	Introduction of a new basic center	The morpholine nitrogen introduces a new pKa value, which can influence ionization at physiological pH.

Implications for Pharmacokinetics and Pharmacodynamics:

• Pharmacokinetics: The changes in physicochemical properties can lead to improved absorption, better distribution to target tissues, and a more favorable metabolic profile, ultimately enhancing the drug's bioavailability and half-life.[17][18][19]

• Pharmacodynamics: The morpholinoethyl group can serve as a key pharmacophore, interacting directly with the biological target to improve potency and selectivity.[20][21][22] It can also act as a flexible linker to position other pharmacophoric elements for optimal binding.[7][9]

Conclusion

The incorporation of the morpholinoethyl group is a powerful and versatile strategy in lead optimization. Its ability to favorably modulate a compound's physicochemical properties often translates into improved pharmacokinetic and pharmacodynamic profiles. The synthetic protocols provided herein are robust and can be adapted to a wide range of lead compounds. Rigorous analytical characterization is essential to confirm the successful incorporation of this valuable moiety. By strategically employing the morpholinoethyl group, researchers can significantly enhance the therapeutic potential of their lead compounds, accelerating the journey from a promising hit to a viable drug candidate.

References

• Synthesis of new morpholine containing 3-amido-9-ethylcarbazole derivative and studies on its biophysical interactions with calf thymus DNA/HSA. Taylor & Francis Online. [Link]

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• A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. National Center for Biotechnology Information. [Link]

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• Pharmacokinetic aspects of some behavioral effects of psychotropic drugs. National Center for Biotechnology Information. [Link]

• Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. National Center for Biotechnology Information. [Link]

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Application Notes and Protocols: Synthesis of Morpholinoethyl Aryl Ethers via Phenolic O-Alkylation

Introduction: The Privileged Morpholine Scaffold in Drug Discovery

The morpholine heterocycle is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in a multitude of approved drugs and clinical candidates.[1][2] Its advantageous physicochemical properties—including improved aqueous solubility, metabolic stability, and a favorable pharmacokinetic profile—make it an invaluable component in drug design.[3][4] The morpholine ring can enhance potency through specific molecular interactions, act as a flexible scaffold, and modulate key properties like brain permeability.[5]

One of the most effective strategies for incorporating this moiety is through the synthesis of morpholinoethyl aryl ethers. This is typically achieved via the O-alkylation of phenols with a suitable morpholinoethyl halide, such as 4-(2-Bromoethyl)morpholine hydrobromide. This reaction, a variation of the classic Williamson ether synthesis, provides a robust and versatile route to a diverse range of biologically active molecules.[6][7] This guide provides a detailed exploration of the reaction mechanism, a comprehensive experimental protocol, and critical insights for researchers in organic synthesis and drug development.

Reaction Mechanism and Scientific Rationale

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The causality behind the experimental choices is rooted in maximizing the efficiency of this pathway while minimizing potential side reactions.

Step 1: Deprotonation of the Phenol The phenolic proton is weakly acidic and requires a base to be removed, forming a more potent nucleophile, the phenoxide anion. The choice of base is critical. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used for their efficacy and moderate strength, which helps to avoid side reactions.[2] For less reactive or sterically hindered phenols, a stronger base like sodium hydride (NaH) may be necessary.[8]

Step 2: The Hydrobromide Salt Consideration The alkylating agent, 4-(2-bromoethyl)morpholine, is supplied as a hydrobromide salt. This acidic salt will neutralize one equivalent of the base. Therefore, it is imperative to use at least two equivalents of base: one to neutralize the hydrobromide and a second to deprotonate the phenol. A slight excess of the second equivalent is often used to drive the reaction to completion.[9]

Step 3: Nucleophilic Attack (SN2) The generated phenoxide anion attacks the electrophilic carbon adjacent to the bromine atom on the 4-(2-bromoethyl)morpholine. This concerted step involves the backside attack of the nucleophile, leading to the displacement of the bromide leaving group and the formation of the C-O ether bond.

Solvent Selection: Favoring O-Alkylation The choice of solvent is paramount to favor the desired O-alkylation over the potential side reaction of C-alkylation.[3] Polar aprotic solvents such as N,N-Dimethylformamide (DMF), acetonitrile, or dimethyl sulfoxide (DMSO) are ideal. These solvents effectively solvate the cation of the base (e.g., K⁺) but do not strongly solvate the phenoxide anion, leaving it highly nucleophilic and available for O-attack.[5] Protic solvents, in contrast, can hydrogen bond with the phenoxide oxygen, shielding it and potentially promoting C-alkylation.[3]

Visualizing the Core Reaction

Caption: General mechanism for the Williamson ether synthesis of morpholinoethyl aryl ethers.

Detailed Experimental Protocol

This protocol describes a general procedure for the reaction of a substituted phenol with 4-(2-bromoethyl)morpholine hydrobromide.

Materials:

• Substituted Phenol (1.0 eq)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.1 - 1.2 eq)[10]

• Potassium Carbonate (K₂CO₃), anhydrous, powdered (2.5 - 3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated aq. NaCl)

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄), anhydrous

• Silica Gel for column chromatography

• Triethylamine (Et₃N)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Flash chromatography system

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add the substituted phenol (1.0 eq) and powdered anhydrous potassium carbonate (2.5 eq).

  • Place the flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add anhydrous DMF via syringe. The volume should be sufficient to create a stirrable slurry (typically a concentration of 0.2-0.5 M with respect to the phenol).

  • Stir the mixture at room temperature for 15-20 minutes to allow for initial deprotonation.

• Addition of Alkylating Agent:

  • Add 4-(2-bromoethyl)morpholine hydrobromide (1.1 eq) to the reaction mixture in one portion. A slight exotherm may be observed.

• Reaction:

  • Heat the reaction mixture to 80-90 °C using a pre-heated oil bath.

  • Maintain vigorous stirring and monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing deionized water (approximately 10-20 times the volume of DMF).

  • Extract the aqueous phase with ethyl acetate (3 x volume of DMF).

  • Combine the organic extracts and wash with deionized water (2x) and then with brine (1x) to remove residual DMF and inorganic salts.

  • Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • The basic nature of the morpholine nitrogen can cause significant tailing and poor separation on standard silica gel.[5]

  • To counter this, prepare the silica gel slurry and the column eluent with a small percentage of triethylamine (typically 0.5-1% v/v).

  • Purify the crude product by flash column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes or dichloromethane/methanol), ensuring the mobile phase is modified with triethylamine.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield the final morpholinoethyl aryl ether.

Data Summary and Optimization

The optimal reaction conditions can vary depending on the electronic nature and steric hindrance of the phenolic substrate. The following table provides a summary of typical conditions and expected outcomes.

Phenol Substrate	Base (eq)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Notes
Phenol	K₂CO₃ (2.5)	DMF	80	6	85-95	Standard, high-yielding reaction.
4-Methoxyphenol	K₂CO₃ (2.5)	Acetonitrile	Reflux	8	90-98	Electron-donating groups facilitate the reaction.
4-Nitrophenol	Cs₂CO₃ (2.2)	DMF	70	4	90-97	Electron-withdrawing groups increase phenol acidity, allowing for milder conditions.
2,6-Dimethylphenol	NaH (2.2)	THF	60	12	60-75	Steric hindrance requires a stronger base and may lead to lower yields.
2-Naphthol	K₂CO₃ (2.5)	DMF	85	10	80-90	Generally good reactivity.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis of morpholinoethyl aryl ethers.

Trustworthiness and Self-Validation

The reliability of this protocol is ensured through several key checkpoints:

• Stoichiometry: The use of at least two equivalents of base is a critical, self-validating step when using the hydrobromide salt of the alkylating agent. Failure to do so will result in incomplete reaction.

• Reaction Monitoring: Regular monitoring by TLC or LC-MS provides real-time validation of the reaction's progress, confirming the consumption of starting materials and the formation of the product.

• Workup Efficacy: The aqueous workup is designed to remove the high-boiling point DMF solvent and inorganic byproducts. Successful removal is validated by the clean baseline in the NMR spectrum of the crude product.

• Purification Strategy: The addition of a basic modifier like triethylamine to the chromatography eluent is a well-established technique to ensure the successful purification of basic amines, preventing irreversible adsorption to the silica column.[5]

By adhering to these principles, researchers can confidently and reproducibly synthesize a wide array of morpholinoethyl aryl ethers for applications in drug discovery and materials science.

References

• B. D. M. Roy, P. K. Ghorai. "Morpholine: A Privileged Scaffold for Drug Discovery." RSC Advances, 2021.
• T. W. Green, P. G. M. Wuts. Greene's Protective Groups in Organic Synthesis. John Wiley & Sons, 2006.
• J. Clayden, N. Greeves, S. Warren. Organic Chemistry. Oxford University Press, 2012.
• A. K. Ghose, V. N. Viswanadhan, J. J. Wendoloski. "A Knowledge-Based Approach in Designing Combinatorial or Medicinal Chemistry Libraries for Drug Discovery. 1. A Qualitative and Quantitative Characterization of Known Drug Databases.
• U.S. Patent 3,870,744, "Process for oxygen-alkylation of sterically hindered phenols," issued March 11, 1975.
• Organic Syntheses, Coll. Vol. 1, p.435 (1941); Vol. 5, p.84 (1925).
• C. G. Overberger, C. W. Roberts. "Synthesis of Some Vinylphenols and Their Polymers." Journal of the American Chemical Society, 1949.
• U.S. Patent 2011/0251198 A1, "Methods for producing viloxazine salts and novel polymorphs thereof," published October 13, 2011.
• Williamson, A. W.

• Khan Academy. "Bromination of Phenols." [Link]

• BYJU'S. "Preparation of Ethers by Dehydration of Alcohols." [Link]

• OpenStax. "Preparing Ethers." Organic Chemistry, 2023. [Link]

• Britannica. "Ether - Synthesis, Reactions, Uses." [Link]

• ResearchGate. "Organic base catalyzed O-alkylation of phenols under solvent-free condition." 2025. [Link]

• RSC Publishing. "O-Alkylation of phenol derivatives via a nucleophilic substitution." [Link]

• Organic Syntheses Procedure. "acetylenic ethers from alcohols and their reduction to z- and e-enol ethers: preparation of." [Link]

• U.S. Patent 3,870,744, "Process for oxygen-alkylation of sterically hindered phenols," issued March 11, 1975.

• YouTube. "Quick Revision - Organic reaction pathways (phenol)." [Link]

• YouTube. "Retrosynthesis Practice: Alcohols and Ethers." [Link]

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• 7. Ether - Synthesis, Reactions, Uses | Britannica [britannica.com]
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• 9. US3870744A - Process for oxygen-alkylation of sterically hindered phenols - Google Patents [patents.google.com]
• 10. 4-(2-Bromoethyl)morpholine hydrobromide | 42802-94-8 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Navigating Reactions with 4-(2-Bromoethyl)morpholine Hydrobromide

Welcome to the technical support center for 4-(2-Bromoethyl)morpholine hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during its use in chemical synthesis. As a versatile alkylating agent, it is frequently employed in the synthesis of a wide range of biologically active molecules. However, its nature as a hydrobromide salt and its reactivity profile can present unique challenges. This guide offers practical, field-proven insights to help you achieve optimal results in your reactions.

Understanding the Reagent: Key Characteristics

4-(2-Bromoethyl)morpholine hydrobromide is a stable, crystalline solid that is soluble in polar solvents.[1] It is the hydrobromide salt of the freebase, 4-(2-bromoethyl)morpholine. This is a critical piece of information as the morpholine nitrogen is protonated, rendering it non-nucleophilic. Therefore, a base is required in reactions to liberate the active freebase.

Structure of 4-(2-Bromoethyl)morpholine Hydrobromide:

Caption: Ionic structure of 4-(2-Bromoethyl)morpholine hydrobromide.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation reaction with 4-(2-bromoethyl)morpholine hydrobromide is not working. What is the most common reason for failure?

A1: The most frequent cause of reaction failure is the omission or insufficient use of a base. Since the reagent is a hydrobromide salt, the morpholine nitrogen is protonated. A base is essential to neutralize the hydrobromide and generate the free, nucleophilic 4-(2-bromoethyl)morpholine. For every one equivalent of the hydrobromide salt, you will need at least one equivalent of base to neutralize the salt, plus the amount required for your specific reaction conditions (e.g., to deprotonate your nucleophile).

Q2: What are the recommended storage and handling conditions for 4-(2-bromoethyl)morpholine hydrobromide?

A2: 4-(2-Bromoethyl)morpholine hydrobromide is a stable solid and should be stored in a tightly closed container in a cool, dry place.[2] The freebase form, 4-(2-bromoethyl)morpholine, is less stable and should be stored under an inert atmosphere at a low temperature (e.g., in a freezer at -20°C) to prevent degradation.[3]

Q3: Can I use 4-(2-bromoethyl)morpholine hydrobromide directly in my reaction, or should I freebase it first?

A3: You can use the hydrobromide salt directly in your reaction, provided you add a sufficient amount of base to generate the freebase in situ. This is often the more convenient approach. However, for sensitive substrates or reactions where the presence of inorganic salts is undesirable, you may choose to freebase the reagent beforehand. A standard procedure for this involves dissolving the salt in water, adding a base like sodium hydroxide to raise the pH, and then extracting the freebase with an organic solvent. The organic layer is then dried and the solvent removed to yield the freebase, which should be used immediately or stored appropriately.

Troubleshooting Guide for Low Yields

Low yields in reactions with 4-(2-bromoethyl)morpholine hydrobromide can arise from several factors. The following table provides a structured approach to troubleshooting these issues.

Observation	Potential Cause	Recommended Solution & Explanation
No or minimal product formation; starting materials largely unreacted.	1. Insufficient Base: The hydrobromide salt was not fully neutralized, preventing the formation of the active alkylating agent. 2. Inappropriate Solvent: Poor solubility of reactants or base. 3. Low Reaction Temperature: Insufficient energy to overcome the activation barrier.	1. Increase Base: Use at least 2 equivalents of a suitable base (e.g., K₂CO₃, Cs₂CO₃). One equivalent is consumed to neutralize the HBr salt. 2. Solvent Selection: Use a polar aprotic solvent like acetonitrile (ACN) or N,N-dimethylformamide (DMF) to ensure all components are sufficiently soluble.[4] 3. Increase Temperature: Heat the reaction mixture. For many N-alkylation reactions, refluxing in ACN (around 82°C) is effective.[4]
Significant amount of unreacted starting nucleophile, but the alkylating agent is consumed.	1. Side Reactions of the Alkylating Agent: Elimination or hydrolysis of 4-(2-bromoethyl)morpholine.	1. Use a Non-Nucleophilic, Hindered Base: If elimination is suspected, switch from a strong, nucleophilic base to a more hindered, non-nucleophilic one. 2. Ensure Anhydrous Conditions: Use anhydrous solvents and reagents to prevent hydrolysis of the bromo- Tightly seal the reaction vessel under an inert atmosphere (N₂ or Ar).
Formation of multiple products observed by TLC or LC-MS.	1. Over-alkylation of the Nucleophile: The product of the initial alkylation is more nucleophilic than the starting material and reacts further. 2. Elimination Side Product: Formation of 4-vinylmorpholine from the alkylating agent.	1. Control Stoichiometry: Use a slight excess of the nucleophile relative to the alkylating agent. Add the 4-(2-bromoethyl)morpholine solution slowly to the reaction mixture to maintain a low concentration of the alkylating agent.[5] 2. Optimize Base and Temperature: Use a weaker, non-hindered base and a lower reaction temperature to disfavor the E2 elimination pathway.
Product is formed, but difficult to purify.	1. Presence of Unreacted Starting Materials and Salt Byproducts.	1. Aqueous Workup: Quench the reaction with water and perform a liquid-liquid extraction. The desired N-alkylated product, if basic, can be purified via an acid-base extraction.[6] Unreacted 4-(2-bromoethyl)morpholine and its hydrobromide salt are water-soluble and will be removed in the aqueous phase. 2. Chromatography: If the product is not basic or the above method is insufficient, silica gel column chromatography is a reliable purification method.[4]

Reaction Workflow and Key Decision Points

The following diagram illustrates a typical workflow for an N-alkylation reaction using 4-(2-bromoethyl)morpholine hydrobromide, highlighting critical decision points.

Caption: Decision workflow for N-alkylation reactions.

Detailed Experimental Protocol: N-Alkylation of a Secondary Amine

This protocol provides a general procedure for the N-alkylation of a secondary amine using 4-(2-bromoethyl)morpholine hydrobromide. This should be considered a starting point and may require optimization for your specific substrate.

Materials:

• Secondary amine (1.0 eq.)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.2 eq.)

• Anhydrous potassium carbonate (K₂CO₃) (2.5 eq.)

• Anhydrous acetonitrile (ACN)

• Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the secondary amine (1.0 eq.) and anhydrous potassium carbonate (2.5 eq.).

• Add anhydrous acetonitrile to the flask (a concentration of 0.1-0.5 M with respect to the secondary amine is a good starting point).

• Stir the suspension at room temperature for 15 minutes.

• Add 4-(2-bromoethyl)morpholine hydrobromide (1.2 eq.) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 82°C) and stir vigorously.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Workup and Purification:

• Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with water to remove any remaining inorganic salts.

• If the product is basic, perform an acid-base extraction for purification:

  • Extract the organic layer with 1M HCl. The basic product will move to the aqueous layer.

  • Separate the aqueous layer and wash it with the organic solvent to remove any neutral or acidic impurities.

  • Basify the aqueous layer with 1M NaOH until the pH is >10.

  • Extract the product back into an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

• If necessary, further purify the product by silica gel column chromatography.

Potential Side Reactions and Mechanistic Considerations

Understanding potential side reactions is crucial for optimizing your reaction conditions.

Caption: Desired reaction pathway and potential side reactions.

Elimination (E2) Reaction: This is a common side reaction with alkyl halides, especially with strong, bulky bases. It leads to the formation of 4-vinylmorpholine. To minimize this, use a less hindered base like potassium carbonate and avoid excessively high temperatures.

Over-alkylation: The N-alkylated product can sometimes be more nucleophilic than the starting amine, leading to a second alkylation and the formation of a quaternary ammonium salt. This can be mitigated by using a slight excess of the starting amine and slow addition of the alkylating agent.[7]

References

• Chemistry LibreTexts. 4.7: Reaction Work-Ups. [Link]

• PubChem. 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544. [Link]

• Chen, X., et al. Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3. [Link]

• Reddit. Problematic N-Alkylation. [Link]

• University of Rochester, Department of Chemistry. How To Run A Reaction: The Workup. [Link]

• YouTube. Alkylation by reductive amination-Mechanism and Rxn setup using Sodium triacetoxy borane in THF. [Link]

• Reddit. Difficulties with N-Alkylations using alkyl bromides. [Link]

• Master Organic Chemistry. Alkylation of Amines (Sucks!). [Link]

• Wang, C., et al. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. [Link]

• YouTube. Alkylation of Amines, Part 1: with Alkyl Halides. [Link]

• Török, B., et al. N-Dealkylation of Amines. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting Side Reactions of 4-(2-Bromoethyl)morpholine Hydrobromide

Welcome to the technical support center for 4-(2-Bromoethyl)morpholine hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during its use in chemical synthesis. As a versatile alkylating agent, 4-(2-Bromoethyl)morpholine hydrobromide is a valuable building block, but its reactivity can also lead to undesired byproducts. This document provides in-depth, experience-driven insights into identifying, understanding, and mitigating these side reactions to ensure the success of your experiments.

I. Understanding the Reagent: A Double-Edged Sword

4-(2-Bromoethyl)morpholine hydrobromide is a primary alkyl halide, making it a good substrate for SN2 reactions with a variety of nucleophiles. However, its structure also presents opportunities for competing elimination reactions and other intramolecular processes. The hydrobromide salt form enhances its stability for storage but requires neutralization in most reaction setups to liberate the free base of the nucleophilic morpholine nitrogen, a step that can influence the reaction outcome.

II. Frequently Asked Questions & Troubleshooting Guides

This section addresses specific issues you may encounter in a question-and-answer format, providing both the "what" and the "why" behind the troubleshooting protocols.

FAQ 1: My reaction is producing a significant amount of a volatile, basic impurity. What is it and how can I prevent it?

Answer: You are likely observing the formation of N-vinylmorpholine , the product of an E2 elimination reaction.

The Chemistry Behind the Problem:

Elimination reactions compete with the desired SN2 substitution. In an E2 mechanism, a base abstracts a proton from the carbon adjacent to the bromine-bearing carbon (the β-carbon), leading to the formation of a double bond and expulsion of the bromide leaving group.[1][2]

Troubleshooting Protocol: Suppressing E2 Elimination

Parameter	Problematic Condition	Recommended Solution & Rationale
Base	Use of strong, sterically hindered bases (e.g., potassium tert-butoxide, LDA).	Employ a weaker, non-nucleophilic base (e.g., potassium carbonate, triethylamine) or a strong, but less hindered, base if your nucleophile is sufficiently strong. This minimizes proton abstraction from the ethyl chain.
Temperature	High reaction temperatures.	Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures favor elimination over substitution.
Solvent	Polar aprotic solvents (e.g., DMF, DMSO).	While often necessary for SN2 reactions, consider using a less polar solvent if elimination is a major issue, as this can disfavor the E2 pathway.
Nucleophile	Weakly nucleophilic substrates.	If your nucleophile is also a strong base, it will favor elimination. If possible, consider using a more nucleophilic, less basic analogue.

.

Experimental Workflow: Minimizing N-Vinylmorpholine Formation

Caption: Troubleshooting workflow for N-vinylmorpholine formation.

FAQ 2: I am seeing multiple products with higher molecular weights than my expected product, especially when using amine nucleophiles. What is happening?

Answer: This is a classic case of over-alkylation . The initially formed secondary or tertiary amine is often more nucleophilic than the starting amine, leading to further reaction with 4-(2-bromoethyl)morpholine.

The Chemistry Behind the Problem:

The lone pair on the nitrogen of the newly formed product can compete with the starting nucleophile for the alkylating agent. This is particularly problematic when alkylating primary amines, which can be di- and even tri-alkylated.

Troubleshooting Protocol: Controlling Over-alkylation

Parameter	Problematic Condition	Recommended Solution & Rationale
Stoichiometry	Using a 1:1 ratio of nucleophile to alkylating agent.	Use a large excess of the amine nucleophile (3-5 equivalents). This statistically favors the reaction of the alkylating agent with the starting amine.
Addition Rate	Adding the alkylating agent all at once.	Add the 4-(2-bromoethyl)morpholine hydrobromide solution slowly and dropwise to the reaction mixture. This maintains a low concentration of the alkylating agent, reducing the chance of the product reacting further.
Temperature	Elevated temperatures.	Conduct the reaction at a lower temperature to decrease the rate of the second alkylation, which may have a higher activation energy.

.

Experimental Protocol: Mono-alkylation of a Primary Amine

• In a round-bottom flask, dissolve the primary amine (3-5 equivalents) and a suitable base (e.g., potassium carbonate, 2-3 equivalents) in an appropriate solvent (e.g., acetonitrile, DMF).

• Slowly add a solution of 4-(2-bromoethyl)morpholine hydrobromide (1 equivalent) in the same solvent to the reaction mixture at room temperature over 1-2 hours using a syringe pump or dropping funnel.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, proceed with the appropriate work-up and purification.

FAQ 3: My reaction is clean by TLC, but after workup, I isolate a water-soluble salt that is not my product. What could this be?

Answer: You have likely isolated morpholine hydrobromide , a product of the hydrolysis of the starting material. 4-(2-Bromoethyl)morpholine hydrobromide is sensitive to moisture, and prolonged exposure to water, especially at elevated temperatures, can lead to the cleavage of the bromoethyl group.

The Chemistry Behind the Problem:

Water can act as a nucleophile, attacking the electrophilic carbon and displacing the bromide ion. The resulting intermediate can then be hydrolyzed to 2-morpholinoethanol, which can further react or be present as an impurity. The morpholine nitrogen is protonated by the HBr present, forming the hydrobromide salt.

Preventative Measures:

• Dry Glassware and Solvents: Always use oven-dried or flame-dried glassware and anhydrous solvents.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

• Proper Storage: Store 4-(2-bromoethyl)morpholine hydrobromide in a desiccator, away from light and moisture.

FAQ 4: Could the reagent react with itself? I'm observing an unexpected, highly polar byproduct.

Answer: Yes, under certain conditions, 4-(2-bromoethyl)morpholine can undergo an intramolecular quaternization to form a bicyclic ammonium salt.

The Chemistry Behind the Problem:

The morpholine nitrogen is a nucleophile. In the free base form of 4-(2-bromoethyl)morpholine, the nitrogen can attack the electrophilic carbon bearing the bromine in an intramolecular SN2 reaction. This forms a strained, but potentially stable, bicyclic quaternary ammonium salt. This is analogous to the intramolecular cyclization observed in other N-(2-haloethyl)amines.[3]

Conditions Favoring Intramolecular Quaternization:

• Presence of a base without a competing nucleophile: If a base is added to liberate the free amine of 4-(2-bromoethyl)morpholine, and the intended nucleophile is weak or absent, the molecule can react with itself.

• High dilution: While seemingly counterintuitive, high dilution can favor intramolecular reactions over intermolecular ones.

• Elevated temperatures: Increased thermal energy can overcome the activation barrier for this cyclization.

Mitigation Strategies:

• Order of addition: Add the base to the mixture of the nucleophile and 4-(2-bromoethyl)morpholine hydrobromide, or add the alkylating agent to a pre-formed mixture of the nucleophile and base. This ensures a primary nucleophile is always present to compete with the intramolecular reaction.

• Control of stoichiometry: Ensure the nucleophile is present in a sufficient concentration.

.

Reaction Pathways of 4-(2-Bromoethyl)morpholine

Caption: Competing reaction pathways for 4-(2-Bromoethyl)morpholine.

III. Summary of Key Recommendations

To maximize the yield of your desired product and minimize side reactions when using 4-(2-bromoethyl)morpholine hydrobromide, adhere to the following best practices:

• Control your base: The choice and strength of the base are critical in dictating the substitution vs. elimination outcome.

• Temperature matters: Lower temperatures generally favor the desired SN2 pathway.

• Stoichiometry is key for amines: Use an excess of amine nucleophiles and slow addition of the alkylating agent to prevent over-alkylation.

• Stay dry: The reagent is moisture-sensitive. Use anhydrous conditions to avoid hydrolysis.

• Mind the order of addition: To prevent intramolecular reactions, ensure a competent nucleophile is present before liberating the free base of the alkylating agent.

By understanding the underlying chemistry of these potential side reactions and implementing the troubleshooting strategies outlined in this guide, you can significantly improve the outcome of your synthetic endeavors with 4-(2-bromoethyl)morpholine hydrobromide.

IV. References

• LibreTexts. (2022, October 4). 4.15: Factors Influencing the Elimination Mechanism. Chemistry LibreTexts. [Link]

• Elimination Reactions. (n.d.). Retrieved January 11, 2026, from a general organic chemistry resource.

• Elimination Reactions. (n.d.). Retrieved January 11, 2026, from a general organic chemistry resource.

• Identifying Where Substitution and Elimination Reactions Happen. (2023, January 18). Master Organic Chemistry. [Link]

• Wolfe, J. P., & Rossi, M. A. (2009). A New Strategy for the Synthesis of Substituted Morpholines. Organic letters, 11(16), 3714–3717. [Link]

• Khan Academy. (n.d.). Substitution and elimination reactions. Khan Academy. [Link]

• Elimination Reactions. (n.d.). Retrieved January 11, 2026, from a general organic chemistry resource.

• University of Calgary. (n.d.). Ch 5 : E2 mechanism. [Link]

• Barret, R., et al. (2011). Intramolecular cyclization of N-phenyl N'(2-chloroethyl)ureas leads to active N-phenyl-4,5-dihydrooxazol-2-amines alkylating β-tubulin Glu198 and prohibitin Asp40. Biochemical pharmacology, 81(9), 1116–1123. [Link]

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• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. Intramolecular cyclization of N-phenyl N'(2-chloroethyl)ureas leads to active N-phenyl-4,5-dihydrooxazol-2-amines alkylating β-tubulin Glu198 and prohibitin Asp40 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Improving the Solubility of 4-(2-Bromoethyl)morpholine hydrobromide

Introduction: 4-(2-Bromoethyl)morpholine hydrobromide is a versatile intermediate used in a multitude of organic synthesis and drug discovery applications.[1] As a hydrobromide salt, it is generally classified as soluble in polar solvents.[1] However, researchers frequently encounter challenges in achieving high or consistent concentrations in aqueous and organic media, which can impede reaction kinetics, compromise assay results, and affect overall experimental reproducibility.

This technical support guide provides a structured, causality-driven approach to understanding and overcoming the solubility challenges associated with 4-(2-Bromoethyl)morpholine hydrobromide. We will move from fundamental principles to advanced troubleshooting protocols, empowering you to make informed decisions in your experimental design.

Section 1: Compound Profile & Baseline Solubility

Understanding the inherent physicochemical properties of 4-(2-Bromoethyl)morpholine hydrobromide is the first step in diagnosing and solving solubility issues. The molecule's structure contains a polar morpholine ring and an ionizable amine, which is protonated in its hydrobromide salt form. This salt form is critical for its initial water solubility.

Property	Value	Source(s)
CAS Number	42802-94-8	[2][3]
Molecular Formula	C₆H₁₃Br₂NO	[2]
Molecular Weight	~274.98 g/mol	[2]
Appearance	White to off-white or pinkish crystalline solid	[3][4]
Melting Point	130-131 °C or 222-224 °C (in methanol)	[4]
Known Solvents	Water, Ethanol, Acetone, Ether
Storage	2°C - 8°C or Room Temperature	[3]

Note on Discrepancies: The variation in reported melting points and storage temperatures may be attributable to different polymorphic forms, purity levels, or measurement conditions across suppliers. Always refer to the Certificate of Analysis (CoA) for your specific lot for the most accurate information.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered by researchers in a direct question-and-answer format.

FAQ 1: My compound isn't dissolving in water, even though datasheets list it as soluble. What are the first steps?

This is a classic case where dissolution kinetics may be the rate-limiting factor, rather than thermodynamic insolubility. Before altering the chemistry of your system, always start with physical methods to increase the rate of dissolution.

• Causality: The dissolving process requires solvent molecules to overcome the crystal lattice energy of the solid.[5] Increasing the energy of the system and the surface area available for interaction will accelerate this process.

• Troubleshooting Steps:

  • Increase Surface Area: If the material is in large crystals, gently crush it into a fine powder using a mortar and pestle. This dramatically increases the surface area exposed to the solvent.[5]

  • Apply Mechanical Agitation: Vigorous stirring or vortexing introduces fresh solvent to the solute surface, preventing the formation of a localized saturated layer that can stall dissolution.[5]

  • Introduce Thermal Energy: Gently warm the solution (e.g., to 30-40°C). For most salts, solubility increases with temperature.[6] Be cautious not to heat to a point that could cause degradation, especially if other sensitive reagents are present.

  • Use Sonication: An ultrasonic bath can be highly effective. The high-frequency sound waves create cavitation bubbles that scrub the surface of the solid particles, breaking apart agglomerates and accelerating dissolution.[7]

FAQ 2: How does pH impact the solubility of this specific compound?

The pH of the solvent is one of the most critical factors governing the solubility of 4-(2-Bromoethyl)morpholine hydrobromide.

• Causality: The compound is the salt of a weak base (the morpholine amine) and a strong acid (hydrobromic acid, HBr).[8] Its solubility is dependent on keeping the morpholine nitrogen protonated (as a quaternary ammonium salt). The Henderson-Hasselbalch equation governs this equilibrium. In acidic to neutral pH, the equilibrium favors the protonated, highly polar, and thus more water-soluble, cationic form. If the pH of the solution rises, the amine will be deprotonated, leading to the formation of the neutral "free base," 4-(2-bromoethyl)morpholine, which is significantly less polar and has much lower aqueous solubility.

• Practical Implication: If your aqueous medium is buffered to a basic pH (e.g., > 8), you are likely causing your compound to precipitate as the free base. To enhance or maintain solubility, ensure your solution is neutral or, preferably, slightly acidic.

Caption: pH-dependent equilibrium of the compound.

FAQ 3: What is co-solvency and how can I apply it here?

Co-solvency is a powerful technique that involves using a mixture of solvents to improve the solubility of a solute.[9]

• Causality: While the compound is polar, it also possesses non-polar hydrocarbon regions. A co-solvent system works by reducing the overall polarity of the aqueous solvent, making it more "hospitable" to the solute.[10] A water-miscible organic solvent can disrupt the strong hydrogen bonding network of water, creating pockets that can better accommodate the non-polar parts of the solute molecule.

• Recommended Co-solvents:

  • Dimethyl Sulfoxide (DMSO): An excellent, highly polar aprotic solvent. Often used to create concentrated stock solutions that are then diluted into aqueous media.

  • Ethanol: A polar protic solvent that is miscible with water in all proportions.

  • Dimethylformamide (DMF): Another highly effective polar aprotic solvent.

• General Strategy: Start by attempting to dissolve the compound in a small amount of pure co-solvent (like DMSO). Once dissolved, slowly add this concentrated organic stock solution to your aqueous buffer while vortexing to avoid localized precipitation.

Section 3: Experimental Workflows & Protocols

This section provides actionable protocols and a logical workflow for systematically determining the optimal solvent system for your needs.

Workflow: Systematic Solubility Enhancement

The following flowchart provides a decision-making framework for efficiently troubleshooting solubility issues.

Sources

• 1. CAS 42802-94-8: Morpholine,4-(2-bromoethyl)-, hydrobromide… [cymitquimica.com]
• 2. 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(2-Bromoethyl)morpholine hydrobromide | 42802-94-8 [sigmaaldrich.com]
• 4. 4-(2-BroMoethyl)Morpholine HydrobroMide CAS#: 42802-94-8 [m.chemicalbook.com]
• 5. arthurscience.weebly.com [arthurscience.weebly.com]
• 6. What is the solubility of bromide products in different solvents? - Blog [rixingxincai.com]
• 7. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. wjbphs.com [wjbphs.com]
• 10. ijmsdr.org [ijmsdr.org]

Technical Support Center: Purification of 4-(2-Bromoethyl)morpholine Hydrobromide

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges in the synthesis and purification of 4-(2-Bromoethyl)morpholine hydrobromide. This valuable intermediate is prone to the formation of several byproducts that can complicate downstream applications. This document provides in-depth, field-proven insights into identifying, troubleshooting, and removing these impurities.

Part 1: Frequently Asked Questions (FAQs) - Understanding Byproduct Formation

This section addresses the fundamental questions regarding impurity profiles in the synthesis of 4-(2-Bromoethyl)morpholine hydrobromide.

Q1: What are the primary synthesis routes and their associated byproduct risks?

There are two common synthetic pathways, each with a distinct impurity profile:

• Bromination of 4-(2-Hydroxyethyl)morpholine: This is the most frequent lab-scale method. The hydroxyl group of 4-(2-Hydroxyethyl)morpholine (also known as 2-Morpholinoethanol) is substituted with a bromide, typically using agents like HBr, PBr₃, or SOBr₂.[1] The primary byproduct risk here is an incomplete reaction, leading to residual starting material in the final product.

• Alkylation of Morpholine with 1,2-Dibromoethane: This method involves the direct reaction of morpholine with an excess of 1,2-dibromoethane. While seemingly direct, this route is highly susceptible to over-alkylation, where a second morpholine molecule reacts with the product, or the product reacts with itself.[2]

Q2: My final product has a low or broad melting point and appears moist or oily. What is the likely culprit?

A low or broad melting point is a classic indicator of impurity. In the context of this synthesis, the most probable cause is the presence of unreacted 4-(2-Hydroxyethyl)morpholine .[3][4][5][6] This starting material is a liquid at room temperature and is highly water-soluble.[3][4] Its presence disrupts the crystalline lattice of the hydrobromide salt, leading to the observed physical properties. The hydroxyl group makes it significantly more polar than the desired product, a key characteristic to exploit during purification.

Q3: I'm observing a significant byproduct with a higher molecular weight in my analysis (LC-MS/GC-MS). What could this be?

When using the 1,2-dibromoethane route, the formation of dimeric or oligomeric species is a well-documented side reaction.[2] The most common higher molecular weight byproduct is 1,2-bis(morpholino)ethane . This occurs when a molecule of the desired product, 4-(2-bromoethyl)morpholine, reacts with another molecule of morpholine starting material instead of 1,2-dibromoethane.

Q4: Can the hydrobromide salt be purified using standard silica gel chromatography?

Direct purification of the hydrobromide salt on standard silica gel is generally not recommended. The high polarity and ionic nature of the salt lead to very poor mobility on the column, resulting in broad streaking and inefficient separation. For chromatographic purification, it is necessary to first neutralize the salt to its free base form, 4-(2-bromoethyl)morpholine, using a mild base like sodium bicarbonate. The less polar free base can then be purified on silica gel before being converted back to the hydrobromide salt with HBr.[7]

Part 2: Byproduct Formation and Troubleshooting Workflow

Understanding the reaction pathways is critical for effective troubleshooting. The following diagram illustrates the primary synthesis route from 4-(2-hydroxyethyl)morpholine and the key side reaction leading to a common impurity.

Caption: Logical workflow for troubleshooting product purification.

Part 3: Purification Protocols

Protocol 1: Recrystallization from a Solvent/Anti-Solvent System

This is the most effective method for removing polar impurities like the starting alcohol. The principle relies on the differential solubility of the product and impurities in a chosen solvent system.

Objective: To obtain a high-purity, crystalline solid of 4-(2-Bromoethyl)morpholine hydrobromide.

Materials:

• Crude 4-(2-Bromoethyl)morpholine hydrobromide

• Anhydrous Isopropanol (IPA)

• Anhydrous Diethyl Ether or Acetone

• Erlenmeyer flask

• Heating mantle with stirrer

• Condenser

• Büchner funnel and filter paper

Step-by-Step Methodology:

• Dissolution: Place the crude solid into an Erlenmeyer flask equipped with a stir bar. Add a minimal amount of hot isopropanol, just enough to fully dissolve the solid. The target compound is soluble in hot IPA, while some impurities may be less soluble.

• Hot Filtration (Optional): If insoluble impurities are observed in the hot solution, perform a hot filtration through a pre-warmed funnel to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. The desired product should begin to crystallize as its solubility decreases. For maximum yield, place the flask in an ice bath or refrigerator for at least 1 hour.

• Precipitation with Anti-Solvent: If crystallization is slow or incomplete, slowly add an anti-solvent like diethyl ether or acetone with stirring until the solution becomes cloudy. The hydrobromide salt is poorly soluble in these less polar solvents.

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold acetone to remove any residual soluble impurities. [1]7. Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Validation:

• The purified product should be a white to off-white crystalline solid. * Measure the melting point; a sharp range consistent with literature values (e.g., 212-216 °C) indicates high purity. * Acquire a ¹H NMR spectrum to confirm the absence of impurity signals.

Protocol 2: Purification of the Free Base via Liquid-Liquid Extraction

This protocol is useful when non-polar organic byproducts, such as triphenylphosphine oxide (from a Wittig-type bromination), are present. It involves converting the salt to the free base, extracting it, and then reforming the salt.

Objective: To remove non-polar or non-basic impurities.

Materials:

• Crude 4-(2-Bromoethyl)morpholine hydrobromide

• Dichloromethane (DCM) or Ethyl Acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• 4M HBr in Dioxane or Diethyl Ether

Step-by-Step Methodology:

• Neutralization: Dissolve the crude salt in a minimal amount of deionized water. Place this solution in a separatory funnel.

• Basification: Slowly add saturated NaHCO₃ solution until the aqueous layer is basic (pH > 8, check with pH paper). This neutralizes the hydrobromide, forming the free base.

• Extraction: Extract the aqueous layer three times with an organic solvent like DCM or ethyl acetate. The organic free base will move into the organic layer, while inorganic salts and highly polar impurities remain in the aqueous phase.

• Washing: Combine the organic extracts and wash them sequentially with deionized water and then brine to remove residual water and inorganic salts.

• Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, then filter to remove the drying agent.

• Salt Reformation: Cool the dried organic solution in an ice bath. Slowly add a solution of HBr (e.g., 4M in dioxane) dropwise with stirring. The hydrobromide salt will precipitate out of the organic solvent.

• Isolation: Collect the precipitated salt by vacuum filtration, wash with a small amount of cold organic solvent (DCM or ether), and dry under vacuum.

Part 4: Data Interpretation

Properly identifying the product and impurities is crucial. The following table summarizes key analytical data.

Compound	Form	Melting Point (°C)	Key ¹H NMR Signal (ppm, CDCl₃ for free base)	Solubility
4-(2-Bromoethyl)morpholine HBr	White Crystalline Solid	212 - 216	Signals will be shifted downfield due to protonation.	Water, Methanol
4-(2-Bromoethyl)morpholine (Free Base)	Colorless Oil [7]	N/A	~3.45 (t, 2H, -CH₂Br)	Organic Solvents
4-(2-Hydroxyethyl)morpholine	Liquid [6]	N/A	~3.65 (t, 2H, -CH₂OH), broad -OH signal [3]	Water, Alcohols [4]
1,2-bis(morpholino)ethane	Solid	73 - 76	~2.65 (s, 4H, central -CH₂CH₂-)	Organic Solvents

Note: NMR shifts are approximate and can vary based on solvent and concentration.

References

• CN101333199B - Method for synthesizing 4-(2-(N,N-dimethylamino)ethyl)morpholine - Google Patents.

• Hydroxy Ethyl Morpholine | CAS 622-40-2 | Industrial Applications - EMCO Chemicals. Available at: [Link]

• Reaction of 1,2-dibromoethane with primary amines: formation of N, N′-disubstituted ethylenediamines RNH–CH 2CH 2–NHR and homologous polyamines RNH–[CH 2CH 2NR] n –H - ResearchGate. Available at: [Link]

• 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544 - PubChem. Available at: [Link]

• (PDF) Morpholines. Synthesis and Biological Activity - ResearchGate. Available at: [Link]

• Preparation of 4,4'-(oxydi-2,1-ethanediyl)bis-morpholine and hydroxyethoxyethyl morpholine - Patent 0716084.

• Morpholine derivate from secondary amine/alcohol - Sciencemadness Discussion Board. Available at: [Link]

• Morpholine synthesis - Organic Chemistry Portal. Available at: [Link]

• β-BROMOETHYLAMINE HYDROBROMIDE - Organic Syntheses Procedure. Available at: [Link]

• CN103626721A - Method for combined production of N-methyl morpholine and bis (2-dimethylaminoethyl) ether - Google Patents.

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines - ChemRxiv. Available at: [Link]

• Pinaverium Bromide-impurities | Pharmaffiliates. Available at: [Link]

• 4-(2-Bromoethyl)morpholine Hydrobromide 42802-94-8 BOC Sciences 100 g United States. Available at: [Link]

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• 3. Hydroxy Ethyl Morpholine | CAS 622-40-2 | Industrial Applications [emcochemicals.com]
• 4. 4-(2-Hydroxyethyl)morpholine, 99% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
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• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for the Synthesis of 4-(2-Bromoethyl)morpholine Hydrobromide

Welcome to the technical support center for the synthesis and optimization of 4-(2-bromoethyl)morpholine hydrobromide. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical parameter of reaction temperature. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs): Foundational Concepts

This section addresses fundamental questions regarding the role of temperature in the synthesis of 4-(2-bromoethyl)morpholine hydrobromide.

Q1: What are the common synthetic routes and how does temperature fundamentally influence them?

There are several pathways to synthesize the target compound, with the most common being the N-alkylation of morpholine with a 1,2-dihaloethane, typically 1,2-dibromoethane. In this SN2 reaction, morpholine acts as a nucleophile, attacking one of the electrophilic carbons of 1,2-dibromoethane.

Temperature is the primary lever to control the reaction kinetics.

• Insufficient Temperature: Leads to a sluggish or incomplete reaction, as the activation energy for the nucleophilic attack is not met, resulting in poor conversion of starting materials.

• Optimal Temperature: Provides sufficient energy to overcome the activation barrier at a rate that favors the formation of the desired mono-alkylation product over side reactions. For many N-alkylations of morpholine with haloalkanes, this is often in the range of 70-80°C.[1]

• Excessive Temperature: Dramatically increases the rate of all reactions, often favoring undesirable pathways such as di-alkylation, elimination, or decomposition of reactants and products.[2] Temperatures exceeding 220°C can even lead to the ring-opening of the morpholine structure itself in some catalytic systems.[3]

Another route involves the bromination of N-(2-hydroxyethyl)morpholine. For instance, an Appel-type reaction using carbon tetrabromide and triphenylphosphine proceeds at a much lower temperature, starting at 0°C and slowly warming to ambient temperature.[4] In this case, the mechanism is different, and higher temperatures would lead to rapid decomposition of the phosphonium intermediates and a complex product mixture.

Q2: Why is precise temperature control, not just "heating," so critical?

Precise temperature control is paramount because it allows for the selective targeting of the desired reaction pathway. The synthesis of 4-(2-bromoethyl)morpholine is a classic example of a competitive reaction system. We are trying to favor the mono-alkylation product while suppressing the di-alkylation byproduct (1,2-dimorpholinoethane).[1]

These competing reactions have different activation energies. By maintaining the temperature within a narrow, optimal window, you provide enough energy to drive the primary reaction forward efficiently without excessively promoting the secondary, undesired reaction. A temperature drop of just 10-15°C can significantly reduce the yield, while a similar increase can favor byproduct formation.[2] Therefore, using a calibrated thermometer, a reliable heating mantle with a temperature controller, and ensuring good thermal contact with the reaction vessel are non-negotiable for reproducibility and success.

Q3: What is the primary temperature-dependent side reaction, and how can I minimize it?

The most significant temperature-dependent side reaction is the formation of the di-substituted byproduct, 1,2-dimorpholinoethane .

This occurs when a second molecule of morpholine reacts with the remaining bromo- P-group of the already formed 4-(2-bromoethyl)morpholine product.

Mechanism of Byproduct Formation:

• Morpholine + 1,2-Dibromoethane → 4-(2-Bromoethyl)morpholine (Desired Product)

• 4-(2-Bromoethyl)morpholine + Morpholine → 1,2-Dimorpholinoethane (Byproduct)

Higher temperatures accelerate both steps, but often have a more pronounced effect on the second step, as the product from the first reaction is already present in the reaction mixture. To minimize this:

• Maintain Optimal Temperature: Avoid excessive heating. A range of 70-80°C is a common starting point for optimization.[1]

• Control Stoichiometry: Use a molar excess of the dihaloalkane (e.g., 1,2-dibromoethane). This increases the probability that a morpholine molecule will encounter a molecule of the starting dihaloalkane rather than the mono-alkylated product.

• Slow Addition: If using a base, add the morpholine dropwise to the reaction mixture containing the dihaloalkane. This keeps the instantaneous concentration of the nucleophile low, disfavoring the second substitution.

Troubleshooting Guide: Temperature-Related Issues

Use this guide to diagnose and resolve common problems encountered during the synthesis.

Problem	Potential Cause (Temperature-Related)	Recommended Solution
Low or No Product Yield	Temperature Too Low: The reaction rate is too slow, resulting in incomplete conversion of starting materials.	Gradually increase the reaction temperature in 5-10°C increments, monitoring the reaction progress by TLC or GC. Ensure your heating apparatus is calibrated and making good contact.
Significant Byproduct Formation (e.g., 1,2-dimorpholinoethane)	Temperature Too High: The rate of the second N-alkylation step is significantly enhanced, consuming the desired product.	Reduce the reaction temperature. A 10-15°C reduction can have a substantial impact on selectivity.[2] Also, consider using a larger excess of 1,2-dibromoethane to outcompete the product for the remaining morpholine.
Reaction Mixture Darkens or Chars	Excessively High Temperature: Reactants, intermediates, or the product are decomposing. This is a common issue in morpholine syntheses when temperatures are not well-controlled.[2]	Immediately reduce or remove the heat source. The experiment should be repeated at a significantly lower temperature. If high temperatures are required, ensure the reaction is under an inert atmosphere (N₂ or Ar) to prevent oxidative decomposition.
Reaction Stalls After Initial Progress	Inadequate Heat Distribution: The reaction vessel may have poor thermal contact with the heating source, or stirring may be insufficient, creating cold spots.	Ensure the reaction flask is properly seated in the heating mantle or bath. Increase the stirring rate to ensure homogenous temperature distribution throughout the mixture.

Experimental Protocol & Data

Protocol: Synthesis of 4-(2-Bromoethyl)morpholine Hydrobromide via N-Alkylation

This protocol provides a robust starting point for optimization.

Materials:

• Morpholine

• 1,2-Dibromoethane (use at least a 3-fold molar excess)

• Anhydrous Sodium Carbonate (Na₂CO₃)

• Toluene (or another suitable high-boiling solvent)

• Diethyl Ether

• Hydrobromic Acid (48% aqueous solution)

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a temperature probe.

• To the flask, add 1,2-dibromoethane (3.0 eq.), anhydrous sodium carbonate (1.5 eq.), and toluene.

• Begin vigorous stirring and heat the mixture to 75°C .

• In a separate dropping funnel, dissolve morpholine (1.0 eq.) in a small amount of toluene.

• Add the morpholine solution dropwise to the heated reaction mixture over 1-2 hours. Maintaining a slow addition rate is crucial to minimize di-alkylation.

• After the addition is complete, maintain the reaction temperature at 75-80°C for 4-6 hours. Monitor the reaction's progress via TLC or GC analysis.

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the sodium carbonate and sodium bromide salts.

• Wash the filtered solids with a small amount of fresh toluene.

• Combine the filtrate and washings, and remove the toluene and excess 1,2-dibromoethane under reduced pressure. This will yield the crude free base, 4-(2-bromoethyl)morpholine, as an oil.[4]

• Dissolve the crude oil in diethyl ether and cool in an ice bath.

• Slowly add 48% HBr (1.0 eq.) dropwise with stirring. The hydrobromide salt will precipitate.

• Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum to yield 4-(2-bromoethyl)morpholine hydrobromide as a crystalline solid.[5]

Data: Effect of Temperature on Reaction Outcome

The following table provides expected outcomes at different temperature ranges for the N-alkylation protocol described above.

Temperature Range	Expected Reaction Rate	Primary Product Purity	Key Byproduct	Recommended Use Case
50-60°C	Very Slow / Incomplete	High (if reaction proceeds)	Minimal	Not recommended due to long reaction times and low conversion.
70-85°C	Moderate to Fast	Good to High	1,2-dimorpholinoethane	Optimal range for balancing reaction speed and selectivity.
90-105°C	Very Fast	Moderate to Low	Significant 1,2-dimorpholinoethane	Use with caution; may be suitable for rapid screening but will likely require extensive purification.
>110°C (Toluene Reflux)	Extremely Fast	Low	High levels of byproducts and potential for decomposition/darkening.[2]	Not recommended; high risk of charring and poor selectivity.

Visualizations

Reaction Pathway and Competing Side Reaction

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. CAS 42802-94-8: Morpholine,4-(2-bromoethyl)-, hydrobromide… [cymitquimica.com]

preventing decomposition of 4-(2-Bromoethyl)morpholine hydrobromide

Welcome to the technical support center for 4-(2-Bromoethyl)morpholine hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the effective use and preservation of this versatile reagent. Our goal is to equip you with the knowledge to anticipate and prevent potential decomposition, ensuring the integrity of your experiments.

Understanding the Molecule: Stability and Reactivity

4-(2-Bromoethyl)morpholine hydrobromide is a valuable building block in organic synthesis, frequently utilized for the introduction of a morpholinoethyl moiety.[1][2] However, its utility can be compromised by its inherent reactivity, leading to decomposition under certain conditions. The primary concerns are intramolecular cyclization, hydrolysis, and elimination reactions. Understanding the mechanisms behind these pathways is critical for preventing the formation of impurities that can complicate reactions and purification processes.

Frequently Asked Questions (FAQs)

Q1: My 4-(2-Bromoethyl)morpholine hydrobromide has developed a yellowish or pinkish tint. Is it still usable?

A discolored appearance, changing from a white or off-white solid to a yellow or pink hue, can be an indicator of decomposition. While slight discoloration may not always signify extensive degradation, it is a warning sign. The primary colored impurity is often the result of the formation of the bicyclic quaternary ammonium salt via intramolecular cyclization. It is highly recommended to assess the purity of the reagent by techniques such as NMR or LC-MS before use. For critical applications, using freshly purchased or purified material is the best practice.

Q2: I am seeing an unexpected peak in my NMR/LC-MS analysis of a reaction mixture where 4-(2-Bromoethyl)morpholine hydrobromide was used. What could it be?

Unexpected peaks are frequently due to the decomposition products of the starting material. The most common impurities are:

• N-ethylmorpholine hydrobromide: Formed via reduction of the bromo group.

• 4-(2-Hydroxyethyl)morpholine: A result of hydrolysis of the bromo group, especially if water is present in the reaction mixture.

• 1-Azoniabicyclo[2.2.2]octane bromide: The product of intramolecular cyclization.

Careful analysis of the spectral data and comparison with known standards can help in identifying these impurities.

Q3: My reaction is sluggish or failing to go to completion. Could the quality of my 4-(2-Bromoethyl)morpholine hydrobromide be the issue?

Yes, the purity of the reagent is paramount. If a significant portion of the 4-(2-Bromoethyl)morpholine hydrobromide has decomposed, the effective concentration of the desired reactant is lowered, leading to incomplete or failed reactions. Furthermore, the decomposition products can sometimes interfere with the desired reaction pathway. Always use a reagent of known purity for reproducible results.

Troubleshooting Guide: Preventing Decomposition

This section provides a systematic approach to troubleshooting and preventing the decomposition of 4-(2-Bromoethyl)morpholine hydrobromide.

Issue 1: Degradation During Storage

Root Cause: The compound is susceptible to moisture and, over extended periods, can undergo slow intramolecular cyclization.[3]

Preventative Measures:

• Proper Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place.[4] Several suppliers recommend storage at room temperature, while others suggest refrigeration (2-8°C). For long-term storage, refrigeration is advisable.

• Inert Atmosphere: Storing under an inert atmosphere of argon or nitrogen can help to displace moisture and oxygen, further preserving the compound's integrity.

Storage Condition	Recommendation	Rationale
Temperature	Room Temperature or 2-8°C	Minimizes thermal decomposition and side reactions.
Atmosphere	Inert Gas (Argon, Nitrogen)	Prevents hydrolysis by excluding moisture.
Container	Tightly Sealed, Amber Glass	Protects from moisture and light.

Issue 2: Decomposition in Solution

Root Cause: In solution, particularly in polar protic solvents or in the presence of bases, the decomposition of 4-(2-Bromoethyl)morpholine hydrobromide can be accelerated.

Preventative Measures & Protocols:

• Solvent Choice: Whenever possible, use a dry, aprotic solvent for your reaction. If a protic solvent is necessary, ensure it is thoroughly dried before use.

• pH Control: The hydrobromide salt is acidic. In basic conditions, the free amine form is generated, which is more nucleophilic and prone to intramolecular cyclization. If your reaction requires basic conditions, consider adding the base at a low temperature and immediately before the addition of your other reactants.

• Temperature Management: Perform reactions at the lowest effective temperature to minimize the rate of decomposition.

Visualizing Decomposition Pathways

The following diagrams illustrate the primary decomposition pathways of 4-(2-Bromoethyl)morpholine hydrobromide.

Caption: Primary decomposition pathways of 4-(2-Bromoethyl)morpholine hydrobromide.

Experimental Protocols

Protocol 1: Purification of Discolored 4-(2-Bromoethyl)morpholine Hydrobromide

If your reagent has discolored, recrystallization can be an effective method of purification.

Materials:

• Discolored 4-(2-Bromoethyl)morpholine hydrobromide

• Anhydrous isopropanol

• Anhydrous diethyl ether

• Erlenmeyer flask

• Heating mantle or hot plate

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the discolored solid in an Erlenmeyer flask.

• Add a minimal amount of hot anhydrous isopropanol to dissolve the solid completely.

• Allow the solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to promote crystallization.

• If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold anhydrous diethyl ether to remove any residual soluble impurities.

• Dry the purified crystals under vacuum.

• Confirm the purity of the recrystallized product by NMR or melting point analysis.

Protocol 2: General Reaction Setup to Minimize Decomposition

This protocol outlines best practices for setting up a reaction using 4-(2-Bromoethyl)morpholine hydrobromide.

Sources

• 1. CAS 42802-94-8: Morpholine,4-(2-bromoethyl)-, hydrobromide… [cymitquimica.com]
• 2. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]

common impurities in commercial 4-(2-Bromoethyl)morpholine hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 4-(2-Bromoethyl)morpholine hydrobromide. As a Senior Application Scientist, I've designed this guide to provide in-depth technical assistance and troubleshooting for common issues encountered during the use of this versatile reagent in your research and development projects. This resource is structured in a question-and-answer format to directly address your experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm seeing an unexpected peak in my reaction monitoring by HPLC/LC-MS. What could it be?

This is a common query that often points to the presence of impurities in the starting material. Commercial 4-(2-Bromoethyl)morpholine hydrobromide, while typically supplied at purities of 95-97%, can contain several process-related impurities.[1][2]

Most Probable Impurity:

• 4-(2-Hydroxyethyl)morpholine: This is the most likely impurity, as it is the common starting material for the synthesis of 4-(2-Bromoethyl)morpholine hydrobromide via a bromination reaction.[3] Incomplete conversion during the synthesis leads to its presence in the final product.

Other Potential Impurities:

• Morpholine Hydrobromide: If the synthesis originates from morpholine and 1,2-dibromoethane, unreacted morpholine, present as its hydrobromide salt, could be an impurity.

• Bis(2-bromoethyl)ether: In syntheses involving the bromination of 4-(2-hydroxyethyl)morpholine, particularly under strongly acidic conditions, the formation of this ether as a byproduct is possible.[4]

• N,N'-bis(2-morpholinoethyl)amine or other over-alkylation products: In the synthesis from morpholine and 1,2-dibromoethane, there is a possibility of multiple substitutions on the morpholine nitrogen, leading to more complex, higher molecular weight impurities.[5]

Troubleshooting Steps:

• Confirm the Identity of the Impurity: The first step is to identify the unexpected peak. This can be achieved by comparing the retention time of your sample with a known standard of 4-(2-hydroxyethyl)morpholine. If a standard is not available, techniques like high-resolution mass spectrometry (HRMS) can help in determining the molecular formula of the impurity.

• Review the Supplier's Certificate of Analysis (CoA): While a detailed impurity profile is not always provided, the CoA will give you the stated purity of the lot you are using. If your results suggest a significantly lower purity, contacting the supplier's technical service is recommended.

Q2: My reaction is sluggish or not going to completion. Could the quality of my 4-(2-Bromoethyl)morpholine hydrobromide be the issue?

Yes, the presence of certain impurities can indeed affect your reaction's performance.

Causality:

• Reduced Molar Equivalents: The presence of impurities means that the actual molar quantity of the reactive 4-(2-Bromoethyl)morpholine hydrobromide is lower than what you calculated based on the bulk weight. This is especially critical in reactions sensitive to stoichiometry.

• Competing Reactions: The hydroxyl group in the 4-(2-hydroxyethyl)morpholine impurity can compete in reactions where your intended substrate has a nucleophilic site, leading to unwanted byproducts and consumption of your reagents.

Troubleshooting Workflow:

Caption: Logical workflow for troubleshooting reaction issues.

Technical Guide: Impurity Identification and Removal

This section provides detailed protocols for the identification and removal of common impurities in 4-(2-Bromoethyl)morpholine hydrobromide.

Impurity Identification: Analytical Methods

Accurate identification and quantification of impurities are crucial for quality control and for understanding their impact on your experiments.

Analytical Technique	Purpose	Key Parameters & Considerations
¹H NMR Spectroscopy	Identification and quantification of 4-(2-hydroxyethyl)morpholine.	Solvent: D₂O or DMSO-d₆. In D₂O, the hydroxyl proton of the impurity will exchange and not be visible. Look for the characteristic signals of the ethyl chain and the morpholine ring protons. The chemical shifts will differ slightly between the bromo- and hydroxy-ethyl derivatives.
HPLC-UV/MS	Separation and quantification of impurities.	Column: A C18 reversed-phase column is a good starting point. Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol. Detection: UV detection at a low wavelength (e.g., 210 nm) and/or mass spectrometry for positive identification of peaks.
GC-MS	Analysis of volatile impurities.	Derivatization: Morpholine and its derivatives can be challenging to analyze directly by GC due to their polarity. Derivatization to a more volatile form may be necessary.[6][7] Column: A mid-polarity column like a DB-1701 or equivalent is often suitable.[7]

Experimental Protocol: ¹H NMR for Purity Assessment

• Sample Preparation: Accurately weigh approximately 10-20 mg of your 4-(2-Bromoethyl)morpholine hydrobromide and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O).

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Identify the characteristic peaks for 4-(2-Bromoethyl)morpholine hydrobromide.

  • Look for the signals corresponding to 4-(2-hydroxyethyl)morpholine. The methylene group adjacent to the hydroxyl group will have a distinct chemical shift compared to the methylene group adjacent to the bromine.

  • Integrate the peaks for both the main compound and the impurity to determine their relative molar ratio.

Caption: Simplified expected ¹H NMR signals.

Purification Protocol: Recrystallization

For many applications, a simple recrystallization can significantly improve the purity of your 4-(2-Bromoethyl)morpholine hydrobromide.

Step-by-Step Methodology:

• Solvent Selection: A common and effective solvent system for the recrystallization of amine hydrobromide salts is a mixture of a polar solvent in which the salt is soluble at elevated temperatures (e.g., ethanol, isopropanol) and a less polar solvent in which it is less soluble at room temperature (e.g., diethyl ether, ethyl acetate).

• Dissolution: In a flask equipped with a reflux condenser, dissolve the crude 4-(2-Bromoethyl)morpholine hydrobromide in a minimal amount of hot ethanol or isopropanol.

• Decolorization (Optional): If the solution is colored, you can add a small amount of activated charcoal and heat for a short period.

• Filtration (Hot): If charcoal was used, perform a hot filtration to remove it.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal. Once crystals begin to form, you can further cool the flask in an ice bath to maximize the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent or the less polar co-solvent, and dry them under vacuum.

Self-Validating System: The purity of the recrystallized material should be confirmed by one of the analytical methods described above (e.g., ¹H NMR or HPLC) to ensure the successful removal of impurities.

References

• YouTube. Alcohols to Alkyl Bromides, Part 1. [Link]

• MDPI. A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imidation Reactions. [Link]

• Chemia. Bromination reactions with hydrogen bromide (bromoalkane synthesis from alcohols/bromoalkane synthesis via ether- or lactone-cleaving): Hydrogen bromide (2): Discussion series on bromination/iodination reactions 35. [Link]

• PMC - NIH. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. [Link]

• Shimadzu. Analysis of Semivolatile Compounds byGCMS-TQTM8040 NX Triple Quadrupole MassSpectrometer by EPA 8270E. [Link]

• PubChem. 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544. [Link]

• ResearchGate. Purification of organic hydrochloride salt?. [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• BYJU'S. HBr Reaction. [Link]

• Organic Syntheses Procedure. β-BROMOETHYLAMINE HYDROBROMIDE. [Link]

• RSC Publishing. Organic & Biomolecular Chemistry. [Link]

• PubMed. An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. [Link]

• ResearchGate. Reaction of 1,2-dibromoethane with primary amines: formation of N, N′-disubstituted ethylenediamines RNH–CH 2CH 2–NHR and homologous polyamines RNH–[CH 2CH 2NR] n –H. [Link]

• NCBI Bookshelf. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for 1,2-Dibromoethane. [Link]

• Pharmaffiliates. Pinaverium Bromide-impurities. [Link]

• PMC - NIH. Bis(2-bromoethyl)ammonium bromide. [Link]

Sources

• 1. 4-(2-Bromoethyl)morpholine hydrobromide | 42802-94-8 [sigmaaldrich.com]
• 2. 4-(2-Bromoethyl)morpholine Hydrobromide | 42802-94-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Guide for Morpholinoethylation

Welcome to the technical support center for morpholinoethylation. This guide is designed for researchers, scientists, and drug development professionals who utilize this crucial synthetic step. Morpholinoethylation, the process of introducing a morpholinoethyl group onto a substrate, is a widely used strategy in medicinal chemistry to enhance the aqueous solubility, improve the pharmacokinetic profile, or modulate the biological activity of a molecule.

This document moves beyond simple protocols to provide in-depth, experience-driven insights into overcoming common challenges. We will explore the causality behind experimental choices, ensuring that every step is understood and every protocol is a self-validating system.

Frequently Asked Questions & Troubleshooting

Q1: My reaction shows low or no conversion to the desired product. What are the common culprits?

This is the most frequent issue and can often be traced back to one of several key factors related to the kinetics and thermodynamics of the SN2 reaction.

A1: Root Cause Analysis & Solutions

• Reagent Reactivity:

  • The Alkylating Agent: The most common reagent, N-(2-chloroethyl)morpholine, is often supplied as a hydrochloride salt for stability. In its protonated form, the morpholine nitrogen is non-nucleophilic, but more importantly, the reagent is inactive for alkylation until neutralized. You MUST use a base to free the amine before it can be used or, more practically, use at least two equivalents of base in your reaction: one to neutralize the salt and one to facilitate the reaction with your substrate.

  • The Nucleophile: The inherent nucleophilicity of your substrate (e.g., a phenol, amine, or thiol) is paramount. Electron-withdrawing groups near the reacting atom will significantly decrease its nucleophilicity and slow the reaction.

• Incorrect Base Selection or Stoichiometry:

  • Causality: The base's primary role is to deprotonate your nucleophile, making it anionic and far more reactive. For a phenol, the base must be strong enough to overcome the phenol's pKa (typically ~10). For an amine, a weaker base can act as a scavenger for the HCl generated during the reaction, driving the equilibrium forward.[1]

  • Solution: Use an appropriate base. For phenols, strong inorganic bases like potassium carbonate (K₂CO₃) or sodium hydride (NaH) are effective. For amines, an organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is often used to scavenge acid without competing as a nucleophile. Always ensure at least one equivalent of base is present for the reaction itself, plus an additional equivalent if your alkylating agent is a hydrochloride salt.

• Inappropriate Solvent Choice:

  • Causality: The SN2 reaction proceeds fastest in polar, aprotic solvents. These solvents can solvate the cation of the base (e.g., K⁺ from K₂CO₃) but do not form a tight solvent shell around the anionic nucleophile, leaving it "naked" and highly reactive. Protic solvents (like ethanol or water) will hydrogen-bond to the nucleophile, stabilizing it and reducing its reactivity.

  • Solution: Switch to a polar, aprotic solvent.

| Solvent Selection for Morpholinoethylation | | :--- | :--- | | Recommended (Polar Aprotic) | Acetonitrile (ACN), N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO) | | Use with Caution | Tetrahydrofuran (THF), Dichloromethane (DCM) | | Generally Avoid | Methanol, Ethanol, Water (unless part of a specific phase-transfer protocol) |

• Insufficient Temperature:

  • Causality: Like most reactions, the rate of morpholinoethylation is temperature-dependent. If room temperature yields no product, the activation energy barrier is not being overcome.

  • Solution: Heat the reaction. A common starting point is 60-80 °C in ACN or DMF. Monitor for potential degradation of starting materials at higher temperatures.

Q2: I'm reacting a primary or secondary amine and getting a complex mixture of products. How do I prevent over-alkylation?

This is a classic and predictable challenge in amine alkylation. The root cause is electronic: the product of the first alkylation is often a better nucleophile than the starting amine.

A2: The "Runaway Train" Effect and Control Strategies

• Causality: The addition of an alkyl group to a nitrogen atom is electron-donating. This increases the electron density on the nitrogen, making the newly formed secondary amine more nucleophilic than the starting primary amine. This secondary amine can then compete for the alkylating agent, forming a tertiary amine, which can even proceed to form a quaternary ammonium salt.[2][3][4]

Caption: The over-alkylation of a primary amine.

Solutions:

• Use a Large Excess of the Amine: By Le Châtelier's principle, using a large excess (5-10 equivalents) of the starting amine makes it statistically more likely that the alkylating agent will react with the intended target rather than the mono-alkylated product. This is often the simplest solution but can be wasteful if the amine is valuable.

• Acylation Followed by Reduction: A more robust method is to first acylate the amine with an acyl chloride or anhydride (e.g., acetyl chloride). The resulting amide is significantly less nucleophilic and will not overreact.[1] The amide can then be reduced (e.g., with LiAlH₄ or borane) to yield the desired secondary amine cleanly.

• Reductive Amination: If applicable, reacting the amine with 4-morpholineacetaldehyde in the presence of a reducing agent like sodium triacetoxyborohydride (STAB) can provide the desired product with high selectivity.

Q3: An elimination (E2) byproduct is competing with my desired substitution (SN2) product. How can I favor substitution?

This competition is inherent when using alkyl halides, especially with sterically hindered substrates or strong, bulky bases.

A3: Favoring Substitution Over Elimination

• Causality: The base can either deprotonate your nucleophile (leading to SN2) or abstract a proton from the carbon beta to the leaving group on the N-(2-chloroethyl)morpholine reagent, leading to an E2 elimination and forming N-vinylmorpholine.

• Solutions:

  • Lower the Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature can significantly favor the SN2 pathway.

  • Use a Weaker, Less Hindered Base: For phenol alkylation, a base like K₂CO₃ is less sterically demanding and generally favors substitution over stronger, bulkier bases like potassium tert-butoxide.

  • Solvent Choice: Polar aprotic solvents (DMF, ACN) are known to favor SN2 reactions.

Experimental Protocols & Workflows

General Protocol: Morpholinoethylation of a Phenol

This protocol assumes the use of N-(2-chloroethyl)morpholine hydrochloride.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the phenol (1.0 eq), potassium carbonate (K₂CO₃, 2.5 eq), and anhydrous acetonitrile (ACN) or DMF (to make a ~0.5 M solution).

• Reagent Addition: Add N-(2-chloroethyl)morpholine hydrochloride (1.2 eq) to the stirring suspension.

• Reaction: Heat the mixture to 80 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup:

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate) and wash with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel.[5]

Caption: A logical workflow for troubleshooting low conversion.

Analytical Monitoring Techniques

Effective and timely monitoring is crucial to understanding your reaction's progress and identifying issues early.

Technique	Primary Use	Key Insights
TLC	Reaction progress	Disappearance of starting material, appearance of product(s) and byproducts.
LC-MS	Product confirmation	Provides mass of product(s) to confirm identity and detect side-reactions.
GC-MS	Product confirmation	Useful for more volatile products; provides mass and fragmentation patterns.[6]
¹H NMR	Structural elucidation	Analysis of crude reaction mixture can show conversion ratio and byproduct structures.

References

• Mallak Specialties Pvt Ltd. N-(2-Hydroxyethyl) Morpholine. Available at: [Link]

• V & V Pharma Industries. N-(2-Hydroxyethyl) Morpholine Manufacturer, Exporter. Available at: [Link]

• Loba Chemie. 622-40-2 CAS | N-(2-HYDROXYETHYL)MORPHOLIN. Available at: [Link]

• Google Patents. US4117227A - Production of n-(substituted) morpholine.

• Agency for Toxic Substances and Disease Registry (ATSDR). 7. ANALYTICAL METHODS. Available at: [Link]

• Chongqing Chemdad Co., Ltd. 2-Morpholinoethyl isocyanide. Available at: [Link]

• Master Organic Chemistry. Alkylation of Amines (Sucks!). Available at: [Link]

• EU Science Hub. Compilation of analytical methods for model migrants in foodstuffs. Available at: [Link]

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• National Institutes of Health (NIH). Isocyanate-based multicomponent reactions. Available at: [Link]

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Technical Support Center: Optimizing Reactions with 4-(2-Bromoethyl)morpholine Hydrobromide

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 4-(2-Bromoethyl)morpholine hydrobromide (CAS 42802-94-8). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this versatile alkylating agent. We will move beyond simple procedural lists to explore the underlying chemical principles that govern reaction success, ensuring you can make informed, effective decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: My alkylation reaction with 4-(2-Bromoethyl)morpholine hydrobromide is extremely slow or has stalled. What are the primary factors I should investigate?

When a reaction stalls, it's essential to systematically evaluate the core parameters that govern kinetic rates. For nucleophilic substitution reactions involving this reagent, the primary factors are the base, solvent, temperature, and concentration.[1][2][3]

• Base-Mediated Nucleophile Activation: Your nucleophile (e.g., a primary/secondary amine, phenol, or thiol) must be sufficiently deprotonated to become reactive. The hydrobromide salt form of the reagent introduces acidity into the system, making the choice and stoichiometry of the base critical.

• Solvent Environment: The solvent plays a profound role in stabilizing or destabilizing reactants and transition states. The wrong solvent can effectively "cage" your nucleophile, hindering its ability to react.[4][5]

• Thermal Energy: All reactions have an energy barrier to overcome, known as the activation energy.[1] Insufficient thermal energy (temperature) can be the single limiting factor for an otherwise well-designed reaction.[6]

• Reagent Concentration: The rate of a bimolecular reaction is dependent on the concentration of both the nucleophile and the electrophile (our morpholine reagent).[7][8] Very dilute conditions will naturally lead to a slower reaction rate.

The following flowchart provides a logical path for troubleshooting.

Caption: Troubleshooting workflow for slow alkylation reactions.

Q2: How do I select the right base and how much should I use?

The "Why": The reaction is a nucleophilic substitution, likely proceeding via an SN2 mechanism. The rate of this reaction is directly proportional to the nucleophilicity of your attacking species. Protons on your nucleophile (e.g., the N-H of an amine or O-H of a phenol) must be removed. Furthermore, 4-(2-bromoethyl)morpholine hydrobromide is a salt; the morpholine nitrogen is protonated ([Morpholine-H]⁺). While this doesn't stop the bromoethyl group from being an electrophile, the reaction environment must be basic enough to activate your nucleophile.

The "How":

• Choice of Base: Use a non-nucleophilic base to avoid it competing with your primary nucleophile. Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices.[9] Organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are also common, but ensure they are not reactive under your conditions.

• Stoichiometry: You need at least two equivalents of base.

  • Equivalent 1: To deprotonate and activate your nucleophile.

  • Equivalent 2: To neutralize the hydrobromide of the reagent, releasing the free morpholine and preventing the formation of HBr, which would protonate and deactivate your nucleophile. It is often prudent to use a slight excess (e.g., 2.2 - 3.0 equivalents) to drive the reaction to completion.

Q3: What is the impact of solvent choice on the reaction rate?

The "Why": The solvent's primary role is to dissolve reactants and mediate their interactions. For SN2 reactions, the ideal solvent minimizes solvation of the nucleophile.[10]

• Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents have O-H or N-H bonds and can form strong hydrogen bonds with anionic nucleophiles.[4] This creates a "solvent shell" around the nucleophile, stabilizing it and making it less reactive, thus slowing the reaction.[5]

• Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile, THF): These solvents have dipoles but lack O-H or N-H bonds. They can solvate the cation (e.g., K⁺ from K₂CO₃) but do not form strong hydrogen bonds with the anionic nucleophile.[10] This leaves the nucleophile "naked" and highly reactive, dramatically increasing the SN2 reaction rate.

The "How": For reactions with 4-(2-bromoethyl)morpholine hydrobromide, a polar aprotic solvent is almost always the superior choice. Acetonitrile and N,N-Dimethylformamide (DMF) are excellent starting points.

Caption: Solvation effects on a nucleophile (Nu⁻).

Q4: How does temperature affect my reaction, and what is a safe range to explore?

The "Why": The relationship between temperature and reaction rate is described by the Arrhenius equation.[6] Increasing the temperature increases the kinetic energy of molecules, leading to more frequent and more energetic collisions. This provides a greater proportion of molecules with the necessary energy to overcome the activation energy barrier, thus increasing the reaction rate.[11] A common rule of thumb is that the rate of many organic reactions doubles for every 10°C increase in temperature.

The "How":

• Starting Point: Many alkylations of this type can be started at room temperature (20-25°C) and monitored for progress.

• Increasing the Rate: If the reaction is slow, heating is a very effective strategy. A moderate temperature of 50-80°C is a good next step.[9]

• Caution: Be mindful of the stability of your starting materials and products at elevated temperatures. Always monitor the reaction by a technique like Thin Layer Chromatography (TLC) or LC-MS to check for the appearance of new, undesired spots that could indicate decomposition.

Troubleshooting Guide: Quick Reference

Symptom	Possible Cause(s)	Recommended Solution(s)
No reaction / Starting material unchanged	1. Insufficient or incorrect base.2. Inappropriate solvent.3. Low temperature.	1. Add 2-3 eq. of K₂CO₃ or Cs₂CO₃.2. Switch to DMF or Acetonitrile.3. Heat the reaction to 50-80°C.
Slow, incomplete conversion	1. Reaction is concentration-dependent.2. Insufficient thermal energy.3. Reversible reaction or unfavorable equilibrium.	1. Increase the concentration of reactants (e.g., to 0.5M - 1.0M).2. Increase temperature gradually.3. Use a slight excess (1.1-1.2 eq.) of 4-(2-bromoethyl)morpholine hydrobromide.
Multiple new spots/products observed	1. Decomposition at high temperature.2. Base is acting as a nucleophile.3. Over-alkylation (if nucleophile has multiple reactive sites).	1. Run the reaction at a lower temperature for a longer time.2. Use an inorganic base like K₂CO₃ instead of an amine-based one.3. Use a protecting group strategy or adjust stoichiometry.
Reagents not dissolving	1. Incorrect solvent choice.	1. Switch to a solvent with better solubilizing power, like DMF or DMSO.[10]

Experimental Protocol: General N-Alkylation of a Primary Amine

This protocol describes a general procedure for the alkylation of a primary amine (R-NH₂) with 4-(2-bromoethyl)morpholine hydrobromide. It should be adapted based on the specific properties of the substrate.

Reaction Scheme: R-NH₂ + Br-CH₂CH₂-Morpholine·HBr --(Base, Solvent, Heat)--> R-NH-CH₂CH₂-Morpholine

• Reagent Preparation:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.0 eq.).

  • Add anhydrous potassium carbonate (K₂CO₃, 2.5 eq.).

  • Add anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of 0.5 M with respect to the primary amine.

• Reaction Setup:

  • Stir the mixture at room temperature for 10-15 minutes to ensure the base is well-dispersed and to deprotonate the amine.

  • Add 4-(2-bromoethyl)morpholine hydrobromide (1.1 eq.) to the stirred solution in one portion.[12]

• Execution and Monitoring:

  • Heat the reaction mixture to 60°C using an oil bath.

  • Monitor the reaction progress every 1-2 hours by TLC or LC-MS.[13] Look for the consumption of the starting amine and the appearance of the desired product.

• Work-up and Isolation:

  • Once the reaction is complete (typically 4-16 hours), cool the mixture to room temperature.

  • Filter the mixture through a pad of celite to remove the inorganic solids (K₂CO₃ and KBr). Wash the pad with a small amount of ethyl acetate.

  • Transfer the filtrate to a separatory funnel and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water (2x) and brine (1x) to remove the DMF and any remaining salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes or dichloromethane/methanol, to afford the pure N-alkylated product.

References

• St. Paul's Cathedral Mission College. Nucleophilic Substitution Reaction (PART-2) Solvent Effects. .

• Chemistry LibreTexts. (2021). The Effect of Temperature on Reaction Rate. .

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• College of Saint Benedict & Saint John's University. NS7. Solvent Effects - aliphatic nucleophilic substitution. .

• Alkylation Strategies for Optimizing Reaction Conditions. (2025). Alkyl Strategies for Optimizing Reaction Conditions. .

• Introductory Chemistry – 1st Canadian Edition. Factors that Affect the Rate of Reactions. .

• Factors that affect reaction rates. Factors that affect reaction rates. .

• Chemistry LibreTexts. (2021). Solvent Effects in Nucleophilic Substitution. .

• Abraham, M. H. (2017). Solvent effects and steric effects in electrophilic and nucleophilic substitution reactions. University of Surrey. .

• ECHEMI. Nucleophilic Substitution and Solvent Effects. .

• Chemistry LibreTexts. (2023). Factors that Affect Reaction Rates. .

• Khan Academy. Factors affecting reaction rates. .

• University of Hawai'i. Factors Affecting Reaction Rates – Chemistry. .

• CymitQuimica. Morpholine, 4-(2-bromoethyl)-, hydrobromide (1:1). .

• Sigma-Aldrich. 4-(2-Bromoethyl)morpholine hydrobromide. .

• Leitch, J. A., et al. (2024). Late-stage meta-C–H alkylation of pharmaceuticals to modulate biological properties and expedite molecular optimisation in a single step. Nature Communications. .

• ResearchGate. Impact of Temperature on Reaction Rate in Catalytic Reactions. .

• Vallance, C. Reaction Kinetics. .

• PubChem. 4-(2-Bromoethyl)morpholine hydrobromide. .

• Biosynth. 4-(2-Bromoethyl)morpholine hydrobromide. .

• BenchChem. Application Notes and Protocols for N-alkylation using 4-(4-Bromobenzyl)morpholine. .

• Sigma-Aldrich. 4-(2-Bromoethyl)morpholine. .

• OCLUE: Organic Chemistry, Life, the Universe & Everything. Chapter 1: Acid–Base Reactions. .

• Tokyo Chemical Industry. 4-(2-Bromoethyl)morpholine Hydrobromide. .

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stability issues of 4-(2-Bromoethyl)morpholine hydrobromide in solution

Welcome to the technical support center for 4-(2-Bromoethyl)morpholine hydrobromide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this valuable but sensitive reagent. Here, we will address common stability issues encountered in solution, providing in-depth troubleshooting guides, frequently asked questions, and validated experimental protocols to ensure the success of your research.

Introduction: Understanding the Instability of 4-(2-Bromoethyl)morpholine Hydrobromide

4-(2-Bromoethyl)morpholine hydrobromide is a versatile bifunctional molecule, featuring a reactive bromoethyl group and a morpholine ring. This structure makes it an excellent intermediate for introducing the morpholino moiety in pharmaceutical synthesis. However, the very features that make it reactive also render it susceptible to degradation in solution, primarily through nucleophilic substitution (hydrolysis) and, to a lesser extent, elimination reactions. Understanding these degradation pathways is crucial for its effective use.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-(2-Bromoethyl)morpholine hydrobromide in solution?

A1: The main degradation pathway is the hydrolysis of the C-Br bond, a nucleophilic substitution reaction (SN1 or SN2) where water acts as a nucleophile, replacing the bromide with a hydroxyl group to form 4-(2-hydroxyethyl)morpholine. The reactivity of the C-Br bond is influenced by the solvent, pH, and temperature. Under basic conditions, elimination reactions to form N-vinylmorpholine can also occur, though this is generally less favored than substitution.

Q2: How does pH affect the stability of 4-(2-Bromoethyl)morpholine hydrobromide solutions?

A2: The pH of the solution has a significant impact on the stability of this compound.[1][2][3]

• Acidic to Neutral pH (pH < 7): In this range, the morpholine nitrogen is protonated, which can slightly reduce the rate of intramolecular cyclization but the primary degradation via hydrolysis of the alkyl bromide still occurs.

• Basic pH (pH > 7): At higher pH, the presence of hydroxide ions (a strong nucleophile) will accelerate the rate of nucleophilic substitution (hydrolysis). Furthermore, basic conditions can promote E2 elimination reactions, leading to the formation of N-vinylmorpholine as a byproduct. The free morpholine nitrogen can also act as an intramolecular nucleophile, leading to the formation of a bicyclic aziridinium ion intermediate, which is then opened by water.

Q3: What is the recommended solvent for preparing stock solutions?

A3: The choice of solvent is critical. Polar aprotic solvents are generally preferred over polar protic solvents for reactions involving nucleophilic substitution.[4][5][6][7]

• Recommended: Anhydrous polar aprotic solvents such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are good choices for stock solutions. These solvents are polar enough to dissolve the hydrobromide salt but do not participate in solvolysis (hydrolysis) as readily as protic solvents.[7]

• Use with Caution: Polar protic solvents like water, ethanol, and methanol should be used with caution and ideally only in the final reaction mixture where the reaction is intended to occur. If aqueous solutions are necessary, they should be prepared fresh and used immediately.

Q4: How should I store solutions of 4-(2-Bromoethyl)morpholine hydrobromide?

A4: Due to its instability in solution, it is highly recommended to prepare solutions fresh before use. If a stock solution must be prepared, it should be made in an anhydrous polar aprotic solvent (e.g., DMF, DMSO), stored under an inert atmosphere (e.g., argon or nitrogen), and kept at a low temperature (-20°C) to minimize degradation.

Q5: Can I monitor the degradation of my 4-(2-Bromoethyl)morpholine hydrobromide solution?

A5: Yes, you can monitor the degradation using several analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a sensitive method for detecting volatile impurities and degradation products.[8] High-Performance Liquid Chromatography (HPLC) can also be used to track the disappearance of the starting material and the appearance of more polar degradation products like 4-(2-hydroxyethyl)morpholine.

Troubleshooting Guide

It is not uncommon to encounter issues when working with reactive reagents. The following table addresses potential problems, their probable causes related to the instability of 4-(2-Bromoethyl)morpholine hydrobromide, and recommended solutions.

Problem	Probable Cause	Recommended Solution
Low reaction yield	Degradation of 4-(2-Bromoethyl)morpholine hydrobromide prior to or during the reaction.	Prepare solutions of the reagent fresh in an anhydrous polar aprotic solvent. Ensure all reaction glassware is dry and the reaction is run under an inert atmosphere.
Presence of unexpected side products	Hydrolysis of the bromo- group to a hydroxyl group, or elimination to an alkene.	Avoid protic solvents where possible. If a protic solvent is necessary, consider lowering the reaction temperature. If using a base, use a non-nucleophilic, sterically hindered base to minimize substitution on the bromoethyl group.
Inconsistent reaction results	Variable amounts of active reagent due to degradation of a stock solution.	Do not use old stock solutions. Prepare solutions fresh for each experiment. If a stock solution must be used, perform a quick stability check using TLC or HPLC to confirm its integrity.
Reaction fails to initiate	Complete degradation of the reagent.	Source a fresh bottle of the solid reagent and prepare a new solution. Always store the solid material in a cool, dry place away from moisture.

Visualizing the Degradation Pathway

The primary degradation pathway in aqueous or protic solutions is hydrolysis. The following diagram illustrates this process.

Hydrolysis degradation pathway.

Experimental Protocols

Protocol 1: Assessing the Stability of a 4-(2-Bromoethyl)morpholine Hydrobromide Stock Solution

This protocol provides a method to assess the stability of a stock solution over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• 4-(2-Bromoethyl)morpholine hydrobromide

• Anhydrous Dimethylformamide (DMF)

• HPLC grade acetonitrile

• HPLC grade water with 0.1% formic acid

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare Stock Solution: Accurately weigh 10 mg of 4-(2-Bromoethyl)morpholine hydrobromide and dissolve it in 10 mL of anhydrous DMF to make a 1 mg/mL stock solution.

• Time Zero (T=0) Analysis: Immediately dilute a sample of the stock solution to a suitable concentration (e.g., 50 µg/mL) with the mobile phase. Inject onto the HPLC system.

• Incubation: Store the stock solution at room temperature and protected from light.

• Time-Point Analysis: At regular intervals (e.g., 1, 4, 8, 24 hours), take an aliquot of the stock solution, dilute it as in step 2, and inject it onto the HPLC.

• Data Analysis: Monitor the peak area of the parent compound over time. A decrease in the peak area indicates degradation. The appearance of new, more polar peaks (shorter retention time on a reverse-phase column) would correspond to degradation products like 4-(2-hydroxyethyl)morpholine.

Workflow Diagram:

Workflow for stability assessment.

Protocol 2: General Procedure for Alkylation using 4-(2-Bromoethyl)morpholine Hydrobromide

This protocol provides a general method for the N-alkylation of a primary or secondary amine, with considerations for the stability of the reagent.

Materials:

• Amine substrate

• 4-(2-Bromoethyl)morpholine hydrobromide

• Anhydrous polar aprotic solvent (e.g., DMF or Acetonitrile)

• Non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Potassium Carbonate)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the amine substrate and dissolve it in the anhydrous solvent.

• Add Base: Add 2-3 equivalents of the non-nucleophilic base to the reaction mixture.

• Add Alkylating Agent: In a separate dry vial, dissolve 1.1 equivalents of 4-(2-Bromoethyl)morpholine hydrobromide in a minimal amount of the anhydrous solvent. Add this solution dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (e.g., 50-60°C) and monitor the progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Once the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• Alkyl Halides: Solvent effects in substitution reactions. (2020, May 31). [Video]. YouTube. [Link]

• Khan Academy. Sn1 vs Sn2: Solvent effects. [Link]

• Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. [Link]

• Kroutil, W., et al. (2012). A sensitive method for rapid detection of alkyl halides and dehalogenase activity using a multistep enzyme assay. AMB Express, 2(1), 51.

• CORE. A sensitive method for rapid detection of alkyl halides and dehalogenase activity using a multistep enzyme assay. [Link]

• Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. [Link]

• Wikipedia. Hofmann elimination. [Link]

• BYJU'S. Hofmann Elimination. [Link]

• Chemistry LibreTexts. (2023, January 22). Hofmann Elimination. [Link]

• Chemistry Steps. The Hofmann Elimination. [Link]

• Lee, J. H., et al. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules, 27(15), 4992.

• Leah4sci. (2021, February 9). 36: Hofmann elimination. [Video]. YouTube. [Link]

• Ibis Scientific, LLC. (2025, May 1). The Impact of pH on Chemical Stability in Lab Experiments. [Link]

• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. [Link]

• Royal Society of Chemistry. The hydrolysis of 2-bromo-2-methylpropane. [Link]

• Chemical Communications (RSC Publishing). Visible-light-mediated intramolecular radical cyclization of α-brominated amide-tethered alkylidenecyclopropanes. [Link]

• Valentine, R. L., & Vikesland, P. J. (2004). Bromamine Decomposition Kinetics in Aqueous Solutions. Environmental Science & Technology, 38(9), 2755–2762.

• National Institutes of Health. Intramolecular redox cyclization reaction access to cinnolines from 2-nitrobenzyl alcohol and benzylamine via intermediate 2-nitrosobenzaldehyde. [Link]

• Chemistry Steps. The SN1 Reaction of Alkyl Halides with Water. [Link]

• Hine, J., et al. (1970). Kinetics and mechanism of the hydrolysis of N-isobutylidenemethylamine in aqueous solution. Journal of the American Chemical Society, 92(17), 5194–5199.

• PubMed. Total synthesis of (+/-)-cytisine via the intramolecular heck cyclization of activated N-alkyl glutarimides. [Link]

• Chemical Communications (RSC Publishing). Intramolecular cyclization of m-homoprenylphenols through oxidative nucleophilic aromatic substitution. [Link]

• Organic Chemistry Portal. Hypervalent Iodine Mediated Intramolecular Cyclization of Thioformanilides: Expeditious Approach to 2-Substituted Benzothiazoles. [Link]

• ResearchGate. (2025, August 8). Influence of PH on the Stability of Pharmaceutical Compounds in Japan. [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). The kinetics and mechanism of thioamide hydrolysis promoted by gold(III) bromides in aqueous solution. [Link]

• Brauer, S. A., et al. (2022).

• Scribd. Influence of PH On The Stability of Pharmaceutical. [Link]

• PubMed. Influence of pH and light on the stability of some antioxidants. [Link]

• National Institutes of Health. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. [Link]

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purification of 4-(2-Bromoethyl)morpholine hydrobromide before use

Technical Support Center: 4-(2-Bromoethyl)morpholine Hydrobromide

Welcome to the technical support resource for 4-(2-Bromoethyl)morpholine hydrobromide. This guide is designed for researchers, chemists, and drug development professionals who utilize this key reagent. The purity of this compound is paramount for the success of subsequent synthetic steps, and this document provides in-depth, field-tested guidance on its purification, handling, and use.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to purify 4-(2-Bromoethyl)morpholine hydrobromide before use?

A: Commercial grades of 4-(2-Bromoethyl)morpholine hydrobromide often have a purity of around 95%[1][2]. The remaining percentage can consist of impurities that may significantly impact the outcome of your reaction. These impurities can include starting materials, byproducts from the synthesis, or degradation products. Such contaminants can lead to lower yields, the formation of undesired side products, and complications in the purification of your target molecule. Ensuring high purity is a crucial step for reproducibility and achieving high-quality results.

Q2: What are the likely impurities in a commercial batch of this reagent?

A: While specific impurity profiles can vary by manufacturer, common contaminants may include:

• Starting Materials: Unreacted morpholine or reagents from its synthesis.

• Hydrolysis Products: The bromo- group is susceptible to hydrolysis, which would form 4-(2-hydroxyethyl)morpholine hydrobromide. This is exacerbated by the compound's hygroscopic nature[1].

• Elimination Byproducts: Base-catalyzed elimination could lead to the formation of N-vinylmorpholine hydrobromide.

• Oxidation Products: Over time and with exposure to air, colored impurities can form. The product is noted to be air-sensitive[1].

• Residual Solvents: Solvents used during the manufacturing process.

Q3: What are the recommended storage and handling conditions for 4-(2-Bromoethyl)morpholine hydrobromide?

A: Proper storage is essential to maintain the integrity of the reagent.

• Storage Temperature: Store in a cool, dark place. Recommendations vary from room temperature to refrigerated conditions (2°C - 8°C)[1]. For long-term stability, storing at the lower end of this range is advisable.

• Atmosphere: The compound is hygroscopic and air-sensitive[1]. It is best stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container[3].

• Handling: Always handle this compound in a well-ventilated area or a fume hood[3][4]. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat, as it is known to cause skin and serious eye irritation and may cause respiratory irritation[1][4][5].

Troubleshooting Guide: Purification by Recrystallization

This section addresses common issues encountered during the purification of 4-(2-Bromoethyl)morpholine hydrobromide.

Problem	Probable Cause(s)	Solution(s) & Scientific Rationale
Failure to Dissolve	1. Incorrect Solvent Choice: The solvent polarity may be too low to dissolve the hydrobromide salt, even when hot. 2. Insufficient Solvent: Not enough solvent was used to reach the saturation point at that temperature.	1. Select a more polar solvent. Hydrobromide salts are ionic and require polar solvents for dissolution. Isopropanol or ethanol are good starting points. 2. Add more solvent in small aliquots. Heat the mixture to reflux and add just enough solvent to fully dissolve the solid. Using a large excess will significantly reduce your recovery yield.
Product "Oils Out" or Fails to Crystallize	1. Supersaturation: The solution is too concentrated, or cooling occurred too rapidly, preventing ordered crystal lattice formation. 2. Presence of Impurities: Significant impurities can depress the melting point and inhibit crystallization, leading to an oil. 3. Inappropriate Solvent System: The solvent may be too good, keeping the compound dissolved even at low temperatures.	1. Scratch & Seed: Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites. If available, add a single seed crystal of pure product. 2. Re-dissolve and Cool Slowly: Add a small amount of solvent to re-dissolve the oil with heating. Allow the flask to cool slowly to room temperature, then transfer to an ice bath or refrigerator. 3. Introduce an Anti-Solvent: While stirring the solution at room temperature, slowly add a non-polar "anti-solvent" (e.g., diethyl ether, ethyl acetate) in which the product is insoluble until persistent cloudiness appears. This reduces the overall solvating power of the medium, inducing crystallization.
Low Recovery Yield	1. Excessive Solvent: Too much solvent was used during dissolution. 2. Premature Crystallization: The product crystallized on the filter paper/funnel during hot filtration. 3. Compound Solubility: The compound has significant solubility in the chosen solvent even at low temperatures. 4. Washing with Room Temp Solvent: Washing the collected crystals with solvent that is not ice-cold will re-dissolve a portion of the product.	1. Minimize Solvent: Use the minimum amount of hot solvent required for complete dissolution. 2. Pre-heat Equipment: Use a pre-heated filter funnel and flask for the hot filtration step. This prevents a temperature drop that would cause crystallization. 3. Optimize Solvent System: Choose a solvent where the solubility difference between hot and cold is maximized. If yield is still low, partially evaporate the solvent from the filtrate and cool again to obtain a second crop of crystals. 4. Use Ice-Cold Solvent for Washing: Always use a minimal amount of ice-cold solvent to wash the filtered crystals.
Purified Product is Still Colored (Yellow/Pink)	1. Persistent Colored Impurities: Some impurities may co-crystallize with the product or are not effectively removed by a single recrystallization.	1. Use Activated Charcoal: After dissolving the crude solid in the hot solvent, add a small amount (1-2% by weight) of activated charcoal. Reflux for 5-10 minutes. The charcoal will adsorb colored impurities. Important: Filter the hot solution through a pad of Celite to remove the fine charcoal particles. Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.

Detailed Experimental Protocol: Recrystallization

This protocol provides a reliable method for purifying 4-(2-Bromoethyl)morpholine hydrobromide.

Objective: To achieve >99% purity by removing residual impurities.

Materials:

• Crude 4-(2-Bromoethyl)morpholine hydrobromide

• 2-Propanol (Isopropanol), Reagent Grade

• Diethyl Ether, Anhydrous

• Activated Charcoal (optional)

• Celite (optional)

• Erlenmeyer flasks

• Heating mantle with magnetic stirring

• Condenser

• Buchner funnel and filter flask

• Filter paper

Workflow Diagram

Caption: Recrystallization workflow for purification.

Step-by-Step Procedure:

• Dissolution: Place the crude 4-(2-Bromoethyl)morpholine hydrobromide in an Erlenmeyer flask with a magnetic stir bar. In a separate flask, heat the 2-propanol to a gentle boil. Add the hot solvent to the crude material portion-wise with continuous stirring until the solid is just fully dissolved. Use the minimum amount of solvent necessary.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small spatula tip of activated charcoal. Attach a condenser, return the flask to the heat, and gently reflux for 5-10 minutes.

• Hot Filtration: Pre-heat a clean Erlenmeyer flask and a glass funnel (with fluted filter paper) in an oven. If charcoal was used, place a small plug of Celite in the funnel. Quickly filter the hot solution into the pre-heated flask to remove insoluble impurities (and charcoal). This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold diethyl ether. This helps to remove any residual soluble impurities and the primary solvent.

• Drying: Transfer the crystals to a clean, pre-weighed watch glass and dry them under high vacuum to a constant weight.

Purity Assessment

After purification, it is essential to verify the purity of the material.

• Melting Point: A sharp melting point close to the literature value (212-216 °C) is a good indicator of high purity[1]. Impurities will typically cause the melting point to be depressed and broaden.

• NMR Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the structure and identify any remaining impurities. The spectra should be clean and match the expected structure.

• Titration: A nonaqueous titration can be used to determine the purity of the hydrobromide salt[1].

References

• XiXisys. (n.d.). 4-(2-bromoethyl)morpholine,hydrobromide Safety Data Sheet. Retrieved from XiXisys website. [Link]

• PubChem. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide. National Center for Biotechnology Information. Retrieved from PubChem website. [Link]

• Organic Syntheses. (n.d.). β-BROMOETHYLAMINE HYDROBROMIDE. Organic Syntheses Procedure. [Link]

Sources

• 1. 4-(2-Bromoethyl)morpholine Hydrobromide | 42802-94-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. 4-(2-Bromoethyl)morpholine hydrobromide | 42802-94-8 [sigmaaldrich.com]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 42802-94-8 Name: [xixisys.com]
• 4. echemi.com [echemi.com]
• 5. 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Dimer Formation in Reactions with 4-(2-Bromoethyl)morpholine Hydrobromide

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for synthetic applications involving 4-(2-bromoethyl)morpholine hydrobromide. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile reagent for introducing the morpholinoethyl moiety onto various scaffolds. While a powerful tool, its use can present challenges, most notably the formation of undesired dimers.

This document provides in-depth, field-proven insights to help you understand the root causes of side reactions and implement robust strategies to optimize your synthetic outcomes. We will move beyond simple procedural steps to explain the underlying chemical principles, ensuring your protocols are both effective and self-validating.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The question-and-answer format is designed to help you quickly diagnose and resolve common problems.

Q1: My reaction is producing a significant amount of a high-molecular-weight byproduct, which I suspect is a dimer of the alkylating agent. What is causing this and how can I prevent it?

A1: This is the most common issue and is caused by the self-condensation of 4-(2-bromoethyl)morpholine.

Causality: 4-(2-Bromoethyl)morpholine hydrobromide is a salt, rendering the morpholine nitrogen protonated and non-nucleophilic. To initiate the desired alkylation of your substrate, a base is required. This base also neutralizes the hydrobromide, liberating the free base form of the reagent. This free base is now bifunctional: it has a nucleophilic secondary amine (the morpholine nitrogen) and an electrophilic primary alkyl bromide.

If the concentration of this free base becomes too high, one molecule can attack another in an SN2 reaction, leading to the formation of a piperazinium-type dimer. This side reaction is particularly favored by strong, soluble bases and high concentrations.

Troubleshooting Strategies:

• Choice of Base: Avoid strong, homogeneous bases like sodium hydride (NaH) or sodium hydroxide (NaOH) when possible. These can generate a high concentration of the reactive free base rapidly. Instead, opt for milder, heterogeneous bases like anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[1][2] These bases have lower solubility in common organic solvents (like DMF or acetonitrile) and work at the solid-liquid interface to deprotonate the nucleophile and neutralize the reagent salt at a more controlled rate.

• Order and Rate of Addition: Do not add the base to a mixture of your nucleophile and the alkylating agent. The best practice is to first stir your nucleophile with the base in the chosen solvent to generate the nucleophilic anion, and then add the 4-(2-bromoethyl)morpholine hydrobromide solution slowly (dropwise) via an addition funnel. This ensures the alkylating agent's instantaneous concentration remains low, favoring the reaction with your (more abundant) substrate over self-condensation.[3]

• Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. While heating accelerates the desired reaction, it disproportionately increases the rate of undesired side reactions. Start at room temperature and only gently heat if necessary, monitoring by TLC or LC-MS.

Q2: My starting material is being consumed, but I'm not getting the desired product. Instead, I see a dimer of my starting material. Why?

A2: This indicates that your deprotonated substrate is reacting with the unreacted, neutral form of your substrate.

Causality: This scenario is common with substrates that contain both a nucleophilic site and a leaving group, or substrates that can be activated to become electrophilic under basic conditions. The base deprotonates your substrate to make it nucleophilic, but this deprotonated species may be reactive enough to attack another molecule of the starting material.

Troubleshooting Strategies:

• Pre-generation of the Nucleophile: Ensure your substrate is fully deprotonated before adding the alkylating agent. To a suspension of a suitable base (e.g., NaH in anhydrous THF for acidic N-H bonds), slowly add your substrate at a low temperature (e.g., 0 °C).[1] Allow it to stir for 30-60 minutes to ensure complete formation of the anion before commencing the slow addition of 4-(2-bromoethyl)morpholine hydrobromide.

• Stoichiometric Control: Use a slight excess (1.1-1.2 equivalents) of the 4-(2-bromoethyl)morpholine hydrobromide. This ensures that once your nucleophile is formed, it has a higher probability of reacting with the intended electrophile rather than another molecule of the starting material.

• Solvent Choice: The solvent can play a crucial role. Highly polar aprotic solvents like DMF or DMSO can effectively solvate the cation of the deprotonated nucleophile, making the anion more "naked" and reactive.[2] This can sometimes increase undesired reactivity. If substrate dimerization is an issue, consider a less polar solvent like THF or acetonitrile, provided your reactants are sufficiently soluble.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is 4-(2-bromoethyl)morpholine supplied as a hydrobromide salt? Can I use the free base?

A1: The hydrobromide salt form significantly enhances the shelf-life and stability of the compound.[4] The free base, 4-(2-bromoethyl)morpholine, is prone to slow self-condensation (dimerization or polymerization) over time, even at reduced temperatures. The protonated morpholine nitrogen in the salt form is non-nucleophilic, preventing this degradation pathway. It is strongly recommended to use the hydrobromide salt and liberate the free base in situ using the strategies described in this guide. If you were to generate the free base separately, it should be used immediately without purification.

Q2: What is the fundamental mechanism of the desired N-alkylation versus the dimer formation?

A2: Both the desired reaction and the self-condensation side reaction proceed via a bimolecular nucleophilic substitution (SN2) mechanism.[5][6] The goal is to manipulate the reaction conditions to favor one pathway over the other, as illustrated in the diagram below.

Q3: Which bases and solvents are generally recommended for this type of alkylation?

A3: The optimal combination is substrate-dependent, but a good starting point is a moderately polar aprotic solvent with a mild, inorganic base. This combination provides a good balance of reactivity and control.

Base	Solvent	Temperature Range	Rationale & Considerations
K₂CO₃	Acetonitrile (CH₃CN)	Reflux (~82°C)	Standard, cost-effective choice. Good for moderately reactive nucleophiles. Heterogeneous conditions provide controlled reactivity.[7]
K₂CO₃ or Cs₂CO₃	N,N-Dimethylformamide (DMF)	RT to 80°C	Excellent for less reactive nucleophiles due to higher polarity and solvating power. Cesium carbonate is more soluble and basic, often accelerating reactions.[1]
NaH	Tetrahydrofuran (THF)	0°C to RT	Used for weakly acidic nucleophiles (e.g., sulfonamides, some amides) that require a strong base for complete deprotonation before adding the alkylating agent.[1][8] Requires anhydrous conditions.

Part 3: Visualizing the Competing Reaction Pathways

The following diagram illustrates the critical decision point in the reaction mixture. After neutralization of the hydrobromide salt, the liberated free base can either react with the intended nucleophile (desired pathway) or with itself (dimerization pathway).

Caption: Competing SN2 pathways in alkylation reactions.

Part 4: Optimized Experimental Protocol

This protocol for the N-alkylation of a generic secondary amine (R₂NH) serves as a robust starting point, incorporating best practices to minimize dimer formation.

Materials:

• Secondary Amine (1.0 eq.)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.2 eq.)

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground (2.5 eq.)

• Anhydrous Acetonitrile (CH₃CN)

• Round-bottom flask with stir bar

• Addition funnel (optional, for larger scale)

• Reflux condenser and nitrogen/argon inlet

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the secondary amine (1.0 eq.) and anhydrous potassium carbonate (2.5 eq.).

• Solvent Addition: Add anhydrous acetonitrile to create a stirrable suspension (approx. 0.2-0.5 M concentration with respect to the amine).

• Initial Stirring: Stir the suspension vigorously at room temperature for 15-30 minutes.

• Alkylating Agent Addition: In a separate flask, dissolve the 4-(2-bromoethyl)morpholine hydrobromide (1.2 eq.) in a minimal amount of anhydrous acetonitrile. Add this solution dropwise to the stirred amine/base suspension over 20-30 minutes at room temperature.

• Reaction: Heat the reaction mixture to a gentle reflux (approx. 82°C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS, checking for the disappearance of the starting amine. Reactions are typically complete within 4-12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the suspension through a pad of celite to remove the inorganic salts (K₂CO₃, KBr).

  • Wash the filter cake with a small amount of acetonitrile.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid can be purified by silica gel column chromatography using an appropriate solvent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes with triethylamine) to yield the pure N-alkylated product.

References

• ResearchGate. (2013). How could we prevent dimerization of thienopyrimidinone in basic conditions? [Online discussion]. Available at: [Link]

• Pakistan Journal of Chemistry. (2019). Synthesis and Antibacterial Study of 4-(2-Aminoethyl) morpholine Derivatives. Available at: [Link]

• ResearchGate. (2016). What conditions can I use for the alkylation of 7-hydroxycoumarin dimer with N-Boc-3-bromopropylamine? [Online discussion]. Available at: [Link]

• YouTube. (2020). Alkylation of Amines, Part 1: with Alkyl Halides. Available at: [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. [Online discussion]. Available at: [Link]

• ResearchGate. (n.d.). Plausible mechanism for the base catalyzed N-alkylation of amines with alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). Substrate scope of alcohols and amines for the N-alkylation of amines using Fe–Pd catalyst. Retrieved from [Link]

• YouTube. (2022). Alkylation of Amines. Available at: [Link]

• PubChem. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide. Retrieved from [Link]

• Mettler Toledo. (n.d.). Alkylation Reactions. Retrieved from [Link]

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• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
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• 4. 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. mt.com [mt.com]
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• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Analysis of 4-(2-Bromoethyl)morpholine Hydrobromide

An Objective Comparison with Key Synthetic Alternatives

In the landscape of pharmaceutical development and fine chemical synthesis, 4-(2-bromoethyl)morpholine hydrobromide stands as a crucial intermediate. Its bifunctional nature—a reactive bromoethyl group paired with a morpholine scaffold—makes it a versatile building block for introducing the morpholino moiety into a wide range of active pharmaceutical ingredients (APIs). The morpholine ring itself is a privileged structure in medicinal chemistry, often imparting favorable properties such as increased aqueous solubility and improved pharmacokinetic profiles.

Given its role as a critical raw material, the unambiguous structural confirmation and purity assessment of 4-(2-bromoethyl)morpholine hydrobromide are paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for this purpose, offering a non-destructive, highly sensitive, and structurally informative analysis.[1][2] This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 4-(2-bromoethyl)morpholine hydrobromide, explains the causal factors behind its spectral features, and objectively compares it with common alternatives, supported by experimental protocols and data.

Interpreting the NMR Spectrum of 4-(2-Bromoethyl)morpholine Hydrobromide

The structure of 4-(2-bromoethyl)morpholine as a hydrobromide salt dictates a unique and predictable NMR fingerprint. The protonation of the tertiary amine nitrogen by hydrobromic acid significantly influences the electronic environment of the neighboring protons, causing them to shift downfield (to a higher ppm value) compared to the free base.

¹H NMR Spectral Characteristics

In a typical ¹H NMR spectrum, we expect to see distinct signals corresponding to the ethyl bridge and the morpholine ring protons.

• Morpholine Protons (O-CH₂): The four protons on the two carbons adjacent to the oxygen atom (positions 2 and 6) are the most deshielded within the ring system due to the high electronegativity of oxygen. They typically appear as a complex multiplet around δ 3.8-4.1 ppm .[3][4]

• Morpholine Protons (N⁺-CH₂): The four protons on the two carbons adjacent to the protonated nitrogen (positions 3 and 5) are also significantly deshielded and resonate downfield, often as a multiplet around δ 3.2-3.5 ppm .[5]

• Ethyl Protons (N⁺-CH₂-CH₂Br): The two protons on the carbon adjacent to the protonated nitrogen are expected to appear as a triplet around δ 3.6-3.8 ppm .

• Ethyl Protons (CH₂-Br): The two protons on the carbon bearing the bromine atom are the most downfield of the aliphatic protons, appearing as a triplet around δ 3.9-4.2 ppm .

• Ammonium Proton (N⁺-H): The presence of the hydrobromide salt means the nitrogen is protonated. In aprotic deuterated solvents like DMSO-d₆, this exchangeable proton can sometimes be observed as a broad singlet at a variable, often downfield, chemical shift. In protic solvents like D₂O, this proton will rapidly exchange with deuterium and become invisible.[6]

The morpholine ring exists in a dynamic chair conformation at room temperature, which can lead to complex splitting patterns that deviate from simple first-order "n+1" rule predictions.[7][8] The signals for the morpholine protons are often described as apparent triplets or multiplets due to this conformational averaging and potential second-order coupling effects.[8]

¹³C NMR Spectral Characteristics

The proton-decoupled ¹³C NMR spectrum provides complementary information about the carbon skeleton:

• Morpholine Carbons (O-CH₂): The carbons adjacent to the oxygen (C-2, C-6) are deshielded and typically appear in the δ 65-70 ppm region.[3][4]

• Morpholine Carbons (N⁺-CH₂): The carbons adjacent to the protonated nitrogen (C-3, C-5) are found further upfield, generally in the region of δ 50-55 ppm .[4]

• Ethyl Carbon (N⁺-CH₂): The ethyl carbon adjacent to the nitrogen is expected around δ 55-60 ppm .

• Ethyl Carbon (CH₂-Br): The carbon bonded to the bromine atom will be the most upfield of the deshielded carbons, typically appearing around δ 25-30 ppm .

Below is a diagram illustrating the molecular structure and the corresponding proton and carbon assignments.

Caption: Structure of 4-(2-Bromoethyl)morpholine with predicted ¹H and ¹³C NMR shifts.

Comparative Analysis with Alternative Reagents

To fully appreciate the unique spectral features of 4-(2-bromoethyl)morpholine hydrobromide, it is instructive to compare it with structurally similar reagents used in synthesis. We will consider two common alternatives: 4-(2-chloroethyl)morpholine hydrochloride and 2-bromoethylamine hydrobromide .

• 4-(2-Chloroethyl)morpholine hydrochloride: This is a direct analog where the bromine is replaced by chlorine. As chlorine is more electronegative than bromine, we expect the adjacent methylene protons and carbon to be shifted further downfield.[9][10]

• 2-Bromoethylamine hydrobromide: This reagent serves a similar purpose of introducing a bromoethylamino moiety but lacks the morpholine ring. Its spectrum will be much simpler, highlighting the spectral contributions of the morpholine ring in our target compound.[11][12]

The following table summarizes the key ¹H NMR data for these three compounds.

Compound	Structure	H-a (N⁺-CH₂)	H-b (CH₂-X)	H-c (Morpholine N⁺-CH₂)	H-d (Morpholine O-CH₂)
4-(2-Bromoethyl)morpholine HBr	C₁COCCN₁CCBr.Br	~3.6-3.8 ppm (t)	~3.9-4.2 ppm (t)	~3.2-3.5 ppm (m)	~3.8-4.1 ppm (m)
4-(2-Chloroethyl)morpholine HCl	C₁COCCN₁CCCl.Cl	~3.7-3.9 ppm (t)	~4.2-4.4 ppm (t)	~3.3-3.6 ppm (m)	~3.9-4.2 ppm (m)
2-Bromoethylamine HBr	BrCC[NH₃]⁺.Br	~3.4-3.6 ppm (t)	~3.7-3.9 ppm (t)	N/A	N/A

Data are approximate chemical shifts (δ, ppm) in a common NMR solvent like D₂O or DMSO-d₆. Multiplicity is denoted as (t) for triplet and (m) for multiplet. X = Halogen.[11][13]

Key Comparative Insights:

• Effect of the Halogen: As predicted, replacing bromine with the more electronegative chlorine in 4-(2-chloroethyl)morpholine hydrochloride causes a noticeable downfield shift for the adjacent H-b protons (from ~3.9-4.2 ppm to ~4.2-4.4 ppm). This predictable trend is a powerful diagnostic tool for confirming the identity of the halogen in the sample.

• Identifying the Morpholine Scaffold: The spectrum of 2-bromoethylamine hydrobromide is significantly simpler, showing only two triplets for the ethyl protons.[11] The absence of the two complex multiplets between δ 3.2-4.1 ppm definitively confirms the absence of the morpholine ring. This comparison underscores the diagnostic value of these signals for identifying our target compound or potential impurities.

• Purity Assessment: By understanding the distinct spectral regions for each component, one can easily identify cross-contamination. For instance, the presence of signals corresponding to 2-bromoethylamine hydrobromide in a sample of 4-(2-bromoethyl)morpholine hydrobromide would indicate an impurity or a side product from the synthesis.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

The quality of an NMR spectrum is critically dependent on proper sample preparation and data acquisition. This protocol outlines a self-validating system for obtaining a high-resolution ¹H NMR spectrum of 4-(2-bromoethyl)morpholine hydrobromide.

Causality in Protocol Design:

The choice of each step is deliberate. Amine hydrohalide salts have specific solubility and stability properties that must be considered.[14] The goal is to achieve a homogeneous solution and an optimized magnetic field to ensure sharp, well-resolved signals.

Step-by-Step Methodology:

• Solvent Selection:

  • Action: Choose an appropriate deuterated solvent. For 4-(2-bromoethyl)morpholine hydrobromide, Dimethyl Sulfoxide-d₆ (DMSO-d₆) is an excellent first choice. Deuterium Oxide (D₂O) is a viable alternative.[15]

  • Reasoning: Amine salts are often poorly soluble in less polar solvents like Chloroform-d (CDCl₃). DMSO-d₆ and D₂O are highly polar and readily dissolve ionic compounds.[6] DMSO-d₆ has the added advantage of not exchanging with the N⁺-H proton, allowing for its potential observation.

• Sample Preparation:

  • Action: Accurately weigh approximately 5-10 mg of the compound into a clean, dry vial. Add ~0.6-0.7 mL of the chosen deuterated solvent (e.g., DMSO-d₆).

  • Reasoning: This concentration provides a good balance between achieving a strong signal-to-noise ratio and ensuring complete dissolution. Overly concentrated samples can lead to viscosity-induced line broadening and poor resolution.

• Dissolution and Transfer:

  • Action: Gently vortex or sonicate the vial to ensure the sample is fully dissolved. Visually inspect for any particulates. Using a Pasteur pipette, transfer the clear solution into a standard 5 mm NMR tube.

  • Reasoning: A homogeneous solution is essential for acquiring a high-quality spectrum. Undissolved solids will severely degrade the magnetic field homogeneity (shimming) and result in broad, distorted peaks.[16]

• NMR Spectrometer Setup:

  • Action: Insert the NMR tube into the spectrometer. Lock the spectrometer onto the deuterium signal of the solvent.

  • Reasoning: The "lock" system uses the deuterium frequency as a reference to maintain a stable magnetic field during the experiment, preventing signal drift.

• Shimming:

  • Action: Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity.

  • Reasoning: Shimming is the most critical step for achieving high resolution. It involves adjusting a series of small electromagnetic coils (shims) to make the magnetic field as uniform as possible across the sample volume. Poor shimming results in broad and asymmetric peaks, obscuring fine details like coupling constants.[4]

• Data Acquisition:

  • Action: Acquire the ¹H NMR spectrum using standard acquisition parameters. A typical experiment involves a 90° pulse, an acquisition time of 2-4 seconds, a relaxation delay of 1-2 seconds, and acquiring 8 to 16 scans.

  • Reasoning: The number of scans is averaged to improve the signal-to-noise ratio. The relaxation delay ensures the nuclei have returned to equilibrium before the next pulse, which is important for accurate integration and quantitative analysis.[17]

• Data Processing:

  • Action: Apply Fourier transformation, phase correction, and baseline correction to the raw data (Free Induction Decay - FID). Reference the spectrum using the residual solvent peak (e.g., DMSO at δ 2.50 ppm).[15]

  • Reasoning: These processing steps convert the time-domain signal into the familiar frequency-domain spectrum and ensure a flat baseline and correctly phased peaks for accurate analysis and integration.

The following diagram illustrates this experimental workflow.

Caption: Standard workflow for acquiring a high-resolution NMR spectrum.

Conclusion

The NMR analysis of 4-(2-bromoethyl)morpholine hydrobromide provides a detailed and unambiguous confirmation of its chemical structure. The characteristic signals of the morpholine ring, combined with the distinct triplets of the bromoethyl group, create a unique spectral fingerprint. By understanding the influence of the protonated nitrogen and the bromine substituent on chemical shifts, researchers can confidently identify this key intermediate.

Furthermore, a comparative analysis against its chloro-analog and the simpler 2-bromoethylamine hydrobromide highlights the diagnostic power of NMR. Subtle shifts reveal the identity of the halogen, while the presence or absence of the morpholine signals provides clear evidence of the core scaffold. When coupled with a robust and well-reasoned experimental protocol, NMR spectroscopy serves as an indispensable tool for ensuring the quality, purity, and identity of critical reagents in the pharmaceutical and chemical industries.[2]

References

• Moser, A. (2008). Recognizing the NMR pattern for morpholine. ACD/Labs. [Link]

• PubChem. (n.d.). 2-Bromoethylamine hydrobromide. National Center for Biotechnology Information. [Link]

• Almac. (n.d.). NMR under GxP in Drug Development and Manufacturing. [Link]

• SpectraBase. (n.d.). 2-Bromoethylamine hydrobromide - Optional[1H NMR] - Spectrum. [Link]

• Abreu, P. M., et al. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673-5. [Link]

• PubChem. (n.d.). Morpholine, 4-(2-chloroethyl)-, hydrochloride (1:1). National Center for Biotechnology Information. [Link]

• Chemistry Stack Exchange. (2016). Multiplet shape in proton NMR of morpholines. [Link]

• Malm, M., et al. (2014). NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. [Link]

• ResearchGate. (2005). 1H and13C NMR spectra ofN-substituted morpholines. [Link]

• SpectraBase. (n.d.). 4-(2-Chloroethyl)morpholine hydrochloride. [Link]

• Kerton, F. M., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link]

• ResearchGate. (2018). Can the salt form of my organic compound be determined using NMR?. [Link]

• PubChem. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide. National Center for Biotechnology Information. [Link]

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A Senior Application Scientist's Guide to Interpreting the ¹H NMR Spectrum of 4-(2-Bromoethyl)morpholine Hydrobromide

Introduction: The Structural Elucidation Challenge

4-(2-Bromoethyl)morpholine hydrobromide is a key intermediate in the synthesis of various pharmaceutical compounds.[1][2] Its purity and structural integrity are paramount, making robust analytical characterization essential. Among the suite of analytical tools available, Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands out for its ability to provide a detailed molecular fingerprint.

This guide provides an in-depth analysis of the ¹H NMR spectrum of 4-(2-Bromoethyl)morpholine hydrobromide. We will dissect the expected spectral features, compare them with related structures, and contrast the capabilities of NMR with other analytical techniques. This document is designed for researchers, scientists, and drug development professionals who require a practical, field-proven understanding of how to interpret and validate the structure of this important molecule.

Part 1: Deconstructing the ¹H NMR Spectrum

The power of ¹H NMR lies in its ability to resolve chemically distinct protons within a molecule, providing information on their electronic environment (chemical shift), neighboring protons (spin-spin coupling), and relative abundance (integration).

Molecular Structure and Proton Environments

First, let's visualize the molecule and label the unique proton environments. Due to the rapid chair-flipping of the morpholine ring at room temperature and the free rotation around the C-C and C-N bonds, we can expect to see four distinct signals.

Structure of 4-(2-Bromoethyl)morpholine with key proton environments labeled.

• Ha (4H): Protons on carbons adjacent to the oxygen atom.

• Hb (4H): Protons on carbons adjacent to the nitrogen atom.

• Hc (2H): Protons on the ethyl carbon attached to the nitrogen.

• Hd (2H): Protons on the ethyl carbon attached to the bromine.

Predicted Spectral Characteristics

Based on fundamental principles of NMR, we can predict the features of the spectrum. The hydrobromide salt form means the morpholine nitrogen is protonated, which significantly influences the chemical shifts of adjacent protons. A polar, deuterated solvent like D₂O or DMSO-d₆ is required for dissolution.[3][4]

Proton Label	Integration	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale for Chemical Shift and Multiplicity
Ha	4H	~3.8 - 4.1	Triplet (t)	These protons are adjacent to the highly electronegative oxygen atom, shifting them downfield. They are coupled to the Hb protons.
Hb	4H	~3.2 - 3.5	Triplet (t)	Adjacent to the now positively charged nitrogen atom (N+), these protons are also significantly deshielded. They are coupled to the Ha protons.
Hc	2H	~3.5 - 3.7	Triplet (t)	These protons are alpha to the deshielding N+ and beta to the electronegative bromine, resulting in a downfield shift. They are coupled to the Hd protons.
Hd	2H	~3.7 - 3.9	Triplet (t)	Alpha to the very electronegative bromine atom, these protons are expected to be the most downfield of the ethyl group. They are coupled to the Hc protons.

Note on Multiplicity: The morpholine ring protons (Ha and Hb) often appear as deceptively simple triplets due to the rapid chair conformation exchange, which averages the axial and equatorial coupling constants.[5][6] In reality, it is a more complex AA'XX' spin system, but is often observed as broad triplets.[6] The two ethyl signals (Hc and Hd) are expected to be clean triplets due to coupling with each other.

Part 2: Comparison with an Alternative: 4-(2-Chloroethyl)morpholine HCl

To provide context, it is invaluable to compare the spectrum of our target compound with a closely related analogue, 4-(2-Chloroethyl)morpholine hydrochloride. The primary differences are the halogen (Br vs. Cl) and the counter-ion (HBr vs. HCl), which have subtle but predictable effects on the spectrum.

An experimental ¹H NMR spectrum of 4-(2-Chloroethyl)morpholine hydrochloride in D₂O shows the following approximate peaks:[1][7]

• ~4.0 ppm (t, 4H): Morpholine protons next to oxygen (O-CH₂ ).

• ~3.8 ppm (t, 2H): Ethyl protons next to chlorine (Cl-CH₂ ).

• ~3.5 ppm (t, 2H): Ethyl protons next to nitrogen (N-CH₂ ).

• ~3.3 ppm (t, 4H): Morpholine protons next to nitrogen (N-CH₂ ).

Comparative Analysis:

Feature	4-(2-Bromo ethyl)morpholine HBr (Predicted)	4-(2-Chloro ethyl)morpholine HCl (Experimental)	Scientific Rationale
Halogen Effect	The -CH₂Br signal (Hd) is expected around 3.7-3.9 ppm.	The -CH₂Cl signal is observed around 3.8 ppm.	Bromine is slightly less electronegative than chlorine but is larger and more polarizable. This results in very similar, but not identical, chemical shifts for the adjacent methylene group. The difference is often minor.
Ethyl Chain Signals	The two triplets of the ethyl chain will be distinct.	The two triplets are distinct and well-resolved.	The electronic effects of the halogen and the protonated nitrogen are transmitted effectively, leading to clear differentiation between the two methylene groups.
Morpholine Ring	Two distinct triplets expected around 3.2-3.5 and 3.8-4.1 ppm.	Two distinct triplets observed around 3.3 and 4.0 ppm.	The overall pattern for the morpholine ring is highly conserved and characteristic, serving as a reliable diagnostic feature.[8]
Solvent/Counter-ion	HBr salt in D₂O or DMSO-d₆.	HCl salt in D₂O.	The choice of counter-ion (Br⁻ vs. Cl⁻) has a negligible direct effect on the ¹H NMR spectrum. The primary factor is the protonation of the nitrogen, which is achieved by both hydrohalic acids.

This comparison demonstrates that while the overall pattern is very similar, subtle differences in chemical shifts, particularly for the protons on the ethyl chain, can be used to distinguish between the bromo and chloro analogues.

Part 3: A Broader Analytical Perspective: Comparison with Other Techniques

While ¹H NMR is powerful, a comprehensive characterization relies on orthogonal techniques. Each method provides a different piece of the structural puzzle.

Analytical Technique	Information Provided for C₆H₁₃Br₂NO	Strengths	Limitations
¹H NMR Spectroscopy	Precise proton environments, connectivity (via coupling), and relative proton count. Confirms the presence of morpholine and ethyl groups.	Unambiguous structural information. Highly reproducible. Quantitative.	Requires relatively pure sample (>95%). Larger sample amount needed compared to MS.
¹³C NMR Spectroscopy	Number of unique carbon environments. Chemical shifts indicate the type of carbon (e.g., C-O, C-N, C-Br).	Complements ¹H NMR by providing the carbon skeleton.	Much lower sensitivity than ¹H NMR, requiring more sample or longer acquisition time.
Mass Spectrometry (MS)	Molecular weight of the free base (M⁺) and fragmentation patterns. Confirms elemental composition (C, H, Br, N, O).	Extremely high sensitivity. Provides exact molecular weight. Isotopic pattern of bromine (¹⁹Br/⁸¹Br ≈ 1:1) is a definitive indicator.	Provides little information on isomerism or connectivity. The hydrobromide salt will not be observed directly.
Infrared (IR) Spectroscopy	Presence of functional groups. Shows C-H, C-O, C-N stretches and the broad N⁺-H stretch characteristic of an amine salt.	Fast and non-destructive. Good for confirming the presence of the amine salt and ether linkages.	Provides limited information on the overall molecular skeleton. Spectrum can be complex.

Part 4: Validated Experimental Protocols

Scientific integrity demands robust and reproducible methodologies. The following protocols are based on established best practices for NMR sample preparation and analysis.[3][10][11]

Protocol 1: NMR Sample Preparation

The objective is to prepare a clear, homogeneous solution free of particulate matter, which can degrade spectral quality.

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Navigating the Carbon Landscape: A Comparative Guide to the ¹³C NMR Chemical Shifts of 4-(2-Bromoethyl)morpholine Hydrobromide

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel compounds is a cornerstone of rigorous scientific advancement. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, serves as an indispensable tool in this endeavor, offering a detailed map of a molecule's carbon framework. This guide provides an in-depth analysis of the expected ¹³C NMR chemical shifts for 4-(2-Bromoethyl)morpholine hydrobromide, a compound of interest in medicinal chemistry. In the absence of a publicly available, experimentally verified spectrum for this specific salt, this guide will establish a robust, predicted spectral profile through a comparative analysis with structurally related compounds. This approach not only facilitates the identification and characterization of the target molecule but also deepens the understanding of substituent effects in ¹³C NMR spectroscopy.

The Foundational Principles: Understanding Substituent Effects

The chemical shift (δ) of a carbon nucleus in ¹³C NMR is exquisitely sensitive to its local electronic environment.[1] Electronegative atoms, such as oxygen, nitrogen, and bromine, withdraw electron density, "deshielding" the adjacent carbon nuclei and causing their resonance to appear at a higher chemical shift (downfield). Conversely, electron-donating groups increase electron density, "shielding" the nuclei and shifting their resonance to a lower chemical shift (upfield). Furthermore, the protonation of a nitrogen atom, as in the case of a hydrobromide salt, induces a significant downfield shift on the neighboring carbons due to the introduction of a positive charge and the resulting electron withdrawal.

Comparative Analysis: Deconstructing the Molecule

To predict the ¹³C NMR spectrum of 4-(2-Bromoethyl)morpholine hydrobromide, we will dissect the molecule into its constituent parts and examine the spectral data of analogous compounds: morpholine, N-ethylmorpholine, and 2-bromoethanol.

The Morpholine Moiety

The morpholine ring is a symmetrical structure, which in its unsubstituted form, exhibits two distinct signals in its ¹³C NMR spectrum.[1]

• C-2 and C-6: These carbons are adjacent to the highly electronegative oxygen atom, resulting in a characteristic downfield shift to approximately 67.8 ppm in CDCl₃.[1][2]

• C-3 and C-5: These carbons are adjacent to the nitrogen atom and resonate further upfield, typically around 46.2 ppm in CDCl₃.[1][2]

Upon N-substitution, the chemical shifts of the C-3 and C-5 carbons are particularly affected.[1] For instance, in N-ethylmorpholine, these carbons are shifted downfield due to the electron-donating nature of the ethyl group.

The Bromoethyl Side Chain

The 2-bromoethanol molecule provides a valuable reference for the chemical shifts of the bromoethyl group.

• C-OH (C-1): The carbon bearing the hydroxyl group is deshielded by the oxygen and typically resonates around 63 ppm.

• C-Br (C-2): The carbon attached to the bromine atom is also deshielded, with a chemical shift of approximately 34 ppm in CDCl₃.[3]

Predicted ¹³C NMR Chemical Shifts for 4-(2-Bromoethyl)morpholine Hydrobromide

By synthesizing the data from our comparative analysis, we can predict the ¹³C NMR chemical shifts for 4-(2-Bromoethyl)morpholine hydrobromide. The protonation of the morpholine nitrogen will have a significant deshielding effect on the adjacent carbons (C-3, C-5, and the N-CH₂ of the ethyl chain).

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale
C-2, C-6	~64-66	Adjacent to oxygen, slightly shielded compared to unsubstituted morpholine due to the overall molecular environment.
C-3, C-5	~52-55	Adjacent to the protonated nitrogen, significantly deshielded compared to unsubstituted morpholine.
N-CH₂	~58-61	Adjacent to the protonated nitrogen, experiencing strong deshielding.
CH₂-Br	~28-32	Adjacent to the electronegative bromine atom, shifted slightly upfield compared to 2-bromoethanol due to the influence of the rest of the molecule.

Note: Predicted chemical shifts are estimates and can vary depending on the solvent and experimental conditions.

Experimental Protocol for ¹³C NMR Spectroscopy

To empirically validate these predictions, the following protocol for acquiring a ¹³C NMR spectrum of 4-(2-Bromoethyl)morpholine hydrobromide is recommended.

1. Sample Preparation:

• Accurately weigh 20-50 mg of 4-(2-Bromoethyl)morpholine hydrobromide.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD). The choice of solvent is critical as it can influence chemical shifts.[4] DMSO-d₆ is often a good choice for hydrobromide salts.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution and sensitivity.

• Tune and match the ¹³C probe.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.

3. Data Acquisition:

• Acquire a standard proton-decoupled ¹³C NMR spectrum.

• A spectral width of 0-220 ppm is typically sufficient.

• Employ a sufficient number of scans to achieve an adequate signal-to-noise ratio. This will depend on the sample concentration and the spectrometer's sensitivity.

• Use a relaxation delay (d1) of at least 2 seconds to ensure proper relaxation of the carbon nuclei.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase the resulting spectrum.

• Calibrate the chemical shift scale using the solvent peak as a reference. For example, the central peak of the DMSO-d₆ septet is at 39.52 ppm.[4]

• Integrate the signals (optional for ¹³C, as integrals are not always proportional to the number of carbons in a standard experiment).

• Assign the peaks based on the predicted chemical shifts and, if necessary, further 2D NMR experiments such as HSQC and HMBC.

Visualizing the Influences on Chemical Shift

The following diagram illustrates the key structural features of 4-(2-Bromoethyl)morpholine hydrobromide and the primary factors influencing the ¹³C NMR chemical shifts.

Caption: Key inductive effects influencing ¹³C NMR chemical shifts in 4-(2-Bromoethyl)morpholine hydrobromide.

Conclusion

References

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• SpectraBase. 2-Bromoethanol - Optional[13C NMR] - Chemical Shifts. [Link]

• Katritzky, A. R., et al. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(10), 836-840.
• Lv, H., et al. (2015). Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. The Royal Society of Chemistry.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Reich, H. J. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

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• nmrdb.org. Predict 13C carbon NMR spectra. [Link]

• Compound Interest. A Guide to 13C NMR Chemical Shift Values. [Link]

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A Comparative Guide to the Mass Spectrometric Analysis of 4-(2-Bromoethyl)morpholine Hydrobromide

For researchers, scientists, and drug development professionals, the accurate identification and quantification of synthetic intermediates like 4-(2-Bromoethyl)morpholine hydrobromide are critical for ensuring the quality and integrity of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of mass spectrometry-based methodologies for the analysis of this compound, offering insights into experimental design, expected outcomes, and alternative approaches. We will delve into the causality behind our analytical choices, ensuring a robust and self-validating framework for your own applications.

Introduction: The Analytical Challenge

4-(2-Bromoethyl)morpholine hydrobromide (MW: 274.98 g/mol , Formula: C₆H₁₃Br₂NO) is a reactive alkylating agent commonly used in organic synthesis.[1][2] Its analysis by mass spectrometry presents unique challenges due to its salt form, polarity, and the presence of two bromine atoms with their characteristic isotopic distribution (⁷⁹Br and ⁸¹Br). The primary analytical objectives are typically to confirm the compound's identity, assess its purity, and quantify it in various matrices. This guide will focus on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) as primary analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): A Viable but Challenging Approach

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[3][4] However, the direct analysis of 4-(2-Bromoethyl)morpholine hydrobromide by GC-MS is hindered by its salt nature and high polarity, which make it non-volatile. To overcome this, two main strategies can be employed: direct injection of the free base or derivatization.

Experimental Protocol: GC-MS Analysis

Sample Preparation (Free Base Formation):

• Dissolve an accurately weighed amount of 4-(2-Bromoethyl)morpholine hydrobromide in a suitable solvent (e.g., methanol).

• Neutralize the hydrobromide salt by adding a stoichiometric amount of a non-volatile base, such as sodium bicarbonate, to form the free base, 4-(2-bromoethyl)morpholine.

• Vortex the mixture and allow the salt to precipitate.

• Extract the supernatant containing the free base into a volatile organic solvent suitable for GC injection (e.g., dichloromethane or ethyl acetate).

• Dry the organic extract over anhydrous sodium sulfate and then concentrate it to a suitable volume for injection.

Instrumentation and Parameters:

The following table outlines a typical set of GC-MS parameters for the analysis of the free base. These are starting points and may require optimization for your specific instrument.[3][5]

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 7890B or equivalent	A robust and widely used platform for routine analysis.
Mass Spectrometer	Agilent 5977A MSD or equivalent	Provides sensitive and reliable mass detection.
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)	A versatile, low-polarity column suitable for a wide range of semi-volatile compounds.
Injector Temperature	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 10:1)	Prevents column overloading and ensures sharp peaks for concentrated samples.
Oven Program	100°C (hold 1 min), then 15°C/min to 280°C (hold 5 min)	A typical temperature ramp to ensure good separation from any impurities.
Carrier Gas	Helium at 1.2 mL/min	An inert carrier gas providing good chromatographic efficiency.
MS Transfer Line	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp.	230 °C	Optimizes ionization efficiency.
Ionization Mode	Electron Ionization (EI) at 70 eV	A standard, high-energy ionization technique that produces reproducible fragmentation patterns.[6]
Mass Scan Range	m/z 40-350	Covers the expected mass range of the molecular ion and its fragments.

Expected Fragmentation Pattern

The electron ionization of 4-(2-bromoethyl)morpholine will lead to the formation of a molecular ion ([M]⁺˙) and subsequent fragmentation. The most characteristic feature will be the isotopic pattern of bromine.[7] The presence of one bromine atom will result in two peaks of roughly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br).

Predicted Key Fragments:

• Molecular Ion ([M]⁺˙): Peaks at m/z 193 and 195, corresponding to [C₆H₁₂⁷⁹BrNO]⁺˙ and [C₆H₁₂⁸¹BrNO]⁺˙. The free base has a molecular weight of approximately 194 g/mol .

• Loss of Bromine Radical: A significant fragmentation pathway is the loss of the bromine radical, leading to a stable fragment at m/z 114.

• Morpholinoethyl Cation: Cleavage of the C-Br bond will form the [M-Br]⁺ fragment at m/z 114.

• Morpholine Ring Fragments: Further fragmentation of the morpholine ring can produce characteristic ions at m/z 86 (morpholino fragment) and m/z 57.

Caption: Predicted EI Fragmentation of 4-(2-Bromoethyl)morpholine.

Liquid Chromatography-Mass Spectrometry (LC-MS): A More Direct Approach

LC-MS is often better suited for polar and non-volatile compounds like 4-(2-Bromoethyl)morpholine hydrobromide, as it allows for direct analysis without the need for derivatization or conversion to the free base.[8]

Experimental Protocol: LC-MS Analysis

Sample Preparation:

• Dissolve an accurately weighed amount of 4-(2-Bromoethyl)morpholine hydrobromide in the mobile phase or a compatible solvent (e.g., water/acetonitrile mixture).

• Filter the sample through a 0.22 µm syringe filter before injection.

Instrumentation and Parameters:

Parameter	Setting	Rationale
LC System	Agilent 1290 Infinity II or equivalent	A high-performance LC system capable of handling the pressures required for modern columns.
Mass Spectrometer	Agilent 6490 Triple Quadrupole or equivalent	Provides high sensitivity and selectivity, especially in MS/MS mode.
LC Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)	A standard column for retaining moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a source of protons for electrospray ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	The organic modifier for eluting the analyte.
Gradient	5% B to 95% B over 5 minutes	A typical gradient to elute the compound of interest.
Flow Rate	0.4 mL/min	A standard flow rate for analytical LC-MS.
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is ideal for polar compounds, and the morpholine nitrogen is readily protonated.
MS Mode	Full Scan (for identification) or MRM (for quantification)	Full scan provides mass information, while Multiple Reaction Monitoring (MRM) offers high sensitivity and selectivity for quantification.

Expected Mass Spectrum (ESI)

In positive ion ESI, the intact molecule is expected to be observed as the protonated free base, [M+H]⁺. The hydrobromide salt will dissociate in solution.

• Protonated Molecule ([M+H]⁺): Peaks at m/z 194 and 196, corresponding to [C₆H₁₃⁷⁹BrNO]⁺ and [C₆H₁₃⁸¹BrNO]⁺.

For quantitative analysis using MS/MS (MRM mode), a precursor ion (e.g., m/z 194) would be selected and fragmented in the collision cell to produce a characteristic product ion (e.g., m/z 114, corresponding to the loss of HBr).

Caption: General workflow for LC-MS analysis.

Comparison of Analytical Techniques

Feature	GC-MS	LC-MS
Sample Preparation	More complex (requires conversion to free base)	Simple (dissolve and shoot)
Volatility Requirement	High (analyte must be volatile)	Not required
Thermal Stability	Analyte must be thermally stable	Less of a concern
Ionization	Hard (EI), extensive fragmentation	Soft (ESI), primarily molecular ion
Structural Information	Detailed from fragmentation patterns	Less fragmentation, may require MS/MS
Sensitivity	Generally good	Can be higher, especially with MRM
Matrix Effects	Less prone	More susceptible to ion suppression

Alternative Technique: Quantitative NMR (qNMR)

For purity assessment and quantification without the need for a reference standard of the analyte itself, quantitative Nuclear Magnetic Resonance (qNMR) can be a powerful alternative.

Principle: The integral of a specific proton signal in the NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a known amount of an internal standard to the integral of a signal from the analyte, the concentration of the analyte can be determined with high accuracy.

Advantages:

• Primary method: Does not require a specific reference standard of the analyte for quantification.

• Non-destructive: The sample can be recovered after analysis.

• High precision and accuracy.

Disadvantages:

• Lower sensitivity compared to mass spectrometry.

• Requires a more concentrated sample.

• Potential for signal overlap in complex mixtures.

Conclusion and Recommendations

The choice of analytical technique for 4-(2-Bromoethyl)morpholine hydrobromide depends on the specific goals of the analysis.

• For structural confirmation and impurity profiling, GC-MS of the free base provides rich fragmentation data that can be invaluable for identifying unknown related substances.

• For routine quantification in a quality control environment, the simplicity, speed, and high sensitivity of LC-MS/MS make it the superior choice. It eliminates the need for a cumbersome sample preparation step and reduces the risk of thermal degradation.

• For the certification of reference materials or when a specific standard is unavailable, qNMR offers a highly accurate and reliable method for quantification.

By understanding the principles, advantages, and limitations of each technique, researchers can select the most appropriate method to ensure the quality and consistency of their work.

References

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• Biosynth. 4-(2-Bromoethyl)morpholine hydrobromide | 42802-94-8 | SBA80294.
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• PubChem. 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544.
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A Researcher's Guide to the Certificate of Analysis for 4-(2-Bromoethyl)morpholine Hydrobromide: Ensuring Quality and Reliability in Drug Development

For researchers, scientists, and drug development professionals, the procurement of high-quality reagents is the cornerstone of reproducible and reliable results. 4-(2-Bromoethyl)morpholine hydrobromide, a key building block in the synthesis of various pharmaceutical compounds, is no exception. Its purity and impurity profile can significantly impact reaction yields, downstream purification processes, and the safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of the critical quality attributes of 4-(2-Bromoethyl)morpholine hydrobromide and its alternatives, grounded in the interpretation of a Certificate of Analysis (CoA). We will delve into the "why" behind the analytical methodologies, offering insights that empower you to make informed decisions when sourcing this crucial reagent.

Deconstructing the Certificate of Analysis: More Than Just a Piece of Paper

A Certificate of Analysis is a formal document issued by a manufacturer that confirms a product meets its predetermined specifications. It is a testament to the quality and consistency of a chemical batch. For a critical reagent like 4-(2-Bromoethyl)morpholine hydrobromide, a comprehensive CoA should provide a clear picture of its identity, purity, and the absence of deleterious impurities.

Below is a representative, albeit illustrative, Certificate of Analysis for 4-(2-Bromoethyl)morpholine hydrobromide, detailing the essential tests and their significance.

Table 1: Representative Certificate of Analysis for 4-(2-Bromoethyl)morpholine hydrobromide

Test	Specification	Result	Method
Appearance	White to off-white crystalline powder	Conforms	Visual
Identification by FTIR	Conforms to reference spectrum	Conforms	FTIR
Identification by ¹H NMR	Conforms to structure	Conforms	¹H NMR (400 MHz, D₂O)
Assay (by Titration)	≥ 98.0%	99.2%	Acid-Base Titration
Purity (by HPLC)	≥ 98.0%	99.5%	HPLC
Melting Point	178 - 182 °C	180.5 °C	Capillary Method
Water Content	≤ 0.5%	0.1%	Karl Fischer Titration
Residue on Ignition	≤ 0.1%	< 0.05%	USP <281>
Heavy Metals	≤ 10 ppm	< 10 ppm	USP <231>
Residual Solvents	Meets USP <467> requirements	Conforms	GC-HS

Comparative Analysis: 4-(2-Bromoethyl)morpholine Hydrobromide vs. Alternatives

In synthetic chemistry, the choice of an alkylating agent can be dictated by factors such as reactivity, solubility, and cost. While 4-(2-Bromoethyl)morpholine hydrobromide is a versatile reagent, other haloalkylamines are also employed. Here, we compare it with two common alternatives: 1-(2-Chloroethyl)piperidine hydrochloride and N-(2-Bromoethyl)phthalimide.

Table 2: Comparison of 4-(2-Bromoethyl)morpholine Hydrobromide and Alternatives

Feature	4-(2-Bromoethyl)morpholine hydrobromide	1-(2-Chloroethyl)piperidine hydrochloride	N-(2-Bromoethyl)phthalimide
Structure	Morpholine ring	Piperidine ring	Phthalimide protected
Reactivity	Bromo group is a good leaving group	Chloro group is less reactive than bromo	Bromo group is the leaving group
Solubility	Generally soluble in polar solvents	Soluble in polar solvents	Less soluble in polar solvents
Typical Purity (Assay)	≥ 98%	≥ 98%	≥ 95%
Key CoA Parameters	Assay, Purity by HPLC, Identification	Assay, Identification, Melting Point	Assay, Identification, Melting Point
Potential Impurities	Starting materials, over-alkylation products	Starting materials, elimination byproducts	Unreacted phthalimide, hydrolysis products

The choice between these reagents will depend on the specific reaction conditions and the desired outcome. The hydrobromide salt of the morpholine derivative often exhibits good crystallinity and stability, which is advantageous for handling and storage.

The Science Behind the Specifications: A Deep Dive into Analytical Methodologies

Understanding the principles behind the analytical tests listed on a CoA is crucial for a comprehensive quality assessment. These methods are often based on pharmacopeial standards, such as those found in the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.)[1][2], and are validated according to guidelines like those from the International Council for Harmonisation (ICH)[3][4][5][6].

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone of modern analytical chemistry for separating, identifying, and quantifying components in a mixture. For 4-(2-Bromoethyl)morpholine hydrobromide, a reverse-phase HPLC method is typically employed to determine purity and identify any organic impurities.

Experimental Protocol: HPLC Purity Determination

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size. The C18 stationary phase provides excellent separation for moderately polar compounds like our analyte.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid). The gradient elution is necessary to ensure the separation of impurities with a wide range of polarities.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm. The morpholine moiety lacks a strong chromophore, so detection at a low UV wavelength is necessary.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

The principle of this method relies on the differential partitioning of the analyte and its impurities between the stationary phase and the mobile phase. The results are reported as a percentage of the main peak area relative to the total area of all peaks.

Caption: Workflow for HPLC purity analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H NMR spectroscopy is a powerful tool for confirming the chemical structure of a molecule. The spectrum provides information about the number of different types of protons, their chemical environment, and their connectivity. For 4-(2-Bromoethyl)morpholine hydrobromide, the ¹H NMR spectrum in D₂O would be expected to show characteristic signals for the morpholine ring protons and the ethyl chain protons.

Interpreting the ¹H NMR Spectrum

• Morpholine Ring Protons: Two sets of multiplets, typically around 3-4 ppm, corresponding to the protons adjacent to the oxygen and nitrogen atoms.

• Ethyl Chain Protons: Two triplets, one for the -CH₂-N group and another for the -CH₂-Br group, with chemical shifts influenced by the adjacent heteroatom and halogen.

The absence of unexpected signals confirms the identity and high purity of the compound from a structural standpoint.

Caption: Workflow for NMR structural confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR spectroscopy provides a molecular "fingerprint" by identifying the functional groups present in a molecule. The spectrum of 4-(2-Bromoethyl)morpholine hydrobromide will exhibit characteristic absorption bands.

Expected FTIR Peaks

• C-H stretching: Around 2850-3000 cm⁻¹ for the alkyl groups.

• N-H stretching (of the hydrobromide salt): A broad band in the region of 2400-2700 cm⁻¹.

• C-O-C stretching: A strong band around 1115 cm⁻¹ characteristic of the ether linkage in the morpholine ring.

• C-Br stretching: Typically in the fingerprint region, below 700 cm⁻¹.

Comparing the obtained spectrum with a reference spectrum confirms the identity of the material.

Understanding and Controlling Impurities

The International Council for Harmonisation (ICH) guideline Q3A provides a framework for the control of impurities in new drug substances.[3][4][5][6] Potential impurities in 4-(2-Bromoethyl)morpholine hydrobromide can arise from the starting materials, by-products of the synthesis, or degradation products. Common potential impurities might include:

• Unreacted starting materials: Such as morpholine or 1,2-dibromoethane.

• Over-alkylation products: Formation of bis-morpholinoethane.

• Elimination products: Formation of vinylmorpholine.

A robust analytical method, such as the HPLC method described, should be capable of separating and quantifying these potential impurities. The CoA should specify the limits for known and unknown impurities.

Conclusion: A Commitment to Quality

The Certificate of Analysis for 4-(2-Bromoethyl)morpholine hydrobromide is more than a mere formality; it is a critical document that underpins the quality and reliability of your research and development efforts. By understanding the analytical techniques and the rationale behind the specifications, you can critically evaluate the suitability of a given batch of this important synthetic building block. This guide serves as a starting point for fostering a deeper understanding of the importance of chemical purity and the role of the CoA in ensuring the integrity of your scientific work. Always demand a comprehensive CoA from your supplier and do not hesitate to engage their technical support for any clarifications.

References

• Journal of Pharmaceutical and Biomedical Analysis. (URL: [Link]]

• ICH. (2006). ICH Q3A (R2) Impurities in new drug substances. European Medicines Agency. (URL: [Link]3]

• Journal of Pharmaceutical and Biomedical Analysis. (URL: [Link]]

• International Journal of Pharmaceutical Investigation. (2022). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. (URL: [Link]4]

• European Directorate for the Quality of Medicines & HealthCare. (2022). General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. (URL: [Link]1]

• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. (URL: [Link]5]

• Phenomenex. (2017). Revision of European Pharmacopeia (EP) Chapter 2.2.46. (URL: [Link]2]

• ICH. (2006). ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). (URL: [Link]6]

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• 6. database.ich.org [database.ich.org]

A Senior Application Scientist's Guide to Alkylating Agents: 4-(2-Bromoethyl)morpholine vs. 4-(2-Chloroethyl)morpholine

For researchers and drug development professionals, the introduction of a morpholinoethyl moiety is a common strategy to enhance the pharmacokinetic properties of a lead compound, often improving solubility and metabolic stability. The choice of alkylating agent for this transformation is critical, with 4-(2-Bromoethyl)morpholine hydrobromide and 4-(2-Chloroethyl)morpholine hydrochloride being two of the most prevalent options. This guide provides an in-depth comparison of these reagents, grounded in chemical principles and supported by experimental data, to empower scientists in making the most informed decision for their synthetic route.

Introduction and Physicochemical Overview

Both reagents serve as electrophilic synthons for the 2-morpholinoethyl group. They are typically employed in nucleophilic substitution reactions to alkylate heteroatoms such as oxygen (phenols, alcohols) and nitrogen (amines, amides). While structurally similar, the key difference lies in the halogen leaving group—bromide versus chloride. This seemingly minor change has significant implications for reactivity, handling, and reaction optimization.

The hydrochloride or hydrobromide salt forms of these reagents enhance their stability and shelf-life, making them convenient crystalline solids. However, prior to reaction, they are typically neutralized in situ or via a basic workup to generate the more reactive free amine form.

Table 1: Comparative Physicochemical Properties

Property	4-(2-Bromoethyl)morpholine hydrobromide	4-(2-Chloroethyl)morpholine hydrochloride
CAS Number	42802-94-8[1]	3647-69-6[2]
Molecular Formula	C₆H₁₃Br₂NO[1]	C₆H₁₃Cl₂NO[3]
Molecular Weight	274.98 g/mol [1]	186.08 g/mol [3]
Appearance	White to light yellow crystalline solid[4]	White to beige hygroscopic crystalline powder[2]
Melting Point	~130-131 °C	~180-185 °C (decomposes)[2]
Solubility	Soluble in water, acetone, ethanol, and ether.	Soluble in water and methanol; slightly soluble in chloroform.[2][5][6]

The Core Directive: Reactivity and Leaving Group Ability

The primary differentiator in the performance of these two reagents is the nature of the halide leaving group. In the context of the most common reaction they undergo—the bimolecular nucleophilic substitution (Sₙ2) reaction—the rate is directly influenced by the stability of the leaving group once it departs with the bonding pair of electrons.[7][8]

A fundamental principle of organic chemistry states that a good leaving group is a weak base .[9][10] This is because weak bases are more stable with a negative charge and have a low tendency to share their electron pair.[9] When comparing the halides, the corresponding acid strength is HI > HBr > HCl > HF. Consequently, the basicity of their conjugate bases is I⁻ < Br⁻ < Cl⁻ < F⁻.

Therefore, the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻) and, by extension, a significantly better leaving group.[11][12] This is due to bromide's larger atomic size, which allows the negative charge to be dispersed over a greater volume, increasing its stability.[11]

This translates directly to reaction kinetics: for an identical substrate and nucleophile, the alkyl bromide will react faster than the alkyl chloride.[13][14]

Fig. 1: Sₙ2 Mechanism Comparison

Comparative Experimental Performance: O-Alkylation of a Phenol

To illustrate the practical implications of this reactivity difference, we can examine a representative Williamson ether synthesis, a classic Sₙ2 reaction.[15] The O-alkylation of a phenol, such as 4-nitrophenol, is a common transformation where these reagents would be employed.[16][17]

Table 2: Predicted Performance in the O-Alkylation of 4-Nitrophenol

Parameter	Using 4-(2-Bromoethyl)morpholine	Using 4-(2-Chloroethyl)morpholine	Rationale
Reagent Equivalents	1.1 eq.	1.1 eq.	Stoichiometry is kept constant for direct comparison.
Base	K₂CO₃ (3.0 eq.)	K₂CO₃ (3.0 eq.)	A common, moderately strong base suitable for phenol deprotonation.
Solvent	Acetonitrile (ACN)	Acetonitrile (ACN)	A polar aprotic solvent that favors Sₙ2 reactions.
Temperature	80 °C	80 °C	Standard reflux temperature for ACN provides sufficient energy.
Predicted Reaction Time	4-6 hours	12-24 hours	The superior leaving group ability of bromide leads to significantly faster kinetics.
Predicted Yield	>90%	70-85%	Faster reaction reduces the potential for side reactions or degradation of starting materials over extended heating.

Experimental Protocol: Comparative O-Alkylation

This protocol describes a self-validating system to empirically compare the two reagents.

1. Preparation of the Free Base (Optional but Recommended):

• Dissolve 4-(2-haloethyl)morpholine salt (1.0 eq) in water.

• Cool the solution in an ice bath and add aqueous sodium hydroxide (e.g., 2M NaOH) dropwise until the pH is ~11.[18]

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the free amine as an oil. Use immediately.

• Causality Note: This step removes the hydrochloride/hydrobromide, which can interfere with the reaction base, providing a cleaner reaction profile. The free amine is the active alkylating agent.

2. Alkylation Reaction:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-nitrophenol (1.0 eq), anhydrous potassium carbonate (3.0 eq), and anhydrous acetonitrile.

• Stir the suspension at room temperature for 15 minutes to facilitate phenoxide formation.

• Add the 4-(2-haloethyl)morpholine free base (1.1 eq) to the mixture.

• Heat the reaction mixture to reflux (~82 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Experimental Choice: A polar aprotic solvent like acetonitrile or DMF is chosen because it solvates the cation (K⁺) but not the nucleophile (phenoxide), leaving it highly reactive for the Sₙ2 attack.[15][19]

3. Work-up and Purification:

• Upon completion (disappearance of the 4-nitrophenol spot by TLC), cool the reaction mixture to room temperature.

• Filter off the inorganic salts and wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain the desired aryl ether.

This comparative workflow will demonstrate that the bromo-reagent provides the desired product in a shorter timeframe and likely with a higher isolated yield.

Applications in Pharmaceutical Synthesis

Both reagents are vital intermediates for numerous Active Pharmaceutical Ingredients (APIs). The choice often depends on a balance between reactivity, cost, and the specific step in a multi-step synthesis.

• 4-(2-Chloroethyl)morpholine hydrochloride is a well-documented precursor for APIs such as:

  • Nimorazole: An antimicrobial and radiosensitizing agent.[3][6]

  • Pholcodine: An opioid cough suppressant.[3][6][20]

  • Floredil: A vasodilator.[3][6]

The chloro-reagent is often chosen for large-scale industrial processes where its lower cost and potentially more controlled (slower) reactivity are advantageous, even if it requires more forcing conditions (higher temperatures or longer reaction times).

• 4-(2-Bromoethyl)morpholine hydrobromide , due to its higher reactivity, is preferred in laboratory-scale synthesis and for substrates that are sensitive to prolonged heat or harsh conditions.[21] It allows for milder reaction conditions, which can be crucial for preserving complex molecular scaffolds during late-stage functionalization.

Handling, Stability, and Safety

While both compounds are irritants and require careful handling, their physical properties present different challenges.

Table 3: Safety and Handling Comparison

Aspect	4-(2-Bromoethyl)morpholine hydrobromide	4-(2-Chloroethyl)morpholine hydrochloride
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[1]	H301: Toxic if swallowedH312: Harmful in contact with skinH314: Causes severe skin burns and eye damage[6]
Key Physical Property	Crystalline solid.	Hygroscopic crystalline powder.[2][6]
Storage Conditions	Store at 2°C - 8°C or room temperature, protected from light.[4]	Store below +30°C under dry inert gas. Must be protected from moisture.[2][6]
Handling Insight	Standard handling for a toxic, irritant powder.	The hygroscopic nature requires handling in a glove box or under a dry inert atmosphere to prevent clumping and degradation. Moisture sensitivity is a key handling consideration.

Summary and Selection Guide

The choice between 4-(2-bromoethyl)morpholine and its chloro-analogue is a classic case of balancing reactivity with cost and handling considerations.

• Choose 4-(2-Bromoethyl)morpholine hydrobromide when:

  • High reactivity and rapid reaction times are desired.

  • The substrate is sensitive and requires mild reaction conditions (lower temperatures, shorter heating times).

  • Maximizing yield on a laboratory or small scale is the primary objective.

• Choose 4-(2-Chloroethyl)morpholine hydrochloride when:

  • Cost is a major driver, especially for large-scale manufacturing.

  • Slower, more controlled reactivity is acceptable or even preferred.

  • The synthetic protocol can accommodate more forcing conditions (higher temperatures, longer reaction times).

  • Proper handling procedures for a hygroscopic material are in place.

Fig. 2: Decision workflow for reagent selection.

Ultimately, both reagents are powerful tools in the synthetic chemist's arsenal. By understanding the fundamental principles of their reactivity and their distinct physical properties, researchers can design more efficient, robust, and successful synthetic routes for the next generation of therapeutics.

References

• Reddit. (2013). Cl vs Br in SN1 and SN2 reactions. Available at: [Link]

• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. Available at: [Link]

• Khan Academy. (2020). Factors affecting SN2 reactions: leaving group- Part 1. Available at: [Link]

• YouTube. (2020). 7.7-11 Part 4: The effect of leaving group on the SN2 reaction. Available at: [Link]

• Pharmaguideline. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides. Available at: [Link]

• Master Organic Chemistry. (2012). The SN2 Reaction Mechanism. Available at: [Link]

• Reddit. (2020). Better Leaving Group: Bromide VS Chloride. Available at: [Link]

• Organic Chemistry at CU Boulder. (2021). Loudon Chapter 9 Review: Reactions of Alkyl Halides. Available at: [Link]

• ExportersIndia. 4-(2-Chloroethyl)morpholine hydrochloride. Available at: [Link]

• Master Organic Chemistry. (2025). Comparing The SN1 vs Sn2 Reactions. Available at: [Link]

• Sarex. 4-2-chloroethyl-morpholine-hcl. Available at: [Link]

• Academic Journals. (2010). Synthesis of 4-(2-Indenylethyl)morpholine and their cationic transition metal complexes. Available at: [Link]

• ResearchGate. (2015). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone. Available at: [Link]

• NIH National Center for Biotechnology Information. (2022). N-Dealkylation of Amines. Available at: [Link]

• NIH National Center for Biotechnology Information. (2011). Alkylation of phenol: a mechanistic view. Available at: [Link]

• ResearchGate. (2013). Organic base catalyzed O-alkylation of phenols under solvent-free condition. Available at: [Link]

• NIH National Center for Biotechnology Information. Pholcodine | C23H30N2O4 | CID 5311356. Available at: [Link]

• Shree Ganesh Remedies Limited. 4-(2-Chloroethyl)morpholine hydrochloride-3647-69-6. Available at: [Link]

• Royal Society of Chemistry. (2014). Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. Available at: [Link]

• ResearchGate. (2015). Morpholines. Synthesis and Biological Activity. Available at: [Link]

• NIH National Center for Biotechnology Information. 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544. Available at: [Link]

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A Comparative Guide to the Reactivity of Bromoethyl and Chloroethyl Morpholine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic and medicinal chemistry, N-(2-haloethyl)morpholine derivatives are pivotal intermediates. Their utility stems from the presence of a reactive ethyl halide moiety, which allows for the facile introduction of the morpholine scaffold into a diverse range of molecules. The choice between a bromoethyl and a chloroethyl derivative, however, is not arbitrary and can significantly influence reaction outcomes, efficiency, and scalability. This guide provides an in-depth comparison of the reactivity of these two classes of compounds, supported by fundamental chemical principles and experimental considerations.

The Decisive Factor: Leaving Group Ability

The primary determinant of the reactivity difference between bromoethyl and chloroethyl morpholine derivatives lies in the nature of the halogen atom, which functions as a leaving group in nucleophilic substitution reactions. A good leaving group is one that can stabilize the negative charge it acquires upon bond cleavage.[1] In this regard, bromide (Br⁻) is inherently a better leaving group than chloride (Cl⁻).[2][3]

This superior leaving group ability of bromide is attributed to two main factors:

• Basicity: There is an inverse relationship between the basicity of a species and its effectiveness as a leaving group.[1][4] Weaker bases are better leaving groups because they are more stable with the electron pair they take with them.[1] Hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), with pKa values of approximately -9.0 and -7.0, respectively.[2][4] Consequently, the bromide ion is a weaker base than the chloride ion and thus a more stable, and better, leaving group.[4]

• Polarizability and Bond Strength: The carbon-bromine (C-Br) bond is weaker and more polarizable than the carbon-chlorine (C-Cl) bond.[2] The C-Br bond energy in a typical alkane is approximately 285 kJ/mol, whereas the C-Cl bond energy is around 339 kJ/mol.[2] The lower bond energy of the C-Br bond means that less energy is required to break it during the rate-determining step of a nucleophilic substitution reaction, leading to a faster reaction rate.[4] The greater polarizability of the larger bromide ion also helps to stabilize the transition state of the reaction.[5]

Quantitative Reactivity Comparison

The difference in leaving group ability translates to a significant disparity in reaction rates. In typical SN2 reactions, alkyl bromides can react up to two orders of magnitude faster than their corresponding alkyl chlorides under identical conditions.[2] This enhanced reactivity of the bromo-derivative offers several practical advantages in a laboratory and industrial setting.

Property	N-(2-Chloroethyl)morpholine	N-(2-Bromoethyl)morpholine	Significance for Reactivity
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)	Bromide is a weaker base and thus a better leaving group.[1][3]
pKa of Conjugate Acid (HX)	~ -7.0[2][4]	~ -9.0[2][4]	A lower pKa indicates a more stable conjugate base (leaving group).[2]
Carbon-Halogen Bond Energy	~339 kJ/mol[2]	~285 kJ/mol[2]	The weaker C-Br bond requires less energy to break.[2]
Relative Reaction Rate (SN2)	Slower	Faster	Faster reaction rates can lead to shorter reaction times and milder conditions.[2]

Practical Implications and Experimental Design

The choice between a bromoethyl and a chloroethyl morpholine derivative has significant practical consequences for reaction design and optimization.

• Reaction Conditions: Due to the higher reactivity of the bromo-derivative, reactions can often be carried out under milder conditions (e.g., lower temperatures, weaker bases). This can be advantageous when working with sensitive substrates that might decompose or undergo side reactions at elevated temperatures.

• Reaction Time: The faster reaction rates associated with the bromoethyl compound can lead to significantly shorter reaction times, improving throughput and efficiency.

• Cost and Availability: N-(2-chloroethyl)morpholine and its hydrochloride salt are generally more commercially available and less expensive than their bromo-counterparts.[6][7] This can be a deciding factor for large-scale syntheses where cost is a primary concern.

• Selectivity: In molecules with multiple potential reaction sites, the higher reactivity of the bromoethyl group can sometimes lead to challenges in achieving selective reactions. Careful control of stoichiometry and reaction conditions is crucial.

Experimental Protocols

Below are representative protocols for the synthesis of the haloethyl morpholine derivatives and a subsequent N-alkylation reaction, highlighting the differences in reaction conditions that may be employed.

Synthesis of N-(2-Chloroethyl)morpholine from 2-Morpholinoethanol[8]

This procedure involves the conversion of the hydroxyl group of 2-morpholinoethanol to a chloride using thionyl chloride.

Caption: Synthesis of N-(2-Chloroethyl)morpholine.

Methodology:

• To a stirred solution of 2-morpholinoethanol (1.0 eq.) in dichloromethane (DCM) at 0 °C, slowly add thionyl chloride (5.0 eq.) followed by a catalytic amount of N,N-dimethylformamide (DMF).[8]

• Allow the reaction mixture to warm to room temperature and then heat to 40 °C overnight.[8]

• Monitor the reaction progress by thin-layer chromatography (TLC).[8]

• Upon completion, evaporate the solvent under reduced pressure.[8]

• Dilute the crude residue with DCM and wash with a saturated sodium bicarbonate solution.[8]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product, which can be purified by column chromatography.[8]

Synthesis of N-(2-Bromoethyl)morpholine from 2-Morpholinoethanol[9]

This protocol utilizes triphenylphosphine and carbon tetrabromide to achieve the bromination.

Caption: Synthesis of N-(2-Bromoethyl)morpholine.

Methodology:

• To a mixture of 2-morpholinoethanol (1.0 eq.) in dichloromethane at 0 °C, add carbon tetrabromide (1.5 eq.) followed by triphenylphosphine (1.2 eq.).[9]

• Stir the mixture at ambient temperature overnight.[9]

• Concentrate the mixture under reduced pressure and add hexanes to precipitate triphenylphosphine oxide.[9]

• Filter the solid and concentrate the filtrate.[9]

• Purify the residue by silica gel chromatography to obtain N-(2-bromoethyl)morpholine.[9]

Comparative N-Alkylation with a Generic Nucleophile (e.g., a secondary amine)

The following workflow illustrates a typical N-alkylation reaction, a common application for these haloethyl morpholine derivatives.

Caption: General workflow for N-alkylation.

Key Differences in Experimental Execution:

• With N-(2-bromoethyl)morpholine: The reaction may proceed to completion at room temperature or with gentle heating.

• With N-(2-chloroethyl)morpholine: The reaction will likely require more forcing conditions, such as prolonged heating at elevated temperatures (e.g., reflux in acetonitrile or heating in DMF at 80-100 °C), to achieve a comparable reaction rate and yield.

Conclusion

The choice between bromoethyl and chloroethyl morpholine derivatives is a classic example of the trade-off between reactivity and cost in chemical synthesis. The bromo-derivative offers the significant advantage of higher reactivity, enabling milder reaction conditions and shorter reaction times. This is particularly beneficial in research and development settings where efficiency and substrate compatibility are paramount. Conversely, the chloro-derivative provides a more cost-effective option for large-scale production, provided the required, more forcing reaction conditions are compatible with the overall synthetic route. A thorough understanding of the fundamental principles of leaving group ability allows the discerning researcher to make an informed decision tailored to the specific requirements of their synthetic target.

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A Senior Application Scientist's Guide to Alternative Reagents for Introducing the Morpholinoethyl Group

Abstract

The morpholinoethyl moiety is a privileged scaffold in medicinal chemistry, renowned for its ability to confer desirable pharmacokinetic and pharmacodynamic properties to drug candidates. The traditional method for its installation, employing N-(2-chloroethyl)morpholine hydrochloride, is often beset by limitations including harsh reaction conditions, limited substrate scope, and safety concerns. This guide provides a comprehensive comparison of modern, alternative reagents and methodologies for the introduction of the morpholinoethyl group. We will delve into the mechanistic underpinnings, substrate scope, and practical considerations of key alternative strategies, namely the Buchwald-Hartwig amination, the Mitsunobu reaction, and reductive amination. Detailed experimental protocols and comparative data are presented to empower researchers, scientists, and drug development professionals to select the optimal method for their specific synthetic challenges.

The Significance of the Morpholinoethyl Group in Drug Discovery

The morpholine ring is a common feature in a multitude of approved drugs and clinical candidates.[1][2] Its saturated heterocyclic structure, containing both an ether and a tertiary amine, imparts several advantageous properties to a molecule. The morpholine nitrogen can act as a hydrogen bond acceptor, and when protonated, a hydrogen bond donor, facilitating interactions with biological targets. Furthermore, the morpholine group can enhance aqueous solubility and metabolic stability, and modulate the pKa of a parent molecule, thereby improving its overall drug-like properties. The two-carbon ethyl linker provides conformational flexibility, allowing the morpholine moiety to adopt an optimal orientation for target binding.

The "Gold Standard" and Its Limitations: N-(2-Chloroethyl)morpholine

For decades, the go-to reagent for introducing the morpholinoethyl group has been N-(2-chloroethyl)morpholine, typically used as its hydrochloride salt. The reaction proceeds via a classical SN2 mechanism, where a nucleophile, such as a phenol, amine, or thiol, displaces the chloride.

Caption: General workflow for morpholinoethylation using N-(2-chloroethyl)morpholine.

While straightforward, this method suffers from several drawbacks:

• Harsh Conditions: The reaction often requires strong bases (e.g., NaH, K2CO3) and high temperatures, which can be incompatible with sensitive functional groups.

• Limited Nucleophile Scope: Weakly nucleophilic substrates often fail to react or provide low yields.

• Safety Concerns: N-(2-chloroethyl)morpholine is a hazardous substance, and its handling requires stringent safety precautions.

• Byproduct Formation: The use of strong bases can lead to side reactions and purification challenges.

These limitations have spurred the development of milder and more versatile alternative methodologies.

Modern Alternatives for Morpholinoethylation: A Comparative Analysis

This section details three powerful, contemporary alternatives to the classical SN2 approach, providing a comparative overview of their strengths and weaknesses.

The Buchwald-Hartwig Amination: Forging C-N Bonds with Precision

The palladium-catalyzed Buchwald-Hartwig amination has revolutionized the synthesis of arylamines and has proven to be a robust method for coupling morpholine with aryl and heteroaryl halides or triflates.[2][3][4] This reaction offers a significantly broader substrate scope and milder reaction conditions compared to traditional methods.

Caption: Catalytic cycle of the Buchwald-Hartwig amination for C-N bond formation.

Advantages:

• Broad Substrate Scope: Tolerates a wide range of electronically diverse aryl and heteroaryl halides and triflates.[2]

• High Functional Group Tolerance: Compatible with many sensitive functional groups that would not survive traditional SN2 conditions.

• Milder Conditions: Often proceeds at lower temperatures and with weaker bases compared to the classical method.

Limitations:

• Cost: Palladium catalysts and specialized phosphine ligands can be expensive.[5]

• Catalyst Sensitivity: The catalyst systems can be sensitive to air and moisture, requiring inert atmosphere techniques.

• Primarily for C(sp²)-N bonds: While advances have been made, the reaction is most efficient for forming bonds between nitrogen and sp²-hybridized carbon atoms.

Experimental Protocol: Buchwald-Hartwig Amination of 4-Bromotoluene with Morpholine

• To a dry Schlenk tube under an inert atmosphere, add Pd₂(dba)₃ (0.02 mmol, 1 mol%), XPhos (0.08 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol).

• Add 4-bromotoluene (1.0 mmol) and morpholine (1.2 mmol).

• Add anhydrous toluene (5 mL).

• Heat the mixture to 100 °C and stir for 12-24 hours, monitoring the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate and purify the crude product by column chromatography on silica gel.

The Mitsunobu Reaction: Inverting Stereocenters and Forging Bonds

The Mitsunobu reaction is a powerful tool for the conversion of alcohols to a variety of functional groups, including the morpholinoethyl group, via an SN2 reaction with complete inversion of stereochemistry.[6][7] In this context, a substrate containing a hydroxyl group is reacted with N-(2-hydroxyethyl)morpholine in the presence of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).

Caption: Simplified workflow of the Mitsunobu reaction for morpholinoethyl ether synthesis.

Advantages:

• Mild Conditions: The reaction is typically performed at or below room temperature, making it compatible with a wide range of sensitive substrates.

• Stereochemical Control: Proceeds with predictable inversion of stereochemistry at the alcohol center.[7]

• Versatility: Can be used to form C-O, C-N, and C-S bonds.

Limitations:

• Stoichiometric Byproducts: Generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine derivative, which can complicate purification.

• Safety of Azodicarboxylates: DEAD and DIAD are hazardous and potentially explosive, requiring careful handling.[8]

• Acidity of Nucleophile: The pKa of the nucleophilic component should generally be less than 15.

Experimental Protocol: Mitsunobu Reaction of Phenol with N-(2-hydroxyethyl)morpholine

• Dissolve phenol (1.0 mmol) and N-(2-hydroxyethyl)morpholine (1.2 mmol) in anhydrous THF (10 mL) in a round-bottom flask under an inert atmosphere.

• Add triphenylphosphine (1.5 mmol).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add DIAD (1.5 mmol) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to separate the product from triphenylphosphine oxide and the hydrazine byproduct.

Reductive Amination: A Versatile C-N Bond Formation Strategy

Reductive amination is a two-step, one-pot process that involves the formation of an imine or enamine intermediate from an aldehyde or ketone and an amine, followed by its reduction to the corresponding amine.[9][10][11] To introduce the morpholinoethyl group, one can react a substrate containing an aldehyde or ketone with morpholine, followed by reduction. Alternatively, a substrate containing a primary or secondary amine can be reacted with 2-morpholinoacetaldehyde.

Caption: General pathway for reductive amination.

Advantages:

• Wide Availability of Starting Materials: Aldehydes, ketones, and amines are readily available.

• Mild Reducing Agents: A variety of mild and selective reducing agents can be used, such as sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH₃CN).[12]

• Operational Simplicity: The reaction is often performed as a one-pot procedure.

Limitations:

• Stability of Aldehyde Reagent: 2-Morpholinoacetaldehyde can be unstable and may need to be prepared fresh or handled with care.

• Safety of Reducing Agents: Some reducing agents, like sodium cyanoborohydride, are toxic. Sodium triacetoxyborohydride is water-sensitive and can release flammable gases.[13][14][15][16]

• Potential for Side Reactions: Over-alkylation can be an issue with primary amines.

Experimental Protocol: Reductive Amination of Benzaldehyde with Morpholine

• To a solution of benzaldehyde (1.0 mmol) and morpholine (1.2 mmol) in 1,2-dichloroethane (10 mL), add sodium triacetoxyborohydride (1.5 mmol).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Head-to-Head Comparison of Alternative Methods

To facilitate the selection of the most appropriate method, the following table provides a semi-quantitative comparison of the key features of each alternative.

Feature	Buchwald-Hartwig Amination	Mitsunobu Reaction	Reductive Amination
Bond Formed	C(sp²)-N	C-O, C-N, C-S	C-N
Typical Substrates	Aryl/heteroaryl halides, triflates	Alcohols	Aldehydes, ketones, amines
Key Reagents	Pd catalyst, phosphine ligand, base	PPh₃, DEAD/DIAD	NaBH(OAc)₃, NaBH₃CN
Reaction Temperature	Room temp. to high temp.	0 °C to room temp.	Room temp.
Stereochemistry	Not applicable	Inversion	Not applicable
Functional Group Tol.	High	High	Moderate to High
Key Advantages	Broad scope for C(sp²)-N, high yields	Mild conditions, stereocontrol	One-pot, readily available starting materials
Key Disadvantages	Catalyst cost and sensitivity	Stoichiometric byproducts, hazardous reagents	Stability of some reagents, potential over-alkylation
Typical Yields	70-95%	60-90%	60-95%

Activation of N-(2-hydroxyethyl)morpholine: A Hybrid Approach

An alternative to directly using N-(2-chloroethyl)morpholine is to start with the more benign N-(2-hydroxyethyl)morpholine and activate the hydroxyl group as a better leaving group, such as a tosylate or mesylate. This two-step approach involves the initial formation of the sulfonate ester, followed by nucleophilic displacement.

This method offers a compromise between the traditional SN2 reaction and the more modern catalytic methods. While it involves an extra synthetic step, it avoids the direct handling of the more hazardous chloro-derivative.

Conclusion and Future Outlook

The introduction of the morpholinoethyl group is a critical transformation in modern drug discovery. While N-(2-chloroethyl)morpholine has long been the workhorse for this purpose, its limitations have driven the development of superior alternative methodologies. The Buchwald-Hartwig amination, Mitsunobu reaction, and reductive amination each offer distinct advantages in terms of mildness, substrate scope, and functional group tolerance.

The choice of the optimal method will ultimately depend on the specific substrate, the desired stereochemistry, and the scale of the reaction. For the coupling of morpholine to aromatic systems, the Buchwald-Hartwig amination is often the method of choice. For the stereospecific introduction of the morpholinoethyl group from an alcohol, the Mitsunobu reaction is unparalleled. Reductive amination provides a versatile and operationally simple route from carbonyl compounds or amines.

As the field of synthetic organic chemistry continues to evolve, we can anticipate the development of even more efficient, sustainable, and safer methods for the installation of this important pharmacophore. The continued exploration of new catalytic systems and the development of novel reagents will undoubtedly further expand the synthetic chemist's toolbox for the construction of next-generation therapeutics.

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A Cost-Benefit Analysis for Synthetic Chemists: 4-(2-Bromoethyl)morpholine Hydrobromide vs. Its Chloro-Analog in Pharmaceutical Synthesis

A Senior Application Scientist's Guide to Selecting the Optimal Morpholinoethylating Agent

For researchers, medicinal chemists, and drug development professionals, the efficient and reliable introduction of the morpholine moiety is a frequent necessity. This structural motif is a privileged pharmacophore, often imparting favorable pharmacokinetic properties such as improved solubility and metabolic stability to drug candidates. A common and effective method for this transformation is the use of 2-haloethylmorpholine salts. This guide provides an in-depth technical comparison of two workhorse reagents for this purpose: 4-(2-Bromoethyl)morpholine hydrobromide and its close analog, 4-(2-Chloroethyl)morpholine hydrochloride.

The choice between these two reagents is not merely a matter of substituting one halogen for another. It represents a nuanced decision with significant implications for reaction kinetics, process efficiency, and overall cost. This analysis will delve into the fundamental chemical principles governing their reactivity, provide practical experimental protocols, and offer a clear cost-benefit analysis to guide your selection in the context of active pharmaceutical ingredient (API) synthesis.

The Decisive Factor: Leaving Group Ability in S N 2 Reactions

The primary application of these reagents is in nucleophilic substitution reactions, most commonly of the S N 2 (bimolecular nucleophilic substitution) type. In these reactions, a nucleophile, such as an amine (N-alkylation) or a phenoxide (O-alkylation), attacks the electrophilic carbon atom bearing the halogen, displacing it as a halide ion. The efficiency of this process is critically dependent on the ability of the halogen to depart as a stable anion, a property known as "leaving group ability."

It is a well-established principle in organic chemistry that bromide is a better leaving group than chloride.[1][2][3][4] This is due to a combination of factors:

• Basicity: Bromide (Br⁻) is a weaker base than chloride (Cl⁻). Weaker bases are more stable as anions and are therefore better leaving groups.[2]

• Polarizability: The larger electron cloud of the bromide ion is more polarizable, allowing for better stabilization of the partial negative charge that develops in the S N 2 transition state.

• Bond Strength: The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, requiring less energy to break during the substitution reaction.[1]

This fundamental difference in reactivity has direct and practical consequences in the laboratory, influencing reaction times, required temperatures, and ultimately, the cost-effectiveness of a synthetic route.

Comparative Overview

The following table summarizes the key properties of 4-(2-Bromoethyl)morpholine hydrobromide and 4-(2-Chloroethyl)morpholine hydrochloride, providing a quick reference for their physical and chemical characteristics, safety profiles, and relative costs.

Feature	4-(2-Bromoethyl)morpholine Hydrobromide	4-(2-Chloroethyl)morpholine Hydrochloride
CAS Number	42802-94-8	3647-69-6
Molecular Formula	C₆H₁₃Br₂NO	C₆H₁₃Cl₂NO
Molecular Weight	274.98 g/mol	186.08 g/mol
Appearance	White to off-white solid	White to cream crystals or powder
Melting Point	222-224 °C	180-185 °C (decomposes)
Reactivity	Higher (due to better leaving group)	Lower
Typical Reaction Conditions	Milder temperatures, shorter reaction times	Higher temperatures, longer reaction times
Safety Profile	Harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation.[5]	Toxic if swallowed, harmful in contact with skin, causes severe skin burns and eye damage, may cause an allergic skin reaction.[6][7][8]
Relative Cost	Higher	Lower

Application in API Synthesis: The Case of Gefitinib

A practical illustration of the utility of these reagents can be found in the synthesis of Gefitinib, an EGFR inhibitor used in the treatment of non-small-cell lung cancer.[9][10] A key step in several synthetic routes to Gefitinib involves the O-alkylation of a phenolic precursor with a morpholinoethyl halide to introduce the side chain that is crucial for its biological activity.[8][10]

While various synthetic strategies for Gefitinib exist, the O-alkylation of a quinazoline phenol intermediate with either 4-(2-chloroethyl)morpholine or its bromo-analog is a common approach. The choice of reagent directly impacts the efficiency of this critical step.

Figure 1. O-Alkylation step in Gefitinib synthesis.

Given the higher reactivity of 4-(2-bromoethyl)morpholine, its use can lead to shorter reaction times and may allow for milder reaction conditions (i.e., lower temperatures), which can be advantageous in preventing the degradation of sensitive functional groups on complex intermediates. However, the higher cost of the bromo-reagent must be factored into the overall process economics. Conversely, while the chloro-analog is more cost-effective, it typically requires more forcing conditions (higher temperatures and/or longer reaction times) to achieve comparable conversion, which could potentially lead to the formation of impurities.

Experimental Protocols: A Head-to-Head Comparison

To provide a tangible comparison, the following are representative protocols for the O-alkylation of 4-aminophenol, a simple model substrate that captures the essential transformation required in more complex syntheses like that of Gefitinib.

Protocol 1: O-Alkylation using 4-(2-Bromoethyl)morpholine Hydrobromide (Higher Reactivity)

Figure 2. Workflow for O-alkylation with the bromo-reagent.

Materials:

• 4-Aminophenol (1.0 eq)

• 4-(2-Bromoethyl)morpholine hydrobromide (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and condenser, add 4-aminophenol, anhydrous potassium carbonate, and anhydrous DMF.

• Stir the suspension at room temperature for 15 minutes.

• Add 4-(2-bromoethyl)morpholine hydrobromide to the mixture.

• Heat the reaction mixture to 60-70°C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Pour the mixture into cold water and extract with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to afford 4-(2-morpholinoethoxy)aniline.

Protocol 2: O-Alkylation using 4-(2-Chloroethyl)morpholine Hydrochloride (More Cost-Effective)

Materials:

• 4-Aminophenol (1.0 eq)

• 4-(2-Chloroethyl)morpholine hydrochloride (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and condenser, add 4-aminophenol, anhydrous potassium carbonate, and anhydrous DMF.

• Stir the suspension at room temperature for 15 minutes.

• Add 4-(2-chloroethyl)morpholine hydrochloride to the mixture.

• Heat the reaction mixture to 90-100°C.

• Monitor the reaction progress by TLC. The reaction is typically complete within 8-12 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Pour the mixture into cold water and extract with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to afford 4-(2-morpholinoethoxy)aniline.

Causality Behind Experimental Choices:

• Higher Temperature for the Chloro-Reagent: The increased temperature in Protocol 2 is necessary to overcome the higher activation energy associated with breaking the stronger C-Cl bond and displacing the less effective chloride leaving group.

• Longer Reaction Time for the Chloro-Reagent: Consequently, the reaction rate is slower, necessitating a longer reaction time to achieve a high conversion of the starting material.

• Base: In both protocols, potassium carbonate is used to deprotonate the phenolic hydroxyl group of 4-aminophenol, forming the more nucleophilic phenoxide anion. At least two equivalents of base are required to also neutralize the hydrohalide salt of the alkylating agent.

Cost-Benefit Analysis: A Decision Framework

The choice between the bromo- and chloro- derivatives of 2-ethylmorpholine is a classic example of the trade-off between reagent cost and process efficiency in chemical synthesis.

Arguments for 4-(2-Bromoethyl)morpholine Hydrobromide:

• Time Savings: The significantly faster reaction rates can translate to higher throughput in a research or production setting. For a multi-step synthesis, saving several hours on a single step can be highly valuable.

• Energy Savings: The ability to run reactions at lower temperatures reduces energy consumption, which can be a significant factor at scale.

• Substrate Compatibility: Milder reaction conditions can be crucial when working with thermally sensitive or complex substrates, minimizing the risk of degradation and byproduct formation. This can lead to higher yields and easier purification, indirectly saving costs.

Arguments for 4-(2-Chloroethyl)morpholine Hydrochloride:

• Lower Reagent Cost: The most significant advantage is the lower purchase price of the chloro-reagent. For large-scale campaigns, this can lead to substantial upfront savings.[3][4][6][11]

• Availability: In some regions or from certain suppliers, the chloro-derivative may be more readily available in bulk quantities.

Decision Framework:

• For early-stage research and development, where speed and the synthesis of a diverse range of analogs are paramount, the higher reactivity of the bromo-reagent often justifies its higher cost. The ability to quickly obtain desired compounds for biological testing is a primary driver.

• For process development and scale-up, where cost of goods is a critical parameter, a thorough evaluation is necessary. If the target molecule and intermediates are stable at higher temperatures and the longer reaction times are acceptable from a production schedule perspective, the cost savings of using the chloro-reagent can be compelling.

• A pilot study comparing both reagents on the specific substrate of interest is highly recommended before committing to a large-scale synthesis. This will provide empirical data on yields, reaction times, and impurity profiles, allowing for a more accurate cost-benefit analysis that includes not just the reagent cost, but also the costs associated with energy, labor, and purification.

Conclusion

Both 4-(2-bromoethyl)morpholine hydrobromide and 4-(2-chloroethyl)morpholine hydrochloride are valuable reagents for the introduction of the morpholinoethyl moiety. The choice between them is not a matter of one being definitively "better" than the other, but rather which is more "fit for purpose" based on the specific constraints and objectives of the project.

The bromo-derivative offers the advantage of higher reactivity, leading to faster reactions under milder conditions, which is often ideal for research and for syntheses involving sensitive substrates. The chloro-derivative provides a more cost-effective option, which can be the deciding factor in large-scale production, provided the required higher temperatures and longer reaction times do not compromise the yield or purity of the final product. By understanding the fundamental principles of their reactivity and considering the practical implications for their specific application, researchers and process chemists can make an informed decision that optimizes their synthetic strategy for both efficiency and cost-effectiveness.

References

• Bian, Y., et al. (2022). A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H-Quinazolin-4-One. Sains Malaysiana, 51(4), 1051-1061. Available from: [Link]

• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. Available from: [Link]

• YouTube. 7.7-11 Part 4: The effect of leaving group on the SN2 reaction. (2020). Available from: [Link]

• Brainly.com. [FREE] For alkyl halides used in SN1 and SN2 mechanisms, rank the leaving groups in order of reaction rate. (2023). Available from: [Link]

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• New Drug Approvals. Gefitinib. (2015). Available from: [Link]

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stability comparison of different morpholinoethylating agents

An In-Depth Guide to the Aqueous Stability of Morpholinoethylating Agents for Bioconjugation and Drug Development

In the landscape of modern drug development and chemical biology, the covalent modification of biomolecules is a cornerstone technique. Morpholinoethylating agents, a class of electrophilic compounds, are valuable tools for introducing the versatile morpholinoethyl group onto proteins, peptides, and other biological targets. This modification can enhance solubility, modulate pharmacokinetic properties, and serve as a linker for further functionalization. However, the efficacy and reproducibility of these conjugation reactions are critically dependent on the stability of the agent in the aqueous environments where biological reactions are performed.

This guide provides a comprehensive comparison of the stability profiles of two primary morpholinoethylating agents: 2-Morpholinoethyl Isothiocyanate (MEITC) and its isocyanate analog, N-(2-Morpholinoethyl) Isocyanate (MEIC) . We will delve into the chemical principles governing their stability, present a framework for their comparative analysis, and provide a robust, field-proven experimental protocol for researchers to assess stability in their own laboratories. Our focus is not merely on protocol steps, but on the underlying causality, ensuring that experimental choices are clear and self-validating.

The Agents: A Tale of Two Electrophiles

At first glance, MEITC and MEIC are structurally similar, differing only by a single atom in their reactive functional group. Yet, this small change—sulfur in the isothiocyanate versus oxygen in the isocyanate—dramatically alters their reactivity and, most importantly, their stability in aqueous media.

• 2-Morpholinoethyl Isothiocyanate (MEITC): Characterized by the -N=C=S functional group, MEITC is a soft electrophile. It readily reacts with soft nucleophiles, most notably the thiol groups of cysteine residues, and to a lesser extent, the primary amines of lysine side chains and N-termini of proteins.[1]

• N-(2-Morpholinoethyl) Isocyanate (MEIC): Featuring the highly reactive -N=C=O group, MEIC is a hard electrophile. It reacts rapidly with a broader range of nucleophiles, including amines, thiols, and hydroxyls. However, its high reactivity extends to water, which is often the solvent, making it significantly more prone to hydrolysis.[2]

The Primary Challenge: Hydrolytic Instability

For any electrophilic agent used in bioconjugation, the most significant competing reaction is hydrolysis—reaction with water. This non-productive degradation depletes the active agent, reducing conjugation efficiency and potentially leading to inconsistent results. The mechanisms of hydrolysis for isocyanates and isothiocyanates, while similar, have vastly different kinetics.

Isocyanates react with water to form an unstable carbamic acid intermediate, which rapidly decomposes to yield a primary amine and carbon dioxide gas.[2] Isothiocyanates undergo a similar process to form a more stable thiocarbamic acid intermediate, which then more slowly decomposes to the corresponding amine. This difference in the stability of the intermediate is a key determinant of the overall hydrolytic stability of the agent.

Figure 1. Comparative hydrolysis pathways of isocyanates and isothiocyanates.

Comparative Stability Analysis

The inherent chemical differences between the C=O and C=S double bonds form the basis of the stability comparison. The greater electronegativity of oxygen compared to sulfur makes the carbonyl carbon of the isocyanate a harder and more reactive electrophile than the thiocarbonyl carbon of the isothiocyanate.[3] This leads to a significantly faster rate of nucleophilic attack by water.

Feature	N-(2-Morpholinoethyl) Isocyanate (MEIC)	2-Morpholinoethyl Isothiocyanate (MEITC)	Rationale & References
Functional Group	Isocyanate (-N=C=O)	Isothiocyanate (-N=C=S)	Basic chemical structure.[2][4]
Electrophilicity	High (Hard Electrophile)	Moderate (Soft Electrophile)	The C=O bond is more polarized than the C=S bond, making the carbon more electron-deficient.[3]
Primary Target	Amines, Thiols, Hydroxyls	Thiols, Amines	Isocyanates are less selective; isothiocyanates show a preference for softer nucleophiles like thiols.[1]
Aqueous Stability	Very Low. Rapidly hydrolyzes.	Moderate. Hydrolyzes significantly slower than isocyanates.	The reaction of isocyanates with water is rapid, forming an unstable carbamic acid that quickly yields an amine and CO₂.[2] Isothiocyanates hydrolyze via a more stable intermediate.
Primary Degradation	Hydrolysis to 4-(2-aminoethyl)morpholine	Hydrolysis to 4-(2-aminoethyl)morpholine	Both pathways ultimately lead to the corresponding amine, but at different rates.[2][5]
Handling in Buffer	Must be used immediately after dissolution; stock solutions in aqueous buffers are not viable.	Stock solutions in anhydrous organic solvents (e.g., DMSO, DMF) are stable. Diluted working solutions in aqueous buffers should be used promptly.	The high reactivity of isocyanates with water precludes the preparation of stable aqueous stock solutions.[2] Isothiocyanates are known to be unstable in aqueous media but to a lesser degree.[6]

Expert Insight: For most bioconjugation applications, MEITC is the superior choice over MEIC due to its more manageable stability in aqueous buffers. The rapid hydrolysis of MEIC makes it difficult to control stoichiometry and achieve reproducible results. While MEITC also degrades, its slower kinetics allow for a practical time window to perform conjugation reactions with predictable outcomes.

Experimental Protocol: A Validated Method for Stability Assessment

Trustworthy data is built on robust protocols. The following method is designed to be a self-validating system for quantifying the stability of morpholinoethylating agents like MEITC in aqueous buffers using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Objective

To determine the degradation kinetics of a morpholinoethylating agent over time in a selected aqueous buffer at a controlled temperature.

Causality Behind Experimental Design (E-E-A-T)

• Why RP-HPLC? RP-HPLC is a stability-indicating method capable of separating the parent, more hydrophobic morpholinoethylating agent from its more polar amine degradation product. This separation allows for direct quantification of the remaining active agent over time.

• Critical Parameter - Column Temperature: Many isothiocyanates have limited aqueous solubility and can precipitate in the chromatographic system at room temperature, leading to artificially low and highly variable quantification.[7][8] Heating the column to 60°C is a critical step. This increases the solubility of the agent in the mobile phase, prevents precipitation, and ensures accurate and reproducible measurements.[7][8] This single parameter change transforms the assay from a potentially unreliable estimate to a robust, quantitative method.

• Why a Quenching Step? The degradation reaction is stopped, or "quenched," at each time point by adding a water-miscible organic solvent (like acetonitrile). This prevents further degradation between the time of sampling and the time of analysis, ensuring that the measured concentration accurately reflects the concentration at the specific time point.

Figure 2. Experimental workflow for assessing agent stability via RP-HPLC.

Step-by-Step Methodology

• Preparation of Solutions:

  • Agent Stock Solution (100 mM): Accurately weigh the morpholinoethylating agent (e.g., MEITC) and dissolve in anhydrous DMSO to the final concentration. Store desiccated at -20°C.

  • Reaction Buffer (e.g., 1x PBS, pH 7.4): Prepare the desired aqueous buffer and pre-warm it to the reaction temperature (e.g., 37°C).

  • Quenching Solution (50% Acetonitrile): Prepare a 1:1 mixture of acetonitrile and water.

• Initiation of Degradation Study:

  • In a temperature-controlled water bath or block at 37°C, add a defined volume of the pre-warmed reaction buffer to a microcentrifuge tube.

  • To initiate the reaction (t=0), add a small volume of the 100 mM agent stock solution to the buffer to achieve the desired final concentration (e.g., 1 mM). Mix immediately by vortexing.

• Time-Course Sampling:

  • Immediately after mixing (this is the T=0 sample), withdraw an aliquot (e.g., 50 µL) and add it to a tube containing an equal volume (50 µL) of the Quenching Solution. Mix thoroughly.

  • Repeat the sampling and quenching process at subsequent time points (e.g., 5, 15, 30, 60, 90, and 120 minutes).

  • Place all quenched samples on ice or at 4°C until analysis.

• RP-HPLC Analysis:

  • HPLC System: A standard HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Column Temperature: Set the column oven to 60°C. [7][8]

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: A suitable gradient to separate the parent compound from its degradation product. For example: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor at a suitable wavelength for the agent (e.g., ~245 nm for isothiocyanates).

  • Injection Volume: 20 µL.

  • Inject each quenched time-point sample.

• Data Analysis:

  • Identify the peak corresponding to the parent morpholinoethylating agent.

  • Integrate the peak area for each time point.

  • Plot the natural logarithm of the peak area (ln[Area]) versus time (in seconds).

  • Perform a linear regression on the data points. The degradation of many compounds follows first-order kinetics, which should yield a straight line.

  • The slope of this line is the negative of the degradation rate constant (-k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

Conclusion and Recommendations

The stability of a morpholinoethylating agent is not a trivial parameter; it is a critical determinant of success in bioconjugation and drug development.

• Agent Selection: For applications in aqueous media, 2-Morpholinoethyl Isothiocyanate (MEITC) is demonstrably superior to N-(2-Morpholinoethyl) Isocyanate (MEIC) due to its significantly greater hydrolytic stability. The use of MEIC should be restricted to anhydrous conditions or situations where extremely rapid, non-selective labeling is desired and can be controlled.

• Experimental Practice: Always prepare stock solutions of these agents in a high-quality anhydrous organic solvent like DMSO. When performing conjugations, add the agent to the aqueous reaction buffer immediately before introducing the biomolecule to minimize degradation.

• Validation is Key: The stability of these agents is highly dependent on pH, buffer composition, and temperature. Researchers are strongly encouraged to perform a stability assessment using the provided HPLC protocol under their specific experimental conditions to establish a reliable operational window for their work.

By understanding the chemical principles of stability and employing robust analytical methods, researchers can harness the full potential of morpholinoethylating agents to advance their scientific objectives with confidence and reproducibility.

References

• Gupta, V., Paritala, H., & Carroll, K. S. (2016). Reactivity, Selectivity, and Stability in Sulfenic Acid Detection: A Comparative Study of Nucleophilic and Electrophilic Probes. Bioconjugate Chemistry.

• Harrigan, M. N. (2018). A Comparative Study of Isocyanates and Isothiocyanates via One Electron Reduction. University of Southern Mississippi Honors Theses.

• Das, S., et al. (2022). Flourishing reactivities of isocyanates and isothiocyanates using group 13 elements. Dalton Transactions.

• National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: Isocyanates and Isothiocyanates.

• Chemodex. (n.d.). 2-Morpholinoethyl isocyanide.

• Stephanopoulos, N., & Francis, M. B. (2011). Choosing an effective protein bioconjugation strategy. Nature Chemical Biology.

• Kalia, J., & Raines, R. T. (2010). Advances in Bioconjugation. Current Organic Chemistry.

• Prakash, C., et al. (2012). Phenylalkyl isoselenocyanates vs phenylalkyl isothiocyanates: thiol reactivity and its implications for in vitro anticancer activity. Pharmaceutical Research.

• ChemBK. (n.d.). 2-MORPHOLINOETHYL ISOTHIOCYANATE.

• Echemi. (n.d.). 2-Morpholinoethyl isocyanide SDS.

• Sigma-Aldrich. (n.d.). 2-Morpholinoethyl isocyanide product page.

• McKay, C. S., & Finn, M. G. (2014). Click Chemistry in Complex Mixtures: Bioorthogonal Catalysis. Chemistry & Biology.

• van der Heden van Noort, G. J., et al. (2014). Comparative Methods for Analysis of Protein Covalent Modification by Electrophilic Quinoids Formed From Xenobiotics. Chemical Research in Toxicology.

• Bisht, T., et al. (2024). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. Current Pharmaceutical Design.

• Abba, M. L., et al. (2023). A Comparative Review of Key Isothiocyanates and Their Health Benefits. Metabolites.

• Sigma-Aldrich. (n.d.). 2-Morpholinoethyl isocyanide technical specifications.

• PubChem. (n.d.). 2-Morpholinoethyl isothiocyanate.

• Wilson, E. A., et al. (2013). Improvement in determination of isothiocyanates using high-temperature reversed-phase HPLC. Journal of Separation Science.

• TCI Chemicals. (n.d.). Bioconjugation Reagents.

• Wilson, E. A., et al. (2013). Improvement in determination of isothiocyanates using high-temperature reversed-phase HPLC. PubMed.

• Castro, A., et al. (1998). The kinetics and mechanism of the hydrolysis of p-nitrophenyl isothiocyanate promoted by soft metal ions. Journal of the Chemical Society, Perkin Transactions 2.

• Hanschen, F. S., et al. (2018). Isothiocyanates, Nitriles, and Epithionitriles from Glucosinolates Are Affected by Genotype and Developmental Stage in Brassica oleracea Varieties. Frontiers in Plant Science.

• Al-Shehri, S., et al. (2020). Development of HPLC Method for Quantification of Sinigrin from Raphanus sativus Roots and Evaluation of Its Anticancer Potential. Molecules.

• NICNAS. (2020). Polymers containing isocyanate monomers: Human health tier II assessment.

• Sigma-Aldrich. (n.d.). 2-(4-Morpholino)ethyl isothiocyanate product page.

• Wilson, E. A., et al. (2013). Simultaneous Determination of Various Isothiocyanates by RP-LC Following Precolumn Derivatization with Mercaptoethanol. ResearchGate.

• Zhang, G., et al. (2016). Fast Cysteine Bioconjugation Chemistry. Angewandte Chemie International Edition.

• Charistou, A. N., et al. (2021). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. Molecules.

• Eco-Vector Journals Portal. (2024). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics.

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A Senior Application Scientist's Guide to Synthetic Equivalents of 4-(2-Bromoethyl)morpholine Hydrobromide

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the morpholine scaffold is a celebrated privileged structure. Its incorporation into bioactive molecules frequently imparts desirable physicochemical properties, such as improved aqueous solubility, metabolic stability, and pharmacokinetic profiles.[1][2] Consequently, reagents that facilitate the introduction of the morpholinoethyl moiety are invaluable tools in drug discovery. 4-(2-Bromoethyl)morpholine hydrobromide has traditionally been a go-to reagent for this purpose. However, the demands of contemporary synthetic efficiency, cost-effectiveness, and process safety have spurred the exploration of viable alternatives.

This guide provides an in-depth comparative analysis of 4-(2-Bromoethyl)morpholine hydrobromide and its principal synthetic equivalents: the corresponding chloro, mesyloxy, and tosyloxy derivatives. We will delve into the nuances of their reactivity, stability, and cost, supported by experimental protocols and data to inform your selection of the optimal reagent for your specific synthetic challenge.

The Central Player: 4-(2-Bromoethyl)morpholine Hydrobromide

4-(2-Bromoethyl)morpholine hydrobromide is a reliable and widely used alkylating agent. The bromide ion is a good leaving group, making the ethyl chain susceptible to nucleophilic attack by a variety of functional groups, including amines, phenols, and thiols. Its hydrobromide salt form enhances its stability for storage and handling.

Synthetic Workflow: Preparation of 4-(2-Bromoethyl)morpholine Hydrobromide

The synthesis typically starts from the readily available 4-(2-hydroxyethyl)morpholine.

Caption: Synthesis of 4-(2-Bromoethyl)morpholine Hydrobromide.

The Alternatives: A Comparative Overview

The choice of an alkylating agent is a critical decision in a synthetic route, impacting reaction kinetics, yield, purification, and cost. Below, we compare 4-(2-bromoethyl)morpholine with its chloro, mesyloxy, and tosyloxy counterparts.

Feature	4-(2-Bromoethyl)morpholine	4-(2-Chloroethyl)morpholine	4-(2-Mesyloxyethyl)morpholine	4-(2-Tosyloxyethyl)morpholine
Reactivity	High	Moderate	Moderate to High	High
Leaving Group Ability	Good (Br⁻)	Fair (Cl⁻)	Good (MsO⁻)	Excellent (TsO⁻)
Relative Cost of Synthesis	Moderate	Low	Low to Moderate	Moderate
Stability	Good as hydrobromide salt	Good as hydrochloride salt	Moderate; sensitive to moisture	Good
Byproducts	HBr	HCl	MsOH	TsOH
Safety Concerns	Irritant, harmful if swallowed[3][4]	Irritant, toxic, corrosive[5]	Corrosive	Corrosive

The Chloro Analog: 4-(2-Chloroethyl)morpholine Hydrochloride

The most direct and cost-effective alternative is 4-(2-chloroethyl)morpholine hydrochloride. Chlorine is a less effective leaving group than bromine, which translates to lower reactivity. This can be advantageous in situations requiring greater selectivity or to temper a highly reactive nucleophile. However, harsher reaction conditions, such as higher temperatures or longer reaction times, are often necessary to achieve comparable yields to the bromo derivative.

Experimental Protocol: Synthesis of 4-(2-Chloroethyl)morpholine Hydrochloride

Materials:

• 4-(2-Hydroxyethyl)morpholine

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

Procedure:

• To a stirred solution of 4-(2-hydroxyethyl)morpholine (1.0 eq.) in DCM at 0 °C, slowly add thionyl chloride (1.2 eq.).

• Allow the reaction mixture to warm to room temperature and then heat to reflux (approx. 40 °C) overnight.

• Monitor the reaction progress by TLC.

• Upon completion, cool the mixture and carefully quench with a saturated solution of sodium bicarbonate.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-(2-chloroethyl)morpholine.

• The hydrochloride salt can be prepared by bubbling HCl gas through a solution of the free base in a suitable solvent like diethyl ether.

Expected Yield: ~74%

N-Alkylation with 4-(2-Chloroethyl)morpholine Hydrochloride

This reagent is frequently used in the synthesis of pharmaceuticals, such as antihistamines.

Materials:

• Nucleophile (e.g., a secondary amine or heterocycle)

• 4-(2-Chloroethyl)morpholine hydrochloride

• Base (e.g., K₂CO₃, NaH, or an organic base like triethylamine)

• Solvent (e.g., DMF, acetonitrile, or acetone)

Procedure:

• To a solution of the nucleophile (1.0 eq.) in the chosen solvent, add the base (1.5-2.0 eq.).

• Add 4-(2-chloroethyl)morpholine hydrochloride (1.2 eq.).

• Heat the reaction mixture to a temperature appropriate for the reactivity of the nucleophile and the solvent (e.g., 80-100 °C for DMF).

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the mixture, filter any inorganic salts, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

The Sulfonate Esters: Mesylate and Tosylate Analogs

Sulfonate esters, such as mesylates and tosylates, are excellent leaving groups, often exhibiting reactivity comparable to or greater than alkyl bromides. They are readily prepared from 4-(2-hydroxyethyl)morpholine and the corresponding sulfonyl chloride.

Experimental Protocol: Synthesis of 4-(2-Mesyloxyethyl)morpholine

Materials:

• 4-(2-Hydroxyethyl)morpholine

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM)

• Cold water, cold 10% HCl, cold saturated NaHCO₃, and brine

Procedure:

• Dissolve 4-(2-hydroxyethyl)morpholine (1.0 eq.) and triethylamine (1.5 eq.) in DCM and cool to 0 °C.

• Slowly add methanesulfonyl chloride (1.2 eq.) dropwise, maintaining the temperature between 0 and 5 °C.

• Stir the reaction mixture at this temperature for 1-2 hours, monitoring by TLC.

• Transfer the mixture to a separatory funnel and wash sequentially with cold water, cold 10% HCl, cold saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Experimental Protocol: Synthesis of 4-(2-Tosyloxyethyl)morpholine

The procedure is analogous to the mesylate synthesis, substituting methanesulfonyl chloride with p-toluenesulfonyl chloride (TsCl).

Key Differences and Considerations:

• Reactivity: The tosylate group is generally a slightly better leaving group than the mesylate group due to the electron-withdrawing nature of the tolyl group, which further stabilizes the resulting anion.

• Cost: Methanesulfonyl chloride is typically less expensive than p-toluenesulfonyl chloride.[2][3][6][7][8][9][10][11]

• Crystallinity: Tosylates are often crystalline solids, which can facilitate purification by recrystallization. Mesylates are more frequently oils.

N-Alkylation with Sulfonate Esters

The protocol for N-alkylation with these reagents is similar to that for the halo-analogs, but often proceeds under milder conditions (e.g., lower temperatures or shorter reaction times) due to the higher reactivity of the sulfonate leaving groups.

Caption: General workflow for the synthesis and application of 4-(2-substituted-ethyl)morpholine alkylating agents.

Causality Behind Experimental Choices

• Choice of Base: A non-nucleophilic base like K₂CO₃ or an organic amine (Et₃N, DIPEA) is crucial to deprotonate the nucleophile without competing in the alkylation reaction. For less acidic nucleophiles, a stronger base like NaH may be required.

• Solvent Selection: Polar aprotic solvents like DMF and acetonitrile are often preferred as they effectively solvate the cation of the base while leaving the nucleophilic anion relatively free, thus accelerating the Sₙ2 reaction.

• Temperature Control: For the synthesis of mesylates and tosylates, low temperatures are essential to prevent side reactions and decomposition of the sulfonylating agent. During alkylation, the temperature is dictated by the reactivity of both the nucleophile and the electrophile.

Conclusion and Recommendations

The selection of an appropriate synthetic equivalent for 4-(2-bromoethyl)morpholine hydrobromide is a multi-faceted decision.

• For cost-sensitive, large-scale syntheses where moderate reactivity is acceptable, 4-(2-chloroethyl)morpholine hydrochloride is an excellent choice.

• 4-(2-Bromoethyl)morpholine hydrobromide remains a robust and reliable option, offering a good balance of reactivity and stability.

• When high reactivity and mild reaction conditions are paramount, 4-(2-tosyloxyethyl)morpholine is often the superior choice, despite its higher cost.

• 4-(2-Mesyloxyethyl)morpholine provides a good compromise between the high reactivity of the tosylate and the lower cost of the starting materials.

By understanding the interplay of reactivity, stability, and cost, researchers can make an informed decision to optimize their synthetic strategies for the efficient incorporation of the valuable morpholinoethyl moiety into their target molecules.

References

• Bös, M., Jolidon, S., & Gmünder, H. (1990). Synthesis and in vitro evaluation of new morpholine derivatives as potential antidepressants. European Journal of Medicinal Chemistry, 25(5), 387-394.

• PubChem. 4-(2-Bromoethyl)morpholine hydrobromide. Retrieved from [Link]

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• IndiaMART. Methanesulfonyl Chloride - Mesyl Chloride Latest Price, Manufacturers & Suppliers. Retrieved from [Link]

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• IndiaMART. Phosphorus Tribromide - CAS No 7789-60-8 Latest Price, Manufacturers & Suppliers. Retrieved from [Link]

• Cenmed. 4 (2 Hydroxyethyl)Morpholine Reagentplu. Retrieved from [Link]

• A Minireview on the Morpholine-Ring-Containing U.S. FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. ACS Omega, 8(46), 43633–43653.

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• 11. Methanesulfonyl chloride price,buy Methanesulfonyl chloride - chemicalbook [m.chemicalbook.com]

analytical methods for confirming product structure after reaction

As a Senior Application Scientist, I've witnessed firsthand the paramount importance of rigorously confirming the molecular structure of a newly synthesized compound. An assumed structure is merely a hypothesis; without empirical validation, subsequent research, development, and manufacturing efforts rest on an unstable foundation. In fields like drug development, an error in structural assignment can have profound safety and efficacy implications.

This guide is designed for researchers and drug development professionals, moving beyond a simple listing of techniques. It provides a comparative analysis of the primary analytical methods for structural confirmation, grounded in the principles of scientific integrity. We will explore the causality behind experimental choices, describe self-validating protocols, and compare the performance of each method to arm you with the knowledge to select the most effective and efficient analytical strategy.

The Orthogonal Approach: A Pillar of Confidence

No single analytical technique is infallible. Each method interrogates a different physical property of a molecule, and its data provides a unique piece of the structural puzzle. The most robust and trustworthy structural confirmations are achieved by employing an orthogonal approach , where multiple, complementary techniques are used. When independent methods converge on the same structural assignment, confidence in the result increases exponentially. This guide will focus on the four cornerstone techniques of modern structural elucidation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Maps the carbon-hydrogen framework.

• Mass Spectrometry (MS): Determines the molecular weight and elemental composition.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifies the functional groups present.

• Single Crystal X-ray Crystallography: Provides the definitive three-dimensional atomic arrangement.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy is arguably the most powerful and preeminent technique for determining the structure of organic compounds in solution.[1][2] It is non-destructive and provides a wealth of information about the molecular framework by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C.[1][3]

The power of NMR lies in its ability to reveal not just the presence of certain atoms, but their precise chemical environment and connectivity. A logical combination of NMR experiments can decipher the complete molecular structure by revealing inter-atomic connections.[4]

Causality & Experimental Choice

We don't just run an NMR experiment; we conduct a targeted investigation. The choice of experiment is dictated by the questions we need to answer.

• 1D ¹H NMR: This is the starting point. It tells us the number of different types of proton environments, the relative number of protons in each environment (integration), and how they are coupled to their neighbors (multiplicity/splitting).[5]

• 1D ¹³C NMR (and DEPT): This experiment reveals the number of different carbon environments. Coupled with a DEPT (Distortionless Enhancement by Polarization Transfer) experiment, we can determine whether each carbon is a CH₃, CH₂, CH, or a quaternary carbon.[5]

• 2D Correlation Spectroscopy (COSY): When the 1D ¹H spectrum is complex, COSY is used to identify which protons are spin-coupled to each other, typically those separated by two or three bonds. This helps piece together fragments of the molecule.[5]

• 2D Heteronuclear Correlation (HSQC/HETCOR): This experiment correlates proton signals directly with the carbon signals they are attached to, providing unambiguous ¹H-¹³C one-bond connections.[4][5]

• 2D Heteronuclear Multiple Bond Correlation (HMBC): This is a key experiment for connecting the molecular fragments. It shows correlations between protons and carbons that are two or three bonds away, allowing us to build the complete carbon skeleton.[5]

Experimental Workflow: A Strategic Approach to NMR Analysis

The following workflow represents a robust, self-validating system for elucidating a novel structure.

Caption: Logical workflow for comprehensive NMR-based structure elucidation.

Standard Protocol: 1D ¹H NMR Acquisition

• Sample Preparation: Accurately weigh ~5-10 mg of the purified compound. Dissolve it in 0.6-0.7 mL of an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical; it must dissolve the sample and have minimal overlapping signals with the analyte.

• Instrument Setup: Insert the sample into the NMR spectrometer. The instrument is "locked" onto the deuterium signal of the solvent to stabilize the magnetic field. The magnetic field is then "shimmed" by adjusting homogeneity coils to achieve maximum resolution, resulting in sharp, symmetrical peaks.

• Acquisition: A standard proton experiment is run. This involves applying a short radiofrequency (RF) pulse to excite the nuclei and then recording the resulting signal (Free Induction Decay, or FID) as the nuclei relax.

• Processing: The FID is converted from a time-domain signal to a frequency-domain spectrum using a Fourier Transform (FT).[3] The spectrum is then phased (to ensure all peaks are positive and have a flat baseline), the baseline is corrected, and the spectrum is referenced (typically to the residual solvent peak or an internal standard like TMS at 0 ppm).

• Analysis: The chemical shifts, integration values, and splitting patterns of the peaks are analyzed to deduce structural information.[6][7]

Mass Spectrometry (MS): The Molecular Scale

Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio (m/z) of ions.[8] Its primary and most crucial role in this context is the precise determination of the molecular weight of the product. High-resolution mass spectrometry (HRMS) can provide a mass measurement with enough accuracy to determine the elemental formula of the molecule.[9]

Causality & Experimental Choice

The choice of MS technique depends on the nature of the analyte and the information required.

• Ionization Method: The goal is to convert the neutral analyte molecule into a gas-phase ion with minimal decomposition.[8]

  • Electrospray Ionization (ESI): A "soft" technique ideal for polar, thermally fragile, and large molecules like proteins or peptides. It often produces the protonated molecule [M+H]⁺ or sodiated adduct [M+Na]⁺.[9][10]

  • Electron Ionization (EI): A "hard" technique used for volatile, thermally stable, smaller organic molecules. It bombards the molecule with high-energy electrons, creating a molecular ion (M⁺·) and causing extensive, reproducible fragmentation.[10][11] The resulting fragmentation pattern is a molecular fingerprint that can provide significant structural information.[11][12][13]

• Mass Analyzer: This component separates the ions based on their m/z ratio.[8] Analyzers like Time-of-Flight (ToF) and Orbitrap are known for their high resolution and mass accuracy, making them ideal for formula determination.[10]

Experimental Workflow: LC-MS for Molecular Formula Determination

Caption: General experimental workflow for Mass Spectrometry.

Standard Protocol: High-Resolution LC-MS (ESI-ToF)

• Sample Preparation: Prepare a dilute solution of the purified compound (~0.1 mg/mL) in a suitable solvent compatible with the liquid chromatography (LC) mobile phase (e.g., methanol or acetonitrile/water).

• Chromatographic Separation (Optional but Recommended): Inject the sample into an HPLC or UPLC system. This step ensures that the analyte entering the mass spectrometer is pure and separates it from any non-volatile salts or impurities that could suppress ionization.[14]

• Ionization: The eluent from the LC flows into the ESI source. A high voltage is applied to a capillary, creating a fine spray of charged droplets. As the solvent evaporates, the charge on the droplets increases until ions are ejected into the gas phase.

• Mass Analysis: The ions are guided into the high-vacuum region of the mass analyzer (e.g., a ToF analyzer). Here, they are accelerated by an electric field and travel down a flight tube. Lighter ions travel faster and reach the detector first. The instrument precisely measures the time it takes for each ion to reach the detector, which is then converted to an m/z value.

• Data Interpretation: The most intense peak corresponding to the product is analyzed. For an ESI experiment, this is often the [M+H]⁺ ion. The exact mass is used to calculate possible elemental formulas. The isotopic pattern (e.g., the presence of a significant M+2 peak for chlorine or bromine) provides further confirmation of the elemental composition.[9]

FT-IR Spectroscopy: The Functional Group Check

Fourier-Transform Infrared (FT-IR) Spectroscopy is a rapid, non-destructive, and straightforward technique used to identify the functional groups present in a molecule.[15] It works on the principle that chemical bonds vibrate at specific frequencies. When infrared radiation is passed through a sample, the bonds absorb the energy corresponding to their characteristic vibrational frequencies.[16]

Causality & Experimental Choice

While not typically used for elucidating the entire structure of an unknown, FT-IR is an invaluable first-pass technique. It provides a quick and easy way to confirm the success of a reaction. For example, if a reaction is intended to convert an alcohol (broad O-H stretch ~3300 cm⁻¹) to a ketone (strong C=O stretch ~1715 cm⁻¹), the disappearance of the former and the appearance of the latter in the IR spectrum is strong evidence of the transformation.[16]

The main experimental choice involves sample preparation, which depends on the physical state of the sample.[17]

Standard Protocol: KBr Pellet Method (for Solids)

• Sample Preparation: Add approximately 1-2 mg of the finely ground solid sample to ~100-200 mg of dry, IR-grade potassium bromide (KBr) powder in an agate mortar.[18]

• Mixing: Gently grind the two solids together with a pestle until a fine, homogeneous powder is obtained. KBr is used because it is transparent to infrared radiation in the typical analysis range.[19]

• Pellet Formation: Transfer the mixture to a pellet die. Place the die into a hydraulic press and apply several tons of pressure for a few minutes. This sinters the KBr into a clear or translucent pellet containing the dispersed sample.

• Analysis: Place the KBr pellet into the sample holder in the FT-IR spectrometer.

• Data Acquisition: Acquire the spectrum. The instrument records an interferogram, which is then subjected to a Fourier Transform to generate the final spectrum of absorbance or transmittance versus wavenumber (cm⁻¹).

• Data Interpretation: Analyze the spectrum for characteristic absorption bands corresponding to specific functional groups (e.g., O-H, N-H, C=O, C≡N, C=C).[20][21] The region below 1500 cm⁻¹ is known as the "fingerprint region" and contains complex vibrations characteristic of the molecule as a whole.[16][22]

Single Crystal X-ray Crystallography: The Absolute Answer

For molecules that can be crystallized, single-crystal X-ray diffraction is the most powerful method for determining the three-dimensional structure.[23][24] It is an unambiguous and direct method that provides precise information on bond lengths, bond angles, and the absolute stereochemistry of chiral centers.[25][26]

Causality & Experimental Choice

The primary challenge and experimental variable in this technique is not the analysis itself, but the prerequisite: growing a high-quality, single crystal of appropriate size (typically 0.1-0.3 mm) that is free of defects.[27][28] This can be a significant bottleneck and is often more of an art than a science, involving the slow evaporation of solvent, vapor diffusion, or cooling of a saturated solution.

Experimental Workflow: From Crystal to Structure

Caption: The workflow for single crystal X-ray structure determination.

Standard Protocol: Structure Determination

• Crystal Selection and Mounting: A suitable crystal is identified under a microscope and carefully mounted on a goniometer head, often using a cryo-loop and flash-cooling in liquid nitrogen to protect it from radiation damage.[29]

• Data Collection: The mounted crystal is placed in the X-ray diffractometer. A fine, monochromatic beam of X-rays is directed at the crystal. As the crystal is rotated through various angles, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice.[26] A detector records the position and intensity of thousands of these diffracted reflections.

• Structure Solution: The collected diffraction data is processed by a computer. The "phase problem" is solved using computational methods to generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares algorithm, which adjusts the atomic positions and thermal parameters to achieve the best possible fit between the observed diffraction pattern and the one calculated from the model.[30]

• Validation: The final structure is validated using various metrics (e.g., R-factor) to ensure its quality and accuracy. The output is a definitive 3D model of the molecule in the solid state.

Performance Comparison: Choosing the Right Tool

The selection of an analytical method is a strategic decision based on the information required, the nature of the sample, and available resources. The following table provides a comparative overview.

Feature	NMR Spectroscopy	Mass Spectrometry	FT-IR Spectroscopy	X-ray Crystallography
Primary Information	Atomic connectivity (C-H framework), stereochemistry	Molecular weight, elemental formula, fragmentation	Presence/absence of functional groups	Absolute 3D structure, bond lengths/angles
Sample State	Solution	Solid, Liquid, Gas (analyte must be ionized)	Solid, Liquid, Gas	Solid (high-quality single crystal required)
Sample Amount	1-20 mg	ng to µg	~1-10 mg	Single crystal (~0.1 mm)
Destructive?	No	Yes	No	No (crystal can be recovered)
Typical Time	30 min (1D) to several hours (2D)	5-30 minutes	< 5 minutes	Several hours to days (including crystal growth)
Key Strength	Unparalleled detail on molecular framework in solution	High sensitivity and exact mass determination	Speed, simplicity, and low cost	Unambiguous, definitive 3D structural proof
Key Limitation	Lower sensitivity, requires soluble sample, complex spectra	Destructive, limited structural info from soft ionization	Limited structural information	Requires a suitable single crystal, which can be difficult to obtain

Conclusion: An Integrated Strategy for Unambiguous Confirmation

Confirming the structure of a reaction product is a multi-faceted process that demands a thoughtful, evidence-based approach. Relying on a single piece of data is insufficient. The gold standard is an integrated strategy that leverages the complementary strengths of multiple analytical techniques.

A typical and highly effective workflow begins with the rapid and simple techniques: FT-IR to confirm the expected functional group transformation and LC-MS to verify that the product has the correct molecular weight and elemental formula. This is followed by a comprehensive NMR analysis (1D and 2D) to meticulously piece together the atomic connectivity and establish the carbon-hydrogen skeleton. For novel compounds, chiral molecules, or in cases where ambiguity remains, the final, definitive proof is provided by single-crystal X-ray crystallography, which delivers the absolute three-dimensional structure. By layering the evidence from these orthogonal methods, researchers can achieve the highest level of confidence in their structural assignments, ensuring the integrity and validity of their scientific endeavors.

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A Senior Application Scientist's Guide to Comparing Yields of Reactions with Different Alkylating Agents

For researchers and professionals in synthetic chemistry and drug development, the selection of an appropriate alkylating agent is a critical decision that directly influences reaction efficiency, yield, and overall project timelines. An alkylating agent's performance is not an intrinsic constant but is dictated by a complex interplay of its chemical nature, the substrate's structure, and the specific reaction conditions.

This guide provides an in-depth comparison of common alkylating agents, grounded in mechanistic principles and supported by practical, field-proven experimental protocols. We will move beyond simple reagent lists to explain the causality behind experimental choices, enabling you to design and execute robust, high-yield alkylation reactions.

The Mechanistic Dichotomy: Understanding SN1 and SN2 Pathways

At the heart of most alkylation reactions are two fundamental nucleophilic substitution mechanisms: SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular). The preferred pathway is the single most important factor determining reaction rate, yield, and stereochemical outcome.

• The SN1 Pathway: A two-step process initiated by the spontaneous departure of the leaving group to form a carbocation intermediate.[1] This intermediate is then rapidly attacked by the nucleophile. This pathway is favored for tertiary substrates that form stable carbocations and is promoted by polar protic solvents.[2][3]

• The SN2 Pathway: A single, concerted step where the nucleophile attacks the electrophilic carbon from the backside, simultaneously displacing the leaving group.[4] This mechanism is favored for sterically unhindered methyl and primary substrates and is accelerated in polar aprotic solvents.[3][5]

The choice of alkylating agent, with its specific alkyl group and leaving group, profoundly influences which pathway is favored.

Caption: Figure 1. Comparison of SN1 and SN2 Reaction Pathways.

Critical Factors Governing Alkylation Yield

Maximizing yield requires a holistic understanding of the variables at play. The structure of the alkylating agent is paramount, but its effectiveness is always relative to the substrate, solvent, and nucleophile.

Caption: Figure 2. Interplay of Factors Affecting Alkylation Yield.

The Leaving Group: The Engine of the Reaction

The efficacy of an alkylating agent is fundamentally tied to the ability of its leaving group to depart. A good leaving group is the conjugate base of a strong acid, as it can stabilize the negative charge it acquires upon dissociation.[6] The hierarchy of leaving group ability directly correlates with reaction rates.[7]

The Alkyl Group: The Steering Wheel for Mechanism

The structure of the alkyl group (R-X) is the primary determinant of the reaction mechanism.

• Methyl and Primary (1°) Alkyl Groups: These are unhindered and strongly favor the SN2 pathway. Competing E2 elimination is minimal.[8]

• Secondary (2°) Alkyl Groups: These are borderline cases where both SN1 and SN2 mechanisms are possible. The outcome is highly sensitive to the leaving group, solvent, and nucleophile strength.[1]

• Tertiary (3°) Alkyl Groups: Severe steric hindrance prevents backside attack, making the SN2 pathway impossible.[9] These substrates react exclusively through the SN1 mechanism, but E1 elimination is a significant and often dominant side reaction.[2]

The Substrate and Nucleophile

While this guide focuses on the alkylating agent, the substrate and nucleophile are integral to the reaction system. Steric hindrance around the nucleophilic site on the substrate can slow down SN2 reactions.[10] Similarly, a strong, unhindered nucleophile will favor the SN2 pathway, whereas a weak, neutral nucleophile (like water or an alcohol) is more characteristic of SN1 reactions.[11]

A Head-to-Head Comparison of Alkylating Agent Classes

The choice of agent involves a trade-off between reactivity, selectivity, cost, and safety. The following table provides a comparative overview of the most common classes.

Alkylating Agent Class	Example(s)	Leaving Group (X⁻)	pKa (H-X)	Relative SN2 Rate (vs. R-OMs)	Key Characteristics & Use Cases
Alkyl Triflates	Methyl triflate (MeOTf)	Triflate (CF₃SO₃⁻)	~ -13[7]	56,000[7]	Extremely reactive ("super" leaving group). Ideal for unreactive substrates or when very fast reaction rates are needed. Can be unstable and expensive.[6]
Alkyl Tosylates/Mesylates	Methyl tosylate (MeOTs)	Tosylate/Mesylate	~ -6.5 / -2[7]	0.7 / 1.0[7]	Excellent, versatile leaving groups. More stable and economical than triflates. Workhorses for a vast range of transformations.[12]
Dialkyl Sulfates	Dimethyl sulfate (DMS)	Methyl sulfate (CH₃SO₄⁻)	~ -3.0	High	Highly reactive and economical methylating/ethylating agents. Often used in industrial processes. Caution: highly toxic and carcinogenic.[13][14]
Alkyl Iodides	Methyl iodide (MeI)	Iodide (I⁻)	~ -10	~30	Most reactive of the alkyl halides. Iodide is an excellent leaving group and a soft nucleophile. Often the choice for difficult SN2 reactions.[5]
Alkyl Bromides	Benzyl bromide (BnBr)	Bromide (Br⁻)	~ -9	~10	Good reactivity and stability. A common choice for general-purpose alkylations. Benzylic and allylic bromides are highly reactive due to transition state stabilization.[5]
Alkyl Chlorides	Benzyl chloride (BnCl)	Chloride (Cl⁻)	~ -7	~0.03	Least reactive of the halides. Often requires harsher conditions or catalysts (e.g., NaI for Finkelstein reaction). More economical for large-scale synthesis.[15]

Experimental Framework for Comparative Yield Analysis

Objective comparison requires standardized, reproducible experimental design. The following workflow and protocols provide a robust system for evaluating different alkylating agents for a specific transformation.

Caption: Figure 3. Experimental Workflow for Comparing Alkylating Agents.

Protocol 1: Comparative Alkylation of 4-Methoxyphenol

This protocol describes a representative procedure for comparing the methylation efficiency of methyl iodide (MeI), dimethyl sulfate (DMS), and methyl tosylate (MeOTs).

Objective: To determine the reaction yield for three different methylating agents under identical conditions.

Materials:

• 4-Methoxyphenol

• Potassium Carbonate (K₂CO₃), anhydrous

• Methyl Iodide (MeI)

• Dimethyl Sulfate (DMS)

• Methyl Tosylate (MeOTs)

• Acetone, anhydrous

• Dodecane (Internal Standard for GC)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In three separate, oven-dried 50 mL round-bottom flasks equipped with stir bars and reflux condensers, add 4-methoxyphenol (1.24 g, 10.0 mmol) and anhydrous potassium carbonate (2.07 g, 15.0 mmol).

• Solvent Addition: Add 20 mL of anhydrous acetone to each flask.

• Reagent Addition:

  • Flask A: Add methyl iodide (0.68 mL, 11.0 mmol).

  • Flask B: Add dimethyl sulfate (1.04 mL, 11.0 mmol). Caution: Highly Toxic.

  • Flask C: Add methyl tosylate (2.05 g, 11.0 mmol).

• Reaction: Heat all three reactions to reflux (approx. 56°C) and stir vigorously for 4 hours. Monitor the reaction progress by TLC or GC-MS if desired.

• Workup:

  • Cool the reaction mixtures to room temperature.

  • Filter off the potassium carbonate and rinse the solid with diethyl ether.

  • Combine the filtrates and evaporate the solvent under reduced pressure.

  • Redissolve the residue in 50 mL of diethyl ether.

  • Wash the organic layer sequentially with 1N NaOH (2 x 20 mL) to remove unreacted phenol, water (1 x 20 mL), and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product (4-methoxyanisole).

Protocol 2: Yield Determination by Gas Chromatography (GC)

Objective: To accurately quantify the mass of 4-methoxyanisole produced in each reaction using an internal standard.

Procedure:

• Stock Solution Preparation: Accurately weigh the total amount of crude product obtained from each reaction (e.g., from Flask A) into a 10 mL volumetric flask.

• Internal Standard Addition: To the same flask, add a precise mass of the internal standard, dodecane (approx. 100 mg). The mass must be known accurately.

• Sample Preparation: Dilute the flask to the 10 mL mark with a suitable solvent (e.g., ethyl acetate).

• GC Analysis:

  • Inject 1 µL of the prepared sample onto a GC equipped with a Flame Ionization Detector (FID).

  • Use a standard non-polar column (e.g., DB-5 or HP-5) and a suitable temperature program (e.g., 50°C hold for 2 min, then ramp 10°C/min to 250°C).

• Data Analysis:

  • Integrate the peak areas for the product (4-methoxyanisole) and the internal standard (dodecane).

  • Calculate the mass of the product using the following formula, assuming a Response Factor (RF) of 1.0 for initial comparison (for absolute accuracy, the RF should be predetermined with authentic standards). Mass_product = (Area_product / Area_IS) * Mass_IS

  • Calculate the final yield: Yield (%) = (Mass_product / Theoretical_Mass) * 100

Protocol 3: Yield Determination by Quantitative NMR (qNMR)

Objective: To accurately quantify the moles of 4-methoxyanisole produced using a high-purity internal standard.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the crude product into an NMR tube. Record the exact mass.

  • Accurately weigh approximately 10 mg of a high-purity internal standard with a known proton count in a clean region of the spectrum (e.g., 1,3,5-trimethoxybenzene) and add it to the same NMR tube. Record the exact mass.

  • Add ~0.7 mL of a deuterated solvent (e.g., CDCl₃).

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum.[16] Crucially, ensure the relaxation delay (d1) is long enough for full relaxation of all relevant protons (typically d1 ≥ 5 * T₁, a value of 30 seconds is often safe).[17]

• Data Analysis:

  • Carefully integrate a well-resolved signal for the product (e.g., the methoxy protons of 4-methoxyanisole) and a signal for the internal standard.

  • Calculate the molar amount of product using the formula: Moles_product = ( (Integral_product / N_protons_product) / (Integral_IS / N_protons_IS) ) * Moles_IS Where N is the number of protons giving rise to the integrated signal.

  • Calculate the final yield: Yield (%) = (Moles_product / Theoretical_Moles) * 100

Interpreting the Results: A Case Study

Applying the above protocols to the alkylation of 4-methoxyphenol would likely generate data similar to the table below.

Alkylating Agent	Reaction Time (h)	Crude Mass (g)	Calculated Yield (GC)	Observations
Methyl Iodide	4	1.31	95%	Fast, clean reaction. Product is easily isolated.
Dimethyl Sulfate	4	1.28	93%	Very fast reaction, comparable to MeI. Requires extreme caution.
Methyl Tosylate	4	1.15	83%	Slower reaction rate; some starting material may remain.

Analysis of Hypothetical Data:

• The high yields from both methyl iodide and dimethyl sulfate are consistent with their high reactivity.[14][15] The choice between them in a real-world scenario would involve weighing the higher cost of MeI against the extreme toxicity of DMS.

• The lower yield for methyl tosylate reflects its lower reactivity compared to the other two agents.[7] To improve the yield, one might increase the reaction time or temperature.

Conclusion

The rational selection of an alkylating agent is a cornerstone of efficient synthetic strategy. By understanding the fundamental principles of SN1 and SN2 mechanisms and by systematically evaluating key factors—leaving group ability, substrate sterics, and reaction conditions—researchers can move from trial-and-error to knowledge-based optimization. This guide provides the theoretical framework and actionable experimental protocols to objectively compare alkylating agents, ensuring the development of robust, high-yield chemical transformations.

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A Researcher's Guide to Hydrobromide Salts: Optimizing Synthesis and Pharmaceutical Performance

In the landscape of drug development and organic synthesis, the journey from a promising active pharmaceutical ingredient (API) to a viable, stable, and effective product is fraught with challenges. One of the most critical decisions made early in this process is salt selection.[1][2] An estimated 50% of all drug molecules are administered as salts, a testament to the power of this strategy to modulate the physicochemical properties of a compound.[1][3] Among the array of potential counterions, the hydrobromide (HBr) salt has emerged as a robust and frequently advantageous choice.[4][5]

This guide provides an in-depth comparison of hydrobromide salts against other common alternatives, supported by experimental insights and data. It is designed for researchers, chemists, and drug development professionals seeking to understand the causality behind salt selection and to leverage the distinct benefits that hydrobromide salts can offer in synthesis and formulation.

The Strategic Imperative of Salt Selection

The conversion of a free acid or, more commonly, a free base into a salt is not a trivial step; it is a strategic decision aimed at overcoming inherent liabilities of the parent molecule.[3] Many APIs, particularly organic amines, present as oils or amorphous solids that are difficult to handle, purify, and formulate.[6] Furthermore, they often exhibit poor aqueous solubility, which can severely limit bioavailability.[3][4]

The ideal salt form should possess a desirable combination of properties, including:

• High Aqueous Solubility & Dissolution Rate: Crucial for oral bioavailability.[3][7]

• Excellent Crystallinity: Ensures batch-to-batch consistency and facilitates purification.[1][8]

• Low Hygroscopicity: Minimizes moisture absorption, which can affect stability and handling.[8]

• Optimal Chemical and Physical Stability: Guarantees shelf-life and prevents degradation.[3][4][8]

• Ease of Synthesis and Manufacturing: Ensures a cost-effective and scalable process.[8]

The selection process is a multi-tiered evaluation, as illustrated in the decision-making workflow below.

Caption: General workflow for the synthesis of a hydrobromide salt.

Comparative Performance: Hydrobromide vs. Other Salts

While hydrochloride (HCl) is the most frequently used salt for basic drugs, hydrobromide offers a compelling alternative and, in some cases, superior properties. [9][10]The choice between them is not arbitrary and must be driven by experimental data.

Property	Hydrobromide (HBr)	Hydrochloride (HCl)	Sulfate (SO₄²⁻)	Organic Salts (e.g., Mesylate)
Anion Size	Larger than Cl⁻	Smallest common halide	Large, divalent	Generally large
Aqueous Solubility	Generally high, comparable to HCl. Can sometimes be higher due to different crystal packing.	Typically high, the most common choice for solubilization. [9]	Variable; can be lower than halides. May be useful for creating less soluble forms. [4]	Highly variable, depends on the specific counterion.
Hygroscopicity	Often low, but compound-specific. Can be less hygroscopic than the corresponding HCl salt.	Can be highly hygroscopic (e.g., ranitidine HCl), but this is not universal. [1]	Generally low hygroscopicity.	Variable. Can sometimes be selected specifically for low hygroscopicity.
Stability	Generally high thermal and chemical stability. [5][11]	High stability, but can sometimes lose HCl gas at elevated temperatures. [1]	Very high thermal stability.	Good stability, often chosen if halides are reactive with the API.
Synthesis	Simple, direct reaction with HBr. [5]	Simple, direct reaction with HCl.	Simple, direct reaction with H₂SO₄.	Simple, direct reaction with the corresponding organic acid.
Common Issues	Potential for bromide-related toxicity at very high doses (rare).	Common-ion effect in the stomach can suppress dissolution. [1]Can be corrosive. [4]	Divalent nature can lead to complex hydration states and polymorphism.	Higher molecular weight of counterion reduces the percentage of active API in the final salt. [9]

Case Study: (S)-Amphetamine Salts A structural study of (S)-amphetamine salts revealed significant differences between the hydrochloride and hydrobromide forms. [12]While both formed stable crystalline solids, the hydrochloride salt exhibited a complex crystal structure with six independent cation-anion pairs (Z' = 6). The hydrobromide salt, in contrast, had a simpler, more conventional crystal packing. [12]Such differences in crystal structure can directly impact physical properties like dissolution rate, stability, and manufacturing consistency, highlighting why a direct comparison is essential.

Experimental Protocols

Trustworthy science relies on reproducible methodologies. The following are standard protocols for the synthesis and evaluation of hydrobromide salts.

Protocol 1: General Synthesis of a Hydrobromide Salt

• Dissolution: Dissolve the API free base (1.0 equivalent) in a suitable solvent (e.g., isopropanol, ethanol, or acetone) to a moderate concentration (e.g., 0.5 M).

• Acid Addition: While stirring, slowly add a 48% aqueous solution of hydrobromic acid (1.0-1.1 equivalents) to the solution at room temperature.

• Crystallization: If the salt does not precipitate immediately, continue stirring for 30-60 minutes. Crystallization can be induced by cooling the mixture in an ice bath, reducing the solvent volume under vacuum, or adding a suitable anti-solvent (e.g., ethyl acetate, MTBE).

• Isolation: Collect the resulting crystalline solid by vacuum filtration, washing the filter cake with a small amount of cold solvent or the anti-solvent.

• Drying: Dry the purified salt in a vacuum oven at a suitable temperature (e.g., 40-50°C) until a constant weight is achieved.

• Characterization: Confirm the structure and purity using techniques such as NMR, FTIR, and elemental analysis.

Protocol 2: Comparative Hygroscopicity Assessment

Hygroscopicity is evaluated using Dynamic Vapor Sorption (DVS).

• Sample Preparation: Place a small amount of the dried salt (e.g., 10-20 mg) onto the DVS sample pan.

• Drying: Equilibrate the sample at 0% relative humidity (RH) until a stable mass is recorded.

• Sorption/Desorption Cycle: Subject the sample to a pre-defined humidity program, typically increasing RH in steps (e.g., 10% increments from 0% to 90% RH) and then decreasing back to 0% RH. The sample mass is continuously monitored.

• Data Analysis: Plot the change in mass (%) versus RH. The degree of hygroscopicity is classified based on the mass increase at a specific RH (e.g., 80% RH). A non-hygroscopic material will absorb very little water. [13]

Conclusion

The selection of a salt form is a pivotal step in chemical synthesis and drug development that can dictate the success or failure of a promising compound. [4][14]Hydrobromide salts offer a powerful and versatile option, frequently providing an optimal balance of aqueous solubility, crystallinity, stability, and ease of handling. [5]Their performance is often comparable or superior to that of the more common hydrochloride salts, and they represent a critical tool in the chemist's arsenal for overcoming the physicochemical challenges inherent in many active pharmaceutical ingredients. As with any scientific endeavor, the final choice must be guided by rigorous, comparative experimental data to ensure the selection of a robust, safe, and effective final product.

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• Hydrobromic Acid: Properties, Uses & Preparation Explained. (n.d.). Vedantu. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4-(2-Bromoethyl)morpholine Hydrobromide

As a Senior Application Scientist, my primary goal is to empower fellow researchers to conduct their work safely and effectively. Handling chemical intermediates like 4-(2-Bromoethyl)morpholine hydrobromide requires not only precision in its application but also a rigorous approach to its disposal. This guide moves beyond mere compliance, offering a framework for understanding the causality behind proper disposal procedures, ensuring the safety of personnel and the integrity of our environment.

Part 1: Core Hazard Assessment

Before any disposal protocol can be established, a thorough understanding of the compound's intrinsic hazards is paramount. 4-(2-Bromoethyl)morpholine hydrobromide (CAS No. 42802-94-8) is not a benign substance; its reactivity and hazard profile dictate the stringent measures required for its disposal.[1] The primary directive for its handling is rooted in its classification under the Globally Harmonized System (GHS).

This compound is a halogenated organic salt.[2] Specifically, the presence of a carbon-bromine bond places it in a category of waste that is subject to specific environmental regulations, such as those outlined by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3][4] Halogenated organic compounds are of particular concern due to their potential to form persistent and toxic byproducts if not disposed of correctly, typically through high-temperature incineration at a licensed facility.[2]

Property	Identifier	Source(s)
CAS Number	42802-94-8	[5]
Molecular Formula	C₆H₁₃Br₂NO	[5]
Physical Form	White to yellow or pink solid
GHS Signal Word	Warning
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[5][6]

Part 2: Personnel Protection as a Non-Negotiable Protocol

The hazards identified in Part 1 directly inform the necessary Personal Protective Equipment (PPE). The principle here is to create a complete barrier between the researcher and the chemical, mitigating the risks of skin irritation, serious eye damage, and respiratory tract irritation.[5][6]

Essential PPE includes:

• Eye and Face Protection : Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[6] Given the serious eye irritation risk, a face shield is recommended in addition to goggles when handling larger quantities or when there is a significant risk of splashing.

• Hand Protection : Wear chemically resistant, impervious gloves (e.g., nitrile or neoprene). Always check the manufacturer's glove compatibility data. Contaminated gloves must be disposed of as hazardous waste.

• Body Protection : A fully buttoned laboratory coat is mandatory. For tasks with a higher risk of exposure, consider fire/flame-resistant and impervious clothing.[6]

• Respiratory Protection : All handling of 4-(2-Bromoethyl)morpholine hydrobromide powder should be conducted in a certified chemical fume hood to prevent inhalation of dust.[6] If exposure limits are exceeded, a full-face respirator with appropriate cartridges should be used.[6]

In the event of accidental exposure, immediate action is critical. If inhaled, move the individual to fresh air. For skin contact, remove contaminated clothing and wash the affected area with plenty of water.[6] If the substance enters the eyes, rinse cautiously with water for at least 15 minutes. If swallowed, rinse the mouth and seek immediate medical attention.[6]

Part 3: The Disposal Workflow: A Step-by-Step Guide

The proper disposal of 4-(2-Bromoethyl)morpholine hydrobromide is a systematic process that prioritizes waste segregation and regulatory compliance. At no point should this chemical be disposed of down the sanitary sewer. While the hydrobromide salt component is acidic, simple neutralization is insufficient and inappropriate because it fails to address the hazards of the halogenated organic portion of the molecule.[7]

The following diagram outlines the decision-making process for the safe disposal of this compound.

Caption: Disposal workflow for 4-(2-Bromoethyl)morpholine hydrobromide.

Experimental Protocol for Waste Collection and Disposal

• Waste Segregation : This is the most critical step. As a brominated organic compound, this waste must be segregated into a container specifically designated for Halogenated Organic Waste .[2] Never mix it with non-halogenated organic waste, aqueous waste, or other waste streams. Doing so complicates disposal, increases costs, and can lead to dangerous chemical reactions.

• Containerization :

  • Select a robust, leak-proof container made of compatible material (e.g., glass or high-density polyethylene) with a secure, airtight lid.[8]

  • The container must be clearly and accurately labeled with "Hazardous Waste," the full chemical name "4-(2-Bromoethyl)morpholine hydrobromide," and any other constituents. Affix the appropriate GHS hazard pictograms (e.g., exclamation mark for irritant).[5]

• Waste Collection :

  • Unused or Waste Reagent : Carefully transfer the solid chemical directly into the designated halogenated waste container.

  • Contaminated Labware : Items such as weigh boats, contaminated gloves, and absorbent paper should be placed in a sealed plastic bag labeled with the chemical contaminant and then disposed of as solid hazardous waste.

  • Decontamination of Glassware : Rinse glassware with a minimal amount of a suitable organic solvent (e.g., acetone or ethanol). This rinsate is now considered halogenated hazardous waste and must be collected in the liquid halogenated organic waste container.[2] Do not pour the rinsate down the drain.

• Storage and Disposal :

  • Keep the waste container tightly sealed when not in use.[6]

  • Store the container in a designated, secondary containment-equipped Satellite Accumulation Area away from incompatible materials.[8]

  • Once the container is full or waste is no longer being generated, contact your institution's Environmental Health & Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste contractor.

Part 4: Emergency Protocol for Spills

In the event of a spill, a swift and correct response is essential to minimize risk.

• For Small, Manageable Spills (that can be cleaned up in <10 minutes by trained personnel):

  • Alert personnel in the immediate area and restrict access.

  • Ensure you are wearing the full complement of PPE as described in Part 2.

  • Avoid generating dust.[6] Gently cover the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or commercial sorbent pads.

  • Carefully sweep or scoop the absorbed material into the designated halogenated organic waste container.[8]

  • Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

  • Report the incident to your supervisor or institutional EHS department.

• For Large Spills:

  • Immediately evacuate the area.

  • Alert others to evacuate and activate the nearest fire alarm if necessary.

  • Close the laboratory doors and prevent re-entry.

  • From a safe location, contact your institution's emergency response team and EHS department immediately.[8]

By adhering to this comprehensive guide, researchers can ensure that the disposal of 4-(2-Bromoethyl)morpholine hydrobromide is managed with the scientific rigor it demands, safeguarding both individual and environmental health.

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• 4-(2-Bromoethyl)morpholine hydrobromide | C6H13Br2NO | CID 21509544 . PubChem, National Institutes of Health.

• 4-(2-Bromoethyl)morpholine Hydrobromide | 42802-94-8 . Tokyo Chemical Industry (India) Pvt. Ltd.

• Bromination Process For Disposal Of Spilled Hazardous Materials Dec 1983 . U.S. Environmental Protection Agency.

• What is bromine and what are the safe disposal and recycling methods? . Ideal Response.

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• SAFETY DATA SHEET: 4-(2-Aminoethyl)morpholine . Thermo Fisher Scientific.

• Standard Operating Procedure for Bromine . Washington State University.

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• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 . eCFR, U.S. Government Publishing Office.

• Environmental Fact Sheet, Organobromine . U.S. Environmental Protection Agency.

• 4-(2-Bromoethyl)morpholine hydrobromide | 42802-94-8 | SBA80294 . Biosynth.

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A Senior Scientist's Guide to Personal Protective Equipment for Handling 4-(2-Bromoethyl)morpholine hydrobromide

As a reactive alkylating agent and a crucial intermediate in pharmaceutical research, 4-(2-Bromoethyl)morpholine hydrobromide (CAS 42802-94-8) demands a rigorous and well-understood safety protocol. Its inherent chemical properties present multiple hazards that, if not properly managed, can pose significant risks to laboratory personnel. This guide moves beyond a simple checklist to provide a comprehensive, field-tested framework for its safe handling, grounded in the causality behind each procedural step. Our objective is to establish a self-validating system of safety that protects researchers while ensuring experimental integrity.

Hazard Profile Analysis: Understanding the "Why"

4-(2-Bromoethyl)morpholine hydrobromide is not a benign substance; its hazard profile, as defined by the Globally Harmonized System (GHS), dictates the necessity for a multi-layered Personal Protective Equipment (PPE) strategy.[1][2][3] Understanding these hazards is the first step in mitigating them.

Hazard Classification	GHS Code	Risk to Researcher
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed, which can occur through accidental ingestion via contaminated hands.[2][4]
Skin Irritation (Category 2)	H315	Causes skin irritation upon direct contact.[2][3] As a bromo-alkylating agent, prolonged contact may lead to more severe chemical burns.
Serious Eye Irritation (Category 2)	H319	Causes serious, potentially damaging, eye irritation if the solid powder or solutions make contact with the eyes.[2][3]
Respiratory Irritation (Category 3)	H335	May cause respiratory tract irritation if the fine powder is inhaled.[2]

The causality is clear: the compound is a skin, eye, and respiratory irritant, and is harmful if swallowed.[1][2] Therefore, the core principle of our PPE strategy is the creation of an impermeable barrier between the researcher and the chemical at all times.

The Core PPE Ensemble: A Multi-Barrier Defense

All handling of 4-(2-Bromoethyl)morpholine hydrobromide must be conducted within a certified chemical fume hood to contain airborne particulates. The following PPE is mandatory and serves as your personal, secondary line of defense.

• Hand Protection: The Double-Gloving Imperative

  • Protocol: Wear two pairs of powder-free nitrile gloves. The inner glove cuff must be tucked under the sleeve of your gown, while the outer glove cuff must extend over the gown sleeve.

  • Rationale: This dual-barrier system is a cornerstone of handling hazardous chemicals.[5][6] The outer glove bears the primary contamination risk. Should it be breached, the inner glove maintains a sterile, protected layer. The overlapping cuff arrangement prevents any skin exposure at the wrist. Gloves should be specifically tested for use with chemicals, ideally conforming to ASTM D6978 standards for chemotherapy drug handling, as this provides a high level of assurance against permeation.[7]

• Body Protection: An Impermeable Shield

  • Protocol: A disposable, solid-front, poly-coated gown with long sleeves and tight-fitting elastic or knit cuffs is required.[5] This should be worn over standard laboratory attire. A traditional front-buttoning lab coat is insufficient.

  • Rationale: 4-(2-Bromoethyl)morpholine hydrobromide is a solid, but spills of solutions are common. A poly-coated, impermeable gown prevents liquid penetration, which standard cotton lab coats do not.[5] The solid-front, back-closure design minimizes the risk of frontal contamination reaching inner clothing.

• Eye and Face Protection: The Splash and Aerosol Guard

  • Protocol: Wear tightly fitting, indirectly vented chemical splash goggles in conjunction with a full-face shield.[1][8][9]

  • Rationale: Goggles alone do not protect the entire face from splashes. A face shield provides a critical secondary barrier.[5] Given that this compound is a serious eye irritant, this dual protection is non-negotiable to safeguard against accidental splashes during solution preparation or fine powder aerosolization during weighing.[1][2]

• Respiratory Protection: Controlling Inhalation Risk

  • Protocol: When handling the solid powder outside of a contained system (e.g., weighing), a fit-tested NIOSH-certified N95 respirator is the minimum requirement.[5]

  • Rationale: The compound may cause respiratory irritation.[2] While the fume hood provides the primary engineering control, an N95 respirator adds a crucial layer of personal protection against inhaling fine, aerosolized particles that may escape immediate capture.

Procedural Blueprint: A Self-Validating Workflow

Adherence to a strict, logical sequence for donning, handling, and doffing PPE is critical to prevent cross-contamination.

Caption: Workflow for Safe Handling of 4-(2-Bromoethyl)morpholine hydrobromide.

Protocol 1: PPE Donning Sequence

• Verify fume hood is operational. Assemble all necessary chemicals and equipment.

• Don shoe covers if required by facility protocol.

• Wash hands thoroughly.

• Don the first pair of nitrile gloves (inner pair).

• Don the poly-coated gown, ensuring it is fully secured in the back.

• Don the second pair of nitrile gloves (outer pair), ensuring the cuffs are pulled over the sleeves of the gown.

• Don the N95 respirator, performing a seal check.

• Don chemical splash goggles.

• Don the full-face shield.

Protocol 2: PPE Doffing Sequence This sequence is designed to remove the most contaminated items first and to avoid touching your face or skin with contaminated gloves.

• Remove the outer pair of gloves. Dispose of them immediately in a designated hazardous waste container.

• Remove the face shield and gown. Peel the gown away from your body, turning it inside out as you remove it to contain contaminants. Dispose of immediately.

• Remove goggles and respirator.

• Remove the inner pair of gloves, peeling them off without touching the outer surface. Dispose of immediately.

• Wash hands thoroughly with soap and water.

Contingency Planning: Spill and Exposure Management

In Case of a Spill:

• Evacuate the immediate area and alert colleagues.

• Ensure proper PPE is worn before re-entering, including respiratory protection.

• Contain the spill using a chemical spill kit with an absorbent material like vermiculite or sand. Do not use combustible materials.[10]

• Gently sweep the solid material into a designated, labeled hazardous waste container. Use spark-proof tools.[1][11]

• Decontaminate the area with a suitable cleaning agent and dispose of all cleaning materials as hazardous waste.

In Case of Personal Exposure:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes.[1][8] Seek immediate medical attention.[1][4]

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[4][8] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][8]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4][8] Seek immediate medical attention immediately.

Waste Disposal Protocol

All materials that have come into contact with 4-(2-Bromoethyl)morpholine hydrobromide are considered contaminated. This includes:

• All used PPE (gloves, gowns, face shields, etc.)

• Weighing papers, contaminated pipette tips, and other consumables

• Absorbent materials used for cleaning spills

These items must be collected in a clearly labeled, sealed hazardous waste container for disposal by your institution's environmental health and safety department, in accordance with all local and federal regulations.[1][8]

References

• PubChem. (n.d.). 4-(2-Bromoethyl)morpholine hydrobromide. National Center for Biotechnology Information. Retrieved from [Link]

• Hangzhou Zhizhi Technology Co., Ltd. (n.d.). GHS SDS for CAS: 42802-94-8. XiXisys. Retrieved from [Link]

• Halyard. (n.d.). Guide to the USP <800> Guidelines for PPE Use When Administering Chemotherapy Drugs. Retrieved from [Link]

• Connor, T. H., & McDiarmid, M. A. (2006). Safe handling of hazardous drugs. PubMed Central. Retrieved from [Link]

• POGO. (n.d.). Personal Protective Equipment. POGO Satellite Manual. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). 4-(2-bromoethyl)morpholine hydrobromide. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Morpholine. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Great Ormond Street Hospital for Children NHS Foundation Trust. (2023). Guideline for the use of personal protective equipment (PPE) when handling Cytotoxic Therapy, Cytotoxic Waste or managing spillage. Retrieved from [Link]

• Fisher Scientific. (2023). Safety Data Sheet: Morpholine. Retrieved from [Link]

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